(2S,4R)-1-Boc-4-trifluoromethylpyrrolidine-2-carboxylic acid

• CAS: 470482-44-1

Core Science & Biosynthesis

physicochemical properties of Boc-protected trifluoromethylpyrrolidine

An In-depth Technical Guide to the Physicochemical Properties of Boc-Protected Trifluoromethylpyrrolidines

Abstract

This technical guide provides a comprehensive analysis of the core physicochemical properties of N-Boc-protected trifluoromethylpyrrolidines, a class of building blocks increasingly vital to modern drug discovery. As the strategic incorporation of fluorine continues to be a primary tool for modulating pharmacological profiles, a deep, mechanistic understanding of how the trifluoromethyl (CF3) group, in concert with the N-Boc protecting group, influences key molecular characteristics is essential for researchers, medicinal chemists, and drug development professionals. This document moves beyond a simple recitation of data, offering field-proven insights into the causality behind experimental observations and providing robust, self-validating protocols for their determination. We will explore the isomeric landscape, delve into critical properties such as lipophilicity, solubility, and stability, and detail the spectroscopic and chromatographic fingerprints that are crucial for compound characterization and quality control.

Introduction: The Strategic Importance of Fluorinated Pyrrolidines

The pyrrolidine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous FDA-approved drugs.[1] Its conformational flexibility and ability to engage in hydrogen bonding interactions make it an attractive architectural element. The introduction of a trifluoromethyl (CF3) group is a well-established strategy to enhance a drug candidate's metabolic stability, binding affinity, and membrane permeability.[2][3][4] The CF3 group's strong electron-withdrawing nature and high lipophilicity can profoundly alter a molecule's properties.[2][5]

The N-tert-butoxycarbonyl (Boc) group serves as a crucial protecting group in the multi-step synthesis of complex molecules.[6][7] It renders the pyrrolidine nitrogen non-basic and nucleophilic, allowing for selective reactions elsewhere on the scaffold, yet it can be removed under specific acidic conditions.[7][8] This guide focuses on the synergy of these two moieties—the property-modulating CF3 group and the synthetically essential Boc group—to provide a holistic physicochemical portrait.

Chapter 1: Isomeric Landscape and Synthetic Considerations

The properties of Boc-trifluoromethylpyrrolidine are not monolithic; they are intrinsically tied to the specific isomer. The position of the CF3 group (e.g., at C-2 or C-3) and the stereochemistry at that carbon create distinct molecular entities with unique physicochemical profiles.

A common synthetic entry point involves the [3+2] cycloaddition of azomethine ylides with electron-deficient fluorinated alkenes, or the functionalization of pre-existing chiral pyrrolidine scaffolds like hydroxypyrrolidines.[1][9][10] For instance, N-Boc-3-pyrrolidinone can be synthesized from the corresponding N-Boc-3-hydroxypyrrolidine via oxidation with reagents like the Dess-Martin periodinane.[9][11] The resulting ketone is a versatile intermediate for introducing various functionalities.

Caption: Workflow for Kinetic Solubility by Nephelometry.

Stability of the N-Boc Group

The utility of the Boc group stems from its stability to a wide range of conditions (e.g., most bases, nucleophiles, and reductive conditions) and its lability under acidic conditions. [6][8]

• Base Stability: The Boc group is stable to common bases like triethylamine, sodium hydroxide, and LDA. [6]* Acid Lability: It is readily cleaved by strong acids like trifluoroacetic acid (TFA) in dichloromethane (DCM) or hydrogen chloride (HCl) in methanol or ethyl acetate. [7]The mechanism involves protonation of the carbonyl oxygen, followed by the loss of a stable tert-butyl cation, which subsequently forms isobutylene and a proton.

• Thermal Stability: While generally stable at ambient temperatures, thermal deprotection of N-Boc groups can occur at high temperatures (e.g., 150-240 °C), sometimes in the absence of an acid catalyst, particularly in solvents like trifluoroethanol or methanol. [12][13]The electron-withdrawing CF3 group may influence the electrophilicity of the Boc carbonyl, potentially affecting the rate of thermal or acid-catalyzed deprotection.

Chapter 3: Spectroscopic and Chromatographic Profile

NMR Spectroscopy (¹H, ¹³C, ¹⁹F)

NMR is the cornerstone of structural elucidation. For Boc-protected trifluoromethylpyrrolidines, a combination of ¹H, ¹³C, and ¹⁹F NMR is required for unambiguous characterization.

Expert Insight: In standard achiral solvents like CDCl₃, the NMR spectra of two enantiomers (e.g., R and S) are identical. [14]To distinguish them, a chiral environment, such as a chiral solvating agent, must be used.

Characteristic Spectral Features:

• ¹H NMR: A prominent singlet integrating to 9 protons appears around δ 1.4-1.5 ppm , corresponding to the tert-butyl group of the Boc protector. The pyrrolidine ring protons will appear as complex multiplets between δ 2.0-4.0 ppm . The CF3 group will cause splitting in adjacent proton signals (J-coupling).

• ¹³C NMR: The Boc carbonyl carbon appears around δ 154 ppm , and the quaternary carbon of the tert-butyl group is near δ 80 ppm . The methyl carbons are around δ 28 ppm . The CF3 carbon will appear as a quartet in the proton-coupled spectrum around δ 125 ppm with a large ¹JCF coupling constant (~280 Hz).

• ¹⁹F NMR: This is a highly sensitive and definitive technique. The CF3 group will appear as a singlet (if no adjacent protons) or a multiplet around δ -70 to -80 ppm (relative to CFCl₃).

Chromatographic Behavior and Chiral Separation

HPLC and SFC are indispensable tools for purity assessment and, critically, for the separation of enantiomers.

Expert Insight: The separation of enantiomers requires a chiral environment. This is most commonly achieved by using a Chiral Stationary Phase (CSP) in HPLC or SFC. [28][29]Polysaccharide-based CSPs (e.g., derivatives of cellulose or amylose) are highly effective for a broad range of chiral compounds, including fluorinated heterocycles. [30]The choice of mobile phase (e.g., normal phase like hexane/isopropanol or reversed-phase) is crucial for achieving optimal separation. [30][31]SFC is often advantageous for preparative separations due to its speed and reduced solvent consumption. [29]

Protocol 3.1: Chiral HPLC Method Development

Pillar of Expertise: Method development is an iterative process. Starting with a set of orthogonal screening conditions (different columns and mobile phases) is the most efficient path to success. The causality is clear: different CSPs offer different chiral recognition mechanisms (e.g., inclusion, dipole-dipole, hydrogen bonding), and varying the mobile phase modifies the analyte-CSP interactions.

Methodology:

• Column Screening: Screen the racemic mixture on a minimum of two different polysaccharide-based CSPs (e.g., one amylose-based like Chiralpak® AD-H and one cellulose-based like Chiralcel® OD-H).

• Mobile Phase Screening: For each column, test at least two mobile phase systems:

  • Normal Phase: n-Hexane/Isopropanol (e.g., 90:10 v/v).

  • Polar Organic: 100% Methanol or Acetonitrile.

• Initial Run Conditions:

  • Flow Rate: 1.0 mL/min.

  • Temperature: 25 °C.

  • Detection: UV at 210 nm (as the Boc-pyrrolidine lacks a strong chromophore).

• Optimization: Based on the screening results, select the column/mobile phase combination that shows the best initial separation (selectivity, α > 1.1). Optimize the resolution (Rs) by adjusting the mobile phase composition (e.g., changing the percentage of alcohol modifier). A resolution of Rs ≥ 1.5 is desired for baseline separation. [15]5. Data Calculation:

  • Separation Factor (α): α = k₂ / k₁, where k₁ and k₂ are the retention factors of the first and second eluting enantiomers.

  • Resolution (Rs): Rs = 2(t_R₂ - t_R₁) / (w₁ + w₂), where t_R is the retention time and w is the peak width at the base. [15]

Conclusion

Boc-protected trifluoromethylpyrrolidines are not simple building blocks; they are sophisticated chemical entities whose properties are a direct consequence of the interplay between the bulky, lipophilic Boc group and the powerfully electron-withdrawing, lipophilic CF3 substituent. A thorough understanding and precise measurement of their lipophilicity, solubility, stability, and chiral purity are non-negotiable prerequisites for their successful application in medicinal chemistry. The protocols and insights provided in this guide are designed to equip researchers with the foundational knowledge and practical tools necessary to confidently characterize and utilize these valuable compounds in the pursuit of novel therapeutics.

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NMR and mass spectrometry data of (2S,4R)-1-Boc-4-trifluoromethylpyrrolidine-2-carboxylic acid

An In-depth Technical Guide to the NMR and Mass Spectrometry of (2S,4R)-1-Boc-4-trifluoromethylpyrrolidine-2-carboxylic acid

Prepared by: Gemini, Senior Application Scientist

Introduction

In the landscape of modern drug discovery and development, fluorinated organic molecules hold a position of exceptional importance. The strategic introduction of fluorine, particularly the trifluoromethyl (CF₃) group, can profoundly modulate a molecule's metabolic stability, lipophilicity, and binding affinity.[1] The pyrrolidine scaffold, a privileged structure in medicinal chemistry, provides a rigid, three-dimensional framework essential for precise molecular recognition.[2]

(2S,4R)-1-Boc-4-trifluoromethylpyrrolidine-2-carboxylic acid is a chiral building block that synergistically combines these features.[3][] As a constrained amino acid analogue, it is a valuable synthon for creating novel peptides and small molecule therapeutics with potentially enhanced pharmacological profiles.[2][]

This technical guide offers an in-depth analysis of the nuclear magnetic resonance (NMR) and mass spectrometry (MS) data for this compound. It is designed for researchers, scientists, and drug development professionals who require a thorough understanding of its structural characterization for applications in synthesis, quality control, and further development.

Molecular Structure and Physicochemical Properties

A precise understanding of the molecule's fundamental properties is the first step in any analytical endeavor.

Property	Value	Source
IUPAC Name	(2S,4R)-1-(tert-butoxycarbonyl)-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid	[3]
CAS Number	470482-44-1	[3]
Molecular Formula	C₁₁H₁₆F₃NO₄	[3][]
Molecular Weight	283.25 g/mol	[3][]
Appearance	White to off-white solid	[3]

Below is the two-dimensional structure of the title compound with atom numbering conventions used throughout this guide for spectral assignments.

Caption: 2D structure of the title compound with atom numbering.

Nuclear Magnetic Resonance (NMR) Spectroscopy Analysis

NMR spectroscopy is the cornerstone for the structural elucidation of organic molecules. For fluorinated compounds, a multi-nuclear approach (¹H, ¹³C, and ¹⁹F) is not just beneficial but essential for unambiguous characterization. The large gyromagnetic ratio and 100% natural abundance of the ¹⁹F nucleus make it a highly sensitive probe.[5][6]

Experimental Protocol: NMR Data Acquisition

A self-validating protocol ensures reproducibility and accuracy. The following outlines a standard procedure for acquiring high-quality NMR data for this compound.

Caption: Standard workflow for NMR sample preparation and data acquisition.

Causality in Experimental Choices:

• Solvent Selection: Chloroform-d (CDCl₃) is a common choice for initial analysis. Methanol-d₄ (CD₃OD) can also be used and may be preferred if hydrogen bonding or exchangeable protons (like the carboxylic acid proton) are of particular interest.

• Spectrometer Frequency: Higher field strengths (e.g., 500 MHz vs. 300 MHz) are chosen to increase signal dispersion and simplify the analysis of complex, second-order coupling patterns often seen in rigid ring systems.

¹H NMR Spectral Interpretation

The ¹H NMR spectrum provides information on the number of different types of protons and their connectivity. Due to the fixed stereochemistry, protons on the pyrrolidine ring are diastereotopic and will exhibit distinct chemical shifts and couplings.

Assignment	Expected δ (ppm)	Multiplicity	Expected J (Hz)	Integration
H2 (on C2)	4.3 - 4.5	dd	JH2-H3a, JH2-H3b	1H
H5 (on C5)	3.6 - 3.9	m	2H
H4 (on C4)	2.9 - 3.2	m	JH-H, JH-F	1H
H3 (on C3)	2.2 - 2.6	m	2H
Boc (3 x CH₃)	~1.45	s	9H
COOH	> 10 (variable)	br s	1H

Expert Insights:

• H2 Proton: The proton at the C2 position, being alpha to both the nitrogen and the carboxylic acid, is expected to be the most downfield of the ring protons.

• H4 Proton: The proton at C4 is coupled to both the adjacent C3 and C5 protons and, importantly, to the three fluorine atoms of the CF₃ group (³JH-F coupling). This will result in a complex multiplet.

• Diastereotopicity: The two protons on C3 and the two on C5 are diastereotopic. This means they are chemically non-equivalent and will have different chemical shifts and coupling constants, leading to more complex splitting patterns than simple triplets or quartets.

¹³C NMR Spectral Interpretation

The ¹³C NMR spectrum reveals the carbon framework. The presence of the highly electronegative trifluoromethyl group has a pronounced effect on the chemical shifts and couplings of nearby carbons.

Assignment	Expected δ (ppm)	C-F Coupling
C8 (COOH)	170 - 175	-
C6 (Boc C=O)	154 - 156	-
C9 (CF₃)	~125	¹JC-F ≈ 280-290 Hz (quartet)
C7 (Boc C(CH₃)₃)	~81	-
C2	~60	³JC-F ≈ 2-4 Hz (quartet)
C4	~55	²JC-F ≈ 20-25 Hz (quartet)
C5	~52	³JC-F ≈ 2-4 Hz (quartet)
C3	~35	²JC-F ≈ 20-25 Hz (quartet)
Boc (CH₃)	~28	-

Expert Insights:

• C-F Coupling: The most diagnostic feature is the large one-bond coupling constant (¹JC-F) for the CF₃ carbon, which appears as a quartet. The adjacent carbons (C3 and C4) will also show smaller quartet splittings due to two-bond couplings (²JC-F), providing definitive evidence for their proximity to the CF₃ group. This is a powerful tool for assignment.

¹⁹F NMR Spectral Interpretation

¹⁹F NMR is a highly specific and sensitive technique for analyzing fluorinated compounds. Its large chemical shift range minimizes signal overlap, which is particularly useful for complex mixtures.[6][7][8][9]

Assignment	Expected δ (ppm)	Multiplicity
CF₃	-75 to -80	t or complex m

Expert Insights:

• Chemical Shift: The chemical shift of the CF₃ group is highly sensitive to its electronic environment. The observed range is typical for a CF₃ group attached to a saturated carbon ring.

• Multiplicity: The signal for the three equivalent fluorine atoms will be split primarily by the proton on C4 (³JH-F) and potentially show smaller, long-range couplings to the C3 and C5 protons, resulting in a triplet or a more complex multiplet.

Mass Spectrometry (MS) Analysis

Mass spectrometry provides the molecular weight and elemental composition, serving as an orthogonal technique to NMR for identity confirmation. Tandem MS (MS/MS) further elucidates the structure by revealing characteristic fragmentation patterns.[]

Experimental Protocol: Mass Spectrometry

Electrospray Ionization (ESI) is the method of choice for this type of polar, non-volatile compound.

• Sample Preparation: A dilute solution (~1-10 µg/mL) is prepared in a suitable solvent like methanol or acetonitrile, often with a small amount of formic acid (for positive ion mode) or ammonium hydroxide (for negative ion mode) to promote ionization.

• Infusion: The sample is infused directly into the ESI source.

• Data Acquisition (Full Scan): A full scan is acquired to identify the molecular ion.

• Data Acquisition (MS/MS): The molecular ion of interest is isolated and fragmented by collision-induced dissociation (CID) to generate a product ion spectrum.

Interpretation of Mass Spectra

• Molecular Ion: In positive ion mode ESI, the compound is expected to be observed as the protonated molecule [M+H]⁺ at m/z 284.1155. Adducts with sodium [M+Na]⁺ at m/z 306.0975 may also be present.

• Characteristic Fragmentation: The Boc protecting group provides a highly predictable fragmentation pathway, which is a key diagnostic tool.[11][12][13]

Caption: Key fragmentation pathways for the title compound in positive ion ESI-MS.

Trustworthiness Through Self-Validation: The observation of a molecular ion at the correct m/z combined with the characteristic loss of 56 Da (isobutylene) and 100 Da (Boc group) provides extremely high confidence in the structural assignment.[11][12] This predictable fragmentation serves as a self-validating system for identifying Boc-protected amino acids.

Conclusion

The comprehensive analysis of (2S,4R)-1-Boc-4-trifluoromethylpyrrolidine-2-carboxylic acid by NMR and mass spectrometry provides an unambiguous structural confirmation. ¹H and ¹³C NMR define the carbon-proton framework, with characteristic shifts and couplings influenced by the stereochemistry and the trifluoromethyl group. ¹⁹F NMR offers a specific and sensitive window into the fluorinated portion of the molecule. Mass spectrometry confirms the molecular weight and reveals diagnostic fragmentation patterns, particularly the loss of the Boc group.

Together, these techniques provide a robust analytical data package, empowering researchers with the confidence needed for quality control, reaction monitoring, and the incorporation of this valuable building block into next-generation therapeutics.

References

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Introduction: The Strategic Role of the Trifluoromethyl Group in Pyrrolidine Scaffolds

An In-depth Technical Guide to the Stability and Reactivity of Trifluoromethyl-Substituted Pyrrolidine Derivatives

The incorporation of fluorine into organic molecules has become a cornerstone of modern medicinal chemistry, with the trifluoromethyl (CF₃) group being a particularly favored substituent.[1][2] When appended to the pyrrolidine ring, a prevalent scaffold in numerous pharmaceuticals, the CF₃ group imparts a unique combination of physicochemical properties that can profoundly enhance a molecule's drug-like characteristics.[3] Its strong electron-withdrawing nature and high lipophilicity can significantly improve metabolic stability, modulate pKa, and influence binding selectivity.[4][5] This guide, intended for researchers and drug development professionals, provides an in-depth exploration of the stability and reactivity of trifluoromethyl-substituted pyrrolidine derivatives, grounded in mechanistic principles and supported by practical experimental insights.

Part 1: Physicochemical Properties and Molecular Stability

The introduction of a CF₃ group fundamentally alters the electronic and conformational landscape of the pyrrolidine ring, which in turn dictates its stability and behavior in biological systems.

Electronic Effects and Conformational Control

The pyrrolidine ring is a flexible five-membered heterocycle that typically adopts non-planar envelope or twisted conformations to minimize steric and torsional strain.[6][7] The placement of a highly electronegative trifluoromethyl group introduces powerful stereoelectronic effects that can lock the ring into a preferred conformation.

• Gauche Effect: The "fluorine gauche effect," a stabilizing interaction between fluorine and an adjacent electron-withdrawing group (like the pyrrolidine nitrogen), often favors a conformation where these groups are gauche to one another.[8] This can lead to a distinct conformational bias compared to non-fluorinated analogs.

• Ring Puckering: Substituents at the C-4 position are known to control the Cγ-exo or Cγ-endo puckering of the ring.[7][9] A cis-4-CF₃ substituent, for example, can enforce a pseudo-axial orientation for other groups on the ring, which can be critical for defining the spatial arrangement of pharmacophoric elements.[10] Studies on 3-fluoropyrrolidines have shown that the gauche effect can stabilize Cγ-exo conformations.[11]

Caption: Influence of a CF₃ group on pyrrolidine ring conformation.

Basicity and pKa Modulation

Perhaps the most predictable consequence of adding a CF₃ group is the significant reduction in the basicity of the pyrrolidine nitrogen. The powerful inductive electron-withdrawing effect of the three fluorine atoms pulls electron density away from the nitrogen, making its lone pair less available for protonation.

This effect has profound implications in drug design. By lowering the pKa, a molecule is less likely to be protonated at physiological pH (7.4). This can reduce off-target interactions with acidic cellular components and may improve cell membrane permeability by increasing the population of the neutral, more lipophilic form of the molecule.[4][12]

Compound	Approximate pKa	Rationale for Change
Pyrrolidine	~11.3	Baseline basicity of a secondary amine.
2-(Trifluoromethyl)pyrrolidine	~6-7	Strong -I effect from the α-CF₃ group drastically reduces nitrogen basicity.
3-(Trifluoromethyl)pyrrolidine	~8-9	Inductive effect is attenuated by distance but still significantly lowers pKa.[13]

Table 1: Estimated pKa values for pyrrolidine and its trifluoromethylated derivatives.

Chemical and Metabolic Stability

A primary driver for incorporating CF₃ groups is the enhancement of metabolic stability.[5][14] The carbon-fluorine bond is exceptionally strong and not susceptible to the common metabolic pathways that affect C-H bonds, particularly oxidation by cytochrome P450 (CYP) enzymes.

• Blocking Metabolic Hotspots: A strategically placed CF₃ group can act as a "metabolic shield," blocking sites on the molecule that are otherwise prone to oxidative metabolism.[14]

• Intrinsic Stability: While N-trifluoromethyl amines can be prone to hydrolysis, carbon-substituted trifluoromethyl groups on a heterocyclic ring are generally very stable under physiological conditions.[15]

• Decomposition Pathways: Under harsh chemical conditions (e.g., strong base or high temperatures), decomposition can occur, potentially through pathways involving the elimination of hydrogen fluoride (HF). The presence of water or other HF molecules can sometimes catalyze this decomposition.[16] However, for most pharmaceutical applications, these compounds are considered highly robust.

Part 2: Reactivity and Synthetic Applications

The electronic perturbations caused by the CF₃ group also modulate the reactivity of the pyrrolidine ring, influencing how it participates in synthetic transformations.

Reactivity of the Pyrrolidine Nitrogen: N-Alkylation and N-Acylation

The reduced nucleophilicity of the nitrogen atom makes it less reactive in reactions like N-alkylation and N-acylation compared to its non-fluorinated counterpart. However, these transformations remain crucial for elaborating the scaffold and are readily achievable with appropriate reagents and conditions. Stronger electrophiles or more forcing conditions may be required to achieve high conversion.[17][18]

Caption: General workflows for N-functionalization of CF₃-pyrrolidines.

Synthesis of the Trifluoromethyl-Pyrrolidine Core

Constructing the core trifluoromethylated pyrrolidine ring often requires specialized synthetic strategies, as the CF₃ group can influence the course of cyclization reactions.

• Cycloaddition Reactions: Asymmetric [3+2] cycloadditions are powerful methods for stereoselectively synthesizing highly functionalized pyrrolidines.[3][19] Reactions between azomethine ylides and trifluoromethyl-substituted acrylates or other dipolarophiles provide direct access to the core structure.[20][21]

• Ring Expansion: The expansion of trifluoromethyl-substituted aziridines can be triggered by various nucleophiles to yield functionalized 2-CF₃-pyrrolidines.[4][22]

• Nucleophilic Trifluoromethylation: The addition of a trifluoromethyl nucleophile (e.g., TMSCF₃, "Ruppert's Reagent") to imines, followed by cyclization, is another key strategy for building α-trifluoromethyl amines and related heterocycles.[23]

Caption: Key synthetic strategies for accessing the CF₃-pyrrolidine core.

Part 3: Experimental Protocols and Analytical Characterization

Rigorous assessment of stability and reactivity requires robust experimental design and state-of-the-art analytical techniques.

Experimental Protocol: Metabolic Stability Assessment in Liver Microsomes

This protocol provides a framework for evaluating the metabolic stability of a test compound.

• Preparation: Prepare a stock solution of the test compound (e.g., 10 mM in DMSO). Prepare a working solution by diluting the stock to 100 µM in acetonitrile.

• Incubation Mixture: In a microcentrifuge tube on ice, combine phosphate buffer (pH 7.4), the liver microsome suspension (e.g., Human, Rat, or Mouse Liver Microsomes, MLM), and the test compound (final concentration typically 1 µM).

• Initiation: Pre-warm the mixture at 37°C for 5 minutes. Initiate the metabolic reaction by adding a pre-warmed NADPH solution (cofactor, final concentration typically 1 mM). A control incubation without NADPH should be run in parallel.

• Time Points: Aliquots are taken at various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Quenching: Immediately quench the reaction in each aliquot by adding a 2-3 fold volume of ice-cold acetonitrile containing an internal standard.

• Sample Processing: Vortex the quenched samples and centrifuge at high speed (e.g., >10,000 g) for 10 minutes to pellet the precipitated proteins.

• Analysis: Transfer the supernatant to an HPLC vial and analyze by LC-MS/MS to quantify the remaining parent compound.

• Data Analysis: Plot the natural log of the percentage of remaining compound versus time. The slope of the line is used to calculate the in vitro half-life (t₁/₂) and intrinsic clearance (CLint).

Experimental Protocol: General N-Alkylation

This protocol describes a representative procedure for the N-alkylation of a trifluoromethyl-substituted pyrrolidine.

• Setup: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add the trifluoromethyl-substituted pyrrolidine (1.0 eq).

• Solvent and Base: Dissolve the amine in a suitable aprotic solvent (e.g., acetonitrile, DMF). Add a solid base such as potassium carbonate (K₂CO₃, 2-3 eq) or a liquid base like N,N-diisopropylethylamine (DIPEA, 2-3 eq).

• Electrophile Addition: Add the alkylating agent (e.g., an alkyl halide like iodomethane or benzyl bromide, 1.1-1.5 eq) dropwise at room temperature.

• Reaction: Stir the mixture at room temperature or heat (e.g., 50-80°C) as needed. Monitor the reaction progress by TLC or LC-MS.

• Workup: Upon completion, cool the reaction to room temperature. If a solid base was used, filter it off. Dilute the mixture with water and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to obtain the desired N-alkylated pyrrolidine.

Key Analytical Techniques

Characterizing these fluorinated compounds requires a suite of analytical methods.

• ¹⁹F NMR Spectroscopy: This is the most direct and informative technique for analyzing trifluoromethylated compounds.[24] The chemical shift of the CF₃ group is highly sensitive to its electronic environment, making ¹⁹F NMR invaluable for confirming identity, assessing purity, and tracking reactions.

• ¹H and ¹³C NMR Spectroscopy: Essential for full structural elucidation. Vicinal ³J(F,H) coupling constants and 1D ¹⁹F-¹H heteronuclear NOE (HOESY) experiments are particularly powerful for detailed conformational analysis in solution.[11]

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to confirm the elemental composition. LC-MS is the workhorse for monitoring reaction progress and quantifying compound levels in stability assays.[24]

• X-ray Crystallography: Provides unambiguous, definitive proof of structure, including relative and absolute stereochemistry and solid-state conformation.[11][25]

• Fluorine-Specific Elemental Analysis: For quantitative determination of total fluorine content, techniques like combustion ion chromatography or inductively coupled plasma mass spectrometry (ICP-MS) can be employed, though these are less common in routine lab work.[26][27]

Conclusion

Trifluoromethyl-substituted pyrrolidines represent a privileged class of heterocycles in modern drug discovery. The CF₃ group exerts profound control over the molecule's properties, enhancing stability primarily by blocking metabolic oxidation and modulating basicity through a powerful inductive effect. This same electronic influence tempers the reactivity of the pyrrolidine nitrogen, a factor that must be considered during synthetic planning. A thorough understanding of these principles, from conformational preferences to reaction kinetics, empowers researchers to rationally design and synthesize novel pyrrolidine derivatives with optimized stability and biological function, ultimately accelerating the development of next-generation therapeutics.

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Foreword: The Strategic Imperative of Fluorine in Modern Drug Discovery

An In-Depth Technical Guide to the Biological Activity of Trifluoromethyl-Pyrrolidine Compounds

In the landscape of contemporary medicinal chemistry, the pursuit of novel chemical entities with superior efficacy, selectivity, and pharmacokinetic profiles is relentless. Our task as drug development professionals is not merely to identify active compounds but to rationally design molecules that overcome the multifaceted challenges of biological systems. This guide delves into a particularly fruitful area of this endeavor: the strategic combination of the trifluoromethyl group with the pyrrolidine scaffold.

The pyrrolidine ring, a saturated five-membered nitrogen heterocycle, is more than a simple linker; its non-planar, flexible nature provides access to three-dimensional chemical space, a critical feature for achieving specific and high-affinity interactions with complex biological targets.[1][2] Simultaneously, the introduction of the trifluoromethyl (CF₃) group has become a cornerstone of modern drug design, prized for its ability to profoundly modulate a molecule's metabolic stability, lipophilicity, and binding affinity through a unique combination of steric and electronic effects.[3][4][5]

This document is structured to provide researchers, scientists, and drug development professionals with a comprehensive understanding of the biological significance of trifluoromethyl-pyrrolidine compounds. We will move from the foundational principles of their design to their therapeutic applications and, critically, to the detailed experimental methodologies required for their evaluation. The protocols and insights herein are presented not as rote instructions, but as a self-validating system, grounded in the causality of experimental choices, to empower you to rigorously assess this promising class of molecules.

Chapter 1: The Synergy of Two Privileged Motifs in Medicinal Chemistry

The deliberate combination of the pyrrolidine ring and the trifluoromethyl group is a powerful strategy rooted in fundamental principles of molecular design. Understanding the distinct contributions of each component is key to appreciating their synergistic potential.

The Pyrrolidine Scaffold: A Gateway to 3D Pharmacophores

The pyrrolidine ring is a ubiquitous feature in FDA-approved drugs and natural products for several compelling reasons.[6][7] Unlike flat aromatic rings, its sp³-hybridized carbons create a puckered, three-dimensional structure. This "pseudorotation" allows it to present substituents in precise spatial vectors, enabling a more effective exploration of the pharmacophore space required for potent and selective target binding.[1][8] Furthermore, the nitrogen atom can act as a hydrogen bond donor or acceptor, and its basicity can be tuned by substituents, influencing solubility and receptor interactions.[1] The stereogenicity of the pyrrolidine carbons is a crucial tool, as different stereoisomers can exhibit vastly different biological profiles and binding modes.[8]

The Trifluoromethyl Group: A Potent Modulator of Physicochemical Properties

The strategic incorporation of a CF₃ group can dramatically enhance a drug candidate's profile.[9][10] Its primary contributions include:

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong (bond dissociation energy of ~485 kJ/mol), making the CF₃ group highly resistant to oxidative metabolism by cytochrome P450 enzymes.[3] This often translates to an improved pharmacokinetic half-life.

• Increased Lipophilicity: The CF₃ group is significantly more lipophilic than a hydrogen atom and is often used as a bioisostere for a methyl or even an ethyl group. This can enhance membrane permeability and improve oral bioavailability.[3][11]

• Modulation of Basicity: As a powerful electron-withdrawing group, a CF₃ group can lower the pKa of nearby basic amines, such as the nitrogen in a pyrrolidine ring. This can be critical for optimizing binding to a target or for reducing off-target effects at physiological pH.

• Enhanced Binding Interactions: The CF₃ group can participate in unique, non-covalent interactions with protein targets, including dipole-dipole and orthogonal multipolar interactions, that are not possible for its hydrocarbon counterparts.[12]

The diagram below illustrates the key contributions of each moiety to a hypothetical drug scaffold.

Caption: Key contributions of the CF₃ and pyrrolidine moieties.

Chapter 2: Therapeutic Applications and Key Biological Targets

The combination of a trifluoromethyl group and a pyrrolidine ring has led to the development of potent modulators of various biological targets across multiple therapeutic areas.

Oncology: Kinase Inhibition

A prominent example of a trifluoromethyl-pyrrolidine compound in oncology is Alpelisib , an FDA-approved inhibitor of the phosphoinositide 3-kinase (PI3K) alpha isoform.[13][14] Alpelisib features a trifluoromethyl-substituted pyridine moiety and a pyrrolidine carboxamide group. The inclusion of the CF₃ group was found to be critical for inhibiting PI3K-dependent Akt activation in the nanomolar range.[13] The pyrrolidine component serves as a rigid scaffold that correctly orients the functional groups for optimal binding within the kinase active site.

Metabolic Diseases: Dipeptidyl Peptidase-4 (DPP-IV) Inhibition

In the treatment of type 2 diabetes, DPP-IV inhibitors are a major class of therapeutics. Research has shown that novel pyrrolidine sulfonamide derivatives can act as effective DPP-IV inhibitors.[15] In one study, a compound featuring a 4-trifluorophenyl substitution exhibited the best inhibition against the DPP-IV enzyme, with an IC₅₀ of 11.32 ± 1.59 μM.[15] The trifluoromethyl group in this context enhances binding affinity and contributes to a favorable pharmacokinetic profile.

Central Nervous System (CNS) Disorders

The ability of the CF₃ group to increase lipophilicity and metabolic stability makes it a valuable tool for designing drugs that need to penetrate the blood-brain barrier (BBB).[16][17] Pyrrolidine-2,5-dione derivatives bearing trifluoromethylphenyl groups have been investigated for their anticonvulsant activity.[1] Structure-activity relationship (SAR) studies revealed that derivatives with a 3-trifluoromethylphenylpiperazine moiety were most active in the maximal electroshock (MES) seizure test, a standard preclinical model.[1]

Antimicrobial and Antiviral Activity

The pyrrolidine scaffold is present in numerous compounds with antimicrobial properties.[15] The addition of fluorine-containing groups can enhance this activity. For instance, spirooxindole pyrrolidine hybrids containing trifluoromethoxy (OCF₃) groups have demonstrated potent antifungal activity against Candida albicans strains with MIC values as low as 4 μg/mL.[15] In other studies, dihydropyrrol-2-one compounds featuring two trifluoromethyl groups have been synthesized and shown to have significant antibacterial and antifungal activity, making them promising for the management of chronic wound infections.[18]

Chapter 3: A Practical Guide to Biological Evaluation

The rigorous biological evaluation of novel compounds is the bedrock of drug discovery. This chapter provides detailed, self-validating protocols for assessing the activity of trifluoromethyl-pyrrolidine derivatives, complete with the scientific rationale behind key steps.

The Drug Discovery Screening Cascade

A hierarchical screening cascade is employed to efficiently identify and optimize lead compounds. It begins with high-throughput primary assays and progresses to more complex, physiologically relevant models for a smaller number of promising molecules.[19] This approach conserves resources and ensures that decisions are based on a comprehensive dataset.

Caption: A typical drug discovery screening cascade workflow.

Experimental Protocol: In Vitro Enzyme Inhibition Assay (Kinase Example)

This protocol describes a luminescent assay to measure the inhibition of a protein kinase, a common target for trifluoromethyl-pyrrolidine compounds. The principle relies on quantifying the amount of ATP remaining after the kinase reaction; lower ATP levels indicate higher kinase activity.

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of a test compound against a specific protein kinase.

Materials:

• Kinase enzyme (e.g., PI3Kα)

• Kinase substrate (e.g., a specific peptide)

• ATP (Adenosine triphosphate)

• Test compounds dissolved in 100% DMSO

• Assay Buffer: 50 mM HEPES (pH 7.5), 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35

• Kinase-Glo® Luminescent Kinase Assay Kit (Promega)

• White, opaque 384-well assay plates

• Multichannel pipette or automated liquid handler

Methodology:

• Compound Plating:

  • Prepare serial dilutions of the test compound in 100% DMSO (e.g., 10-point, 3-fold dilutions starting from 1 mM).

  • Using a liquid handler, transfer 1 µL of each compound dilution into the wells of a 384-well assay plate. Include wells with DMSO only for "no inhibition" (100% activity) and "no enzyme" (0% activity) controls.

  • Scientist's Note: The use of 100% DMSO for compound storage and initial dilution is standard practice to ensure solubility. The final DMSO concentration in the assay should be kept low (typically ≤1%) to avoid solvent-induced artifacts.

• Enzyme and Substrate Preparation:

  • Prepare a 2X enzyme solution in Assay Buffer at the desired final concentration.

  • Prepare a 2X substrate/ATP solution in Assay Buffer. The ATP concentration should be at or near its Km value for the enzyme to ensure sensitive detection of competitive inhibitors.

  • Scientist's Note: Running the assay at the ATP Km makes the IC₅₀ values more comparable across different studies and provides a more accurate measure of the inhibitor's potency.

• Reaction Initiation:

  • Add 10 µL of the 2X enzyme solution to each well containing the compound or DMSO.

  • Allow the plate to incubate for 15 minutes at room temperature. This pre-incubation step allows the compound to bind to the enzyme before the reaction starts.

  • Initiate the kinase reaction by adding 10 µL of the 2X substrate/ATP solution to all wells. The final reaction volume is 21 µL.

• Reaction Incubation:

  • Mix the plate gently on a plate shaker for 30 seconds.

  • Incubate the plate at 30°C for 60 minutes. The time and temperature should be optimized to ensure the reaction is in the linear range (typically <20% substrate consumption).

• Signal Detection:

  • Equilibrate the Kinase-Glo® reagent to room temperature.

  • Add 20 µL of the Kinase-Glo® reagent to each well to stop the kinase reaction and initiate the luminescent signal.

  • Incubate for 10 minutes at room temperature to allow the luminescent signal to stabilize.

  • Read the luminescence on a plate reader (e.g., EnVision, PHERAstar).

• Data Analysis:

  • Calculate the percent inhibition for each compound concentration using the formula: % Inhibition = 100 * (1 - (Lumi_compound - Lumi_no_enzyme) / (Lumi_DMSO - Lumi_no_enzyme))

  • Plot the percent inhibition against the logarithm of the compound concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Experimental Protocol: Cell Viability (MTS) Assay

This colorimetric assay is used to assess the effect of a compound on the metabolic activity of cultured cells, which serves as an indicator of cell viability or cytotoxicity.[20]

Objective: To determine the concentration of a test compound that reduces cell viability by 50% (GI₅₀).

Materials:

• Human cancer cell line (e.g., MCF-7 breast cancer cells)

• Cell culture medium (e.g., DMEM with 10% FBS)

• Test compounds dissolved in 100% DMSO

• CellTiter 96® AQueous One Solution Cell Proliferation Assay (MTS) Reagent (Promega)

• Clear, flat-bottom 96-well cell culture plates

• Spectrophotometer (plate reader)

Methodology:

• Cell Seeding:

  • Harvest logarithmically growing cells and determine the cell density using a hemocytometer.

  • Dilute the cells in culture medium to a final concentration of 5 x 10⁴ cells/mL.

  • Seed 100 µL of the cell suspension into each well of a 96-well plate (5,000 cells/well).

  • Incubate the plate for 24 hours at 37°C in a 5% CO₂ incubator to allow cells to attach.

  • Scientist's Note: Allowing cells to attach overnight ensures they are in a healthy, uniform state before compound exposure, leading to more reproducible results.

• Compound Treatment:

  • Prepare serial dilutions of the test compound in cell culture medium. The final DMSO concentration should not exceed 0.5%.

  • Remove the old medium from the wells and add 100 µL of the medium containing the test compound or vehicle control (medium with 0.5% DMSO).

  • Incubate the plate for 72 hours at 37°C in a 5% CO₂ incubator.

• MTS Reagent Addition and Incubation:

  • Add 20 µL of the MTS reagent directly to each well.

  • Incubate for 1-4 hours at 37°C. The incubation time depends on the metabolic rate of the cell line and should be optimized.

  • Scientist's Note: The MTS tetrazolium compound is bioreduced by viable cells into a colored formazan product. The amount of formazan is directly proportional to the number of living cells in the culture.

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at 490 nm using a microplate spectrophotometer.

  • Calculate the percentage of cell viability relative to the vehicle control.

  • Plot the percent viability against the logarithm of the compound concentration and fit the curve to determine the GI₅₀ value.

Chapter 4: Case Study - Structure-Activity Relationship (SAR)

Analyzing the SAR of a compound series is fundamental to optimizing a lead candidate. It reveals which parts of the molecule are critical for activity and which can be modified to improve properties like potency or selectivity.[21]

SAR of Pyrrolidine Sulfonamide Derivatives as DPP-IV Inhibitors

A study by Salve and Jadhav (2021) synthesized a series of novel pyrrolidine sulfonamide derivatives and evaluated their inhibitory activity against the DPP-IV enzyme.[15] The data provides a clear example of how subtle changes to the chemical structure can impact biological activity.

Compound ID	R Group (Substitution on Oxadiazole)	% Inhibition @ 10 µM	IC₅₀ (µM)
23a	Phenyl	56.32%	> 10
23b	4-Chlorophenyl	44.29%	> 10
23c	4-Methylphenyl	49.62%	> 10
23d	4-Trifluorophenyl	66.32%	11.32
Vildagliptin	- (Reference Drug)	-	1.85
Data synthesized from Salve and Jadhav, 2021.[15]

Analysis of Structure-Activity Relationship:

• Core Scaffold: The pyrrolidine sulfonamide core is the foundational pharmacophore for this series.

• Impact of the Trifluoromethyl Group: The introduction of a trifluoromethyl group at the para-position of the phenyl ring (Compound 23d ) resulted in a significant increase in inhibitory activity compared to unsubstituted phenyl (23a ), chloro-substituted (23b ), or methyl-substituted (23c ) analogues.

• Causality: This enhanced potency can be attributed to the strong electron-withdrawing nature and lipophilicity of the CF₃ group. These properties likely lead to more favorable binding interactions within the active site of the DPP-IV enzyme, possibly through enhanced hydrophobic interactions or by modulating the electronics of the adjacent aromatic ring. While still less potent than the reference drug Vildagliptin, the data clearly validates the trifluoromethyl-pyrrolidine combination as a promising scaffold for further optimization.

Conclusion and Future Perspectives

The strategic fusion of the trifluoromethyl group and the pyrrolidine scaffold represents a highly effective paradigm in modern drug design. This combination allows for the creation of molecules with enhanced metabolic stability, tailored lipophilicity, and precise three-dimensional geometries necessary for high-affinity target engagement. As demonstrated through examples in oncology, metabolic disease, and CNS disorders, these compounds are capable of potently and selectively modulating key biological targets.

The future of this field lies in the continued exploration of novel synthetic methodologies to access increasingly complex and diverse trifluoromethyl-pyrrolidine structures.[22][23] The application of advanced computational methods, such as structure-based drug design and machine learning, will further accelerate the optimization of these scaffolds against new and challenging biological targets. The robust and rational experimental workflows detailed in this guide provide the necessary tools for researchers to confidently navigate this exciting and promising area of medicinal chemistry.

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Harnessing the Gauche Effect: A Technical Guide to the Conformational Control of Peptides Using Fluorinated Proline Analogs

Abstract

Proline's unique cyclic structure imparts significant conformational constraints on the peptide backbone, making it a critical determinant of protein architecture and function.[1][2][3][4][5] The strategic incorporation of fluorine into the proline ring offers a powerful tool for precisely manipulating these constraints. This guide provides an in-depth exploration of the role of fluorinated proline analogs in dictating peptide conformation. We will delve into the underlying stereoelectronic principles, particularly the gauche effect, that govern the conformational preferences of these analogs. Furthermore, this guide will detail the synthesis of key fluorinated prolines, their effects on pyrrolidine ring pucker and prolyl amide bond isomerization, and their applications in peptide and protein engineering, and drug discovery.[6][7][8]

Introduction: Proline - The Conformational Fulcrum of Peptides

Among the proteinogenic amino acids, proline stands alone. Its secondary amine, incorporated into a five-membered pyrrolidine ring, restricts the backbone dihedral angle φ, profoundly influencing the secondary structure of peptides and proteins.[1][2] This inherent rigidity and the significant energy barrier to rotation around the peptidyl-prolyl (Xaa-Pro) bond lead to the population of both cis and trans amide bond conformations, a feature unique among amino acids.[9][10][11] The interconversion between these isomers is often a rate-limiting step in protein folding.[1]

The introduction of fluorine, the most electronegative element, as a substituent on the proline ring provides a subtle yet powerful means to modulate these conformational equilibria.[9][10][11] The strong inductive effect of the fluoro group has three primary consequences: it enforces a specific pucker on the pyrrolidine ring, biases the cis/trans isomerism of the preceding peptide bond, and can accelerate the rate of isomerization.[1][2][3][4][5] This guide will elucidate how these effects can be rationally exploited in peptide design and drug development.

The Stereoelectronic Influence of Fluorine: Gauche Effect and Ring Pucker

The conformational preferences of fluorinated prolines are largely dictated by a stereoelectronic phenomenon known as the gauche effect . This effect describes the tendency of a molecule to adopt a conformation where a bond with a highly electronegative substituent is gauche (60° dihedral angle) to a bond with another electronegative atom or a lone pair of electrons. In the context of fluorinated prolines, a favorable gauche interaction between the amide nitrogen and the vicinal fluorine atom governs the puckering of the pyrrolidine ring.[9]

The pyrrolidine ring of proline is not planar and exists in two major puckered conformations: Cγ-endo (where the Cγ atom is on the same side of the ring as the carboxyl group) and Cγ-exo (where the Cγ atom is on the opposite side). The stereochemistry of the fluorine substituent at the C4 (or Cγ) position determines which pucker is favored.[12][13][14]

• (4R)-Fluoroproline (4R-FPro or Flp): The fluorine atom at the 4R position stabilizes the Cγ-exo pucker.[12][13][14]

• (4S)-Fluoroproline (4S-FPro or flp): The fluorine atom at the 4S position stabilizes the Cγ-endo pucker.[12][13][14]

This stereospecific control over ring pucker is a cornerstone of the utility of fluorinated prolines in peptide engineering.

Caption: Stereochemical Control of Proline Ring Pucker by Fluorination.

Impact on Prolyl Amide Bond Isomerization

The conformation of the pyrrolidine ring is intrinsically linked to the cis/trans isomerization of the preceding Xaa-Pro amide bond.[15] The Cγ-exo pucker, favored by (4R)-fluoroproline, is associated with a higher population of the trans amide bond. Conversely, the Cγ-endo pucker, stabilized by (4S)-fluoroproline, correlates with an increased preference for the cis amide bond.[5][12] This relationship is partly due to the influence of an n→π* interaction between the carbonyl lone pair of the preceding residue and the π* orbital of the proline carbonyl group, which is more favorable in the exo pucker and stabilizes the trans amide conformation.[1][16]

Proline Analog	Favored Pucker	Favored Amide Conformation
(4R)-Fluoroproline	Cγ-exo	trans
(4S)-Fluoroproline	Cγ-endo	cis

Table 1: Correlation between Fluorine Stereochemistry, Ring Pucker, and Amide Bond Conformation.

The electron-withdrawing nature of fluorine also influences the kinetics of cis/trans isomerization, generally accelerating the process compared to unsubstituted proline.[12] The rate of interconversion follows the general trend: Pro < (4S)-FPro < (4R)-FPro.[12] This acceleration can be beneficial in studies of protein folding where prolyl isomerization is a rate-limiting step.

Synthesis of Fluorinated Proline Analogs

The practical application of fluorinated prolines in peptide research relies on their efficient and stereocontrolled synthesis. A common and effective method involves the deoxofluorination of hydroxyproline derivatives using reagents like diethylaminosulfur trifluoride (DAST).

Experimental Protocol: Synthesis of (4R)- and (4S)-Fluoroproline Derivatives

This protocol outlines a general procedure for the synthesis of Fmoc-protected fluoroproline analogs suitable for solid-phase peptide synthesis (SPPS), starting from commercially available Boc-hydroxyproline.

Step 1: Protection of the Carboxylic Acid

• Dissolve Boc-(4R)-hydroxy-L-proline in a suitable solvent (e.g., dichloromethane).

• Add a protecting group for the carboxylic acid, such as benzyl bromide, in the presence of a base (e.g., triethylamine).

• Stir the reaction at room temperature until completion, monitored by thin-layer chromatography (TLC).

• Purify the resulting Boc-(4R)-hydroxy-L-proline benzyl ester by column chromatography.

Step 2: Deoxofluorination

• Dissolve the protected hydroxyproline in an anhydrous, aprotic solvent (e.g., dichloromethane) under an inert atmosphere (e.g., argon).

• Cool the solution to -78 °C.

• Slowly add a solution of DAST in the same solvent.

• Allow the reaction to warm to room temperature and stir until the starting material is consumed (monitored by TLC).

• Carefully quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with an organic solvent and purify by column chromatography to yield Boc-(4S)-fluoro-L-proline benzyl ester (note the inversion of stereochemistry).

Step 3: Deprotection and Fmoc Protection

• Remove the benzyl ester protecting group by hydrogenolysis (e.g., using H₂ gas and a palladium catalyst).

• Remove the Boc protecting group using an acid (e.g., trifluoroacetic acid).

• Protect the free amine with Fmoc-OSu in the presence of a base (e.g., sodium bicarbonate) in a solvent mixture like dioxane/water.

• Purify the final Fmoc-(4S)-fluoro-L-proline by crystallization or column chromatography.

A similar procedure starting with Boc-(4S)-hydroxy-L-proline will yield Fmoc-(4R)-fluoro-L-proline.

Caption: Synthetic Workflow for Fmoc-Protected Fluoroprolines.

Analytical Techniques for Conformational Analysis

The conformational effects of incorporating fluorinated prolines into peptides are primarily studied using Nuclear Magnetic Resonance (NMR) spectroscopy and X-ray crystallography.

¹⁹F NMR Spectroscopy

The presence of the fluorine atom provides a highly sensitive NMR probe.[9][10][11][17] The ¹⁹F chemical shift is exquisitely sensitive to the local electronic environment, allowing for the direct observation of changes in conformation.[9] Distinct ¹⁹F resonances are often observed for the cis and trans isomers of the Xaa-Pro bond, enabling the quantification of their relative populations.[9] Furthermore, ¹⁹F NMR can be used to study the kinetics of isomerization and to probe peptide-protein interactions.[13][18]

¹H NMR Spectroscopy

Analysis of vicinal ¹H-¹H and ¹H-¹⁹F coupling constants provides detailed information about the pyrrolidine ring pucker.[19] Techniques like 2D EXSY (Exchange Spectroscopy) can be used to measure the rates of cis/trans isomerization.[19]

X-ray Crystallography

High-resolution crystal structures of peptides and proteins containing fluorinated prolines provide definitive evidence of the preferred ring pucker and amide bond conformation in the solid state.[1][20][21] These structures have been instrumental in validating the conformational preferences predicted by theoretical and NMR studies.[12]

Applications in Drug Discovery and Peptide Engineering

The ability to rationally control peptide conformation through proline fluorination has significant implications for drug discovery and the engineering of novel biomaterials.[6][7][8]

• Stabilization of Secondary Structures: By favoring a specific amide bond conformation, fluorinated prolines can be used to stabilize desired secondary structures such as β-turns and polyproline helices.[12] For instance, the incorporation of (4R)-FPro can enhance the stability of collagen triple helices, where a trans amide bond is required.[4]

• Modulation of Protein-Protein Interactions: Many protein-protein interactions are mediated by proline-rich motifs. Introducing fluorinated prolines can either enhance or disrupt these interactions by altering the conformation of the recognition motif, providing a strategy for developing peptide-based inhibitors.[13]

• Improving Pharmacokinetic Properties: The introduction of fluorine can enhance the metabolic stability and membrane permeability of peptide-based drugs. The conformational control exerted by fluorinated prolines can also "pre-organize" a peptide into its bioactive conformation, leading to improved binding affinity and potency.[7][22]

Conclusion and Future Outlook

Fluorinated proline analogs are powerful tools for the conformational control of peptides. The stereospecific installation of a fluorine atom on the proline ring allows for the predictable manipulation of both pyrrolidine ring pucker and Xaa-Pro amide bond isomerism through well-understood stereoelectronic effects. This capability, combined with the utility of ¹⁹F NMR as a sensitive reporter, has opened up new avenues for studying peptide and protein structure, folding, and interactions.[9][10][11] As synthetic methods for producing a wider variety of fluorinated prolines continue to be developed, their application in the rational design of peptide therapeutics, engineered proteins, and novel biomaterials is expected to expand significantly.[17][23]

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• Al-Badri, N., & Budisa, N. (2020). Biochemistry of fluoroprolines: the prospect of making fluorine a bioelement. International Journal of Molecular Sciences, 21(23), 9062. [Link]

• Sinnaeve, D., Ben Bouzayene, A., Ottoy, E., Hofman, G. J., Linclau, B., Martins, J. C., & Kieffer, B. (2021). Fluorine NMR study of proline-rich sequences using fluoroprolines. PubMed Central, 2(2), 795-810. [Link]

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• Mykhailiuk, P. K. (2022). Fluorine-Containing Prolines: Synthetic Strategies, Applications, and Opportunities. The Journal of Organic Chemistry, 87(6), 3958-3972. [Link]

• Gerig, J. T. (1982). Synthetic approaches to peptide analogues containing 4, 4-difluoro-L-proline and 4-keto-L-proline. International Journal of Peptide and Protein Research, 20(5), 438-442. [Link]

• Hilton, S. T., & Raines, R. T. (2017). 4-Fluoroprolines: Conformational Analysis and Effects on the Stability and Folding of Peptides and Proteins. ResearchGate. [Link]

• Scott, J. S., & Tenza, K. (2020). Utilization of fluorinated α-amino acids in small molecule drug design. Expert Opinion on Drug Discovery, 15(11), 1335-1354. [Link]

• Sinnaeve, D., Ben Bouzayene, A., Ottoy, E., Hofman, G. J., Linclau, B., Martins, J. C., & Kieffer, B. (2021). Fluorine NMR study of proline-rich sequences using fluoroprolines. ResearchGate. [Link]

• Hofman, G. J., Ottoy, E., Light, M. E., Kieffer, B., Kuprov, I., Martins, J. C., Sinnaeve, D., & Linclau, B. (2018). Minimising conformational bias in fluoroprolines through vicinal difluorination. Chemical Communications, 54(33), 4145-4148. [Link]

• Hodges, J. A., & Raines, R. T. (2015). Proline Editing: A General and Practical Approach to the Synthesis of Functionally and Structurally Diverse Peptides. Analysis of Steric versus Stereoelectronic Effects of 4-Substituted Prolines on Conformation within Peptides. PubMed Central, 137(45), 14618-14621. [Link]

• Mykhailiuk, P. K. (2022). Fluorine-Containing Prolines: Synthetic Strategies, Applications, and Opportunities. The Journal of Organic Chemistry. [Link]

• Sinnaeve, D., Ben Bouzayene, A., Ottoy, E., Hofman, G. J., Linclau, B., Martins, J. C., & Kieffer, B. (2021). The 1D 19F NMR spectra showing the fluoroproline signals of the two... ResearchGate. [Link]

• Sinnaeve, D., Ben Bouzayene, A., Ottoy, E., Hofman, G. J., Linclau, B., Martins, J. C., & Kieffer, B. (2021). Fluorine NMR study of proline-rich sequences using fluoroprolines. Semantic Scholar. [Link]

• Ottoy, E., Hofman, G. J., Linclau, B., Martins, J., & Sinnaeve, D. (2016). Effects of fluorination on the conformation of proline : an NMR study. Ghent University Academic Bibliography. [Link]

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The Trifluoromethyl Group: A Bioorthogonal Tool for Modulating Amino Acid Properties and Peptide Function

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

The strategic incorporation of the trifluoromethyl (CF3) group into amino acids represents a powerful tactic in medicinal chemistry and chemical biology. This guide provides a comprehensive technical overview of the profound electronic effects exerted by the CF3 moiety and the consequent modulation of amino acid and peptide properties. We will delve into the fundamental principles of inductive and resonance effects, their impact on physicochemical parameters such as pKa and lipophilicity, and the resulting influence on peptide conformation, stability, and biological activity. This document will further explore synthetic strategies for the creation of trifluoromethylated amino acids and provide detailed protocols for their analysis, equipping researchers with the knowledge to harness the unique attributes of this "super-methyl" group in their drug discovery and development endeavors.

Introduction: The Unique Stature of the Trifluoromethyl Group

In the landscape of chemical modifications aimed at enhancing the therapeutic potential of peptides, the trifluoromethyl group stands out for its distinctive electronic and steric properties. Comprising a carbon atom bonded to three highly electronegative fluorine atoms, the CF3 group is a potent electron-withdrawing substituent, a characteristic that dramatically alters the local electronic environment of the amino acid to which it is attached.[1][2] This perturbation of electron density translates into significant changes in the molecule's acidity, basicity, lipophilicity, and conformational preferences.[3][4] Consequently, the introduction of a CF3 group can lead to improved metabolic stability, enhanced binding affinity to biological targets, and increased membrane permeability of peptide-based drugs.[5][6] This guide will provide a detailed exploration of these effects, offering both theoretical understanding and practical insights for their application.

The Core Electronic Effects of the Trifluoromethyl Group

The profound influence of the trifluoromethyl group on amino acid properties stems from two primary electronic phenomena: the inductive effect and, to a lesser extent in certain contexts, resonance effects.

The Dominant Inductive Effect (-I)

The cornerstone of the CF3 group's electronic impact is its strong negative inductive effect (-I). The three fluorine atoms, being the most electronegative elements, create a strong dipole moment by pulling electron density away from the central carbon atom. This effect propagates through the sigma bonds of the amino acid side chain, leading to a decrease in electron density on adjacent atoms.[1][7] This electron-withdrawing nature is significantly more potent than that of a methyl group and even other halogens.[1]

The inductive effect has a direct and measurable impact on the acidity of the carboxylic acid group and the basicity of the amino group in an amino acid. By withdrawing electron density, the CF3 group stabilizes the conjugate base (carboxylate anion), making the carboxylic acid more acidic (lower pKa). Conversely, it destabilizes the protonated amino group, making the amine less basic (lower pKa of the conjugate acid).

Caption: Resonance structures in electrophilic aromatic substitution.

Impact on Physicochemical Properties

The electronic perturbations induced by the CF3 group translate into tangible changes in the physicochemical properties of amino acids and the peptides that contain them.

Modulation of Acidity and Basicity (pKa)

As a direct consequence of the inductive effect, the pKa values of the ionizable groups in trifluoromethylated amino acids are significantly altered.

Amino Acid	pKa (COOH)	pKa (NH3+)
Alanine	2.34	9.69
Trifluoroalanine	~1.5	~8.5
Phenylalanine	1.83	9.13
p-Trifluoromethyl-Phe	~1.7	~8.9
Note: Approximate values for trifluoromethylated amino acids are based on theoretical calculations and experimental data from various sources.

This modulation of pKa can have profound implications for the charge state of a peptide at physiological pH, influencing its solubility, receptor binding interactions, and overall stability. For instance, lowering the basicity of a key amine can reduce unwanted side reactions or improve the pharmacokinetic profile of a drug.

Increased Lipophilicity

The trifluoromethyl group is highly lipophilic, a property that can significantly enhance the ability of a peptide to cross biological membranes. [2][3]This increased lipophilicity is a key factor in improving the oral bioavailability and central nervous system penetration of peptide-based therapeutics. [6]The Hansch-Leo parameter (π), a measure of lipophilicity, for a CF3 group is approximately 1.44, significantly higher than that of a methyl group (π = 0.5). [8]

Substituent	Hansch-Leo Parameter (π)
-H	0
-CH3	0.5
-CF3	1.44
-Cl	0.71

| -Br | 0.86 |

Conformational Constraints

The steric bulk of the trifluoromethyl group, which is larger than a methyl group, can impose conformational restrictions on the peptide backbone. [3][4]This can lead to the stabilization of specific secondary structures, such as β-turns or helical conformations, which may be crucial for biological activity. The introduction of a CF3 group can also influence the cis/trans isomerization of peptidyl-prolyl bonds. [4]These conformational effects are highly context-dependent and can be rationally designed to pre-organize a peptide into its bioactive conformation, thereby enhancing its binding affinity and selectivity for a target receptor.

Applications in Drug Discovery and Chemical Biology

The unique properties conferred by the trifluoromethyl group have made trifluoromethylated amino acids invaluable tools in modern drug discovery and chemical biology.

• Enhanced Metabolic Stability: The strong carbon-fluorine bond is resistant to enzymatic cleavage, leading to increased metabolic stability and a longer in vivo half-life for peptides containing CF3 groups. [2][5]* Improved Binding Affinity: The electronic and steric properties of the CF3 group can lead to more favorable interactions with the binding pockets of target proteins, enhancing potency. [6][9]Multipolar interactions between the CF3 group and the protein backbone have been shown to contribute significantly to binding affinity. [9]* 19F NMR Probes: The CF3 group serves as a highly sensitive and background-free reporter for 19F NMR spectroscopy. [10][11]This allows for the detailed study of protein structure, dynamics, and ligand binding in a non-invasive manner. [12]

Synthesis of Trifluoromethylated Amino Acids: Experimental Protocols

The synthesis of trifluoromethylated amino acids has been a subject of intense research, leading to the development of several efficient methodologies.

Protocol: Photoredox Microfluidic Synthesis of α-CF3 Amino Acids

This protocol is adapted from the work of Liu et al. (2023) and describes a continuous flow method for the synthesis of α-trifluoromethyl amino acids. [13][14] Materials:

• Trifluoromethyl-containing imino ester

• Alkyl radical precursor

• Organic photocatalyst (e.g., Eosin Y)

• Microfluidic reactor system with a visible light source (e.g., blue LEDs)

• Syringe pumps

• Solvent (e.g., acetonitrile)

Procedure:

• Prepare separate stock solutions of the trifluoromethyl-containing imino ester, the alkyl radical precursor, and the photocatalyst in the chosen solvent.

• Set up the microfluidic reactor with the appropriate tubing and connectors.

• Use syringe pumps to introduce the reactant solutions into the microfluidic reactor at controlled flow rates.

• Irradiate the reactor with the visible light source to initiate the photoredox cycle.

• Collect the product stream at the outlet of the reactor.

• Purify the desired trifluoromethylated amino acid from the reaction mixture using standard chromatographic techniques (e.g., column chromatography).

Caption: Workflow for photoredox microfluidic synthesis.

Protocol: Asymmetric Synthesis of β-Trifluoromethyl α-Amino Acids

This protocol is a generalized procedure based on catalytic asymmetric hydrogenation methods. [15] Materials:

• Tetrasubstituted trifluoromethyl alkene precursor

• Chiral hydrogenation catalyst (e.g., a rhodium or iridium complex with a chiral phosphine ligand)

• High-pressure hydrogenation reactor

• Solvent (e.g., methanol, dichloromethane)

• Hydrogen gas

Procedure:

• Dissolve the trifluoromethyl alkene precursor in the chosen solvent in the hydrogenation reactor.

• Add the chiral hydrogenation catalyst.

• Seal the reactor and purge with hydrogen gas.

• Pressurize the reactor with hydrogen to the desired pressure.

• Stir the reaction mixture at the specified temperature for the required time.

• Carefully vent the reactor and purge with an inert gas.

• Concentrate the reaction mixture and purify the resulting enantiomerically enriched amino acid precursor by chromatography.

• Perform subsequent deprotection steps as necessary to obtain the free amino acid. [15]

Conclusion

The trifluoromethyl group is a powerful and versatile tool for the strategic modification of amino acids and peptides. Its profound electronic effects, primarily a strong inductive withdrawal of electron density, lead to significant and predictable changes in physicochemical properties. These modifications, including altered pKa, increased lipophilicity, and imposed conformational constraints, can be leveraged to enhance the therapeutic potential of peptide-based drugs by improving their stability, bioavailability, and binding affinity. The continued development of novel synthetic methodologies for the incorporation of trifluoromethylated amino acids will undoubtedly expand their application in drug discovery and chemical biology, paving the way for the creation of next-generation therapeutics.

References

• Liu, J., Zhang, W., Tao, X., Wang, Q., Wang, X., Pan, Y., Ma, J., & Yan, L. (2023). Photoredox Microfluidic Synthesis of Trifluoromethylated Amino Acids. Organic Letters, 25(17), 3083–3088. [Link] [13][14][16]2. Pessah, N., Berts, W., & Gilon, C. (2010). Enantioselective Synthesis of β-Trifluoromethyl α-Amino Acids. ACS Publications. [Link] [15]3. Ningbo Inno Pharmchem Co., Ltd. (n.d.). Why Choose Trifluoromethylated Amino Acids for Peptide Drug Development. Ningbo Inno Pharmchem Co., Ltd.[Link] [5]4. Ferreira, L. G., & dos Santos, J. L. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. MDPI. [Link] [3][6]5. Prakash, G. K. S., & Mathew, T. (2010). Superelectrophiles and the effects of trifluoromethyl substituents. PMC. [Link] [1]6. Khan Academy. (n.d.). Meta directors II. Khan Academy. [Link] [17]7. Filo. (2023). Propose an explanation for the fact that the trifluoromethyl group is almost exclusively meta directing. Filo. [Link] [7]8. IshMathtestprepdouble. (2024). Electrophilic Aromatic Substitution (methyl & trifluoromethyl benzene). YouTube. [Link] [18]9. Ningbo Inno Pharmchem Co., Ltd. (n.d.). The Trifluoromethyl Group: A Secret Weapon in Medicinal Chemistry. Ningbo Inno Pharmchem Co., Ltd.[Link] [2]10. Afonin, S., Mikhailiuk, P. K., Komarov, I. V., & Ulrich, A. S. (2010). Trifluoromethyl-Substituted α-Amino Acids as Solid-State 19 F NMR Labels for Structural Studies of Membrane-Bound Peptides. ResearchGate. [Link] [10]11. Ichiishi, N., Lin, M., & Brooks, C. L. (2018). 19 F-NMR analyses enabled by direct trifluoromethylation. (a) 19 F-NMR... ResearchGate. [Link] [12]12. Mikhailiuk, P. K., Afonin, S., Chernega, A. N., Rusanov, E. B., Platonov, M. O., Dubinina, G. G., Berditsch, M., Ulrich, A. S., & Komarov, I. V. (2006). Conformationally rigid trifluoromethyl-substituted alpha-amino acid designed for peptide structure analysis by solid-state 19F NMR spectroscopy. PubMed. [Link] 13. Cierpicki, T., & Grembecka, J. (2015). Rational Design of Orthogonal Multipolar Interactions with Fluorine in Protein–Ligand Complexes. PMC. [Link] [9]14. Zhang, Y., & Schultz, P. G. (2006). Site-Specific Incorporation of a 19F-Amino Acid into Proteins as an NMR Probe for Characterizing Protein Structure and Reactivity. Journal of the American Chemical Society. [Link] [11]15. Ace, P. G., Mykhailiuk, P. K., & Komarov, I. V. (2020). Polarity effects in 4-fluoro- and 4-(trifluoromethyl)prolines. PMC. [Link] [4]16. Waser, J. (2023). Trifluoromethylthiolation of Tryptophan and Tyrosine Derivatives: A Tool for Enhancing the Local Hydrophobicity of Peptides. PMC. [Link]

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A Senior Application Scientist's Guide to the Rational Design, Synthesis, and Application of Novel Fluorinated Proline Analogs

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary: Proline's unique cyclic structure imparts critical conformational constraints on peptides and proteins, making it a pivotal residue in molecular recognition, protein folding, and stability. The strategic introduction of fluorine, an element with profound stereoelectronic properties, onto the proline scaffold creates powerful tools for chemical biology and drug discovery. These "fluorinated proline analogs" allow for precise control over pyrrolidine ring pucker and amide bond isomerization, offering a means to fine-tune the structure, stability, and function of peptides and proteins. This guide provides an in-depth exploration of the discovery and synthesis of these valuable molecules. Authored from the perspective of a senior application scientist, it moves beyond simple protocols to explain the causal mechanisms behind synthetic choices and characterization methods. We will delve into foundational and advanced synthetic strategies, robust analytical techniques, and impactful case studies in protein engineering and targeted therapeutics, equipping researchers with the knowledge to leverage these unique building blocks in their own work.

Part 1: The Strategic Value of Fluorine in Proline Scaffolds

The Proline Postulate: A Uniquely Constrained Scaffold

Among the proteinogenic amino acids, proline is exceptional. Its side chain cyclizes back onto the backbone amine, forming a five-membered pyrrolidine ring. This structure dramatically restricts the available conformational space of the peptide backbone, making proline a frequent component of turns and rigid secondary structures.[1] This inherent rigidity is a double-edged sword; while it can stabilize desired conformations, it also presents two key, slowly equilibrating conformational states: the pucker of the pyrrolidine ring and the cis/trans isomerization of the preceding peptide bond.[2] Controlling these equilibria is a central goal in peptide and protein design.

The Fluorine Factor: More Than a Halogen

Fluorine is not merely a bioisostere for hydrogen. Its introduction into organic molecules imparts significant changes due to its unique properties:

• High Electronegativity: As the most electronegative element, fluorine creates strong dipoles and powerfully influences the electronic distribution of neighboring atoms and bonds.

• Small van der Waals Radius: Similar in size to hydrogen, it can often be installed with minimal steric perturbation.

• Metabolic Stability: The carbon-fluorine bond is the strongest single bond in organic chemistry, making it highly resistant to metabolic cleavage by P450 enzymes, a critical advantage in drug design.[2]

When applied to the proline scaffold, these properties, particularly electronegativity, provide a powerful lever for conformational control.

The Gauche Effect: Causality Behind Conformational Control

The primary mechanism by which fluorine dictates the conformation of the proline ring is a stereoelectronic interaction known as the gauche effect. In the pyrrolidine ring, there is a preference for a gauche (60° torsion angle) conformation between the highly electronegative fluorine atom and the ring's nitrogen atom.[2] This simple but powerful principle allows for the rational design of proline analogs with predictable ring puckers:

• (4R)-Fluoroproline (Flp): To achieve a gauche relationship between the fluorine at C4 and the ring nitrogen, the ring must adopt a Cγ-exo pucker .

• (4S)-Fluoroproline (flp): Conversely, the S stereoisomer favors a Cγ-endo pucker to satisfy the same gauche preference.[1]

This enforced ring pucker, in turn, influences the equilibrium of the preceding peptide bond. Generally, an exo pucker stabilizes the trans amide bond, while an endo pucker allows for a higher population of the cis isomer.[2] This predictable, stereochemistry-dependent control is the foundational principle that makes fluorinated prolines such valuable tools.

Caption: Stereoelectronic control of proline conformation via fluorination at the C4 position.

Part 2: Synthetic Strategies for Fluorinated Proline Analogs

The synthesis of fluorinated prolines has evolved significantly since the first report in 1965.[3][4] Modern strategies are geared towards stereocontrol, scalability, and access to a diversity of analogs.

Foundational Synthesis: The Hydroxyproline Route to 4-Fluoroprolines

The most common and practical starting material for synthesizing 4-fluoroprolines is (2S,4R)-4-hydroxyproline (Hyp), a prevalent and inexpensive component of collagen.[5] The core transformation is a nucleophilic substitution (SN2) reaction, where the hydroxyl group is displaced by a fluoride ion, critically inverting the stereochemistry at the C4 position.

Rationale for Experimental Choices:

• Starting Material: (2S,4R)-Hyp is chosen for its natural abundance and defined stereochemistry.

• Hydroxyl Activation: The hydroxyl group is a poor leaving group and must be activated. This is typically achieved by converting it to a sulfonate ester (e.g., tosylate, mesylate) or by using a deoxofluorinating agent directly.

• Fluorinating Agent: Diethylaminosulfur trifluoride (DAST) is a widely used reagent that serves to both activate the alcohol and deliver the fluoride nucleophile in a single step, proceeding with the desired inversion of configuration.[1]

Caption: General workflow for the synthesis of (4S)-fluoroproline from (4R)-hydroxyproline.

This protocol is a representative example and should be performed by qualified personnel with appropriate safety precautions, particularly when handling DAST.

• Protection: Dissolve Boc-(2S,4R)-4-hydroxyproline (1.0 eq) in anhydrous dichloromethane (DCM, ~0.2 M) in a flame-dried flask under an inert atmosphere (N2 or Ar). Cool the solution to -78 °C in a dry ice/acetone bath.

• Fluorination: Slowly add DAST (1.2 eq) dropwise via syringe to the cooled solution. Causality Note: The low temperature is critical to control the reactivity of DAST and minimize side reactions.

• Reaction Monitoring: Allow the reaction to stir at -78 °C for 1 hour, then slowly warm to room temperature and stir overnight. Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS until the starting material is consumed.

• Quenching: Cool the reaction mixture to 0 °C and carefully quench by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO3). Self-Validation: The effervescence indicates the neutralization of excess reagent and acidic byproducts.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with DCM (3x). Combine the organic layers.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na2SO4), filter, and concentrate in vacuo. Purify the resulting crude oil by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure protected fluoroproline.

• Characterization: Confirm the structure and purity via 1H NMR, 13C NMR, 19F NMR, and high-resolution mass spectrometry (HRMS). The inversion of stereochemistry can be confirmed by comparing NMR data to literature values or through chiral analysis.

Advanced Strategies for Diverse Analogs

Accessing other isomers, such as 3-fluoroprolines or difluorinated analogs, requires different synthetic logic.

This strategy is often employed for the synthesis of 3-fluoro analogs. It typically starts with a 4-oxo-proline derivative.[6][7]

• Enolate Formation: The ketone is treated with a strong, non-nucleophilic base (e.g., lithium hexamethyldisilazide, LHMDS) at low temperature to regioselectively generate the kinetic enolate at the C3 position.

• Fluorine Trap: The enolate is then "trapped" with an electrophilic fluorine source, such as N-Fluorobenzenesulfonimide (NFSI).

• Stereocontrol: The stereochemical outcome of the fluorination can be challenging to control and may result in a mixture of diastereomers that require separation. Subsequent reduction of the C4 ketone provides access to 3-fluoro-4-hydroxyproline analogs.[7]

Data Summary: Synthetic Routes to Key Fluorinated Prolines

Analog	Common Starting Material	Key Reagent(s)	Typical Yield	Stereocontrol Mechanism	Reference
(4S)-Fluoroproline	(2S,4R)-Hydroxyproline	DAST, Deoxo-Fluor	50-70%	SN2 Inversion	[1][5]
(4R)-Fluoroproline	(2S,4R)-Hydroxyproline	Mitsunobu reaction (retention), then SN2	Multi-step	Double Inversion	[1]
3-Fluoroprolines	N-Boc-4-oxo-proline	LHMDS, NFSI	30-50% (often as mixture)	Kinetic Enolate Trapping	[6][7]
4,4-Difluoroproline	N-Boc-4-oxo-proline	DAST, Deoxo-Fluor	60-80%	Geminal Difluorination	[2]
4-CF3-proline	Protected dehydroproline	Ruppert-Prakash reagent, fluoride source	Variable	Nucleophilic Trifluoromethylation	[2]

Part 3: Application in Research & Development

The true value of fluorinated prolines lies in their application as precision tools to probe and manipulate biological systems.

Characterization: The Power of 19F NMR

19F NMR is the single most important analytical technique for studying these analogs. Because fluorine is virtually absent from natural biological systems, the 19F NMR spectrum provides a clean, background-free window into the local environment of the incorporated analog.[2]

Key Advantages:

• High Sensitivity: The 19F nucleus has a high gyromagnetic ratio, making it nearly as sensitive as 1H NMR.

• Wide Chemical Shift Range: The chemical shifts are highly sensitive to the local electronic environment.

• Cis/Trans Quantification: Crucially, the cis and trans isomers of the Xaa-Pro bond typically give rise to distinct, well-resolved signals in the 19F spectrum. The integration of these signals provides a direct and precise measurement of the Ktrans/cis equilibrium constant.[2]

• Sample Preparation: Dissolve the purified peptide containing a single fluoroproline residue in a suitable deuterated solvent (e.g., D2O with a phosphate buffer to control pH, or an organic solvent like CD3CN) to a final concentration of 1-5 mM.

• Instrument Setup: Acquire data on a high-field NMR spectrometer equipped with a broadband probe tuned to the 19F frequency. Use a known fluorine-containing compound (e.g., trifluoroacetic acid) as an external standard for chemical shift referencing if required.

• Data Acquisition: Acquire a simple one-dimensional 19F spectrum. Typical acquisition times are short (5-15 minutes) due to the high sensitivity of the nucleus.

• Data Processing: Process the resulting Free Induction Decay (FID) with an appropriate window function and perform a Fourier transform.

• Analysis: Identify the two distinct peaks corresponding to the trans and cis conformers. Integrate the area under each peak. The equilibrium constant is calculated as Ktrans/cis = [Integral of trans peak] / [Integral of cis peak]. Self-Validation: The sum of the mole fractions of the two species should equal 100%. The experiment should be repeated at a different concentration to ensure the equilibrium is not concentration-dependent.

Case Study: Enhancing Collagen Stability

Collagen, the most abundant protein in mammals, derives its stability from its triple-helical structure, which is rich in proline and 4-hydroxyproline. Replacing Hyp with (4R)-fluoroproline was shown to dramatically increase the thermal stability of collagen triple helices.[2]

Causality: The stability of the collagen helix requires the proline rings to adopt a Cγ-exo pucker. As established, (4R)-fluoroproline strongly pre-organizes the ring into this exact conformation due to the gauche effect. By incorporating an amino acid that is already "locked" in the desired pucker, the entropic penalty of folding is reduced, leading to a more stable final structure.[1][2]

Case Study: Probing Disease-Related Misfolding

The isomerization of a proline residue from its native cis to a non-native trans conformation can be a trigger for protein misfolding and amyloid formation. Torbeev and Hilvert used fluoroprolines to probe this process in β2-microglobulin, a protein implicated in dialysis-related amyloidosis. By replacing the native Pro32 with fluorinated analogs that bias the amide bond towards the trans state, they demonstrated that this specific conformational switch is indeed a key event that initiates the misfolding cascade.[2]

Case Study: Targeted Protein Degradation (PROTACs)

PROTACs are revolutionary drugs that co-opt the cell's own machinery to destroy target proteins. Many PROTACs rely on a ligand for the von Hippel-Lindau (VHL) E3 ligase, which naturally recognizes a hydroxyproline residue. Researchers have synthesized 3-fluoro-4-hydroxyprolines to probe and modulate this interaction.[6][8] They found that VHL exhibits a highly stereoselective recognition for (3R,4S)-3-fluoro-4-hydroxyproline. This work provides a proof-of-concept for using fluorination to create novel VHL ligands with fine-tuned binding affinities, potentially leading to more potent and selective protein degraders.[6][7]

Part 4: Future Outlook and Unsolved Problems

The field of fluorinated prolines continues to advance, but significant challenges and opportunities remain.

• The "All-Cis" Challenge: While current analogs can bias the equilibrium, there is a strong demand from protein chemists for a proline analog that can enforce a near-100% cis amide bond conformation.[2]

• Synthetic Gaps: A recent analysis of the literature revealed a surprising gap: while fluoro- and trifluoromethyl-prolines are well-studied, the corresponding fluoromethyl (CH2F) and difluoromethyl (CHF2) analogs are largely unknown.[3][4] The synthesis of these compounds represents a significant and valuable challenge for synthetic chemists.

• Biosynthetic Incorporation: The ability to incorporate fluoroprolines into proteins in vivo using engineered cellular machinery is a promising frontier. This requires a deep understanding of the substrate specificity of aminoacyl-tRNA synthetases and could enable the production of large quantities of fluorinated proteins for structural and therapeutic applications.[9]

Conclusion

Fluorinated proline analogs are far more than simple chemical curiosities; they are precision-engineered tools that provide an unprecedented level of control over peptide and protein conformation. By understanding the fundamental stereoelectronic principles that govern their behavior and mastering the synthetic routes to access them, researchers can unlock new avenues for rational drug design, probe the intricate mechanisms of protein folding and disease, and engineer proteins with enhanced stability and novel functions. The continued discovery and synthesis of novel analogs will undoubtedly fuel innovation across the spectrum of chemical biology and medicine.

References

• Mykhailiuk, P. K. (2022). Fluorine-Containing Prolines: Synthetic Strategies, Applications, and Opportunities. The Journal of Organic Chemistry, 87(11), 6961–7005. [Link]

• Newberry, R. W., & Raines, R. T. (2017). 4-Fluoroprolines: Conformational Analysis and Effects on the Stability and Folding of Peptides and Proteins. Accounts of Chemical Research, 50(8), 1839–1846. [Link]

• Verhoork, S. J. H., et al. (2018). Fluorinated Prolines as Conformational Tools and Reporters for Peptide and Protein Chemistry. Biochemistry, 57(43), 6147–6158. [Link]

• Testa, C., et al. (2018). 3-Fluoro-4-hydroxyprolines: Synthesis, Conformational Analysis, and Stereoselective Recognition by the VHL E3 Ubiquitin Ligase for Targeted Protein Degradation. Journal of the American Chemical Society, 140(28), 8897–8907. [Link]

• Budisa, N. (2019). Biochemistry of fluoroprolines: the prospect of making fluorine a bioelement. Beilstein Journal of Organic Chemistry, 15, 2046–2065. [Link]

• Linclau, B., et al. (2019). Synthesis and Conformational Properties of 3,4-Difluoro-l-prolines. The Journal of Organic Chemistry, 84(5), 2639–2651. [Link]

• Mykhailiuk, P. K. (2022). Fluorine-Containing Prolines: Synthetic Strategies, Applications, and Opportunities. National Center for Biotechnology Information. [Link]

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• 4. Fluorine-Containing Prolines: Synthetic Strategies, Applications, and Opportunities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Practical syntheses of 4-fluoroprolines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. 3-Fluoro-4-hydroxyprolines: Synthesis, Conformational Analysis, and Stereoselective Recognition by the VHL E3 Ubiquitin Ligase for Targeted Protein Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. scispace.com [scispace.com]
• 9. Biochemistry of fluoroprolines: the prospect of making fluorine a bioelement - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis of (2S,4R)-1-Boc-4-trifluoromethylpyrrolidine-2-carboxylic acid: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the synthesis of (2S,4R)-1-Boc-4-trifluoromethylpyrrolidine-2-carboxylic acid, a chiral building block of significant interest in medicinal chemistry and drug discovery. The presence of the trifluoromethyl group can profoundly influence the pharmacological properties of a molecule, including its metabolic stability, lipophilicity, and binding affinity. The defined stereochemistry of this proline derivative offers a rigid scaffold for the design of novel therapeutics.

This guide is structured to provide not only a step-by-step protocol but also the scientific rationale behind the chosen synthetic strategy, potential challenges, and methods for characterization and purification.

Strategic Overview: A Multi-Step Approach from a Chiral Precursor

The synthesis of (2S,4R)-1-Boc-4-trifluoromethylpyrrolidine-2-carboxylic acid is a multi-step process that commences with a readily available, stereochemically defined starting material. The chosen strategy emphasizes stereocontrol to ensure the desired configuration in the final product.

The overall synthetic workflow can be visualized as follows:

Caption: Synthetic workflow for (2S,4R)-1-Boc-4-trifluoromethylpyrrolidine-2-carboxylic acid.

The core of this strategy revolves around the conversion of the C4 hydroxyl group of a proline derivative into a trifluoromethyl group while maintaining the stereochemical integrity at C2 and establishing the desired (R) configuration at C4.

Detailed Protocols and Methodologies

Safety Precaution: All reactions should be carried out in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn at all times.

Materials and Reagents

Reagent	Supplier	CAS Number
(2S,4R)-N-Boc-4-hydroxyproline methyl ester	Sigma-Aldrich	74844-91-0
Dess-Martin Periodinane (DMP)	Oakwood Chemical	87413-09-0
Dichloromethane (DCM), anhydrous	Acros Organics	75-09-2
(Trifluoromethyl)trimethylsilane (Ruppert-Prakash Reagent)	Alfa Aesar	81290-20-2
Tetrabutylammonium fluoride (TBAF), 1M solution in THF	TCI America	429-41-4
Tetrahydrofuran (THF), anhydrous	Fisher Scientific	109-99-9
Triethylsilane	Combi-Blocks	617-86-7
Trifluoroacetic acid (TFA)	VWR Chemicals	76-05-1
Palladium on carbon (Pd/C), 10%	Strem Chemicals	7440-05-3
Methanol (MeOH)	J.T. Baker	67-56-1
Lithium hydroxide (LiOH)	EMD Millipore	1310-65-2

Step-by-Step Synthesis

Step 1: Oxidation of (2S,4R)-N-Boc-4-hydroxyproline methyl ester

This step converts the secondary alcohol at the C4 position to a ketone, which is a necessary precursor for the introduction of the trifluoromethyl group. Dess-Martin periodinane is a mild and efficient oxidizing agent for this transformation.

• Protocol:

  • To a solution of (2S,4R)-N-Boc-4-hydroxyproline methyl ester (1.0 eq) in anhydrous dichloromethane (DCM, 0.2 M) at 0 °C, add Dess-Martin periodinane (1.2 eq) portion-wise.

  • Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate and a saturated aqueous solution of sodium bicarbonate.

  • Stir vigorously for 30 minutes until the layers are clear.

  • Separate the organic layer, and extract the aqueous layer with DCM (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • The crude product, (S)-1-Boc-4-oxo-pyrrolidine-2-carboxylic acid methyl ester, is typically used in the next step without further purification.

Step 2: Nucleophilic Trifluoromethylation

The ketone intermediate is reacted with the Ruppert-Prakash reagent (TMSCF₃) for the nucleophilic addition of a trifluoromethyl group to the carbonyl carbon. This reaction generates a new stereocenter at C4, leading to a diastereomeric mixture of tertiary alcohols.

• Protocol:

  • Dissolve the crude (S)-1-Boc-4-oxo-pyrrolidine-2-carboxylic acid methyl ester (1.0 eq) in anhydrous tetrahydrofuran (THF, 0.2 M) and cool the solution to -78 °C under an inert atmosphere (e.g., argon or nitrogen).

  • Add (Trifluoromethyl)trimethylsilane (1.5 eq) followed by the slow, dropwise addition of a catalytic amount of tetrabutylammonium fluoride (TBAF, 0.1 eq, 1M solution in THF).

  • Stir the reaction mixture at -78 °C for 3-5 hours, monitoring by TLC.

  • Quench the reaction at -78 °C by the addition of a saturated aqueous solution of ammonium chloride.

  • Allow the mixture to warm to room temperature and extract with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • The crude product is a diastereomeric mixture of (2S)-1-Boc-4-hydroxy-4-trifluoromethylpyrrolidine-2-carboxylic acid methyl ester.

Step 3: Deoxygenation of the Tertiary Alcohol

The hydroxyl group introduced in the previous step needs to be removed. A common method for the deoxygenation of tertiary alcohols is the Barton-McCombie deoxygenation. However, a more modern and often cleaner alternative is a two-step ionic reduction. This involves dehydration of the tertiary alcohol to an alkene, followed by hydrogenation.

• Protocol (Dehydration):

  • Dissolve the diastereomeric mixture of alcohols (1.0 eq) in a suitable solvent such as toluene or DCM (0.2 M).

  • Add a dehydrating agent. A common and effective method is to use a strong acid catalyst like trifluoroacetic acid (TFA) or a Lewis acid. For this substrate, treatment with excess triethylsilane (2.0-3.0 eq) and a strong acid like trifluoroacetic acid (1.1-1.5 eq) at room temperature can effect the dehydration to the corresponding alkene, (S)-1-Boc-4-trifluoromethyl-2,3-dihydro-1H-pyrrole-2-carboxylic acid methyl ester.

  • Monitor the reaction by TLC. The reaction is typically complete within 1-3 hours.

  • Carefully quench the reaction with a saturated aqueous solution of sodium bicarbonate.

  • Extract the product with ethyl acetate (3x), wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

  • The crude alkene can be purified by column chromatography on silica gel.

Step 4: Diastereoselective Hydrogenation

The hydrogenation of the endocyclic double bond is a crucial step for establishing the desired (4R) stereochemistry. The directing effect of the existing stereocenter at C2 influences the facial selectivity of the hydrogenation. Catalytic hydrogenation using a heterogeneous catalyst like palladium on carbon is a standard and effective method.

• Protocol:

  • Dissolve the purified (S)-1-Boc-4-trifluoromethyl-2,3-dihydro-1H-pyrrole-2-carboxylic acid methyl ester (1.0 eq) in a suitable solvent such as methanol or ethyl acetate (0.1 M).

  • Add 10% palladium on carbon (10% w/w).

  • Subject the mixture to a hydrogen atmosphere (typically 1-3 atm, using a balloon or a Parr hydrogenator) and stir vigorously at room temperature.

  • Monitor the reaction by TLC or GC-MS until the starting material is consumed (typically 4-12 hours).

  • Filter the reaction mixture through a pad of Celite® to remove the catalyst, and wash the pad with the reaction solvent.

  • Concentrate the filtrate under reduced pressure to obtain the crude (2S,4R)-1-Boc-4-trifluoromethylpyrrolidine-2-carboxylic acid methyl ester. The diastereomeric ratio can be determined at this stage by ¹H or ¹⁹F NMR. Purification by column chromatography may be necessary to isolate the desired diastereomer.

Step 5: Saponification

The final step is the hydrolysis of the methyl ester to the corresponding carboxylic acid. Lithium hydroxide is a common reagent for this transformation under mild conditions that minimize the risk of racemization.

• Protocol:

  • Dissolve the purified (2S,4R)-1-Boc-4-trifluoromethylpyrrolidine-2-carboxylic acid methyl ester (1.0 eq) in a mixture of THF and water (e.g., 3:1 v/v, 0.1 M).

  • Add lithium hydroxide monohydrate (1.5-2.0 eq) and stir the mixture at room temperature.

  • Monitor the reaction by TLC until the starting material is consumed (typically 2-6 hours).

  • Acidify the reaction mixture to pH 3-4 with a 1N HCl solution at 0 °C.

  • Extract the product with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the final product, (2S,4R)-1-Boc-4-trifluoromethylpyrrolidine-2-carboxylic acid.

Purification and Characterization

Purification

Purification of intermediates and the final product is typically achieved by column chromatography on silica gel. The choice of eluent will depend on the polarity of the compound. For the final carboxylic acid, purification can sometimes be achieved by recrystallization. The separation of diastereomers, if necessary after the hydrogenation step, may require careful optimization of the chromatographic conditions, potentially using a different stationary phase or a more sophisticated technique like preparative HPLC.

Characterization

The identity and purity of the synthesized compounds should be confirmed by a combination of analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, and ¹⁹F NMR are essential for structural elucidation and for confirming the stereochemistry. The coupling constants in the ¹H NMR spectrum can provide information about the relative configuration of the substituents on the pyrrolidine ring. ¹⁹F NMR is particularly useful for confirming the presence and chemical environment of the trifluoromethyl group.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should be used to confirm the elemental composition of the final product.

• Optical Rotation: The specific rotation of the final product should be measured and compared with literature values if available to confirm the enantiomeric purity.

Expected Analytical Data for (2S,4R)-1-Boc-4-trifluoromethylpyrrolidine-2-carboxylic acid:

Property	Expected Value
Molecular Formula	C₁₁H₁₆F₃NO₄
Molecular Weight	283.24 g/mol
¹H NMR (CDCl₃)	Signals corresponding to the Boc group (singlet, ~1.4-1.5 ppm), pyrrolidine ring protons (multiplets), and the acidic proton.
¹³C NMR (CDCl₃)	Resonances for the Boc carbonyl, the carboxylic acid carbonyl, the trifluoromethyl-bearing carbon (quartet due to C-F coupling), and other carbons of the pyrrolidine ring and Boc group.
¹⁹F NMR (CDCl₃)	A singlet or a multiplet (depending on coupling to nearby protons) in the typical range for a CF₃ group.
HRMS (ESI)	Calculated m/z for [M+H]⁺ or [M-H]⁻ should be within 5 ppm of the observed value.

Conclusion

The synthesis of (2S,4R)-1-Boc-4-trifluoromethylpyrrolidine-2-carboxylic acid presented herein provides a robust and logical pathway for accessing this valuable building block. By starting with a stereodefined precursor and carefully controlling the reaction conditions at each step, particularly during the introduction of the trifluoromethyl group and the subsequent hydrogenation, the desired stereoisomer can be obtained with good purity. This detailed protocol, along with the underlying scientific principles, should serve as a valuable resource for researchers in the field of medicinal chemistry and drug development.

References

• Qiu, X.-L.; Qing, F.-L. Synthesis of cis-4-trifluoromethyl- and cis-4-difluoromethyl-l-pyroglutamic Acids. J. Org. Chem.2003 , 68 (9), 3614–3617. [Link][1]

• Prakash, G. K. S.; Yudin, A. K. Perfluoroalkylation with Organosilicon Reagents. Chem. Rev.1997 , 97 (3), 757–786. [Link]

• Dess, D. B.; Martin, J. C. Readily accessible 12-I-5 oxidant for the conversion of primary and secondary alcohols to aldehydes and ketones. J. Org. Chem.1983 , 48 (22), 4155–4156. [Link]

• Singh, R. P.; Shreeve, J. M. Recent Highlights in the Use of (Trifluoromethyl)trimethylsilane (Ruppert-Prakash Reagent). Acc. Chem. Res.2004 , 37 (1), 31–44. [Link]

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Application Note: Diastereoselective Synthesis of 4-Trifluoromethylproline Derivatives for Drug Discovery and Peptide Engineering

Abstract

The strategic incorporation of fluorine into bioactive molecules is a cornerstone of modern medicinal chemistry. Trifluoromethyl (CF3) substituted proline analogues, particularly 4-trifluoromethylproline, have emerged as powerful tools for modulating peptide conformation, enhancing metabolic stability, and increasing lipophilicity. Controlling the stereochemistry at the C4 position is critical, as the cis ((2S, 4S)) and trans ((2S, 4R)) diastereomers impart distinct conformational biases on the pyrrolidine ring, profoundly influencing the structure and function of peptides and proteins. This application note provides an in-depth guide to the diastereoselective synthesis of 4-trifluoromethylproline derivatives, detailing field-proven protocols, the rationale behind key experimental choices, and applications relevant to researchers, medicinal chemists, and drug development professionals.

Introduction: The Significance of 4-Trifluoromethylproline

Proline's unique cyclic structure restricts the peptide backbone, making it a crucial residue for inducing turns and stabilizing secondary structures like polyproline II (PPII) helices.[1][2][3] The introduction of a trifluoromethyl group, a potent electron-withdrawing substituent, further refines this conformational control through stereoelectronic effects.[2] This modification can dramatically improve the thermal and proteolytic stability of proteins.[4]

The two key diastereomers of (2S)-4-trifluoromethylproline are:

• (2S, 4R)-4-Trifluoromethylproline (trans-Tfm-Pro): The CF3 group is trans to the carboxylate. This diastereomer strongly favors a Cγ-exo ring pucker, which stabilizes the trans conformation of the preceding peptide bond.

• (2S, 4S)-4-Trifluoromethylproline (cis-Tfm-Pro): The CF3 group is cis to the carboxylate. This diastereomer favors a Cγ-endo ring pucker, which is more compatible with a cis peptide bond.

This differential control over ring pucker and amide bond isomerization allows for the rational design of peptidomimetics with enhanced stability and specific structural motifs.[1][2] Consequently, access to diastereomerically pure 4-CF3-proline is essential for its successful application in drug design and protein engineering.[5][6]

Overview of Diastereoselective Synthetic Strategies

The synthesis of 4-CF3-proline derivatives can be broadly categorized into two main approaches: the functionalization of existing proline scaffolds and the de novo construction of the pyrrolidine ring.

Figure 1: High-level overview of primary synthetic routes.

• Modification of 4-Hydroxyproline (Hyp): The most common and cost-effective strategy utilizes the inexpensive and commercially available (2S, 4R)-4-hydroxyproline.[7] This approach relies on the stereospecific conversion of the C4 hydroxyl group to a CF3 group, either with retention or inversion of configuration.

• De Novo Synthesis: These methods construct the trifluoromethylated pyrrolidine ring from acyclic precursors. While often more complex, they can provide access to highly functionalized or unnatural proline analogues. Key methods include diastereoselective Michael additions to form pyroglutamate intermediates and various cascade cyclization reactions.[8][9][10]

Featured Protocols & Methodologies

The following protocols provide detailed, step-by-step procedures for synthesizing both trans and cis diastereomers of 4-trifluoromethylproline, starting from (2S, 4R)-4-hydroxyproline.

Protocol 1: Synthesis of (2S, 4R)-4-Trifluoromethylproline (trans-Tfm-Pro) via Oxidative Trifluoromethylation

This protocol achieves a direct conversion of the C4-OH group to a C4-CF3 group with retention of stereochemistry. It is adapted from methodologies involving the generation of a 4-oxoproline intermediate followed by diastereoselective trifluoromethylation.

Figure 2: Workflow for the synthesis of trans-Tfm-Pro.

Materials and Reagents:

• (2S, 4R)-N-Boc-4-hydroxyproline methyl ester

• Dess-Martin periodinane (DMP)

• Dichloromethane (DCM), anhydrous

• (Trifluoromethyl)trimethylsilane (TMSCF3, Ruppert-Prakash reagent)

• Tetrabutylammonium fluoride (TBAF), 1M solution in THF

• Tetrahydrofuran (THF), anhydrous

• Hydrochloric acid (HCl), 6M

• Sodium bicarbonate (NaHCO3), saturated solution

• Magnesium sulfate (MgSO4), anhydrous

• Silica gel for column chromatography

Procedure:

• Step 1: Oxidation to 4-Oxoproline:

  • Dissolve N-Boc-(2S, 4R)-4-hydroxyproline methyl ester (1.0 eq) in anhydrous DCM (approx. 0.2 M).

  • Cool the solution to 0 °C in an ice bath.

  • Add Dess-Martin periodinane (1.2 eq) portion-wise over 15 minutes, ensuring the temperature remains below 5 °C.

  • Allow the reaction to warm to room temperature and stir for 2-3 hours, monitoring by TLC until the starting material is consumed.

  • Quench the reaction by adding a saturated NaHCO3 solution containing sodium thiosulfate. Stir vigorously for 30 minutes until the layers are clear.

  • Separate the organic layer, and extract the aqueous layer twice with DCM.

  • Combine the organic layers, wash with brine, dry over MgSO4, filter, and concentrate under reduced pressure to yield the crude (2S)-N-Boc-4-oxoproline methyl ester, which can often be used directly in the next step.

• Step 2: Diastereoselective Trifluoromethylation:

  • Causality: The trifluoromethyl nucleophile will preferentially attack from the face opposite to the bulky N-Boc group, resulting in the desired (4R) configuration.

  • Dissolve the crude 4-oxoproline intermediate (1.0 eq) in anhydrous THF (approx. 0.1 M) under an inert atmosphere (N2 or Ar).

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Add TMSCF3 (1.5 eq) dropwise.

  • Add the TBAF solution (0.1 eq) dropwise. The reaction is often exothermic; maintain the temperature at -78 °C.

  • Stir at -78 °C for 4-6 hours. Monitor by TLC or ¹⁹F NMR.

  • Quench the reaction at -78 °C by adding saturated aqueous ammonium chloride.

  • Allow the mixture to warm to room temperature and extract with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over MgSO4, and concentrate. Purify by silica gel chromatography to isolate the N-Boc-(2S, 4R)-4-trifluoromethylproline methyl ester.

• Step 3: Deprotection:

  • Dissolve the purified ester in 6M HCl.

  • Heat the mixture to reflux (approx. 100-110 °C) for 4-6 hours.

  • Cool the reaction to room temperature and concentrate under reduced pressure to remove the solvent and excess HCl.

  • The resulting solid can be purified by recrystallization or ion-exchange chromatography to yield pure (2S, 4R)-4-trifluoromethylproline hydrochloride.

Protocol 2: Synthesis of (2S, 4S)-4-Trifluoromethylproline (cis-Tfm-Pro) via SN2 Displacement

This protocol achieves inversion of stereochemistry at the C4 position through a two-step sequence involving sulfonylation and nucleophilic displacement. This is a classic example of "proline editing" on a solid support or in solution.[11]

Materials and Reagents:

• (2S, 4R)-N-Boc-4-hydroxyproline methyl ester

• Tosyl chloride (TsCl) or Mesyl chloride (MsCl)

• Pyridine or Triethylamine (TEA), anhydrous

• Tetrabutylammonium trifluoromethylthiolate (Me4NCF3) or other CF3 source for nucleophilic displacement.

• Acetonitrile (ACN), anhydrous

• Hydrochloric acid (HCl), 6M

Procedure:

• Step 1: Activation of Hydroxyl Group (Sulfonylation):

  • Causality: The hydroxyl group is a poor leaving group. Converting it to a sulfonate ester (tosylate or mesylate) makes it an excellent leaving group for the subsequent SN2 reaction. This reaction proceeds with retention of configuration at C4.

  • Dissolve N-Boc-(2S, 4R)-4-hydroxyproline methyl ester (1.0 eq) in anhydrous pyridine or DCM with TEA (2.0 eq).

  • Cool the solution to 0 °C.

  • Add tosyl chloride or mesyl chloride (1.2 eq) portion-wise.

  • Stir at 0 °C for 1 hour, then allow to warm to room temperature overnight.

  • Quench with water and extract with ethyl acetate.

  • Wash the organic layer sequentially with 1M HCl, saturated NaHCO3, and brine.

  • Dry over MgSO4, filter, and concentrate to yield the crude N-Boc-(2S, 4R)-4-tosyloxyproline methyl ester. Purify by column chromatography if necessary.

• Step 2: Nucleophilic Trifluoromethylation (SN2 Displacement):

  • Causality: The incoming trifluoromethyl nucleophile attacks the C4 carbon from the face opposite to the tosylate leaving group. This backside attack results in a clean inversion of stereochemistry, converting the (4R) center to a (4S) center.

  • Dissolve the 4-tosyloxyproline intermediate (1.0 eq) and the CF3 source (e.g., Me4NCF3, 1.5 eq) in anhydrous ACN.

  • Heat the reaction mixture to 60-80 °C and stir for 12-24 hours under an inert atmosphere.

  • Monitor the reaction for the disappearance of starting material.

  • Cool to room temperature, dilute with water, and extract with ethyl acetate.

  • Wash with brine, dry over MgSO4, and concentrate. Purify by silica gel chromatography to yield N-Boc-(2S, 4S)-4-trifluoromethylproline methyl ester.

• Step 3: Deprotection:

  • Follow the same deprotection procedure as described in Protocol 1, Step 3, to obtain the final (2S, 4S)-4-trifluoromethylproline hydrochloride.

Data Summary and Comparison

The choice of synthetic route depends on the desired diastereomer, available starting materials, and scale. Below is a summary of common approaches found in the literature.

Method	Starting Material	Key Reagent(s)	Diastereomer	Typical Yield	Diastereomeric Ratio (d.r.)	Reference
Oxidative Trifluoromethylation	(2S,4R)-Hydroxyproline deriv.	DMP, TMSCF3	(2S,4R)-trans	50-70% (over 2 steps)	>95:5	Adapted from[11]
SN2 Displacement	(2S,4R)-Hydroxyproline deriv.	TsCl, CF3- nucleophile	(2S,4S)-cis	40-60% (over 2 steps)	>98:2	[11]
Michael Addition	Glycine equivalent, Chiral trifluoromethyl acrylate	Chiral auxiliary	(3S,4R) or (3R,4S) pyroglutamate	80-95%	>98:2	[10]
Cascade Cyclization	CF3-substituted allenyne	Cu(I) catalyst, Tosylazide	Highly functionalized proline	60-80%	>99:1	[8][9]
Direct Fluorodesulfurization	4-Thioxoproline deriv.	AgF, DAST	Both isomers accessible	Variable	Good to Excellent	[12]

Characterization and Quality Control

Confirming the identity and diastereomeric purity of the final products is crucial.

• NMR Spectroscopy: ¹H and ¹³C NMR are standard for structural confirmation. ¹⁹F NMR is particularly powerful, as the chemical shift of the CF3 group is highly sensitive to its stereochemical environment, allowing for straightforward determination of the diastereomeric ratio.

• Mass Spectrometry: Used to confirm the molecular weight of the intermediates and final product.

• Chiral HPLC: Can be used to resolve the enantiomers and diastereomers, providing a quantitative measure of purity.

• X-ray Crystallography: Provides unambiguous confirmation of the relative and absolute stereochemistry.[8]

Conclusion

The diastereoselective synthesis of 4-trifluoromethylproline derivatives is a well-established field offering robust and scalable routes to these valuable building blocks. By leveraging the inexpensive starting material (2S, 4R)-4-hydroxyproline, researchers can readily access both the cis and trans diastereomers through reliable oxidation/trifluoromethylation or sulfonate displacement pathways. These methods provide the foundation for incorporating 4-CF3-proline into advanced peptide and small-molecule drug candidates, enabling precise control over molecular conformation and enhancing key pharmaceutical properties.

References

• Kondratov, I. S., et al. (2024). 4-Trifluoromethoxy proline: synthesis of stereoisomers and lipophilicity study. Organic & Biomolecular Chemistry. [Link]

• Gadais, C., et al. (2017). Trifluoromethylated proline surrogates as part of ‘Pro-Pro’ turn-inducing templates. Chemistry – A European Journal. Available at SciSpace. [Link]

• Gadais, C., et al. (2017). Trifluoromethylated Proline Surrogates as Part of “Pro–Pro” Turn‐Inducing Templates. ResearchGate. [Link]

• Jlalia, I., et al. (2018). Trifluoromethylated proline analogues as efficient tools to enhance the hydrophobicity and to promote passive diffusion transport of the l-prolyl-l-leucyl glycinamide (PLG) tripeptide. RSC Advances. [Link]

• Kubyshkin, V., & Mykhailiuk, P. K. (2019). Synthesis of CF3-proline and CF3-pseudoproline containing PLG analogues. ResearchGate. [Link]

• Calaza, M. I., & Cativiela, C. (2008). Stereoselective Synthesis of Quaternary Proline Analogues. European Journal of Organic Chemistry. [Link]

• Mykhailiuk, P. K. (2022). Fluorine-Containing Prolines: Synthetic Strategies, Applications, and Opportunities. The Journal of Organic Chemistry. [Link]

• Brodsky, B., & Ramshaw, J. A. (2011). Practical syntheses of 4-fluoroprolines. Biopolymers. [Link]

• Hart, G., & Mat-Arip, Y. (2016). Proline Editing: A General and Practical Approach to the Synthesis of Functionally and Structurally Diverse Peptides. Analysis of Steric versus Stereoelectronic Effects of 4-Substituted Prolines on Conformation within Peptides. Journal of the American Chemical Society. [Link]

• Philippova, A. N., et al. (2022). Diastereoselective Synthesis of Highly Functionalized Proline Derivatives. OUCI. [Link]

• Philippova, A. N., et al. (2022). Diastereoselective Synthesis of Highly Functionalized Proline Derivatives. Molecules. [Link]

• Osipov, S. N., et al. (2023). Synthesis of CF3-Containing Spiro-[Indene-Proline] Derivatives via Rh(III)-Catalyzed C-H Activation/Annulation. Molecules. [Link]

• Vanhoof, K. (2018). The Synthesis of Fluorinated Proline Analogues. University of Southampton ePrints. [Link]

• Kondratov, I. S., et al. (2024). 4- Trifluoromethoxy Proline: Synthesis of Stereoisomers and Lipophilicity Study. ResearchGate. [Link]

• Philippova, A. N., et al. (2022). Diastereoselective Synthesis of Highly Functionalized Proline Derivatives. Molecules. [Link]

• Hu, K., et al. (2021). An aza-Michael addition protocol to fluoroalkylated β-amino acid derivatives and enantiopure trifluoromethylated N-heterocycles. Green Chemistry. [Link]

• Brigaud, T., et al. (2020). Asymmetric α-Fluoroalkyl-α-Amino Acids: Recent Advances in Their Synthesis and Applications. Molecules. [Link]

• Sani, M., et al. (2021). Stereodivergent entry to β-branched β-trifluoromethyl α-amino acid derivatives by sequential catalytic asymmetric reactions. Chemical Science. [Link]

• Zanda, M., et al. (2009). Concise asymmetric synthesis of configurationally stable 4-trifluoromethyl thalidomide. Future Medicinal Chemistry. [Link]

• Palomo, C., et al. (2018). Organocatalytic Enantioselective Synthesis of Trifluoromethyl-Containing Tetralin Derivatives by Sequential (Hetero)Michael Reaction-Intramolecular Nitrone Cycloaddition. ResearchGate. [Link]

• Kawai, H., et al. (2012). Catalytic Enantioselective Synthesis of β-trifluoromethyl Pyrrolines. Chemical Communications. [Link]

• Han, J., & Widen, J. C. (2021). Strategies for the Catalytic Enantioselective Synthesis of α-Trifluoromethyl Amines. Current Organic Chemistry. [Link]

• Wang, Y., et al. (2019). Base-catalyzed diastereodivergent thia-Michael addition to chiral β-trifluoromethyl-α,β-unsaturated N-acylated oxazolidin-2-ones. Organic & Biomolecular Chemistry. [Link]

• Kawai, H., et al. (2012). Catalytic enantioselective synthesis of β-trifluoromethyl pyrrolines. Sci-Hub. [Link]

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Application Notes and Protocols for the Boc-Protection of Fluorinated Amino Acids

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Fluorinated Amino Acids and Amine Protection

The incorporation of fluorine into amino acids has become a powerful strategy in medicinal chemistry and chemical biology. The unique properties of fluorine, such as its high electronegativity, small van der Waals radius, and the strength of the carbon-fluorine bond, can profoundly influence the conformational preferences, metabolic stability, and binding affinity of peptides and proteins.[1][2] This has led to the development of novel therapeutic agents and biological probes.[] The synthesis of peptides and complex molecules incorporating these fluorinated building blocks necessitates a robust strategy for the temporary masking of reactive functional groups. The protection of the α-amino group is a critical step, and the tert-butyloxycarbonyl (Boc) group is one of the most widely used protecting groups in organic synthesis for this purpose.[4][5]

The Boc group offers a desirable balance of stability under a wide range of reaction conditions, including basic and nucleophilic environments, and can be readily removed under mild acidic conditions, such as with trifluoroacetic acid (TFA).[6][7][8] This orthogonality makes it compatible with other protecting group strategies commonly employed in peptide synthesis.[9] This application note provides a detailed protocol for the Boc-protection of fluorinated amino acids, delving into the underlying chemical principles, step-by-step experimental procedures, and critical considerations for achieving high yields and purity.

Reaction Mechanism and Key Principles

The Boc-protection of an amino acid is a nucleophilic acyl substitution reaction.[5] The lone pair of electrons on the nitrogen atom of the amino group attacks one of the carbonyl carbons of di-tert-butyl dicarbonate (Boc₂O), also known as Boc anhydride.[8][10] This is followed by the departure of a tert-butyl carbonate leaving group, which subsequently decomposes to the stable products tert-butanol and carbon dioxide.[10] The reaction is typically carried out in the presence of a base to neutralize the protonated amine intermediate.[8]

While the fundamental mechanism is consistent for all amino acids, the presence of fluorine can modulate the nucleophilicity of the amino group. Electron-withdrawing fluorine atoms on the side chain can slightly decrease the basicity and nucleophilicity of the α-amino group. However, in most cases, this electronic effect is not significant enough to impede the reaction, and standard protocols can be successfully applied with minor adjustments.

Experimental Protocol: Boc-Protection of a Generic Fluorinated Amino Acid

This protocol provides a general procedure for the Boc-protection of a fluorinated amino acid using di-tert-butyl dicarbonate. It is crucial to note that optimization of reaction time, temperature, and stoichiometry may be necessary for specific fluorinated amino acids due to variations in their solubility and reactivity.

Materials and Reagents

• Fluorinated amino acid

• Di-tert-butyl dicarbonate (Boc₂O)

• Solvent: Dioxane/water or Tetrahydrofuran (THF)/water mixture (typically 1:1 or 2:1 v/v)

• Base: Sodium hydroxide (NaOH) or Triethylamine (Et₃N)[11]

• Ethyl acetate (EtOAc)

• Hexanes or petroleum ether

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• 1 M Hydrochloric acid (HCl) or saturated aqueous citric acid solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

Step-by-Step Procedure

• Dissolution of the Amino Acid:

  • In a round-bottom flask, dissolve the fluorinated amino acid (1.0 eq) in a mixture of dioxane and water (or THF/water). The volume should be sufficient to fully dissolve the amino acid.

  • Add the base (e.g., 1.1 - 1.5 eq of NaOH as a 1 M aqueous solution, or 1.5 - 2.0 eq of Et₃N).[11] Stir the solution at room temperature until the amino acid is completely dissolved. The use of a base is crucial to deprotonate the amino group, enhancing its nucleophilicity.

• Addition of Boc₂O:

  • To the stirred solution, add di-tert-butyl dicarbonate (1.1 - 1.2 eq) portion-wise or as a solution in the organic co-solvent (dioxane or THF). An exothermic reaction may be observed, and cooling in an ice bath may be necessary to maintain the reaction temperature between 0 °C and room temperature.[11]

• Reaction Monitoring:

  • Allow the reaction to stir at room temperature. The reaction progress can be monitored by thin-layer chromatography (TLC). A suitable solvent system for TLC is typically a mixture of ethyl acetate and hexanes or dichloromethane and methanol. The product, being less polar than the starting amino acid, will have a higher Rf value. The reaction is generally complete within 2-12 hours.[11]

• Work-up:

  • Once the reaction is complete, remove the organic solvent (dioxane or THF) under reduced pressure using a rotary evaporator.

  • Dilute the remaining aqueous solution with water and wash with a non-polar solvent like hexanes or diethyl ether to remove any unreacted Boc₂O and other non-polar impurities.

  • Carefully acidify the aqueous layer to a pH of 2-3 with 1 M HCl or citric acid solution.[11] This step protonates the carboxylate group of the Boc-protected amino acid, making it extractable into an organic solvent. Perform this step in a well-ventilated fume hood as CO₂ evolution may occur if excess bicarbonate is present.

  • Extract the acidified aqueous layer with ethyl acetate (3 x volume of the aqueous layer).

  • Combine the organic extracts and wash with water and then with brine.

  • Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure to obtain the crude Boc-protected fluorinated amino acid.

• Purification:

  • The crude product can often be purified by crystallization from a suitable solvent system, such as ethyl acetate/hexanes or diethyl ether/petroleum ether.[11] If crystallization is not feasible, flash column chromatography on silica gel may be required.

Workflow Diagram

Caption: General workflow for the Boc-protection of fluorinated amino acids.

Characterization of Boc-Protected Fluorinated Amino Acids

Successful Boc-protection can be confirmed by various analytical techniques, with Nuclear Magnetic Resonance (NMR) spectroscopy being particularly informative.

• ¹H NMR Spectroscopy: The most characteristic signal for a successful Boc-protection is the appearance of a sharp singlet at approximately 1.4-1.5 ppm, integrating to nine protons, which corresponds to the tert-butyl group of the Boc moiety.[12] The N-H proton of the carbamate typically appears as a broad singlet.[12]

• ¹³C NMR Spectroscopy: The presence of the Boc group is indicated by signals for the quaternary carbon of the tert-butyl group (around 80 ppm) and the carbonyl carbon of the carbamate (around 155 ppm).[13]

• Mass Spectrometry: Electrospray ionization mass spectrometry (ESI-MS) can be used to confirm the molecular weight of the protected amino acid.

Troubleshooting and Key Considerations

Problem	Possible Cause	Solution
Incomplete Reaction	Insufficient Boc₂O or base.	Add additional Boc₂O and/or base and continue stirring.
Low reaction temperature.	Allow the reaction to warm to room temperature or slightly heat if necessary.
Poor solubility of the amino acid.	Try a different solvent system (e.g., increase the proportion of the organic co-solvent).
Low Yield	Product loss during work-up.	Ensure complete extraction from the aqueous layer by performing multiple extractions. Avoid overly vigorous shaking which can lead to emulsion formation.
Premature deprotection during acidic work-up.	Use a milder acid (e.g., citric acid) for acidification and perform the extraction promptly.
Formation of Side Products	Di-Boc protection (protection of both the amino and another functional group).	Use stoichiometric amounts of Boc₂O. This is less common for the α-amino group but can occur with other reactive functionalities in the side chain.
Racemization.	Boc-protection is generally considered to be a racemization-free process under standard conditions.[14] However, exposure to strong bases or elevated temperatures for prolonged periods should be avoided.

Conclusion

The Boc-protection of fluorinated amino acids is a fundamental and robust transformation that enables their incorporation into more complex molecular architectures. The protocol described herein provides a reliable starting point for researchers. By understanding the underlying chemical principles and paying careful attention to reaction conditions and work-up procedures, high yields of the desired Boc-protected fluorinated amino acids can be consistently achieved, paving the way for advancements in peptide and medicinal chemistry.

References

• Boc-Protected Amino Groups - Organic Chemistry Portal. (n.d.). Retrieved January 17, 2026, from [Link]

• O'Hagan, D. (2008). Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews, 37(2), 308-319.
• CN1793110A - Process for preparing Boc protected amino acid by (Boc) O - Google Patents. (n.d.).

• Experimental Procedures - The Royal Society of Chemistry. (n.d.). Retrieved January 17, 2026, from [Link]

• Ragnarsson, U., & Grehn, L. (2013). Dual protection of amino functions involving Boc. RSC Advances, 3(36), 15459-15473.

• J&K Scientific LLC. (n.d.). BOC Protection and Deprotection. Retrieved January 17, 2026, from [Link]

• Jiang, Y. S., Hu, M. H., Jan, J. S., & Hu, J. J. (2022). 1 H-NMR spectrum of N-Boc glutamic acid. [Image]. ResearchGate. [Link]

• Macmillan Group - Princeton University. (2017). Synthesis and Applications of Fluorinated α-Amino Acids. Retrieved January 17, 2026, from [Link]

• Wikipedia. (2023, December 2). Di-tert-butyl dicarbonate. In Wikipedia. Retrieved January 17, 2026, from [Link]

• MDPI. (2019). 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. Retrieved January 17, 2026, from [Link]

• Common Organic Chemistry. (n.d.). Boc Protection Mechanism (Boc2O). Retrieved January 17, 2026, from [Link]

• Gopi, H. N., & Suresh Babu, V. V. (1999). Synthesis of Boc-and Z-protected amino acid fluorides employing DAST as a fluorinating agent. Indian Journal of Chemistry-Section B, 38(11), 1269-1271.

• Beilstein Journals. (n.d.). EXPERIMENTAL PROCEDURES. Retrieved January 17, 2026, from [Link]

• Bhattacharya, S., et al. (2011). Synthesis and characterization of a dipeptide analogue: 2-amino-N-(2-amino-ethyl)-3-phenyl-propionamide. Der Pharma Chemica, 3(3), 174-188.
• Albericio, F., & Carpino, L. A. (1997). Amino Acid–Protecting Groups. In Methods in Enzymology (Vol. 289, pp. 104-126). Academic Press.

• Chemistry LibreTexts. (2024, September 30). 26.7: Peptide Synthesis. Retrieved January 17, 2026, from [Link]

• Master Organic Chemistry. (n.d.). Amine Protection and Deprotection. Retrieved January 17, 2026, from [Link]

• Zhang, Z., & Thomson, R. J. (2012). Synthesis of Boc-protected bicycloproline. Beilstein journal of organic chemistry, 8, 1339–1343.

• Reddit. (2014, June 22). Removal of Boc protecting group as workup? Retrieved January 17, 2026, from [Link]

• Accounts of Chemical Research. (n.d.). New amino-protecting groups in organic synthesis. Retrieved January 17, 2026, from [Link]

• John Trant. (2021, March 12). Lecture 16 Protecting groups and racemization of Amino Acids [Video]. YouTube. [Link]

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Application Notes and Protocols for Solid-Phase Peptide Synthesis (SPPS) of Peptides Containing Fluorinated Proline Analogs

Abstract: Proline's unique cyclic structure imparts significant conformational constraints on peptides, making it a critical residue for controlling protein folding and stability. The strategic incorporation of fluorinated proline analogs, such as (4R)-fluoroproline (Flp) and (4S)-fluoroproline (flp), offers an advanced tool for peptide engineering, enabling precise manipulation of local geometry and physicochemical properties. The strong inductive effect of the fluorine atom stereospecifically dictates the pyrrolidine ring pucker and the cis/trans isomerization of the preceding peptide bond.[1][2] This guide provides a comprehensive overview of the scientific principles governing the use of fluorinated prolines and delivers detailed, field-proven protocols for their successful incorporation via Fmoc-based Solid-Phase Peptide Synthesis (SPPS). It addresses common challenges, such as reduced nucleophilicity during coupling, and provides robust solutions for researchers, scientists, and drug development professionals aiming to leverage these powerful building blocks.

Section 1: The Scientific Rationale - Stereoelectronic Control of Peptide Conformation

The utility of fluorinated prolines stems from the powerful and predictable stereoelectronic effects exerted by the fluorine atom. Unlike simple steric bulk, fluorine's high electronegativity induces significant changes in the local electronic environment, which in turn governs the three-dimensional structure of the peptide backbone.

Pyrrolidine Ring Pucker

The five-membered pyrrolidine ring of proline is not planar and exists in two primary low-energy puckered conformations: Cγ-endo (where the Cγ atom is on the same side of the ring as the carboxyl group) and Cγ-exo (where the Cγ atom is on the opposite side). In unsubstituted proline, the energy difference between these two states is negligible.[3]

However, the introduction of a highly electronegative fluorine atom at the 4-position creates a strong conformational bias due to the gauche effect. This effect describes the tendency of a molecule to adopt a conformation where the fluorine atom is gauche (at a ~60° dihedral angle) to the electropositive nitrogen atom of the ring.[4] This leads to a predictable and stable ring pucker:

• (2S, 4R)-4-Fluoroproline (4R-FPro or Flp) preferentially adopts a Cγ-exo pucker.[1][2][3]

• (2S, 4S)-4-Fluoroproline (4S-FPro or flp) preferentially adopts a Cγ-endo pucker.[1][2][3]

Control of Cis/Trans Amide Bond Isomerism

A direct consequence of this fixed ring pucker is the biasing of the cis/trans conformation of the preceding (Xaa-Pro) peptide bond. Proline is unique among natural amino acids for the relatively small energy difference between its cis and trans amide bond conformers, with the trans form being only slightly more stable.[3] Fluorination dramatically alters this equilibrium:

• The Cγ-exo pucker of 4R-FPro strongly favors the trans conformation of the preceding amide bond.[2]

• The Cγ-endo pucker of 4S-FPro significantly stabilizes the cis conformation.[2][3]

This ability to enforce a specific amide bond geometry is a powerful tool for stabilizing desired secondary structures, such as β-turns, or for investigating the functional role of cis-prolyl bonds in protein folding and interaction.[5] Furthermore, the electron-withdrawing nature of fluorine accelerates the rate of cis/trans isomerization, which can be a rate-limiting step in protein folding.[1][3]

Figure 1. The causal relationship between fluorine stereochemistry, ring pucker, and amide bond conformation.

Summary of Conformational Effects

The predictable influence of 4-fluoroprolines makes them invaluable tools for peptide design. The following table summarizes their key characteristics.

Proline Analog	Abbreviation	Dominant Ring Pucker	Favored Preceding Amide Bond	Impact on Stability
(2S, 4R)-4-Fluoroproline	4R-FPro, Flp	Cγ-exo	trans	Generally stabilizing in contexts where trans-Pro is native (e.g., collagen)[1]
(2S, 4S)-4-Fluoroproline	4S-FPro, flp	Cγ-endo	cis	Can be stabilizing or destabilizing depending on the native structure[1]
4,4-Difluoroproline	Dfp	No strong preference	Weakly destabilizes trans	Less predictable; used to probe effects beyond simple pucker bias[3]

Section 2: Pre-Synthesis Considerations

Choosing the Right Analog and Sourcing

The choice between (4R)-FPro and (4S)-FPro should be hypothesis-driven. If the goal is to stabilize a structure known to contain a trans-prolyl bond (like a polyproline II helix), 4R-FPro is the logical choice. Conversely, to investigate or enforce a cis-prolyl bond within a β-turn, 4S-FPro would be selected.

Commercially, Fmoc-L-(4R)-Fluoroproline and Fmoc-L-(4S)-Fluoroproline are readily available from major suppliers of peptide synthesis reagents. Ensure high purity (>98%) to avoid complications during synthesis.

Resin, Linker, and Protecting Group Strategy

The protocols described herein are based on the standard and widely adopted Fmoc/tBu (9-fluorenylmethoxycarbonyl/tert-butyl) protection strategy.[6][]

• Resin and Linker: The choice depends on the desired C-terminus of the peptide.

  • C-terminal Amide: Use Rink Amide (e.g., Rink Amide MBHA) resin. Cleavage with trifluoroacetic acid (TFA) directly yields the peptide amide.

  • C-terminal Carboxylic Acid: Use Wang or 2-Chlorotrityl chloride (2-CTC) resin.

• Side-Chain Protecting Groups: Standard acid-labile protecting groups (e.g., tBu for Asp, Glu, Ser, Thr, Tyr; Boc for Lys, Trp; Trt for Asn, Gln, His; Pbf for Arg) are fully compatible with the fluoroproline incorporation workflow.

Section 3: Detailed SPPS Protocol for Peptides Containing Fluorinated Prolines

This section provides a step-by-step protocol for manual or automated SPPS. The key challenge lies not in coupling the fluoroproline itself, but in acylating its secondary amine in the subsequent step.[8][9]

Figure 2. SPPS workflow highlighting the critical step of coupling an amino acid after a fluoroproline residue.

Materials and Reagents

• Resin: Rink Amide MBHA resin (0.3-0.8 mmol/g loading).

• Solvents: N,N-Dimethylformamide (DMF), Dichloromethane (DCM), Piperidine.

• Fmoc-Amino Acids: Standard protected amino acids and Fmoc-(4R/4S)-FPro-OH.

• Coupling/Activation Reagents:

  • Recommended for Critical Step: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or HCTU (O-(1H-6-Chlorobenzotriazole-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate).

  • Standard: HBTU/HOBt may suffice for non-critical steps.

• Base: N,N-Diisopropylethylamine (DIEA).

• Capping Solution: 5% Acetic Anhydride, 6% 2,6-Lutidine in DMF.

• Cleavage Cocktail: 94% TFA, 2.5% H₂O, 2.5% Ethanedithiol (EDT), 1% Triisopropylsilane (TIS).

Protocol Steps (Scale: 0.1 mmol)

• Resin Swelling:

  • Add 0.1 mmol of resin to a reaction vessel.

  • Wash and swell with DMF (3 x 5 mL) for 30 minutes.

• Fmoc Deprotection (Standard Cycle):

  • Drain the DMF. Add 5 mL of 20% piperidine in DMF.

  • Agitate for 3 minutes. Drain.

  • Add a fresh 5 mL of 20% piperidine in DMF. Agitate for 10 minutes.

  • Drain and wash thoroughly with DMF (5 x 5 mL) and DCM (2 x 5 mL).

• Amino Acid Coupling:

  • A. Standard Coupling (and for coupling Fmoc-FPro-OH itself):

    • In a separate vial, dissolve Fmoc-amino acid (0.5 mmol, 5 eq), HATU (0.48 mmol, 4.8 eq), and DIEA (1.0 mmol, 10 eq) in 3 mL of DMF.

    • Pre-activate for 2-5 minutes.

    • Add the activated solution to the resin. Agitate for 1-2 hours.

    • Wash with DMF (3 x 5 mL). Perform a Kaiser test to confirm reaction completion.

  • B. CRITICAL STEP: Coupling the Amino Acid after Fluoroproline:

    • The secondary amine of the newly incorporated fluoroproline is less nucleophilic due to the electron-withdrawing fluorine.[9] Standard conditions may lead to incomplete coupling and deletion sequences.

    • Prepare Activation Solution: Use the same equivalents as the standard coupling (5 eq amino acid, 4.8 eq HATU, 10 eq DIEA).

    • Perform a Double Coupling:

      • Add the pre-activated solution to the resin and agitate for 2 hours.

      • Drain the vessel. Do not wash.

      • Add a freshly prepared activation solution to the resin.

      • Agitate for an additional 2 hours.

      • Wash thoroughly with DMF (5 x 5 mL). A Kaiser test should be negative (blue beads indicate incomplete reaction).

• Capping (Optional but Recommended after Critical Step):

  • If the Kaiser test after the critical coupling is positive, or as a precautionary measure, cap any unreacted amines.

  • Add 5 mL of the capping solution to the resin and agitate for 15 minutes.

  • Wash with DMF (3 x 5 mL) and DCM (2 x 5 mL).

• Chain Elongation:

  • Return to Step 2 and repeat the cycle for each amino acid in the sequence.

Section 4: Cleavage and Deprotection

Once the synthesis is complete, the peptide is cleaved from the resin, and all side-chain protecting groups are removed simultaneously.

CAUTION: Work in a well-ventilated fume hood. TFA is highly corrosive.

• Preparation:

  • After the final Fmoc deprotection, wash the peptide-resin thoroughly with DCM (5 x 5 mL) and dry it under a stream of nitrogen or in a vacuum desiccator for at least 1 hour.

• Cleavage:

  • Place the dry resin in a 10 mL reaction vessel.

  • Add 5 mL of the cleavage cocktail (TFA/H₂O/EDT/TIS).

  • Agitate at room temperature for 2-3 hours. The solution will typically turn yellow or orange.

• Peptide Precipitation:

  • Filter the resin and collect the TFA solution into a 50 mL conical tube.

  • Wash the resin with an additional 1-2 mL of fresh TFA to recover any remaining peptide.

  • Precipitate the crude peptide by adding the TFA solution dropwise into 40 mL of ice-cold diethyl ether. A white precipitate should form.

• Isolation and Washing:

  • Centrifuge the suspension (3000 x g, 5 min), decant the ether.

  • Wash the peptide pellet twice more by resuspending in 30 mL of cold ether and centrifuging. This removes scavengers and cleaved protecting groups.

• Drying:

  • After the final wash, carefully decant the ether and dry the white peptide pellet under a gentle stream of nitrogen.

Section 5: Purification and Analysis

• Purification: The crude peptide should be dissolved in a suitable solvent (e.g., 50% Acetonitrile/Water with 0.1% TFA) and purified using preparative reverse-phase HPLC (RP-HPLC).

• Analysis:

  • Purity Check: Analytical RP-HPLC.

  • Identity Confirmation: Mass spectrometry (MALDI-TOF or ESI-MS) to confirm the molecular weight matches the theoretical value.

  • Conformational Analysis: For peptides containing fluoroproline, ¹⁹F NMR is an exceptionally powerful and sensitive technique to confirm incorporation and study the local environment, dynamics, and binding interactions of the fluorinated residue.[4][10][11]

Section 6: Troubleshooting Guide

Problem	Probable Cause(s)	Recommended Solution(s)
Low Purity / Multiple Peaks in HPLC	Incomplete coupling, especially after the F-Pro residue, leading to deletion sequences (-1 AA).	1. Confirm use of a strong activator (HATU/HCTU) for the post-F-Pro coupling.2. Ensure a double coupling was performed for this critical step.[12]3. Incorporate a capping step after the critical coupling to terminate deletion sequences.
No or Very Low Yield of Target Peptide	Severe aggregation on the resin, preventing reagent access.	1. For known "difficult sequences", consider using a more specialized resin (e.g., ChemMatrix®).2. Incorporate pseudoproline dipeptides at other points in the sequence to disrupt secondary structure formation.[13]3. Perform synthesis at an elevated temperature (40-50°C) if your instrument allows.
Side Reaction Products Detected by MS	Incomplete removal of protecting groups; scavenger-related artifacts.	1. Ensure the cleavage time is sufficient (2-3 hours).2. Verify the cleavage cocktail is fresh and contains the correct scavengers for your sequence (e.g., use EDT for peptides containing Arg(Pbf)).
Kaiser Test is Positive (Blue) After Coupling	Failed coupling reaction.	1. Immediately repeat the coupling step (double couple).2. If it fails again, cap the unreacted amines to prevent further elongation of the failed chain.

Section 7: Conclusion

The incorporation of fluorinated proline analogs is a robust and powerful strategy for advanced peptide design. By understanding the fundamental stereoelectronic principles and making critical adjustments to standard SPPS protocols, researchers can reliably synthesize these modified peptides. The key to success is anticipating the reduced reactivity of the fluoroproline nitrogen and employing more potent coupling conditions, such as double coupling with HATU, for the subsequent acylation step. With these protocols, scientists are well-equipped to explore the intricate relationship between peptide structure and function, paving the way for novel therapeutics and advanced biochemical tools.

References

• Holmgren, S. K., Taylor, K. M., Bretscher, L. E., & Raines, R. T. (1998). Code for collagen's stability deciphered. Nature, 392(6677), 666-667. [Link]

• Lederer, F. (2019). Biochemistry of fluoroprolines: the prospect of making fluorine a bioelement. Beilstein Journal of Organic Chemistry, 15, 1739-1756. [Link]

• Hofman, G. J. (2019). The Synthesis of Fluorinated Proline Analogues. University of Southampton, Doctoral Thesis. [Link]

• Hunter, L. (2022). Tinker, Tailor, Soldier, Spy: The Diverse Roles That Fluorine Can Play within Amino Acid Side Chains. Molecules, 27(19), 6666. [Link]

• Mykhailiuk, P. K. (2022). Fluorine-Containing Prolines: Synthetic Strategies, Applications, and Opportunities. The Journal of Organic Chemistry, 87(12), 7625-7643. [Link]

• Shepherd, N. E., Hoang, H. N., Desai, V. S., & Fairlie, D. P. (2011). Utility of fluorinated α-amino acids in development of therapeutic peptides. Expert Opinion on Drug Discovery, 6(9), 963-988. [Link]

• Raines, R. T. (2011). 4-Fluoroprolines: Conformational Analysis and Effects on the Stability and Folding of Peptides and Proteins. In Fluorinated Amino Acids (pp. 105-125). Wiley-VCH. [Link]

• Hofman, G. J., Sinnaeve, D., Nys, K., Martins, J. C., & Linclau, B. (2019). The synthesis of fluorinated proline analogues. ePrints Soton. [Link]

• Wang, A., & Nair, D. B. (2022). Fluorinated Protein and Peptide Materials for Biomedical Applications. Biomacromolecules, 23(10), 3995-4011. [Link]

• Gerling, F. M., et al. (1982). Synthetic approaches to peptide analogues containing 4, 4-difluoro-L-proline and 4-keto-L-proline. International journal of peptide and protein research, 20(5), 438-442. [Link]

• Holovics, T. C., et al. (2006). Impact of β-perfluoroalkyl substitution of proline on the proteolytic stability of its peptide derivatives. Organic & Biomolecular Chemistry, 4(13), 2623-2629. [Link]

• Zhang, X., et al. (2023). Recent advances in the synthesis of fluorinated amino acids and peptides. Organic Chemistry Frontiers, 10(4), 1021-1043. [Link]

• Terry, L. A., & Fletcher, S. P. (2020). Synthesis of complex unnatural fluorine-containing amino acids. Tetrahedron, 76(38), 131448. [Link]

• Mykhailiuk, P. K. (2022). Fluorine-Containing Prolines: Synthetic Strategies, Applications, and Opportunities. ResearchGate. [Link]

• Verhoork, S. J., Killoran, P. M., & Coxon, C. R. (2018). Fluorinated Prolines as Conformational Tools and Reporters for Peptide and Protein Chemistry. Biochemistry, 57(43), 6179-6192. [Link]

• Hunter, L., & O'Hagan, D. (2012). Solid phase synthesis of peptides containing backbone-fluorinated amino acids. Organic & Biomolecular Chemistry, 10(28), 5347-5351. [Link]

• Khadse, S. C. (2014). HF Cleavage and Deprotection Procedures for Peptides Synthesized Using a Boc/Bzl Strategy. Methods in Molecular Biology, 35, 71-85. [Link]

• Levine, P. M., et al. (2017). Proline Editing: A General and Practical Approach to the Synthesis of Functionally and Structurally Diverse Peptides. Analysis of Steric versus Stereoelectronic Effects of 4-Substituted Prolines on Conformation within Peptides. Journal of the American Chemical Society, 139(38), 13440-13454. [Link]

• Wang, A., & Nair, D. B. (2022). Fluorinated Protein and Peptide Materials for Biomedical Applications. PMC. [Link]

• Nys, K., et al. (2022). Fluorine NMR study of proline-rich sequences using fluoroprolines. Journal of Structural Biology, 214(3), 107878. [Link]

• Otvos, L. (2018). HF Cleavage and Deprotection Procedures for Peptides Synthesized Using a Boc/Bzl Strategy. ResearchGate. [Link]

• Nys, K., et al. (2022). Fluorine NMR study of proline-rich sequences using fluoroprolines. PMC. [Link]

• Bofill, J. M., & Albericio, F. (2020). Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides. Molecules, 25(5), 1183. [Link]

• Kumar, S., et al. (2013). Synthesis of protected norcysteines for SPPS compatible with Fmoc-strategy. PMC. [Link]

• St. Amant, A. (2023). Five Tips and Tricks for Success in Solid Phase Peptide Synthesis. Biotage. [Link]

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Application Notes &amp; Protocols: Incorporation of (2S,4R)-1-Boc-4-trifluoromethylpyrrolidine-2-carboxylic Acid into Peptides

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Strategic Advantage of Fluorinated Proline Analogs

In the landscape of peptide engineering and drug discovery, the incorporation of non-canonical amino acids is a powerful strategy to modulate the pharmacological properties of bioactive peptides. Among these, fluorinated proline analogs have emerged as particularly valuable tools.[1][2][3] The unique properties of fluorine, including its high electronegativity, small van der Waals radius, and the strength of the C-F bond, can profoundly influence peptide conformation, stability, and biological activity.[4]

(2S,4R)-1-Boc-4-trifluoromethylpyrrolidine-2-carboxylic acid, a trifluoromethyl-substituted proline derivative, offers a unique combination of steric and electronic effects. The trifluoromethyl group is a highly lipophilic and metabolically stable moiety that can enhance a peptide's pharmacokinetic profile.[4][5] Its strong electron-withdrawing nature can also influence the puckering of the pyrrolidine ring and the cis-trans isomerization of the preceding peptide bond, thereby constraining the peptide backbone into a desired conformation for optimal target binding.[6]

These application notes provide a comprehensive guide for the successful incorporation of this valuable building block into peptide sequences using both solid-phase and solution-phase synthesis methodologies. We will delve into the rationale behind specific experimental choices, offer detailed protocols, and discuss critical characterization techniques.

Physicochemical Properties and Handling

(2S,4R)-1-Boc-4-trifluoromethylpyrrolidine-2-carboxylic acid is a white to off-white solid. Key physicochemical data are summarized below:

Property	Value	Source
Molecular Formula	C₁₁H₁₆F₃NO₄	[]
Molecular Weight	283.24 g/mol	[]
Stereochemistry	(2S,4R)	-
Appearance	White to off-white powder	-
Storage	Store at 2-8°C	-

Handling Precautions: As with all fine chemicals, appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn. Handling should be performed in a well-ventilated fume hood.

Peptide Coupling Strategies: Overcoming Steric Hindrance

The incorporation of (2S,4R)-1-Boc-4-trifluoromethylpyrrolidine-2-carboxylic acid presents a moderate level of steric hindrance due to the bulky tert-butyloxycarbonyl (Boc) protecting group and the trifluoromethyl substituent.[8] This necessitates the use of robust coupling reagents and optimized reaction conditions to ensure efficient amide bond formation and prevent racemization.[9][10][11]

Recommended Coupling Reagents:

Uronium/aminium-based reagents are highly recommended for coupling this sterically hindered amino acid. These reagents rapidly generate the active ester in situ, leading to high coupling efficiencies.

Coupling Reagent	Acronym	Key Advantages
(1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)	HATU	High reactivity, low racemization.
(Benzotriazol-1-yl-oxytripyrrolidinophosphonium hexafluorophosphate)	PyBOP	Effective for hindered couplings, good solubility.
O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate	HBTU	Widely used, cost-effective, and reliable.[12]

Expert Insight: While carbodiimides like N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC) in the presence of an additive like 1-hydroxybenzotriazole (HOBt) can be used, uronium/aminium reagents generally provide superior results with hindered amino acids, minimizing side reactions and incomplete couplings.[10]

Experimental Protocols

Solid-Phase Peptide Synthesis (SPPS) Protocol

This protocol outlines the manual incorporation of (2S,4R)-1-Boc-4-trifluoromethylpyrrolidine-2-carboxylic acid using a standard Fmoc/tBu strategy. The workflow is depicted in the diagram below.

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The Strategic Integration of (2S,4R)-1-Boc-4-trifluoromethylpyrrolidine-2-carboxylic Acid in Contemporary Drug Discovery: A Guide for Researchers

Introduction: Harnessing the Power of Fluorine and Conformational Constraint

In the landscape of modern medicinal chemistry, the pursuit of drug candidates with optimized pharmacokinetic and pharmacodynamic profiles is paramount. The strategic incorporation of fluorine atoms and the use of conformationally constrained scaffolds are two powerful strategies to achieve this goal. (2S,4R)-1-Boc-4-trifluoromethylpyrrolidine-2-carboxylic acid, a fluorinated proline analog, embodies both of these principles, offering a unique building block for the design of novel therapeutics.

The trifluoromethyl (CF3) group is a bioisostere of the methyl group but with profoundly different electronic properties. Its strong electron-withdrawing nature can significantly impact the pKa of nearby functionalities, modulate metabolic stability by blocking sites of oxidation, and enhance binding affinity through favorable interactions with biological targets. Furthermore, the trifluoromethyl group can increase a molecule's lipophilicity, which can improve its ability to cross cellular membranes.

The pyrrolidine ring of proline provides a rigid scaffold that restricts the conformational freedom of a peptide or small molecule. The specific stereochemistry at the C4 position, in this case, the (4R) configuration, in conjunction with an electron-withdrawing substituent like the trifluoromethyl group, preferentially induces a Cγ-exo ring pucker. This, in turn, favors a trans-conformation of the preceding amide bond, a critical feature for stabilizing specific secondary structures such as the polyproline II (PPII) helix, which is often involved in protein-protein interactions.

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the effective utilization of (2S,4R)-1-Boc-4-trifluoromethylpyrrolidine-2-carboxylic acid in their discovery programs. We will delve into its unique properties, provide detailed protocols for its incorporation into molecules, and discuss its potential applications with a focus on the development of Dipeptidyl Peptidase-4 (DPP-4) inhibitors.

Key Physicochemical and Conformational Properties

The strategic advantage of using (2S,4R)-1-Boc-4-trifluoromethylpyrrolidine-2-carboxylic acid stems from a unique combination of properties:

Property	Impact on Drug Design
Trifluoromethyl Group	Enhances metabolic stability, modulates lipophilicity, and can increase binding affinity through favorable electronic interactions.
(2S,4R) Stereochemistry	Induces a Cγ-exo ring pucker, leading to a preference for a trans-amide bond in the peptide backbone.
Conformational Rigidity	Reduces the entropic penalty upon binding to a target, potentially increasing binding affinity and selectivity.
Boc Protecting Group	Allows for straightforward incorporation into peptide synthesis workflows using standard protocols, with subsequent deprotection under acidic conditions.

Application Focus: Dipeptidyl Peptidase-4 (DPP-4) Inhibitors

DPP-4 is a serine protease that plays a crucial role in glucose homeostasis by inactivating incretin hormones such as glucagon-like peptide-1 (GLP-1). Inhibition of DPP-4 prolongs the action of incretins, leading to increased insulin secretion and suppressed glucagon release in a glucose-dependent manner. This makes DPP-4 an attractive target for the treatment of type 2 diabetes.

Several approved DPP-4 inhibitors feature a pyrrolidine or a related heterocyclic core that interacts with the S1 pocket of the enzyme. The introduction of fluorine at the C4 position of the pyrrolidine ring has been shown to enhance the potency and pharmacokinetic properties of these inhibitors. The (2S,4R)-4-trifluoromethylpyrrolidine scaffold is a promising candidate for the development of novel DPP-4 inhibitors due to its ability to present key pharmacophoric elements in a pre-organized and favorable conformation for binding.

Below is a conceptual workflow for the design and synthesis of a potential DPP-4 inhibitor incorporating this building block.

Fig. 1: Conceptual workflow for the discovery of a DPP-4 inhibitor.

Experimental Protocols

Protocol 1: Peptide Coupling of (2S,4R)-1-Boc-4-trifluoromethylpyrrolidine-2-carboxylic Acid

The incorporation of this sterically hindered and electron-deficient amino acid can be challenging. The following protocol is a robust starting point, with recommendations for optimization.

Materials:

• (2S,4R)-1-Boc-4-trifluoromethylpyrrolidine-2-carboxylic acid

• Amine-functionalized resin or amine-containing coupling partner

• Coupling reagents: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate)

• Base: N,N-Diisopropylethylamine (DIPEA) or 2,4,6-Collidine

• Solvent: Anhydrous N,N-Dimethylformamide (DMF)

Procedure:

• Pre-activation: In a clean, dry reaction vessel, dissolve (2S,4R)-1-Boc-4-trifluoromethylpyrrolidine-2-carboxylic acid (1.5 equivalents relative to the amine) and HATU or HBTU (1.45 equivalents) in anhydrous DMF.

• Add DIPEA or Collidine (3 equivalents) to the solution and stir for 15-30 minutes at room temperature. The use of Collidine, a weaker base, can sometimes minimize side reactions.

• Coupling: Add the pre-activated solution to the resin or amine coupling partner.

• Allow the reaction to proceed for 2-4 hours at room temperature. For particularly difficult couplings, the reaction time can be extended or the temperature may be slightly elevated (e.g., to 40 °C), though this should be monitored carefully for potential racemization.

• Monitoring: Monitor the reaction progress using a qualitative test such as the Kaiser test for primary amines or the Chloranil test for secondary amines on a small sample of the resin.

• Washing: Once the reaction is complete (negative test), wash the resin thoroughly with DMF (3x), Dichloromethane (DCM) (3x), and Methanol (3x) to remove excess reagents and byproducts.

Causality Behind Experimental Choices:

• Pre-activation: Due to the steric hindrance and reduced nucleophilicity of the deprotected nitrogen of the trifluoromethyl-pyrrolidine moiety in subsequent steps, ensuring a highly efficient coupling at the carboxylic acid terminus is crucial. Pre-activation generates a highly reactive acyl-O-At or acyl-O-Bt ester, driving the reaction to completion.

• Choice of Coupling Reagent: HATU and HBTU are highly efficient coupling reagents that have proven effective for hindered amino acids. HATU is often preferred due to its slightly higher reactivity.

• Extended Reaction Time: The electron-withdrawing effect of the trifluoromethyl group can deactivate the carboxylic acid, and the steric bulk can slow down the reaction rate, necessitating a longer coupling time.

Protocol 2: Boc Deprotection

The removal of the Boc group from the trifluoromethyl-pyrrolidine nitrogen can be slower than for standard amino acids due to the electron-withdrawing effect of the CF3 group.

Materials:

• Boc-protected peptide-resin

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Scavenger (optional): Triisopropylsilane (TIS)

Procedure:

• Resin Swelling: Swell the peptide-resin in DCM for 20-30 minutes.

• Deprotection Cocktail: Prepare a solution of 25-50% TFA in DCM. If the peptide contains sensitive residues prone to alkylation by the released tert-butyl cation, a scavenger such as TIS (2.5%) can be added.

• Deprotection Reaction: Drain the DCM from the resin and add the deprotection cocktail. Agitate the mixture for 30-45 minutes at room temperature. A slightly longer deprotection time compared to standard protocols may be necessary.

• Washing: Drain the deprotection solution and wash the resin thoroughly with DCM (3x), a neutralization solution (e.g., 10% DIPEA in DMF) (2x), and DMF (3x) to prepare for the next coupling step.

Self-Validating System:

• After deprotection and neutralization, a small sample of the resin should be taken for a qualitative test (e.g., Kaiser test) to confirm the presence of the free amine, thus validating the successful completion of the deprotection step.

Fig. 2: Boc deprotection signaling pathway.

Conclusion

(2S,4R)-1-Boc-4-trifluoromethylpyrrolidine-2-carboxylic acid is a valuable and versatile building block for drug discovery. Its ability to confer both favorable physicochemical properties through trifluoromethylation and conformational rigidity through its specific stereochemistry makes it a powerful tool for medicinal chemists. While its incorporation requires careful consideration of reaction conditions due to steric and electronic factors, the protocols outlined in this application note provide a solid foundation for its successful utilization. The potential for this scaffold in the design of potent and selective inhibitors, particularly in the context of DPP-4 for the treatment of type 2 diabetes, warrants further exploration. By leveraging the unique attributes of this fluorinated proline analog, researchers can accelerate the development of next-generation therapeutics with improved efficacy and safety profiles.

References

• Wang, J., Feng, Y., Ji, X., Deng, G., Leng, Y., & Liu, H. (2013). Synthesis and biological evaluation of pyrrolidine-2-carbonitrile and 4-fluoropyrrolidine-2-carbonitrile derivatives as dipeptidyl peptidase-4 inhibitors for the treatment of type 2 diabetes. Bioorganic & Medicinal Chemistry, 21(23), 7418-7429. [Link]

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The Trifluoromethyl Pyrrolidine Motif: A Guide to Application in Modern Medicinal Chemistry

Introduction: The Strategic Fusion of Fluorine and a Privileged Scaffold

In the landscape of contemporary drug discovery, the pursuit of molecules with enhanced potency, selectivity, and favorable pharmacokinetic profiles is a perpetual challenge. Medicinal chemists continuously seek out structural motifs that can reliably impart these desirable properties. The strategic incorporation of the trifluoromethyl (CF3) group onto a pyrrolidine scaffold represents a powerful convergence of two highly valued tactics in molecular design. The pyrrolidine ring, a five-membered saturated heterocycle, is a well-established "privileged scaffold," appearing in numerous natural products and FDA-approved drugs due to its ability to provide a three-dimensional framework for diverse pharmacophoric decorations.[1][2] The trifluoromethyl group, on the other hand, is a bioisostere of the methyl group that offers a unique combination of steric and electronic properties, profoundly influencing a molecule's behavior in a biological system.[3] This guide provides an in-depth exploration of the application of trifluoromethyl pyrrolidines in medicinal chemistry, offering detailed protocols, mechanistic insights, and a critical analysis of the advantages conferred by this potent structural combination.

The Physicochemical Impact of Trifluoromethylation on the Pyrrolidine Ring

The introduction of a trifluoromethyl group onto the pyrrolidine scaffold is not a trivial substitution. It elicits a cascade of changes in the molecule's fundamental physicochemical properties, which are often the root cause of its enhanced biological performance.

Modulation of Basicity (pKa) and Lipophilicity (LogP)

The strong electron-withdrawing nature of the trifluoromethyl group significantly reduces the basicity of the pyrrolidine nitrogen. This can be a crucial advantage in drug design, as a lower pKa can minimize off-target interactions with acidic biopolymers and improve oral bioavailability by increasing the population of the more membrane-permeable neutral species at physiological pH.

The effect on lipophilicity is more nuanced. While the CF3 group is inherently lipophilic, its introduction can alter the overall LogP of the molecule in a context-dependent manner. The increased polarity of adjacent C-H bonds can sometimes lead to a decrease in lipophilicity, offering a valuable tool for fine-tuning this critical parameter to optimize solubility and permeability.

Table 1: Comparative Physicochemical Properties of Pyrrolidine and Trifluoromethyl Pyrrolidine Analogs

Compound	Structure	pKa (predicted)	cLogP (predicted)
Pyrrolidine		11.27	0.46
2-(Trifluoromethyl)pyrrolidine		8.5 (approx.)	1.5
3-(Trifluoromethyl)pyrrolidine		9.0 (approx.)	1.3

Note: pKa and cLogP values are estimations and can vary based on the prediction software and experimental conditions. The trend of decreased pKa and increased cLogP upon trifluoromethylation is the key takeaway.

Enhanced Metabolic Stability

One of the most significant advantages of incorporating a trifluoromethyl group is the enhancement of metabolic stability. The carbon-fluorine bond is exceptionally strong, making it resistant to cleavage by metabolic enzymes, particularly the cytochrome P450 (CYP) family. By replacing a metabolically vulnerable methyl or hydrogen group with a CF3 group, medicinal chemists can effectively block common sites of oxidative metabolism, leading to a longer in vivo half-life and improved bioavailability.[4][5]

Synthetic Strategies for Trifluoromethyl Pyrrolidines

The synthesis of trifluoromethyl pyrrolidines, particularly with stereochemical control, has been an area of active research. Several robust methods have emerged, providing access to a diverse range of substituted scaffolds.

Protocol 1: Asymmetric Organocatalytic Domino Michael/Mannich [3+2] Cycloaddition

This protocol describes a highly efficient one-pot synthesis of functionalized trifluoromethyl-substituted pyrrolidines with the creation of three contiguous stereocenters.[3][6]

Experimental Protocol:

• Reaction Setup: To a solution of the α,β-unsaturated aldehyde (0.2 mmol) in anhydrous toluene (1.0 mL) in a flame-dried Schlenk tube under an argon atmosphere, add the aminomalonate (0.24 mmol) and the secondary amine catalyst (e.g., diphenylprolinol silyl ether, 20 mol%).

• Reaction Conditions: Stir the reaction mixture at room temperature for the time indicated by TLC analysis (typically 12-24 hours).

• Work-up: Upon completion, concentrate the reaction mixture under reduced pressure.

• Purification: Purify the residue by flash column chromatography on silica gel (eluent: petroleum ether/ethyl acetate) to afford the desired trifluoromethyl pyrrolidine.

• Characterization: Characterize the product by ¹H NMR, ¹³C NMR, and HRMS. Determine the diastereomeric ratio by ¹H NMR analysis of the crude reaction mixture and the enantiomeric excess by chiral HPLC analysis.

Causality: The use of a chiral secondary amine catalyst is crucial for establishing the stereochemistry of the newly formed chiral centers. The domino reaction sequence, involving a Michael addition followed by an intramolecular Mannich reaction, allows for the rapid construction of the complex pyrrolidine ring in a single operation.

graph "Asymmetric_Domino_Cycloaddition" { layout=dot; rankdir=LR; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#4285F4"];

"α,β-Unsaturated Aldehyde" [fillcolor="#EA4335", fontcolor="#FFFFFF"]; "Aminomalonate" [fillcolor="#FBBC05", fontcolor="#202124"]; "Chiral Amine Catalyst" [fillcolor="#34A853", fontcolor="#FFFFFF"]; "Michael Addition" [shape=ellipse, style=filled, fillcolor="#FFFFFF"]; "Mannich Reaction" [shape=ellipse, style=filled, fillcolor="#FFFFFF"]; "Trifluoromethyl Pyrrolidine" [fillcolor="#4285F4", fontcolor="#FFFFFF"];

"α,β-Unsaturated Aldehyde" -> "Michael Addition"; "Aminomalonate" -> "Michael Addition"; "Chiral Amine Catalyst" -> "Michael Addition"; "Michael Addition" -> "Mannich Reaction"; "Mannich Reaction" -> "Trifluoromethyl Pyrrolidine"; }

Figure 1: Workflow for Asymmetric Domino Cycloaddition.

Protocol 2: Asymmetric Michael Addition/Reductive Cyclization

This two-step protocol provides access to trisubstituted 2-trifluoromethyl pyrrolidines with excellent diastereoselectivity and enantioselectivity.[7]

Experimental Protocol:

• Michael Addition:

  • To a solution of the 1,1,1-trifluoromethylketone (0.5 mmol) and the nitroolefin (0.6 mmol) in anhydrous CH2Cl2 (2.5 mL) at room temperature, add the organocatalyst (e.g., a chiral squaramide, 10 mol%).

  • Stir the reaction mixture until the consumption of the starting material is complete (monitored by TLC).

  • Concentrate the mixture and purify by flash chromatography to yield the Michael adduct.

• Reductive Cyclization:

  • Dissolve the Michael adduct (0.2 mmol) in methanol (2.0 mL).

  • Add a catalytic amount of a hydrogenation catalyst (e.g., Pd/C or Raney nickel).

  • Hydrogenate the mixture under a hydrogen atmosphere (balloon or Parr shaker) until the reaction is complete.

  • Filter the reaction mixture through a pad of Celite and concentrate the filtrate.

  • Purify the residue by flash chromatography to afford the 2-trifluoromethyl pyrrolidine.

Causality: The initial asymmetric Michael addition, catalyzed by a chiral hydrogen-bonding catalyst, sets the stereochemistry of two contiguous centers. The subsequent diastereoselective reductive cyclization, where the nitro group is reduced to an amine which then cyclizes onto the ketone, is directed by the existing stereocenters, leading to the formation of the trisubstituted pyrrolidine with high stereocontrol.

Case Studies: Trifluoromethyl Pyrrolidines in Drug Development

The unique properties of the trifluoromethyl pyrrolidine motif have been leveraged in the development of several promising therapeutic agents.

Case Study 1: CCR5 Antagonists for HIV Treatment

The C-C chemokine receptor type 5 (CCR5) is a critical co-receptor for the entry of the most common strains of HIV into host cells.[6] Small-molecule antagonists of CCR5 have emerged as a viable therapeutic strategy. Several potent and orally bioavailable 1,3,4-trisubstituted pyrrolidine CCR5 antagonists have been developed.[1]

Mechanism of Action: These compounds are allosteric inhibitors that bind to a transmembrane pocket of the CCR5 receptor, inducing a conformational change that prevents the interaction between the viral envelope glycoprotein gp120 and CCR5, thereby blocking viral entry.

graph "CCR5_Antagonist_MOA" { layout=dot; rankdir=LR; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#EA4335"];

"HIV gp120" [fillcolor="#FBBC05", fontcolor="#202124"]; "CD4 Receptor" [fillcolor="#34A853", fontcolor="#FFFFFF"]; "CCR5 Co-receptor" [fillcolor="#34A853", fontcolor="#FFFFFF"]; "Viral Entry" [shape=ellipse, style=filled, fillcolor="#FFFFFF"]; "Trifluoromethyl_Pyrrolidine_Antagonist" [fillcolor="#4285F4", fontcolor="#FFFFFF"]; "Blocked Entry" [shape=ellipse, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"];

"HIV gp120" -> "CD4 Receptor"; "CD4 Receptor" -> "CCR5 Co-receptor" [label="Conformational Change"]; "CCR5 Co-receptor" -> "Viral Entry"; "Trifluoromethyl_Pyrrolidine_Antagonist" -> "CCR5 Co-receptor" [label="Allosteric Binding"]; "CCR5 Co-receptor" -> "Blocked Entry"; }

Figure 2: Mechanism of CCR5 Antagonists.

Role of the Trifluoromethyl Pyrrolidine Moiety: Structure-activity relationship (SAR) studies have revealed that the trifluoromethyl group, often as part of a trifluoromethylphenyl substituent on the pyrrolidine ring, plays a crucial role in optimizing potency and pharmacokinetic properties. The CF3 group can engage in favorable hydrophobic interactions within the binding pocket and enhance metabolic stability, leading to improved oral bioavailability.

Case Study 2: Dipeptidyl Peptidase-4 (DPP-4) Inhibitors for Type 2 Diabetes

DPP-4 is a serine protease that inactivates the incretin hormones GLP-1 and GIP, which are responsible for stimulating insulin secretion in a glucose-dependent manner. Inhibition of DPP-4 is a validated therapeutic approach for the treatment of type 2 diabetes.[8][9]

Mechanism of Action: DPP-4 inhibitors bind to the active site of the enzyme, preventing the degradation of GLP-1 and GIP. This leads to prolonged incretin activity, resulting in increased insulin release and reduced glucagon secretion, ultimately lowering blood glucose levels.

Role of the Trifluoromethyl Pyrrolidine Moiety: In several series of DPP-4 inhibitors, a trifluoromethylphenyl group attached to the pyrrolidine scaffold has been shown to significantly enhance potency.[8] The trifluoromethyl group can form strong interactions with hydrophobic pockets in the S1 subsite of the DPP-4 active site. Furthermore, the electron-withdrawing nature of the CF3 group can influence the electronics of the pyrrolidine ring, potentially enhancing its interaction with key residues in the active site.

Future Perspectives and Conclusion

The trifluoromethyl pyrrolidine motif has firmly established itself as a valuable asset in the medicinal chemist's toolbox. Its ability to confer a unique combination of desirable physicochemical and pharmacokinetic properties makes it an attractive scaffold for the design of novel therapeutics across a wide range of disease areas, including infectious diseases, metabolic disorders, and oncology. Future research will likely focus on the development of even more efficient and stereoselective synthetic methods to access novel and diverse trifluoromethyl pyrrolidine derivatives. Furthermore, a deeper understanding of the specific molecular interactions that govern the enhanced potency and selectivity of these compounds will undoubtedly fuel the design of the next generation of highly effective and safe medicines.

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Mastering the Challenge: Advanced Coupling Strategies for Boc-Protected Sterically Hindered Amino Acids

An Application Guide for Researchers

Authored by: Gemini, Senior Application Scientist

Publication Date: January 17, 2026

Abstract

The incorporation of sterically hindered amino acids, such as α,α-disubstituted or N-methylated residues, is a critical strategy in modern drug development for designing peptides and peptidomimetics with enhanced conformational stability and proteolytic resistance. However, the bulky nature of these building blocks presents a significant synthetic challenge, often leading to slow reaction kinetics, incomplete couplings, and low yields.[1][2][3] This guide provides a comprehensive overview of advanced, field-proven strategies for the efficient coupling of Boc-protected sterically hindered amino acids. We delve into the mechanistic rationale behind reagent selection, offer detailed comparative data, and present robust, step-by-step protocols to empower researchers to overcome these synthetic hurdles and accelerate their research and development efforts.

The Root of the Challenge: Understanding Steric Hindrance

The formation of a peptide bond requires the nucleophilic attack of a free amine on an activated carboxylic acid.[4] Steric hindrance obstructs this fundamental reaction in two primary ways:

• At the N-terminus: A bulky group on the α-carbon of the incoming amino acid (e.g., the two methyl groups of α-aminoisobutyric acid, Aib) physically shields the carboxylic acid, making its activation and subsequent reaction more difficult.

• At the C-terminus: When a hindered residue is already part of the growing peptide chain on the solid support, its bulky side chains can block the N-terminal amine, preventing the next amino acid from approaching effectively.[5]

This steric clash necessitates the use of highly reactive coupling reagents and optimized conditions to drive the reaction to completion.[2] Traditional carbodiimide reagents like Dicyclohexylcarbodiimide (DCC), while foundational in peptide synthesis, are often inefficient for these demanding couplings, leading to undesirable side reactions or reaction failure.[2][6]

The Chemist's Toolkit: Selecting the Right Coupling Reagent

The choice of coupling reagent is the single most critical factor for success. Modern reagents are broadly classified into carbodiimides and onium (aminium/uronium and phosphonium) salts, with the latter being generally preferred for difficult couplings due to the formation of highly reactive intermediates.[1]

Onium Salts: The Gold Standard for Hindered Couplings

Onium salt-based reagents generate highly reactive active esters in situ, significantly accelerating the acylation step. Their effectiveness is largely determined by the reactivity of the active ester they form.

• HATU & PyAOP (OAt Esters): Reagents like HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) and PyAOP form OAt esters.[7] The nitrogen atom at the 7-position of the azabenzotriazole ring is electron-withdrawing, which makes the resulting OAt-ester an excellent leaving group.[7][8] This enhanced reactivity makes HATU the demonstrably superior reagent for coupling sterically demanding residues like Boc-Aib-OH or Boc-L-Ile-OH when compared to its HOBt-based counterpart, HBTU.[7][9][10][11]

• HBTU & PyBOP (OBt Esters): While effective for many standard couplings, reagents like HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) and PyBOP form less reactive OBt esters.[7] For hindered couplings, they often require longer reaction times or double coupling to achieve the same efficiency as a single HATU-mediated reaction.[9]

• COMU (Oxyma Ester): As a safer alternative to potentially explosive HOBt/HOAt-based reagents, COMU incorporates the OxymaPure (ethyl 2-cyano-2-(hydroxyimino)acetate) moiety.[4] It demonstrates coupling efficiencies comparable to HATU and is particularly well-suited for microwave-accelerated synthesis.[4][12]

Carbodiimides with High-Performance Additives

While older carbodiimides like DCC have drawbacks, modern solution-phase carbodiimides like Diisopropylcarbodiimide (DIC) remain highly relevant, especially when paired with advanced additives.[13] The additive's role is to react with the initial O-acylisourea intermediate, preventing its rearrangement into an unreactive N-acylurea and forming a more reactive active ester.[13][14][15]

• DIC/Oxyma Pure: The combination of DIC with Oxyma Pure has proven to be a powerful, non-explosive coupling cocktail that can outperform even HBTU in many cases.[2][13] Oxyma Pure is an excellent suppressor of racemization and allows for high coupling rates.[4][16]

• DIC/HOAt: For the most demanding couplings, the combination of DIC with HOAt provides the highly reactive OAt active ester, rivaling the performance of HATU.[17]

Data-Driven Reagent Comparison

The following table summarizes the relative performance of key coupling reagents for sterically hindered amino acids, based on consolidated findings from the literature.

Reagent/System	Active Ester Type	Relative Reactivity	Key Advantages	Common Issues
HATU	OAt Ester	Very High	Superior efficiency and speed for hindered residues; low racemization.[7][9][10][11]	Higher cost; potential for guanidinylation side reaction if used in excess.
COMU	Oxyma Ester	High	Efficiency comparable to HATU; non-explosive and safer handling.[4]	Less stable in solution over long periods compared to other reagents.
DIC/Oxyma	Oxyma Ester	High	Cost-effective; robust; non-explosive; excellent racemization suppression.[4][13]	Two-component system requires separate additions.
HBTU	OBt Ester	Moderate	Good general-purpose reagent; widely used and well-understood.	Often requires double coupling or extended times for hindered residues.[9]
DCC/HOBt	OBt Ester	Low-Moderate	Inexpensive; historically significant.	Insoluble DCU byproduct complicates purification; inefficient for hindered couplings.[2][18]

Optimizing Reaction Conditions

Beyond reagent selection, several other factors can be modulated to ensure successful couplings.

Double Coupling

A straightforward and effective method to drive a difficult reaction to completion is to perform the coupling step twice before moving to the next deprotection step.[5] This ensures that any unreacted N-terminal amines from the first coupling are acylated in the second.

Elevated Temperature & Microwave Synthesis

Increasing the reaction temperature can provide the necessary energy to overcome the activation barrier imposed by steric hindrance. Microwave-assisted solid-phase peptide synthesis (SPPS) has emerged as a powerful tool, using controlled microwave heating to dramatically accelerate difficult couplings, often reducing reaction times from hours to minutes.[19][20][21][22][23] Syntheses of peptides containing multiple Aib residues have been completed in under 3 hours with high purity using microwave enhancement, compared to over 40 hours with low purity using conventional methods.[20]

Solvent and Base Selection

• Solvent: N,N-Dimethylformamide (DMF) is the most common solvent for SPPS. For sequences prone to aggregation, the use of more polar, hydrogen-bond disrupting solvents like N-methyl-2-pyrrolidone (NMP) or the addition of chaotropic agents can be beneficial.

• Base: A non-nucleophilic tertiary amine base, such as N,N-Diisopropylethylamine (DIPEA), is required to deprotonate the incoming amino acid's carboxylic acid and the protonated N-terminus of the peptide chain. Typically, 2-4 equivalents of base are used.

Visualization of Key Workflows

Decision-Making Workflow for Coupling Strategy

This diagram provides a logical pathway for selecting an appropriate coupling strategy based on the degree of steric hindrance.

Caption: Decision workflow for selecting a coupling protocol.

Mechanism of HATU Activation

This diagram illustrates the formation of the highly reactive OAt-ester intermediate, which is key to HATU's effectiveness.

Caption: Simplified mechanism of HATU-mediated activation.

Experimental Protocols

These protocols are designed for solid-phase peptide synthesis (SPPS) on a 0.1 mmol scale. Adjust volumes and equivalents accordingly for different scales. Assume the N-terminus of the resin-bound peptide has been deprotected and neutralized prior to the coupling step.

Protocol 1: High-Efficiency Coupling using HATU

This protocol is recommended as the first choice for moderately to severely hindered amino acids.

Materials:

• Boc-protected hindered amino acid (e.g., Boc-Aib-OH)

• HATU

• N,N-Diisopropylethylamine (DIPEA)

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Resin with free N-terminal amine (0.1 mmol)

Procedure:

• Resin Preparation: Swell the resin in DMF for 30 minutes. Ensure the previous Fmoc/Boc deprotection and neutralization steps are complete.

• Activation Solution: In a separate vial, dissolve the Boc-protected amino acid (0.5 mmol, 5 eq.) and HATU (0.49 mmol, 4.9 eq.) in 2 mL of DMF.

• Pre-activation: Add DIPEA (1.0 mmol, 10 eq.) to the activation solution. Vortex the mixture for 1-2 minutes. The solution may change color. Causality: Pre-activation ensures the formation of the reactive OAt-ester before its addition to the resin, maximizing coupling efficiency.

• First Coupling: Add the activated solution to the resin. Agitate the mixture at room temperature for 1-2 hours.

• Monitoring (Optional): Take a small sample of resin beads, wash thoroughly with DMF and DCM, and perform a Kaiser test. A positive (blue) result indicates incomplete coupling.

• Washing: Drain the reaction vessel and wash the resin thoroughly with DMF (3 x 5 mL).

• Second Coupling (Recommended): Repeat steps 2-4 to drive the reaction to completion. A shorter coupling time (1 hour) is often sufficient for the second coupling.

• Final Wash: Drain the reaction vessel and wash the resin with DMF (3 x 5 mL) and Dichloromethane (DCM) (3 x 5 mL) to prepare for the next deprotection step.

Protocol 2: Robust and Cost-Effective Coupling using DIC/Oxyma Pure

This is an excellent alternative to HATU, offering high performance with improved safety and lower cost.

Materials:

• Boc-protected hindered amino acid

• Diisopropylcarbodiimide (DIC)

• Oxyma Pure (Ethyl 2-cyano-2-(hydroxyimino)acetate)

• N,N-Dimethylformamide (DMF)

• Resin with free N-terminal amine (0.1 mmol)

Procedure:

• Resin Preparation: Swell and prepare the resin as described in Protocol 1.

• Coupling Cocktail Preparation: In a reaction vial, add the Boc-protected amino acid (0.5 mmol, 5 eq.) and Oxyma Pure (0.5 mmol, 5 eq.). Dissolve in 2 mL of DMF.

• Initiation: Add DIC (0.5 mmol, 5 eq.) to the vial. Note: Unlike onium salts, this mixture is added directly to the resin without a separate pre-activation step.

• First Coupling: Immediately add the coupling cocktail to the resin. Agitate the mixture at room temperature for 2-4 hours. The reaction is typically slower than with HATU.

• Monitoring & Washing: Follow steps 5 and 6 from Protocol 1.

• Second Coupling (Recommended): Repeat steps 2-4 for a second coupling to ensure maximum yield.

• Final Wash: Follow step 8 from Protocol 1.

Protocol 3: Microwave-Assisted Coupling for Extremely Difficult Residues

This protocol leverages microwave energy to dramatically accelerate the reaction, making it ideal for the most challenging couplings.[19][20][22]

Materials:

• Same as Protocol 1 (HATU is highly recommended for microwave synthesis).

• Automated microwave peptide synthesizer.

Procedure:

• Synthesizer Setup: Program the microwave synthesizer according to the manufacturer's instructions. Use a 0.1 mmol scale method.

• Reagent Loading: Load vials containing solutions of the Boc-amino acid (5 eq.), HATU (4.9 eq.), and DIPEA (10 eq.) onto the synthesizer.

• Coupling Program: Execute the coupling method. A typical program involves:

  • Addition of the amino acid and HATU solution to the resin.

  • Addition of DIPEA to initiate activation.

  • Microwave irradiation at a set temperature (e.g., 75°C) for a defined time (e.g., 5-10 minutes).[23] For extremely hindered residues, this may be extended to 20 minutes.[23]

  • Post-coupling draining and washing cycles.

• Double Coupling (If Necessary): The synthesizer can be programmed to automatically perform a second coupling cycle if required for particularly difficult sequences.

• Completion: The synthesizer will automatically perform the final washes, preparing the resin for the next cycle.

Troubleshooting

Issue	Probable Cause(s)	Recommended Solution(s)
Low Coupling Efficiency (Positive Kaiser Test)	Insufficient reagent reactivity; Steric hindrance is too severe; Peptide aggregation on resin.	1. Perform a second coupling.[5] 2. Switch to a more powerful reagent (e.g., HBTU → HATU).[7][9] 3. Increase reaction temperature or use a microwave protocol.[21][22]
Racemization/Epimerization	Over-activation; Prolonged exposure to base; High temperature.	1. Minimize pre-activation time. 2. Use additives known to suppress racemization (Oxyma, HOAt).[4][24] 3. Avoid excessive temperature unless necessary.
Low Final Peptide Yield	Cumulative incomplete couplings; Side reactions (e.g., N-acylurea formation with carbodiimides).	1. Optimize coupling at each step, using double coupling for all hindered residues. 2. Use an additive (HOBt, Oxyma) with carbodiimides to prevent side reactions.[4][13]

Conclusion

The successful incorporation of Boc-protected sterically hindered amino acids is an achievable goal that relies on a rational approach to reagent selection and process optimization. While steric hindrance presents a genuine kinetic barrier, the use of modern high-reactivity onium salt reagents, particularly HATU and COMU, provides a robust solution. For a balance of efficacy and cost, the DIC/Oxyma system is a powerful alternative. Furthermore, leveraging advanced techniques such as microwave-assisted synthesis can transform previously intractable couplings into routine procedures. By understanding the chemical principles behind these methods and applying the detailed protocols provided, researchers can confidently synthesize complex, sterically demanding peptides, paving the way for new discoveries in science and medicine.

References

• CEM Corporation. (n.d.). Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids. Retrieved from CEM Corporation website. [Link]

• CEM Corporation. (n.d.). Microwave Assisted SPPS of Hindered Non-Standard Amino Acids. Retrieved from CEM Corporation website. [Link]

• Aapptec Peptides. (2021). Carbodiimides and Additives. Retrieved from Aapptec website. [Link]

• Peretto, I., et al. (n.d.). Rapid Microwave-Assisted Solid Phase Peptide Synthesis. Synlett. [Link]

• ResearchGate. (n.d.). Mechanism of peptide bond formation through carbodiimide. Retrieved from ResearchGate. [Link]

• ResearchGate. (2018). Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids. Retrieved from ResearchGate. [Link]

• Peptide Institute Inc. (n.d.). Epimerization of Peptide. Retrieved from Peptide Institute Inc. website. [Link]

• Rebek, J., & Feitler, D. (1974). Mechanism of the carbodiimide reaction. II. Peptide synthesis on the solid phase. Journal of the American Chemical Society, 96(5), 1606–1607. [Link]

• American Chemical Society. (n.d.). Peptide Coupling in the Presence of Highly Hindered Tertiary Amines. Retrieved from ACS Publications. [Link]

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602. [Link]

• ResearchGate. (2025). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. Retrieved from ResearchGate. [Link]

• Han, S. Y., & Kim, Y. A. (2004). Recent development of peptide coupling reagents in organic synthesis. Tetrahedron, 60(11), 2447-2467. [Link]

• Gentile, F., et al. (2021). Challenges and Achievements of Peptide Synthesis in Aqueous and Micellar Media. Molecules, 26(15), 4443. [Link]

• Royal Society of Chemistry. (n.d.). TFPN-mediated racemization/epimerization-free amide and peptide bond formation. Retrieved from RSC Publishing. [Link]

• Scribd. (n.d.). Advances in Peptide Coupling Techniques. Retrieved from Scribd. [Link]

• ChemRxiv. (n.d.). Peptide Synthesis Using Unprotected Amino Acids. Retrieved from ChemRxiv. [Link]

• Subirós-Funosas, R., et al. (2022). Understanding OxymaPure as a Peptide Coupling Additive: A Guide to New Oxyma Derivatives. ACS Omega, 7(7), 5741–5752. [Link]

• Semantic Scholar. (2012). Recent development in peptide coupling reagents. Retrieved from Semantic Scholar. [Link]

• Thieme. (2022). Highly Sterically Hindered Peptide Bond Formation between α,α-Disubstituted α-Amino Acids and N-Alkyl Cysteines Using α,α-Dicyanoolefins. Synform. [Link]

• Scienmag. (2025). Immobilized Reactors Revolutionize Sterically Hindered Peptide Synthesis. Retrieved from Scienmag website. [Link]

• Semantic Scholar. (1996). Peptide Coupling in the Presence of Highly Hindered Tertiary Amines. Retrieved from Semantic Scholar. [Link]

• Subirós-Funosas, R., et al. (2022). Understanding OxymaPure as a Peptide Coupling Additive: A Guide to New Oxyma Derivatives. ACS Omega, 7(7), 5741–5752. [Link]

• Google Patents. (n.d.). US20130030148A1 - Process for the synthesis of (aib8,35)hglp-1(7-36).

• Schnölzer, M., et al. (1992). Accelerated chemical synthesis of peptides and small proteins. Proceedings of the National Academy of Sciences, 89(7), 2727–2731. [Link]

• Aapptec Peptides. (n.d.). Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. Retrieved from Aapptec website. [Link]

• Google Patents. (n.d.). CN119504926A - A method for preparing Boc-His(Trt)-Aib-OH.

• Aapptec Peptides. (n.d.). Technical Support Information Bulletin 1147 - Coupling Dialkylglycines. Retrieved from Aapptec website. [Link]

• Aapptec Peptides. (n.d.). Amino Acid Derivatives for Peptide Synthesis. Retrieved from Aapptec website. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Optimizing Peptide Synthesis with Boc Protected Amino Acids: A Focus on N-Boc-1-aminocyclobutanecarboxylic Acid. Retrieved from NINGBO INNO PHARMCHEM CO.,LTD. website. [Link]

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• 10. pdf.benchchem.com [pdf.benchchem.com]
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• 12. Challenges and Achievements of Peptide Synthesis in Aqueous and Micellar Media - PMC [pmc.ncbi.nlm.nih.gov]
• 13. peptide.com [peptide.com]
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• 24. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]

Application Notes and Protocols for the Purification of Trifluoromethyl-containing Amino Acids by HPLC

Abstract: The incorporation of trifluoromethyl (CF3) groups into amino acids is a powerful strategy in drug discovery and peptide design, often imparting enhanced metabolic stability, bioavailability, and binding affinity.[1] However, the unique physicochemical properties of these fluorinated analogs present distinct challenges and opportunities for their purification. This comprehensive guide provides detailed application notes and protocols for the purification of trifluoromethyl-containing amino acids using High-Performance Liquid Chromatography (HPLC). We will explore the fundamental principles governing their separation in reversed-phase, ion-exchange, and chiral chromatography, offering expert insights and field-proven methodologies for researchers, scientists, and drug development professionals.

The Influence of the Trifluoromethyl Group on Chromatographic Behavior

The trifluoromethyl group significantly alters the electronic and steric properties of an amino acid, which in turn dictates its behavior during HPLC separation. Understanding these changes is paramount for developing effective purification strategies.

Increased Hydrophobicity

The CF3 group is substantially more lipophilic than a methyl group, leading to a significant increase in the hydrophobicity of the amino acid.[1] This enhanced hydrophobicity is a primary driver for retention in Reversed-Phase HPLC (RP-HPLC) . In RP-HPLC, where a nonpolar stationary phase is used with a polar mobile phase, trifluoromethyl-containing amino acids will exhibit longer retention times compared to their non-fluorinated counterparts.[2] This property can be leveraged to achieve excellent separation from less hydrophobic impurities.

Altered Acidity and Basicity (pKa)

The strong electron-withdrawing nature of the trifluoromethyl group influences the pKa values of both the α-amino and α-carboxyl groups. The acidity of the carboxylic acid is increased (lower pKa), and the basicity of the amino group is decreased (lower pKa).[3] This shift in ionization behavior is a critical consideration for developing Ion-Exchange Chromatography (IEX) methods, where separation is based on the net charge of the analyte.

Reversed-Phase HPLC (RP-HPLC) for Purification

RP-HPLC is the most common and often the most effective method for the purification of trifluoromethyl-containing amino acids, primarily due to the significant hydrophobicity imparted by the CF3 group.

Key Considerations for Method Development

• Column Selection: C18 columns are the workhorse for RP-HPLC of these compounds. For highly hydrophobic amino acids, a C8 or even a C4 column might be necessary to reduce retention times to a practical range. The choice of silica-based or polymer-based columns can also influence selectivity. Polymer-based columns offer a wider pH stability range, which can be advantageous.

• Mobile Phase Composition: A typical mobile phase consists of an aqueous component (often with a buffer or acid modifier) and an organic modifier (acetonitrile or methanol).

  • Organic Modifier: Acetonitrile generally provides better peak shape and lower viscosity than methanol. The percentage of the organic modifier is the primary lever for controlling retention.

  • Acidic Modifier: Trifluoroacetic acid (TFA) at a concentration of 0.1% is commonly used to improve peak shape by ion-pairing with the amino groups. For mass spectrometry (MS) compatibility, formic acid (0.1%) is a preferred alternative, although it may result in broader peaks.

• Gradient Elution: A gradient elution, where the concentration of the organic modifier is increased over time, is typically employed to effectively separate compounds with a wide range of hydrophobicities and to elute the highly retained trifluoromethyl-containing amino acid in a reasonable time with good peak shape.

Protocol: Purification of a Generic Underivatized Trifluoromethyl-Containing Amino Acid

This protocol provides a starting point for the purification of a novel trifluoromethyl-containing amino acid. Optimization will be required based on the specific properties of the target molecule.

Instrumentation:

• Preparative or Semi-Preparative HPLC system with a UV detector.

Materials:

• Column: C18, 5 µm, 10 x 250 mm

• Mobile Phase A: 0.1% TFA in HPLC-grade water

• Mobile Phase B: 0.1% TFA in HPLC-grade acetonitrile

• Sample: Crude trifluoromethyl-containing amino acid dissolved in a minimal amount of a suitable solvent (e.g., water with a small amount of organic modifier to aid solubility).

Procedure:

• System Equilibration: Equilibrate the column with 95% Mobile Phase A and 5% Mobile Phase B at a flow rate of 4.0 mL/min for at least 15 minutes or until a stable baseline is achieved.

• Sample Injection: Inject the prepared sample onto the column.

• Gradient Elution:

  • 5% to 40% Mobile Phase B over 30 minutes.

  • 40% to 95% Mobile Phase B over 5 minutes.

  • Hold at 95% Mobile Phase B for 5 minutes (column wash).

  • 95% to 5% Mobile Phase B over 2 minutes.

  • Hold at 5% Mobile Phase B for 8 minutes (re-equilibration).

• Detection: Monitor the elution profile at a suitable wavelength (e.g., 210-220 nm for non-aromatic amino acids, or a higher wavelength if the amino acid contains a chromophore).

• Fraction Collection: Collect fractions corresponding to the target peak.

• Analysis of Fractions: Analyze the collected fractions by analytical HPLC to confirm purity.

• Solvent Evaporation: Pool the pure fractions and remove the solvent under reduced pressure (e.g., using a rotary evaporator or lyophilizer).

Workflow for RP-HPLC Purification

Caption: General workflow for the purification of trifluoromethyl-containing amino acids by RP-HPLC.

Ion-Exchange Chromatography (IEX) for Purification

IEX separates molecules based on their net charge. Due to the influence of the CF3 group on the pKa values of the amino and carboxyl groups, IEX can be a powerful tool for purification, especially for separating the target amino acid from isomers or analogs with different charge properties.

Understanding the Impact of pKa Shifts

As previously mentioned, the electron-withdrawing CF3 group will lower the pKa of both the amino and carboxyl groups. This means that at a given pH, a trifluoromethyl-containing amino acid may have a different net charge compared to its non-fluorinated counterpart.

• Lower Carboxyl pKa: The carboxyl group will be deprotonated (negatively charged) at a lower pH.

• Lower Amino pKa: The amino group will be deprotonated (neutral) at a lower pH.

This knowledge is crucial for selecting the appropriate type of IEX resin and designing the elution strategy.

Cation-Exchange Chromatography Protocol

In cation-exchange chromatography, the stationary phase is negatively charged, and positively charged molecules are retained. This is suitable for purifying amino acids at a pH below their isoelectric point (pI), where they carry a net positive charge.

Instrumentation:

• HPLC system with a UV or post-column derivatization detector (e.g., Ninhydrin).

Materials:

• Column: Strong cation-exchange (SCX) column.

• Mobile Phase A: Low ionic strength buffer at a low pH (e.g., 20 mM Sodium Phosphate, pH 3.0).

• Mobile Phase B: High ionic strength buffer at the same pH (e.g., 20 mM Sodium Phosphate + 1 M NaCl, pH 3.0).

• Sample: Dissolved in Mobile Phase A.

Procedure:

• System Equilibration: Equilibrate the SCX column with 100% Mobile Phase A.

• Sample Loading: Inject the sample onto the column. The positively charged amino acid will bind to the negatively charged stationary phase.

• Elution: Elute the bound amino acid using a salt gradient (increasing concentration of Mobile Phase B). The increasing salt concentration competes with the amino acid for binding to the resin, leading to its elution. A pH gradient can also be used.

• Detection: Monitor the eluate. If the amino acid lacks a strong chromophore, post-column derivatization with a reagent like ninhydrin may be necessary for detection.[4]

• Fraction Collection and Desalting: Collect the fractions containing the purified amino acid. A subsequent desalting step (e.g., by RP-HPLC or size-exclusion chromatography) is often required to remove the high concentration of salt from the purified sample.

Logical Relationship in IEX Method Development

Sources

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• 4. 193.16.218.141 [193.16.218.141]

Protocol for the Deprotection of Boc Group from Pyrrolidine Carboxylic Acid: An Application Note for Researchers

Introduction: The Critical Role of Boc Deprotection in Synthesis

The tert-butyloxycarbonyl (Boc) group is a cornerstone amine protecting group in modern organic synthesis, particularly in peptide chemistry and the development of pharmaceutical agents.[1][2] Its widespread use stems from its stability under a broad range of reaction conditions and its facile, predictable cleavage under acidic conditions.[1] Pyrrolidine carboxylic acid, a vital chiral building block, is frequently incorporated into complex molecules, and the efficient removal of the Boc group from its nitrogen atom is a pivotal step in many synthetic pathways.[3]

This application note provides detailed, field-proven protocols for the deprotection of the Boc group from pyrrolidine carboxylic acid. It is designed for researchers, scientists, and drug development professionals, offering not just procedural steps, but also the underlying chemical principles, comparative data, and troubleshooting guidance to ensure successful and reproducible outcomes.

The Mechanism of Acid-Catalyzed Boc Deprotection

The removal of the Boc group is most commonly achieved through acidolysis.[1] The reaction is initiated by the protonation of the carbamate oxygen by a strong acid, such as trifluoroacetic acid (TFA) or hydrogen chloride (HCl). This protonation enhances the electrophilicity of the carbonyl carbon, facilitating the subsequent fragmentation of the protonated intermediate. This fragmentation yields a stable tert-butyl cation, carbon dioxide, and the free amine of the pyrrolidine carboxylic acid.[1][4][5] The generated tert-butyl cation can be quenched by scavengers or may deprotonate to form isobutylene gas.[4][5]

Caption: Acid-catalyzed mechanism for Boc deprotection.

Experimental Protocols

The choice of deprotection protocol is contingent on the substrate's sensitivity to acid strength and the desired final salt form of the product. Below are two of the most robust and widely employed methods for the deprotection of Boc-pyrrolidine carboxylic acid.

Protocol 1: Deprotection using Trifluoroacetic Acid (TFA)

This method is highly efficient and typically results in rapid deprotection. TFA is a strong acid that readily cleaves the Boc group, and the excess acid and solvent can be easily removed under reduced pressure.[6]

Materials and Reagents:

• Boc-pyrrolidine carboxylic acid

• Dichloromethane (DCM), anhydrous

• Trifluoroacetic acid (TFA)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Ethyl acetate or other suitable organic solvent for extraction

• Standard laboratory glassware, including a round-bottom flask and a magnetic stirrer

Procedure:

• Dissolution: In a round-bottom flask, dissolve the Boc-pyrrolidine carboxylic acid in anhydrous DCM to a concentration of approximately 0.1-0.5 M.

• Cooling: Cool the solution to 0 °C using an ice bath. This is particularly important for substrates that may be sensitive to the exothermic nature of the acid addition.

• Addition of TFA: Slowly add TFA to the stirred solution. A common and effective mixture is a 1:1 (v/v) ratio of TFA to DCM.[6] For more sensitive substrates, a lower concentration of TFA (e.g., 20-50% in DCM) can be utilized.[7]

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 1-4 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is no longer detectable.[1]

• Work-up:

  • Concentrate the reaction mixture under reduced pressure to remove the DCM and excess TFA.

  • Dissolve the residue in an organic solvent such as ethyl acetate.

  • Carefully wash the organic layer with a saturated aqueous solution of NaHCO₃ to neutralize any remaining acid. Caution: CO₂ evolution will occur, so vent the separatory funnel frequently.

  • Wash the organic layer with brine.

  • Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate in vacuo to yield the deprotected pyrrolidine carboxylic acid.

Protocol 2: Deprotection using Hydrochloric Acid (HCl) in Dioxane

This method is another widely used protocol that often provides the deprotected amine as its hydrochloride salt, which can be advantageous for purification and long-term storage due to enhanced stability and crystallinity.[8]

Materials and Reagents:

• Boc-pyrrolidine carboxylic acid

• 4M HCl solution in 1,4-dioxane

• Diethyl ether or methyl tert-butyl ether (MTBE)

• Standard laboratory glassware, including a round-bottom flask and a magnetic stirrer

Procedure:

• Reaction Setup: In a round-bottom flask, add the Boc-pyrrolidine carboxylic acid.

• Addition of HCl/Dioxane: Add the 4M HCl solution in 1,4-dioxane to the starting material. A typical ratio is 5-10 mL of the HCl solution per gram of the Boc-protected compound.

• Reaction: Stir the mixture at room temperature for 1-4 hours. Monitor the reaction by TLC or LC-MS.

• Work-up:

  • If a precipitate (the hydrochloride salt) forms during the reaction, collect the solid by filtration.

  • Wash the collected solid with a non-polar solvent like diethyl ether or MTBE to remove any non-polar impurities.[1]

  • Dry the solid under vacuum to obtain the pyrrolidine carboxylic acid hydrochloride salt.[1]

  • If a precipitate does not form, the solvent can be removed under reduced pressure, and the resulting residue can be triturated with diethyl ether to induce precipitation of the hydrochloride salt.

Comparative Analysis of Deprotection Protocols

Feature	Protocol 1: TFA/DCM	Protocol 2: HCl/Dioxane
Acid Strength	Very strong	Strong
Reaction Time	Typically faster (1-4 hours)	Generally 1-4 hours, can be slower
Work-up	Requires neutralization step	Often simple precipitation/filtration
Final Product Form	Free amine (after work-up)	Hydrochloride salt
Advantages	Rapid reaction, volatile reagents	Direct isolation of stable salt, good for large scale
Disadvantages	TFA is corrosive and requires careful handling	Dioxane is a potential peroxide former

Troubleshooting and Field-Proven Insights

Caption: Troubleshooting workflow for Boc deprotection.

• Incomplete Deprotection: If TLC or LC-MS analysis indicates the presence of starting material after the standard reaction time, consider extending the reaction time or increasing the concentration of the acid.[9] For sterically hindered substrates, longer reaction times may be necessary.

• Side Product Formation: The primary side reaction of concern is the alkylation of nucleophilic sites by the tert-butyl cation. While pyrrolidine carboxylic acid itself is not highly susceptible, other functional groups in more complex substrates might be. The addition of a scavenger such as triethylsilane can mitigate this issue.

• Purification Challenges: The deprotected pyrrolidine carboxylic acid can be highly polar and may have significant water solubility, making extraction challenging.[10] The formation of the hydrochloride salt, as in Protocol 2, often facilitates purification by precipitation. If the free amine is desired after isolation as the HCl salt, it can be obtained by neutralization and extraction.

Conclusion

The deprotection of the Boc group from pyrrolidine carboxylic acid is a fundamental and critical transformation in organic synthesis. The choice between TFA and HCl-based protocols should be guided by the specific requirements of the synthetic route, including the desired salt form of the product and the presence of other acid-sensitive functional groups. By understanding the underlying mechanisms and potential pitfalls, researchers can confidently and efficiently execute this crucial synthetic step.

References

• Organic Syntheses. (n.d.). L-Proline. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Boc Deprotection - TFA. Retrieved from [Link]

• Reddit. (2024, February 27). Advice on N-boc deprotection in the presence of acid sensitive groups. r/Chempros. Retrieved from [Link]

• ACS Publications. (n.d.). Solubility and Thermodynamic Properties of (2S)-Pyrrolidine-2-carboxylic Acid in Water, Alcohols, and Water–Alcohol Mixtures. Journal of Chemical & Engineering Data. Retrieved from [Link]

• PubChem. (n.d.). Pyrrolidine-2-carboxamide. National Institutes of Health. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). SUPPORTING INFORMATION. Retrieved from [Link]

• ResearchGate. (2025, August 10). Kinetics and Mechanism of N-Boc Cleavage: Evidence of a Second-Order Dependence upon Acid Concentration. Retrieved from [Link]

• Google Patents. (n.d.). EP3015456A1 - Preparation method for pyrrolidine-2-carboxylic acid derivatives.

• ResearchGate. (n.d.). TFA-mediated N-Boc deprotection/intramolecular N-acylation reaction of.... Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]

• ResearchGate. (2025, August 7). Large Scale Deprotection of a tert -Butoxycarbonyl (Boc) Group Using Aqueous HCl and Acetone. Retrieved from [Link]

• National Institutes of Health. (2020, June 23). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Boc Deprotection Mechanism - TFA. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Boc Deprotection Mechanism - HCl. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Boc-Protected Amino Groups [organic-chemistry.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Boc Deprotection Mechanism - TFA [commonorganicchemistry.com]
• 5. Boc Deprotection Mechanism - HCl [commonorganicchemistry.com]
• 6. Boc Deprotection - TFA [commonorganicchemistry.com]
• 7. reddit.com [reddit.com]
• 8. benchchem.com [benchchem.com]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of Fluorinated Amino Acids

Welcome to the technical support center for the synthesis of fluorinated amino acids. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities and challenges inherent in this specialized field of organic chemistry. The introduction of fluorine into amino acids can significantly modulate their biological properties, making them invaluable tools in medicinal chemistry and protein engineering.[1][2] However, their synthesis is often fraught with challenges. This resource provides in-depth troubleshooting guides, frequently asked questions, and detailed protocols to empower you in your experimental endeavors.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that may arise during the synthesis of fluorinated amino acids, offering potential causes and actionable solutions based on established chemical principles.

Issue 1: Poor Stereoselectivity in Asymmetric Synthesis

Symptoms:

• Low diastereomeric excess (d.e.) or enantiomeric excess (e.e.) in the final product.

• Formation of multiple stereoisomers that are difficult to separate.

Potential Causes:

• Ineffective Chiral Auxiliary or Catalyst: The chosen chiral auxiliary or catalyst may not be providing sufficient steric hindrance or electronic influence to direct the stereochemical outcome of the reaction.

• Suboptimal Reaction Conditions: Temperature, solvent, and reagent stoichiometry can all significantly impact stereoselectivity. For instance, higher temperatures can lead to racemization or reduced facial selectivity.

• Epimerization: The newly formed stereocenter may be susceptible to epimerization under the reaction or workup conditions, particularly if the alpha-proton is acidic.

Solutions & Scientific Rationale:

• Re-evaluate the Chiral Director:

  • Chiral Auxiliaries: For substrate-controlled diastereoselective reactions, consider employing a different chiral auxiliary. For example, Evans oxazolidinones or Schöllkopf bis-lactim ethers are known to provide high levels of stereocontrol in alkylation reactions.[3] The bulky auxiliary physically blocks one face of the enolate, forcing the electrophile to approach from the less hindered side.

  • Asymmetric Catalysis: In catalytic asymmetric synthesis, the choice of ligand is paramount. For instance, in transition-metal-catalyzed fluorinations, ligands with well-defined chiral pockets can create a highly asymmetric environment around the active site, leading to high enantioselectivity.[4]

• Optimize Reaction Parameters:

  • Temperature: Lowering the reaction temperature often enhances stereoselectivity by reducing the kinetic energy of the system, thereby amplifying the energetic differences between the diastereomeric transition states.

  • Solvent: The polarity and coordinating ability of the solvent can influence the conformation of the substrate-catalyst complex and the transition state. A screen of different solvents is often necessary to find the optimal conditions.

  • Reagent Stoichiometry: The equivalents of base, electrophile, and any additives should be carefully optimized. For instance, in metal-catalyzed reactions, the metal-to-ligand ratio is critical for the formation of the active catalytic species.

• Mitigate Epimerization:

  • Mild Workup Conditions: Employ mild acidic or basic conditions during workup to avoid epimerization of the product.

  • Protecting Group Strategy: The choice of protecting groups for the amine and carboxyl functionalities can influence the acidity of the alpha-proton. Electron-withdrawing groups can increase acidity and susceptibility to epimerization.

Issue 2: Low Yield During Fluorination Step

Symptoms:

• Low conversion of the starting material to the desired fluorinated product.

• Formation of significant amounts of side products, such as elimination or rearrangement products.[3]

Potential Causes:

• Inappropriate Fluorinating Agent: The reactivity of the fluorinating agent may be too high or too low for the specific substrate.

• Side Reactions: Competing side reactions, such as elimination (especially in nucleophilic fluorination of secondary alcohols) or rearrangement, can consume the starting material or the desired product.[3]

• Decomposition of Reagents or Substrate: The fluorinating agent or the substrate may be unstable under the reaction conditions.

Solutions & Scientific Rationale:

• Select the Appropriate Fluorinating Agent:

  • Electrophilic vs. Nucleophilic Fluorination: The choice between an electrophilic (e.g., Selectfluor®, NFSI) and a nucleophilic (e.g., DAST, Deoxo-Fluor®) fluorinating agent is substrate-dependent.[3][5] Electrophilic fluorination is generally suitable for electron-rich substrates like enolates, while nucleophilic fluorination is used to displace a leaving group, such as a hydroxyl or a halide.[3][5]

  • Reactivity Tuning: Within each class, there is a range of reactivities. For example, among electrophilic N-F reagents, Selectfluor® is generally more reactive than NFSI.[6] For sensitive substrates, a milder reagent may be necessary to avoid side reactions.

• Minimize Side Reactions:

  • Elimination: In nucleophilic fluorination of alcohols, elimination to form an alkene can be a major side reaction. Using less basic fluoride sources or reagents that proceed through a more concerted SN2 mechanism can mitigate this.

  • Rearrangement: Carbocationic intermediates, which can be formed during some fluorination reactions, are prone to rearrangement. Using conditions that avoid the formation of free carbocations is advisable.

• Ensure Reagent and Substrate Stability:

  • Anhydrous Conditions: Many fluorinating agents are sensitive to moisture. Ensure all reagents and solvents are dry and the reaction is performed under an inert atmosphere (e.g., argon or nitrogen).

  • Temperature Control: Some fluorinating agents can decompose at elevated temperatures, leading to hazardous byproducts.[7] Adhere to the recommended temperature range for the specific reagent.

Issue 3: Difficulty in Removing Protecting Groups

Symptoms:

• Incomplete deprotection of the amino or carboxyl groups.

• Cleavage of the C-F bond or other sensitive functionalities during deprotection.

Potential Causes:

• Incompatible Protecting Groups: The chosen protecting groups may not be orthogonal, meaning the conditions required to remove one group also affect the other or the fluorine substituent.

• Harsh Deprotection Conditions: The conditions used for deprotection (e.g., strong acid, strong base, or hydrogenation) may be too harsh for the fluorinated amino acid.

Solutions & Scientific Rationale:

• Employ an Orthogonal Protecting Group Strategy:

  • Select protecting groups that can be removed under different, non-interfering conditions. For example, the Fmoc group (removed by base) for the amine and a t-butyl ester (removed by acid) for the carboxyl group is a common orthogonal pair in peptide synthesis.[8][9]

  • The stability of the C-F bond to various deprotection conditions should be considered. Generally, C-F bonds are stable to acidic and basic conditions commonly used for deprotection, but can be sensitive to some reductive conditions.

• Optimize Deprotection Conditions:

  • Milder Reagents: If standard deprotection conditions are too harsh, explore milder alternatives. For example, for acid-labile groups, a weaker acid or shorter reaction times may be sufficient.

  • Scavengers: During deprotection with strong acids like trifluoroacetic acid (TFA), scavengers such as triisopropylsilane (TIS) or water should be used to trap reactive carbocations that could otherwise lead to side reactions.

Frequently Asked Questions (FAQs)

Q1: What are the key differences between electrophilic and nucleophilic fluorination for amino acid synthesis?

A1: The choice between electrophilic and nucleophilic fluorination fundamentally depends on the nature of the substrate and the desired position of the fluorine atom.[5]

Feature	Electrophilic Fluorination	Nucleophilic Fluorination
Fluorine Source	"F+" source (e.g., Selectfluor®, NFSI)	"F-" source (e.g., DAST, Deoxo-Fluor®, KF)
Substrate	Electron-rich centers (e.g., enolates, aromatic rings)	Substrates with a good leaving group (e.g., -OH, -Br, -OTs)
Mechanism	Typically involves the attack of a nucleophile on the electrophilic fluorine	Typically an SN2 displacement of a leaving group
Common Applications	α-fluorination of carbonyl compounds, fluorination of aromatic side chains	Conversion of hydroxyl groups to fluorides (e.g., in β- or γ-hydroxy amino acids)
Key Challenges	Controlling regioselectivity in aromatic fluorination, handling of highly reactive reagents	Competing elimination reactions, inversion of stereochemistry

Q2: How does the presence of fluorine affect the purification and characterization of amino acids?

A2: The unique properties of fluorine can influence both purification and characterization.

• Purification: The high polarity of the C-F bond can alter the chromatographic behavior of the molecule. This may require optimization of the mobile phase in techniques like HPLC. Fluorous affinity purification, which utilizes the unique properties of highly fluorinated tags, can be a powerful tool for separating fluorinated compounds.[10]

• Characterization:

  • NMR Spectroscopy: ¹⁹F NMR is an extremely powerful and sensitive technique for characterizing fluorinated compounds. The chemical shift of the fluorine signal provides information about its electronic environment, and coupling constants (e.g., ¹H-¹⁹F, ¹³C-¹⁹F) can help elucidate the structure.[1]

  • Mass Spectrometry: The presence of fluorine is readily identified in mass spectra due to its monoisotopic nature (mass of 19).

Q3: What are the primary safety considerations when working with fluorinating agents?

A3: Safety is paramount when handling fluorinating agents, as many are reactive and potentially hazardous.[7][11]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.[6]

• Ventilation: All manipulations should be performed in a well-ventilated fume hood.[11]

• Reactivity Hazards: Be aware of the reactivity of the specific fluorinating agent. Some, like DAST, can decompose violently at elevated temperatures.[7] Others are highly sensitive to moisture.

• Quenching: Quenching of reactive fluorinating agents should be done with extreme caution, typically at low temperatures and by slow addition of a suitable quenching agent.

Experimental Protocols

Protocol 1: Asymmetric Electrophilic Fluorination of an N-Acyl Oxazolidinone

This protocol describes a general procedure for the diastereoselective α-fluorination of a chiral N-acyl oxazolidinone, a common intermediate in asymmetric amino acid synthesis.

Materials:

• N-acyl oxazolidinone

• Anhydrous tetrahydrofuran (THF)

• Sodium bis(trimethylsilyl)amide (NaHMDS)

• N-fluorobenzenesulfonimide (NFSI)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve the N-acyl oxazolidinone (1.0 equiv) in anhydrous THF in a flame-dried, round-bottom flask under an argon atmosphere.

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add a solution of NaHMDS (1.1 equiv) in THF dropwise over 15 minutes. Stir the resulting enolate solution at -78 °C for 30 minutes.

• In a separate flask, dissolve NFSI (1.2 equiv) in anhydrous THF.

• Add the NFSI solution to the enolate solution at -78 °C dropwise over 20 minutes.

• Stir the reaction mixture at -78 °C for 2-4 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction by adding saturated aqueous NH₄Cl.

• Allow the mixture to warm to room temperature.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the α-fluorinated product.

Causality Behind Experimental Choices:

• Low Temperature (-78 °C): This is crucial for maintaining the kinetic control necessary for high diastereoselectivity and preventing side reactions.

• NaHMDS: A strong, non-nucleophilic base is used to generate the enolate without competing addition to the carbonyl group.

• NFSI: A common and relatively stable electrophilic fluorinating agent.

• Anhydrous Conditions: Essential to prevent quenching of the enolate by water.

Diagrams

Decision Workflow for Fluorination Strategy

Caption: A decision tree for selecting an appropriate fluorination strategy.

General Synthetic Pathway for α-Fluoro-α-Amino Acids

Caption: A generalized workflow for the synthesis of α-fluoro-α-amino acids.

References

• Zhang, W., et al. (2021). Recent Advances in Catalytic Enantioselective Synthesis of Fluorinated α- and β-Amino Acids. Molecules, 26(15), 4469. Available at: [Link]

• Holzer, M., et al. (2021). Tinker, Tailor, Soldier, Spy: The Diverse Roles That Fluorine Can Play within Amino Acid Side Chains. Molecules, 26(22), 6836. Available at: [Link]

• Brust, B., et al. (2021). Synthesis of complex unnatural fluorine-containing amino acids. Tetrahedron, 97, 132336. Available at: [Link]

• Stulberg, V., et al. (2022). Asymmetric synthesis of fluorinated derivatives of aromatic and γ-branched amino acids via a chiral Ni(II) complex. Beilstein Journal of Organic Chemistry, 18, 938-945. Available at: [Link]

• Zhang, X., et al. (2023). Recent advances in the synthesis of fluorinated amino acids and peptides. Organic & Biomolecular Chemistry, 21(3), 429-444. Available at: [Link]

• Moschner, J., et al. (2019). Approaches to Obtaining Fluorinated α-Amino Acids. Chemical Reviews, 119(18), 10738-10803. Available at: [Link]

• Qiu, X.-L., & Qing, F.-L. (2011). Recent Advances in the Synthesis of Fluorinated Amino Acids. Synthesis, 2011(12), 1837-1852. Available at: [Link]

• Mravljak, J., et al. (2020). Fluorinated Protein and Peptide Materials for Biomedical Applications. Polymers, 12(1), 109. Available at: [Link]

• O'Hagan, D. (2012). Synthesis, structure, and biological applications of α-fluorinated β-amino acids and derivatives. Helvetica Chimica Acta, 95(10), 1731-1755. Available at: [Link]

• Kukhar, V. P. (2002). Synthesis of Fluorinated β-Amino Acids. In Enantiocontrolled Synthesis of Fluoro-Organic Compounds (pp. 215-246). John Wiley & Sons, Ltd. Available at: [Link]

• Chaume, G., et al. (2022). Asymmetric α-Fluoroalkyl-α-Amino Acids: Recent Advances in Their Synthesis and Applications. Molecules, 27(3), 1034. Available at: [Link]

• Soloshonok, V. A. (2014). Practical synthesis of fluorine-containing α- and β-amino acids: recipes from Kiev, Ukraine. Amino Acids, 46(8), 1833-1848. Available at: [Link]

• Fustero, S., et al. (2007). Recent Developments in the Synthesis of Fluorinated β-Amino Acids. Current Organic Chemistry, 11(13), 1169-1182. Available at: [Link]

• Galles, J. A., et al. (2023). Expression and Purification of Fluorinated Proteins from Mammalian Suspension Culture. bioRxiv. Available at: [Link]

• Koksch, B., et al. (2021). Gram-scale asymmetric synthesis of fluorinated amino acids using a chiral nickel(II) complex. ChemRxiv. Available at: [Link]

• Li, C., et al. (2023). Precise and selective asymmetric synthesis of fluorinated compounds via enzymatic approach. The Innovation, 4(6), 100501. Available at: [Link]

• Gardiner, J., et al. (2009). Fluorinated β²- and β³Amino Acids: Synthesis and Inhibition of α-Chymotrypsin. Australian Journal of Chemistry, 62(9), 1033-1039. Available at: [Link]

• Marsh, E. N. G. (2009). Fluorine: A new element in protein design. Biopolymers, 91(10), 833-840. Available at: [Link]

• Marsh Lab. Fluorinated Peptides. University of Michigan.

• Holzer, M., et al. (2021). Tinker, Tailor, Soldier, Spy: The Diverse Roles That Fluorine Can Play within Amino Acid Side Chains. Molecules, 26(22), 6836. Available at: [Link]

• ACS Green Chemistry Institute Pharmaceutical Roundtable. Fluorinating agents. Available at: [Link]

• Chaume, G., et al. (2022). Asymmetric α-Fluoroalkyl-α-Amino Acids: Recent Advances in Their Synthesis and Applications. Molecules, 27(3), 1034. Available at: [Link]

• Wikipedia. Electrophilic fluorination. Available at: [Link]

• Wang, Y., et al. (2024). Recent advances in stereoselective construction of fluorinated quaternary carbon centers from fluorinated compounds. Organic & Biomolecular Chemistry. Available at: [Link]

• Li, L., et al. (2010). Synthesis and characterization of a 'fluorous' (fluorinated alkyl) affinity reagent that labels primary amine groups in proteins/peptides. Rapid Communications in Mass Spectrometry, 24(21), 3149-3158. Available at: [Link]

• Albericio, F., & Carpino, L. A. (2002). Amino Acid-Protecting Groups. In Peptide Synthesis and Applications (pp. 1-28). Humana Press. Available at: [Link]

• Stulberg, V., et al. (2022). Asymmetric synthesis of fluorinated derivatives of aromatic and γ-branched amino acids via a chiral Ni(II) complex. Beilstein Journal of Organic Chemistry, 18, 938-945. Available at: [Link]

• O'Hagan, D., et al. (2000). Synthesis and reactions of α-fluoro-α-amino amides. Journal of the Chemical Society, Perkin Transactions 1, (11), 1733-1741. Available at: [Link]

• University of Washington. Fluorine labeling of proteins for NMR studies. Available at: [Link]

• Clark, J. H., & Waddington, J. (2022). Fluorinations Not Using Fluorine Gas. In Sustainable Catalysis (pp. 215-238). Royal Society of Chemistry. Available at: [Link]

• Shibata, N., et al. (2014). Development of N-F fluorinating agents and their fluorinations: Historical perspective. Beilstein Journal of Organic Chemistry, 10, 2207-2218. Available at: [Link]

• Akamatsu, H., & Yoon, T. P. (2019). Synthesis of α-Fluoro-α-Amino Acid Derivatives via Photoredox-Catalyzed Carbofluorination. Organic letters, 21(1), 227-230. Available at: [Link]

Sources

• 1. Synthesis of complex unnatural fluorine-containing amino acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Asymmetric synthesis of fluorinated derivatives of aromatic and γ-branched amino acids via a chiral Ni(II) complex - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Tinker, Tailor, Soldier, Spy: The Diverse Roles That Fluorine Can Play within Amino Acid Side Chains - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
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• 7. Fluorinating agents – ACS GCI Pharmaceutical Roundtable [learning.acsgcipr.org]
• 8. scispace.com [scispace.com]
• 9. Protecting Groups in Peptide Synthesis: A Detailed Guide - Creative Peptides [creative-peptides.com]
• 10. Synthesis and characterization of a 'fluorous' (fluorinated alkyl) affinity reagent that labels primary amine groups in proteins/peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Boc-Protected Amino Acid Coupling

Prepared by a Senior Application Scientist

Welcome to the technical support center for Boc-protected amino acid coupling in peptide synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot common challenges encountered during this critical process. Our goal is to provide you with in-depth, field-proven insights to ensure the integrity and success of your synthesis.

Section 1: Troubleshooting Guide - A Symptom-Based Approach

This section addresses specific experimental issues in a direct question-and-answer format, providing not just solutions but the underlying scientific rationale.

Issue 1: Incomplete or Failed Coupling

Q1: My ninhydrin test remains strongly positive (deep blue/purple beads) after the coupling step. What are the likely causes and how can I resolve this?

A1: A positive ninhydrin test indicates the presence of unreacted primary amines on the resin, signifying an incomplete coupling reaction. This is one of the most common issues in solid-phase peptide synthesis (SPPS).

Primary Causes & Solutions:

• Steric Hindrance: Bulky amino acids (e.g., Val, Ile, Thr) or peptide sequences prone to aggregation can physically block the reactive sites.[1]

  • Solution 1: Double Coupling: The most straightforward approach is to repeat the coupling step with a fresh preparation of the activated amino acid.[1] This provides a second opportunity for the reaction to go to completion.

  • Solution 2: Use a More Potent Coupling Reagent: If double coupling fails, switch to a more powerful activating agent. Uronium/aminium salts like HATU, HBTU, or HCTU are generally more effective for sterically hindered couplings than carbodiimides alone.[1][2]

  • Solution 3: Elevate the Temperature: Increasing the reaction temperature can often overcome the activation energy barrier for difficult couplings.

  • Solution 4: Disrupt Peptide Aggregation: For sequences prone to aggregation, consider switching to a solvent with better structure-disrupting properties, such as N-methylpyrrolidone (NMP) or adding dimethylsulfoxide (DMSO) to your DMF.[3]

• Inefficient Activation: The coupling reagent may be degraded or the activation time may be insufficient.

  • Solution: Always use fresh, high-quality coupling reagents. Ensure your amino acid solution is pre-activated for an adequate amount of time before adding it to the resin, but be mindful that prolonged pre-activation can increase the risk of racemization.[1]

Experimental Protocol: Standard Double Coupling

• After the initial coupling step, wash the resin as per your standard protocol.

• Take a small sample of resin beads for a ninhydrin test.

• If the test is positive, prepare a fresh solution of the activated Boc-amino acid in the same manner as the initial coupling.

• Add the fresh activated amino acid solution to the resin.

• Allow the second coupling reaction to proceed for 1-2 hours.

• Wash the resin thoroughly.

• Perform a final ninhydrin test to confirm the completion of the reaction.[1]

Issue 2: Appearance of Unexpected Peaks in HPLC/LC-MS

Q2: My crude peptide analysis shows peaks with a mass increase of +56 Da, particularly with Trp, Met, or Cys residues. What is this side product and how can I prevent it?

A2: A mass increase of +56 Da is the characteristic signature of t-butylation, a common side reaction in Boc-SPPS.

Mechanism of t-Butylation:

During the TFA-mediated deprotection of the Boc group, a reactive tert-butyl cation is generated.[4][5] This carbocation can then be attacked by nucleophilic side chains of certain amino acids, leading to their alkylation. The most susceptible residues are Tryptophan (Trp), Methionine (Met), and Cysteine (Cys).[4][5][6]

Caption: Generation of tert-butyl cation during Boc deprotection and subsequent side-chain alkylation.

Prevention Strategy: The Role of Scavengers

The key to preventing t-butylation is to trap the tert-butyl cation before it can react with your peptide. This is achieved by adding "scavengers" to the TFA deprotection/cleavage cocktail. Scavengers are nucleophilic compounds that are more reactive towards the carbocation than the amino acid side chains.

Scavenger	Target Residue(s)	Typical Concentration
Thioanisole	Trp, Met, Cys	2-5%
1,2-Ethanedithiol (EDT)	Trp, Met, Cys	1-2.5%
Anisole	Trp	2-5%
Water	General	2.5-5%
Triisopropylsilane (TIS)	General	1-2.5%

Experimental Protocol: Cleavage Cocktail with Scavengers

• Prepare your cleavage cocktail immediately before use. A common general-purpose cocktail is TFA/H₂O/TIS (95:2.5:2.5, v/v/v) .

• For peptides containing Trp, Met, or Cys, add appropriate scavengers. For example, a robust cocktail is TFA/Thioanisole/H₂O/EDT (90:5:3:2, v/v/v/v) .

• Add the cleavage cocktail to the dry peptide-resin in a well-ventilated fume hood.

• Allow the cleavage reaction to proceed for 1-3 hours at room temperature.

• Precipitate the cleaved peptide in cold diethyl ether.

Issue 3: Presence of Diastereomeric Impurities (Racemization)

Q3: My peptide shows diastereomeric impurities upon chiral HPLC analysis. What causes this loss of stereochemical integrity?

A3: Racemization, the conversion of a pure L-amino acid into a mixture of L- and D-isomers, can occur during the activation and coupling steps.[7]

Mechanism of Racemization:

The activation of the carboxyl group of the amino acid makes the α-proton more acidic.[7] In the presence of a base, this proton can be abstracted, leading to the formation of a planar enolate or a 5(4H)-oxazolone intermediate.[1][8] Reprotonation can then occur from either face, resulting in a mixture of enantiomers.[7] Cysteine and Histidine are particularly susceptible to racemization.[3]

Caption: Simplified workflow of racemization via the oxazolone intermediate during coupling.

Strategies to Minimize Racemization:

• Choice of Coupling Reagent and Additives: Use coupling reagents known for low racemization potential. The addition of additives like 1-hydroxybenzotriazole (HOBt) or Oxyma Pure to carbodiimide-mediated couplings (e.g., DIC) is highly effective at suppressing racemization by forming less reactive, more stable active esters.[1][7]

• Base Selection: Avoid excess base.[1] For sensitive couplings, consider using a weaker base like N-methylmorpholine (NMM) instead of a stronger, more sterically hindered base like N,N-diisopropylethylamine (DIEA).[1]

• Minimize Pre-activation Time: Reduce the time the amino acid remains in its highly activated state before it is introduced to the resin-bound amine.[1]

• Lower Temperature: Performing the coupling at a lower temperature can reduce the rate of racemization.[7]

Section 2: Frequently Asked Questions (FAQs)

Q1: What is aspartimide formation and when should I be concerned about it?

A1: Aspartimide formation is an intramolecular cyclization side reaction that occurs at Aspartic Acid (Asp) residues, particularly in sequences like Asp-Gly, Asp-Ala, or Asp-Ser.[5][9] This can happen under both acidic and basic conditions. The resulting five-membered ring is stable and can lead to byproducts, as it can reopen to form a mixture of the desired α-peptide and the undesired β-peptide.[3] In Boc synthesis, using a different side-chain protecting group for Asp, such as the cyclohexyl ester (OcHex) instead of the benzyl ester (OBzl), can significantly reduce this side reaction.[3]

Q2: I have a dipeptide sequence that is prone to diketopiperazine (DKP) formation. How is this different in Boc-SPPS compared to Fmoc-SPPS?

A2: Diketopiperazine formation is the intramolecular cyclization of a dipeptide, leading to its cleavage from the resin.[5] This is most common when Proline is one of the first two residues. In Boc-SPPS, this side reaction is generally less pronounced than in Fmoc-SPPS. This is because after the TFA deprotection step, the N-terminal amine is protonated as a TFA salt, making it less nucleophilic and less prone to attack the ester linkage to the resin.[9] Employing in situ neutralization protocols, where the neutralization and coupling steps occur concurrently, can further suppress DKP formation.[3]

Q3: Can N-terminal Glutamine cause problems?

A3: Yes, an N-terminal Glutamine (Gln) residue can cyclize under acidic conditions to form pyroglutamate.[5] This removes the N-terminal amine, effectively capping the peptide and preventing further chain elongation. This is particularly relevant during the final cleavage from the resin. If this is a concern, it's advisable to use a milder cleavage cocktail or minimize the cleavage time.

Q4: How should I store my Boc-protected amino acids?

A4: Boc-protected amino acids are generally stable and can be stored for long periods without decomposition.[] They are stable to alkaline hydrolysis and many nucleophiles.[] However, it is always best practice to store them in a cool, dry, and dark place to ensure their integrity over time.

References

• AAPPTec. (n.d.). Overview of Solid Phase Peptide Synthesis (SPPS). Retrieved from [Link]

• AAPPTec. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Retrieved from [Link]

• ACS Publications. (n.d.). Boc amino acid could, but doesn’t, racemize. C&EN Global Enterprise. Retrieved from [Link]

• Hebei Boze Chemical Co., Ltd. (n.d.). BOC Protection and Deprotection. Retrieved from [Link]

• Slideshare. (n.d.). T boc fmoc protocols in peptide synthesis. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]

• ResearchGate. (n.d.). Side Reactions Upon Amino Acid/Peptide Carboxyl Activation. Retrieved from [Link]

• RSC Publishing. (2013). Dual protection of amino functions involving Boc. Retrieved from [Link]

• ACS Publications. (2023). Methionine-Containing Peptides: Avoiding Secondary Reactions in the Final Global Deprotection. ACS Omega. Retrieved from [Link]

• YouTube. (2020). Peptide Synthesis with the Boc Protecting Group. Retrieved from [Link]

• Chemistry Stack Exchange. (2017). What happens to the t-butyl cation in the TFA deprotection of a t-butyl ester?. Retrieved from [Link]

• ResearchGate. (2024). Is the protecting group boc of the amino group stable at 37°C?. Retrieved from [Link]

• ACS Publications. (n.d.). TFA Cleavage Strategy for Mitigation of S-tButylated Cys-Peptide Formation in Solid-Phase Peptide Synthesis. Organic Process Research & Development. Retrieved from [Link]

• Master Organic Chemistry. (2019). Introduction to Peptide Synthesis. Retrieved from [Link]

• AAPPTec. (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry. Retrieved from [Link]

• Wikipedia. (n.d.). tert-Butyloxycarbonyl protecting group. Retrieved from [Link]

• Chemistry LibreTexts. (2024). 26.7: Peptide Synthesis. Retrieved from [Link]

• Wikipedia. (n.d.). Peptide synthesis. Retrieved from [Link]

• YouTube. (2024). Coupling Reagents, Protecting Groups, and Solid-Phase Peptide Synthesis. Retrieved from [Link]

• RSC Publishing. (2023). A safety-catch protecting group strategy compatible with Boc-chemistry for the synthesis of peptide nucleic acids (PNAs). Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. peptide.com [peptide.com]
• 4. peptide.com [peptide.com]
• 5. benchchem.com [benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. bachem.com [bachem.com]
• 9. chempep.com [chempep.com]

Introduction: The Unique Challenge of Coupling Fluorinated Prolines

<_Step_2>

The user wants a technical support center for optimizing the coupling of fluorinated prolines. I have performed the initial broad search and have a good collection of articles. Now, I need to analyze these results and structure the content.

Analysis of Search Results:

• Core Challenges:

  • Reduced Nucleophilicity: The electron-withdrawing effect of fluorine decreases the nucleophilicity of the proline's secondary amine, making coupling reactions sluggish.[1][2]

  • Steric Hindrance: Bulky fluorinated groups (like perfluoro-tert-butyl) can sterically hinder the coupling reaction.[2]

  • Conformational Effects: Fluorination "freezes" the proline ring pucker (C4-exo or C4-endo), which can affect reactivity and the final peptide structure.[1][3][4]

  • Side Reactions:

    • Epimerization: A risk during peptide synthesis, especially with strong bases or prolonged activation times.[5][6]

    • Diketopiperazine (DKP) Formation: A common side reaction with proline, especially as the second amino acid in a dipeptide attached to the resin. The free N-terminus can attack the ester linkage, cleaving the dipeptide as a DKP.[7][8]

• Solutions & Optimization Strategies:

  • Powerful Coupling Reagents: Standard reagents might not be sufficient. Uronium/aminium salt-based reagents are preferred.

    • HATU: Frequently cited as a highly efficient reagent for difficult couplings, including N-methyl amino acids and hindered residues. The HOAt leaving group is more reactive than HOBt.[9][10][11][12]

    • COMU: A modern, safer alternative to HATU/HBTU (Oxyma-based instead of explosive HOBt/HOAt), with comparable or even superior reactivity in some cases.[9][12][13]

    • PyBOP/HBTU: Good general-purpose reagents, but may be less effective than HATU or COMU for these challenging couplings.[9]

  • Bases:

    • DIPEA (N,N-Diisopropylethylamine): A common non-nucleophilic base.

    • 2,4,6-Collidine or Lutidine: Sterically hindered, less nucleophilic bases that can sometimes reduce side reactions like epimerization compared to DIPEA.[5][13]

  • Reaction Conditions:

    • Double Coupling: Repeating the coupling step is a common strategy to ensure complete reaction for difficult residues.[14]

    • Extended Reaction Times: Allowing the coupling to proceed for longer can improve yields.[12]

    • Solvent: DMF is standard. Greener alternatives like 2-MeTHF are being explored, often with COMU.[13]

  • Preventing Side Reactions:

    • DKP Formation: If coupling a fluorinated proline as the second residue, it's often advisable to couple the third amino acid immediately after the second to block the N-terminus. Alternatively, using N-terminally protected dipeptides in solution phase before attaching to the resin can circumvent this issue.

    • Epimerization: Use of less hindered bases (collidine), careful control of temperature, and avoiding excessively long pre-activation times are key. Using coupling reagents with additives like HOAt or Oxyma inherently suppresses racemization.[5]

Structuring the Technical Support Center:

I will create the following sections:

• Introduction: The Challenge of Coupling Fluorinated Prolines. This will briefly explain why these amino acids are difficult to couple, referencing the electronic and steric effects of fluorine.

• Troubleshooting Guide (Q&A Format). This will be the core of the document, addressing specific problems.

  • Q: My coupling reaction with Fmoc-(4R)-fluoroproline is showing very low yield. What are the first things I should check?

  • Q: I suspect epimerization is occurring during my coupling step. How can I confirm this and prevent it?

  • Q: After coupling my second amino acid (a fluorinated proline), I am seeing a significant loss of peptide from the resin. What is happening? (This will address DKP formation).

  • Q: Which coupling reagent is best for sterically hindered fluorinated prolines?

• Frequently Asked Questions (FAQs). This section will cover more general knowledge.

  • FAQ: How does fluorination affect the proline ring conformation?

  • FAQ: What is the mechanistic difference between HATU, HCTU, and COMU?

  • FAQ: What is the role of the base in the coupling reaction? Which one should I choose?

• Optimized Protocols. This will provide step-by-step instructions.

  • Protocol 1: High-Efficiency Coupling of Fluorinated Proline using HATU/Collidine.

  • Protocol 2: High-Efficiency Coupling of Fluorinated Proline using COMU/DIPEA.

• Data & Diagrams.

  • A table comparing common coupling reagents.

  • A Graphviz diagram for a troubleshooting workflow.

  • A Graphviz diagram illustrating the basic mechanism of uronium salt activation.

• References. A consolidated list of all cited sources.

This structure directly addresses the user's request for a non-rigid, in-depth guide. It moves from problem-solving (Troubleshooting) to general knowledge (FAQs) to practical application (Protocols), which is a logical flow for a researcher. The E-E-A-T principles will be woven throughout by explaining the "why" behind each recommendation and citing the literature.As a Senior Application Scientist, this guide provides in-depth technical support for researchers, scientists, and drug development professionals working with fluorinated prolines. It is designed to help you navigate the unique challenges associated with these valuable synthetic building blocks and optimize your peptide coupling reactions for maximum success.

Fluorinated prolines are powerful tools in peptide and protein engineering. The strategic placement of fluorine can profoundly influence peptide conformation, stability, and binding affinity by altering the pyrrolidine ring pucker and modulating the cis/trans isomerism of the peptidyl-prolyl bond.[1][3] However, the very properties that make them so useful also introduce significant challenges in peptide synthesis.

The high electronegativity of the fluorine atom exerts a strong electron-withdrawing inductive effect, which decreases the nucleophilicity of the proline's secondary amine.[1] This deactivation can render standard peptide coupling protocols sluggish and inefficient, leading to low yields and deletion sequences. Furthermore, certain fluorinated prolines can introduce significant steric bulk, further complicating the amide bond formation.[2] This guide provides a structured approach to overcoming these obstacles.

Troubleshooting Guide

This section addresses specific, common problems encountered during the coupling of fluorinated prolines in a direct question-and-answer format.

Q1: My coupling reaction with a fluorinated proline (e.g., Fmoc-(4R)-fluoroproline) has a very low yield or has failed completely. What are the primary causes and how do I fix it?

Answer:

Low coupling efficiency is the most common issue when working with fluorinated prolines. The root cause is almost always the electronically deactivated nature of the proline's secondary amine. A standard coupling protocol that works for other amino acids may not be sufficiently reactive.

Causality & Solution Workflow:

• Insufficient Activation: Your coupling reagent may not be potent enough. Standard carbodiimides like DCC or EDC are often inadequate. You must employ a high-efficiency uronium/aminium or phosphonium salt-based reagent.

  • Recommendation: Switch to HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or COMU ((1-Cyano-2-ethoxy-2-oxoethylidenaminooxy)dimethylamino-morpholino-carbenium hexafluorophosphate). These reagents form highly reactive HOAt and Oxyma active esters, respectively, which are more effective at acylating electron-deficient amines.[9] HATU, in particular, is frequently cited for coupling difficult or hindered amino acids.[12]

• Suboptimal Base Selection: The choice and amount of base are critical. The base activates the coupling reagent and neutralizes the protonated amine on the resin.

  • Recommendation: Use a non-nucleophilic, sterically hindered base. While DIPEA is common, 2,4,6-collidine or 2,6-lutidine are often superior choices as they are less likely to cause side reactions like epimerization, especially during longer reaction times.[5] Ensure you are using at least 2 equivalents of base relative to the amino acid.

• Inadequate Reaction Time/Stoichiometry: Due to the sluggish nature of the reaction, standard coupling times may be too short.

  • Recommendation: Increase the coupling time significantly. For a first attempt, try a minimum of 2 hours. For particularly difficult sequences, an overnight coupling may be necessary.[12] Additionally, perform a "double coupling," where after the first coupling cycle, you drain the vessel and add a fresh solution of activated amino acid for a second full coupling cycle.[14]

This troubleshooting process can be visualized as a decision tree:

Caption: Troubleshooting workflow for low coupling yield.

Q2: I'm observing a significant side product that I suspect is the result of diketopiperazine (DKP) formation. When does this happen and how can I prevent it?

Answer:

This is a classic side reaction involving proline and its analogues, especially when the fluorinated proline is the second amino acid to be coupled to the resin (i.e., the N-terminal residue of a resin-bound dipeptide).[7]

Mechanism: After deprotection of the Fmoc group on the fluorinated proline, the newly freed N-terminal amine can perform an intramolecular "back-attack" on the ester linkage connecting the dipeptide to the resin. This cleaves the dipeptide from the resin as a cyclic dipeptide, or diketopiperazine.[8] This results in a capped resin and a loss of your desired product.

Prevention Strategies:

• Immediate Subsequent Coupling: The most effective strategy is to minimize the time the fluorinated proline's amine is free. Proceed immediately to the coupling of the third amino acid after the Fmoc deprotection of the second residue. This ensures the reactive amine is quickly acylated, preventing the intramolecular cyclization.

• Use of Protected Dipeptides: Synthesize the dipeptide (e.g., Fmoc-Xaa-FPro-OH) in solution phase first. Then, couple this entire dipeptide unit to the resin in a single step. This completely bypasses the vulnerable resin-bound dipeptide intermediate.

• Lower Polarity Solvents: While DMF is standard, using a less polar solvent like Dichloromethane (DCM) or a DMF/DCM mixture for the coupling can sometimes disfavor the cyclization reaction, although this may also slow the desired coupling reaction.

Q3: My peptide analysis shows a diastereomeric impurity. Could this be epimerization from the fluorinated proline coupling, and how can it be avoided?

Answer:

Yes, epimerization at the α-carbon of the activated amino acid is a known risk during any peptide coupling, and the more forcing conditions required for fluorinated prolines can exacerbate it.[5][6]

Mechanism: The risk of epimerization arises from the formation of an oxazolone intermediate from the activated amino acid. The α-proton of this intermediate is acidic and can be abstracted by the base present in the reaction, leading to a loss of stereochemical integrity.

Detection and Prevention:

• Detection: The best way to confirm epimerization is through chiral HPLC analysis or by using NMR if the diastereomers have sufficiently different chemical shifts. Often, you will see a distinct peak eluting close to your main product peak in the HPLC chromatogram.

• Prevention - Choice of Reagent: Modern uronium/aminium reagents are designed to minimize epimerization. Reagents that form HOAt or Oxyma esters (like HATU and COMU) are particularly effective at suppressing this side reaction compared to older reagents.

• Prevention - Choice of Base: This is a critical factor. Sterically hindered bases are much less likely to cause epimerization.

  • Highly Recommended: Use 2,4,6-collidine instead of DIPEA. Its bulkiness makes it a poor proton abstractor from the α-carbon.

  • Avoid: Do not use triethylamine (TEA) or N-methylmorpholine (NMM) if epimerization is a concern, as they are more likely to induce it.

• Prevention - Temperature and Pre-activation:

  • Avoid elevated temperatures during the coupling step unless absolutely necessary. Perform couplings at room temperature.

  • Minimize the "pre-activation" time. Add the mixture of amino acid, coupling reagent, and base to the resin immediately after they are combined. Allowing the activated species to sit in solution for an extended period before adding it to the resin increases the opportunity for oxazolone formation and subsequent epimerization.

Frequently Asked Questions (FAQs)

FAQ 1: How does fluorination stereochemistry ((4R) vs. (4S)) affect the proline ring pucker and subsequent coupling?

Fluorination at the C4 position has a profound stereoelectronic effect that "locks" the pyrrolidine ring into a preferred conformation, a phenomenon driven by the gauche effect.[1]

• (2S, 4R)-4-Fluoroproline (4R-FPro): The fluorine atom stabilizes a Cγ-exo pucker. This conformation is similar to that found in the collagen triple helix.[3]

• (2S, 4S)-4-Fluoroproline (4S-FPro): The fluorine atom stabilizes a Cγ-endo pucker.[1]

While both are electron-deficient and require strong coupling conditions, the specific ring pucker can influence the accessibility of the secondary amine for the incoming activated carboxyl group. However, for practical purposes, the choice of a powerful coupling system (like HATU or COMU) is the dominant factor for success with either diastereomer.

FAQ 2: What is the mechanistic difference between HATU, HBTU, and COMU? Why is HATU often recommended?

The fundamental difference lies in the active ester they form upon reacting with the carboxylic acid of the Fmoc-amino acid.

Caption: Relationship between coupling reagents and their active esters.

• HBTU is based on HOBt (Hydroxybenzotriazole). It forms an OBt active ester. This is a very effective and widely used system.[9]

• HATU is based on HOAt (1-Hydroxy-7-azabenzotriazole). It forms an OAt active ester. The nitrogen atom in the pyridine ring of HOAt provides anchimeric assistance (neighboring group participation) during the aminolysis step, making the OAt ester significantly more reactive than the OBt ester. This enhanced reactivity is why HATU is the go-to reagent for "difficult" couplings, including those with fluorinated prolines.

• COMU is based on OxymaPure® (Ethyl cyano(hydroxyimino)acetate). It forms an Oxyma active ester, which has reactivity comparable to OAt esters.[9] A key advantage of COMU is that its byproducts are more water-soluble, making purification easier, and it is based on a non-explosive additive, enhancing laboratory safety.[9][13]

FAQ 3: Can I use microwave-assisted peptide synthesis (MAPS) for fluorinated prolines?

Yes, microwave energy can be highly beneficial for coupling fluorinated prolines. The application of microwave energy can significantly accelerate the sluggish reaction, allowing for shorter reaction times and potentially improving yields. However, it is crucial to carefully control the temperature to avoid heat-induced side reactions, particularly epimerization. If using a microwave synthesizer, start with a lower temperature (e.g., 50-60°C) and shorter irradiation times, then optimize based on the results of a test cleavage.

Data Summary & Recommended Reagents

The choice of coupling reagent is paramount. Below is a summary of common high-efficiency reagents for fluorinated proline couplings.

Reagent	Activating Additive	Relative Reactivity	Key Advantages	Considerations
HATU	HOAt	+++ (Highest)	Gold standard for difficult couplings; anchimeric assistance from HOAt.	Higher cost; HOAt is explosive.
COMU	OxymaPure®	+++ (Comparable to HATU)	Excellent reactivity; safer (non-explosive); water-soluble byproducts.[9][13]	May be slightly less effective than HATU in extreme cases.
HCTU	6-Cl-HOBt	++ (High)	More reactive than HBTU; cost-effective.	Less reactive than HATU/COMU; based on explosive additive.
HBTU	HOBt	+ (Standard-High)	Reliable workhorse for standard SPPS.	Often insufficient for deactivated fluorinated prolines.[9]

Experimental Protocols

These protocols provide a robust starting point for the successful incorporation of fluorinated prolines into your peptide sequence.

Protocol 1: High-Efficiency Manual Coupling using HATU/Collidine

This protocol is designed for maximum reactivity while minimizing the risk of epimerization.

Materials:

• Fmoc-protected fluorinated proline (e.g., Fmoc-(2S,4R)-4-fluoroproline)

• HATU

• 2,4,6-Collidine

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Resin-bound peptide with a free N-terminal amine

Procedure (based on a 0.1 mmol scale):

• Amino Acid Activation:

  • In a separate vessel, dissolve 4 equivalents of the Fmoc-fluorinated proline (0.4 mmol) and 3.9 equivalents of HATU (0.39 mmol) in 2 mL of DMF.

  • Add 8 equivalents of 2,4,6-collidine (0.8 mmol) to the solution.

  • Briefly vortex the solution. The color will typically turn yellow.

• Coupling Reaction:

  • Swell the peptide-resin in DMF. Perform Fmoc deprotection of the N-terminal amino acid using 20% piperidine in DMF and wash thoroughly with DMF (5-7 times).

  • Immediately add the activated amino acid solution from Step 1 to the resin.

  • Agitate the reaction vessel at room temperature for a minimum of 2 hours. For difficult sequences, this can be extended up to 12 hours (overnight).

• Washing:

  • Drain the reaction vessel.

  • Wash the resin thoroughly with DMF (5-7 times) to remove all excess reagents and byproducts.

• Optional: Double Coupling & Capping:

  • To ensure the reaction has gone to completion, you may repeat steps 1-3 ("double coupling").

  • If a small portion of the resin-bound amine failed to react, you can cap these unreacted sites by treating the resin with a solution of 10% acetic anhydride and 10% DIPEA in DMF for 10 minutes. This will prevent the formation of deletion sequences.

Protocol 2: High-Efficiency Manual Coupling using COMU/DIPEA

This protocol uses the safer, modern COMU reagent and is highly effective.

Materials:

• Fmoc-protected fluorinated proline

• COMU

• N,N-Diisopropylethylamine (DIPEA)

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Resin-bound peptide with a free N-terminal amine

Procedure (based on a 0.1 mmol scale):

• Amino Acid Activation:

  • In a separate vessel, dissolve 4 equivalents of the Fmoc-fluorinated proline (0.4 mmol) and 4 equivalents of COMU (0.4 mmol) in 2 mL of DMF.

  • Add 8 equivalents of DIPEA (0.8 mmol) to the solution and vortex.

• Coupling Reaction:

  • Swell and deprotect the peptide-resin as described in Protocol 1, Step 2.

  • Immediately add the activated amino acid solution to the resin.

  • Agitate the reaction vessel at room temperature for 2-4 hours.

• Washing:

  • Drain the vessel and wash the resin thoroughly with DMF (5-7 times).

• Optional Steps:

  • Perform a double coupling or capping as described in Protocol 1, Step 4, if necessary.

References

• Kubyshkin, V., & Buerger, F. (2021). Biochemistry of fluoroprolines: the prospect of making fluorine a bioelement. Beilstein Journal of Organic Chemistry, 17, 1215–1233. [Link]

• Verhoork, S. J. M., Killoran, P. M., & Coxon, C. R. (2018). Fluorinated Prolines as Conformational Tools and Reporters for Peptide and Protein Chemistry. Biochemistry, 57(42), 6132–6143. [Link]

• Albericio, F., & El-Faham, A. (2018). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. Organic Process Research & Development, 22(7), 760-772. [Link]

• Hutchinson, J. P., & O'Hagan, D. (2022). Tinker, Tailor, Soldier, Spy: The Diverse Roles That Fluorine Can Play within Amino Acid Side Chains. Molecules, 27(21), 7578. [Link]

• Pícha, J., Buděšínský, M., & Císařová, I. (2022). Fluorine NMR study of proline-rich sequences using fluoroprolines. Journal of Biomolecular NMR, 76(4-5), 133–147. [Link]

• Hau, C. S., & Wan, S. (2023). Epimerisation in Peptide Synthesis. International Journal of Molecular Sciences, 24(24), 17298. [Link]

• Góngora-Benítez, M., Tulla-Puche, J., & Albericio, F. (2014). A Mechanistic Study of Diketopiperazine Formation during Solid-Phase Peptide Synthesis of Tirzepatide. ACS Omega, 7(50), 46849–46858. [Link]

• Gierasch, L. M. (1981). Kinetics of diketopiperazine formation using model peptides. Journal of Pharmaceutical Sciences, 70(2), 135-140. [Link]

• Biotage. (2023). Five Tips and Tricks for Success in Solid Phase Peptide Synthesis. [Link]

• Pomerantz, W. C. K., & Cierpicki, T. (2016). (2S,4R)- and (2S,4S)-Perfluoro-tert-butyl 4-Hydroxyproline: Two Conformationally Distinct Proline Amino Acids for Sensitive Application in 19F NMR. The Journal of Organic Chemistry, 81(15), 6435–6444. [Link]

Sources

• 1. Biochemistry of fluoroprolines: the prospect of making fluorine a bioelement - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Tinker, Tailor, Soldier, Spy: The Diverse Roles That Fluorine Can Play within Amino Acid Side Chains - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Fluorine NMR study of proline-rich sequences using fluoroprolines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Epimerisation in Peptide Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Kinetics of diketopiperazine formation using model peptides [pubmed.ncbi.nlm.nih.gov]
• 9. bachem.com [bachem.com]
• 10. 3-Fluoro-4-hydroxyprolines: Synthesis, Conformational Analysis, and Stereoselective Recognition by the VHL E3 Ubiquitin Ligase for Targeted Protein Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Solid-Phase Synthesis and Fluorine-18 Radiolabeling of CycloRGDyK - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. biotage.com [biotage.com]

Technical Support Center: Diastereoselective Synthesis of Substituted Prolines

Welcome to the technical support center for the synthesis of substituted prolines. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of achieving high yield and diastereoselectivity in their experiments. As Senior Application Scientists, we have compiled field-proven insights and troubleshooting strategies to address common challenges.

Section 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the strategic design of diastereoselective proline syntheses.

Q1: What are the primary strategies for achieving diastereoselective synthesis of substituted prolines?

There are two main approaches for the stereocontrolled preparation of the proline scaffold: the modification of existing proline derivatives and the de novo construction of the pyrrolidine ring.[1] Key de novo strategies include:

• [2][3]-Dipolar Cycloadditions: This is a powerful method for the stereocontrolled synthesis of polysubstituted pyrrolidines, often using azomethine ylides and alkenes.[2] The stereocontrol can be achieved using a chiral auxiliary or a chiral catalyst.

• Diastereoselective Alkylations: This involves the alkylation of chiral enolates derived from proline. The diastereoselectivity of this reaction can be highly dependent on the N-protecting group and the alkylating reagent used.[2]

• Michael Additions: The conjugate addition of nucleophiles to chiral α,β-unsaturated systems derived from other starting materials (like Garner's aldehyde) can produce linear precursors that are then cyclized to form the proline ring with high diastereoselectivity.[4][5]

• Organocatalysis: Chiral organocatalysts, particularly proline and its derivatives, are widely used to promote asymmetric reactions like Michael additions, aldol reactions, and Mannich reactions that form key intermediates for proline synthesis.[1][6][7]

Q2: How does the choice of N-protecting group influence diastereoselectivity?

The N-protecting group plays a critical role in controlling the conformation of the transition state, thereby influencing the stereochemical outcome. For instance, in the alkylation of proline derivatives, the choice between an N-Boc (tert-butoxycarbonyl) and an N-benzoyl group can lead to opposite stereochemical outcomes (retention vs. inversion of configuration) with certain electrophiles.[2] The protecting group can influence the molecule's steric profile and its ability to chelate with metal cations in catalyst systems, directly impacting the facial selectivity of the reaction.

Q3: What factors should guide my choice of solvent and temperature?

Solvent and temperature are critical parameters for optimizing diastereoselectivity.

• Solvent: The polarity and coordinating ability of the solvent can stabilize or destabilize the transition state, affecting the energy difference between the pathways leading to different diastereomers. For example, in phase-transfer catalyzed reactions, using o-xylene was found to significantly enhance the reaction rate.[2] It is often necessary to screen a range of solvents (e.g., THF, toluene, CH₂Cl₂, DMF) to find the optimal conditions.

• Temperature: Lowering the reaction temperature generally enhances selectivity.[2] This is because the small difference in activation energy between the two diastereomeric transition states becomes more significant relative to the available thermal energy (kT), favoring the formation of the thermodynamically more stable product. Many highly selective reactions are run at temperatures ranging from 0 °C down to -78 °C.

Q4: How can I accurately determine the diastereomeric ratio (d.r.) of my product mixture?

The most common and reliable method for determining the d.r. is Nuclear Magnetic Resonance (NMR) spectroscopy .

• ¹H NMR: In most cases, diastereomers will have distinct chemical shifts for certain protons, particularly those near the newly formed stereocenters. By integrating the signals corresponding to each diastereomer, you can calculate the ratio.[8]

• ¹⁹F NMR: If you incorporate a fluorine-containing group, ¹⁹F NMR can be a very sensitive tool for distinguishing and quantifying diastereomers due to its large chemical shift dispersion.[9]

• 2D NMR: Techniques like NOESY or EXSY can be used to confirm assignments and study the conformations of the different isomers in solution.[10][11] It is important to be aware that proline-containing molecules can exist as multiple rotamers (isomers resulting from slow rotation around the amide bond), which can complicate the NMR spectra.[11]

Section 2: Troubleshooting Guide for Low Yield & Poor Selectivity

This guide provides a systematic approach to resolving common issues encountered during synthesis.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Overall Yield	1. Incomplete Reaction: Starting material remains after the expected reaction time.	• Increase reaction time or temperature.• Add a fresh portion of the catalyst or limiting reagent.• Ensure efficient stirring.
2. Reagent Degradation: Moisture-sensitive reagents (e.g., organometallics, some catalysts) may have decomposed.	• Use freshly distilled/dried solvents and reagents.• Run the reaction under an inert atmosphere (N₂ or Ar).• Check the purity/activity of catalysts and starting materials.[12]
3. Product Degradation: The product may be unstable under the reaction or work-up conditions (e.g., strong acid/base).	• Modify the work-up procedure to be milder.• Perform purification steps at lower temperatures.• Consider if the N-protecting group is being partially cleaved.
4. Side Reactions: Formation of unexpected byproducts.	• Lower the reaction temperature to disfavor side reactions.• Change the order of reagent addition.• Analyze byproducts by LC/MS or NMR to understand the side reaction and adjust conditions accordingly.
Poor Diastereoselectivity (Low d.r.)	1. Suboptimal Temperature: The reaction is being run at too high a temperature.	• Decrease the reaction temperature. Run a temperature screen (e.g., RT, 0 °C, -20 °C, -78 °C) to find the optimum.[2]
2. Incorrect Solvent: The solvent may not sufficiently differentiate the diastereomeric transition states.	• Perform a solvent screen (e.g., Toluene, THF, DCM, Dioxane). Non-polar solvents often give better selectivity in organocatalyzed reactions.
3. Steric or Electronic Mismatch: The catalyst/auxiliary and the substrate are not well-matched.	• Steric Bulk: The steric bulk of the ester group can be more important than the absolute configuration of a chiral auxiliary in enhancing selectivity.[2] Consider changing the size of protecting groups or substituents.• Catalyst: If using a catalyst, try a different ligand or a catalyst from a different class (e.g., switch from a proline-derived catalyst to a Cinchona alkaloid-based one).[1]
4. Achiral Background Reaction: A non-catalyzed or background reaction may be competing with the desired stereoselective pathway.	• Lower the reaction temperature to slow the background reaction.• Increase the catalyst loading (e.g., from 10 mol% to 20 mol%).
Inconsistent Results	1. Reagent Quality: Variation in the purity or water content of reagents/solvents between runs.	• Use reagents from the same batch or from a reliable supplier.• Always use freshly dried solvents.[12]• Store sensitive reagents appropriately (e.g., in a desiccator or glovebox).
2. Procedural Variations: Small, unintended changes in reaction setup, timing, or temperature.	• Maintain a detailed and standardized experimental protocol.• Ensure temperature control is consistent (use a cryostat or a well-insulated ice/dry ice bath).
Difficulty Separating Diastereomers	1. Similar Polarity: The diastereomers have very similar Rf values on TLC.	• Chromatography: Test a wide range of solvent systems for column chromatography (e.g., hexanes/ethyl acetate, DCM/methanol). Consider using a different stationary phase (e.g., diol- or cyano-bonded silica).• Selective Saponification: If one diastereomer has a less sterically hindered ester, it may be possible to selectively saponify it, allowing for separation based on the change in polarity.[4]
2. Crystallization Issues: Difficulty in inducing crystallization of one diastereomer from the mixture.	• Attempt recrystallization from various solvent systems.• Use seeding with a pure crystal if available.

Section 3: Key Experimental Protocols

Protocol 1: Organocatalytic Synthesis of a 3,5-Disubstituted Proline Derivative

This protocol is adapted from an organocatalytic cyclization/reduction sequence.[1][3]

• Reaction Setup: To a solution of the α,β-unsaturated ketone (1.0 equiv) in dry toluene (0.2 M) in a flame-dried flask under N₂, add the aminomalonate derivative (1.2 equiv).

• Catalyst Addition: Add the Cinchona alkaloid-based primary amine catalyst (10 mol%) and benzoic acid (10 mol%).[4]

• Reaction: Stir the mixture at 0 °C and monitor by TLC until the starting ketone is consumed (typically 12-24 hours).

• In Situ Reduction: Cool the reaction to -20 °C. Add sodium borohydride (NaBH₄, 2.0 equiv) in one portion. Allow the reaction to warm slowly to room temperature and stir for 4 hours.

• Work-up: Quench the reaction carefully by adding saturated aqueous NH₄Cl solution. Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield the pyrrolidine-2,2-dicarboxylate.

• Acyl Transfer: The resulting product can be further transformed into the N-protected proline through a base-promoted diastereoselective C → N alkoxycarbonyl transfer reaction.[1]

Protocol 2: Determination of Diastereomeric Ratio by ¹H NMR

• Sample Preparation: Prepare a clean, dry NMR tube. Dissolve an accurately weighed sample of the purified (or crude) product mixture in a deuterated solvent (e.g., CDCl₃, DMSO-d₆) to a concentration of ~5-10 mg/mL.

• Acquire Spectrum: Acquire a standard ¹H NMR spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

• Identify Diagnostic Peaks: Carefully examine the spectrum to find signals that are well-resolved for each diastereomer. Protons on or adjacent to the stereocenters (e.g., C-H protons of the pyrrolidine ring) are ideal candidates.[13]

• Integration: Set the integral of one of the diagnostic peaks for the major diastereomer to a defined value (e.g., 1.00). Integrate the corresponding peak for the minor diastereomer.

• Calculation: The diastereomeric ratio (d.r.) is the ratio of the integrals of the major to the minor diastereomer. For example, if the major peak integrates to 1.00 and the minor to 0.15, the d.r. is 1.00 / 0.15 = 6.7, which is expressed as 6.7:1.

• Confirmation: If peaks overlap, consider using a higher field NMR spectrometer or a different deuterated solvent, which can sometimes improve resolution. 2D NMR techniques can also help confirm peak assignments.[8][11]

Section 4: Visual Workflows and Concepts

Diagram 1: Workflow for Optimizing Diastereoselectivity

A typical workflow for developing and optimizing a diastereoselective synthesis.

Diagram 2: Key Factors Influencing the Diastereomeric Transition State

The final diastereomeric ratio is a direct consequence of the relative energy levels of the competing transition states.

References

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• Riaño, I., Díaz, E., Uria, U., Reyes, E., Carrillo, L., & Vicario, J. L. (2016). Organocatalytic enantio- and diastereoselective synthesis of 3,5-disubstituted prolines. Chemical Communications, 52(11), 2330-2333. [Link]

• Riaño, I., et al. (2016). Organocatalytic enantio- and diastereoselective synthesis of 3,5-disubstituted prolines. PubMed. [Link]

• Karoyan, P., & Chassaing, G. (2013). 3-Substituted Prolines: From Synthesis to Structural Applications, from Peptides to Foldamers. Molecules, 18(2), 2304-2338. [Link]

• Organic Chemistry Portal. (2007). Proline Derivatives in Organic Synthesis. Organic Chemistry Portal. [Link]

• Karoyan, P., & Chassaing, G. (2013). 3-Substituted Prolines: From Synthesis to Structural Applications, from Peptides to Foldamers. MDPI. [Link]

• Hughes, A. B., & Schiesser, C. H. (2011). Flexible, Phase-Transfer Catalyzed Approaches to 4-Substituted Prolines. Organic Letters, 13(23), 6216-6219. [Link]

• Dar'in, D. V., et al. (2022). Diastereoselective Synthesis of Highly Functionalized Proline Derivatives. Molecules, 27(20), 6898. [Link]

• Kumar, S., et al. (2016). Diastereoselective Synthesis of 5-Heteroaryl-Substituted Prolines Useful for Controlling Peptide-Bond Geometry. Organic Letters, 18(12), 2848-2851. [Link]

• Dar'in, D. V., et al. (2022). Diastereoselective Synthesis of Highly Functionalized Proline Derivatives. PubMed. [Link]

• Lee, S. C., et al. (1994). NMR conformational analysis of cis and trans proline isomers in the neutrophil chemoattractant, N-acetyl-proline-glycine-proline. PubMed. [Link]

• Tripodi, F., et al. (2022). Application of 2D EXSY and qNMR Spectroscopy for Diastereomeric Excess Determination Following Chiral Resolution of β-Lactams. ChemistryOpen, 11(9), e202200119. [Link]

• Dar'in, D. V., et al. (2022). Diastereoselective Synthesis of Highly Functionalized Proline Derivatives. PMC. [Link]

• Waldmann, H., & Braun, M. (1992). (S)-Proline benzyl ester as chiral auxiliary in Lewis acid catalyzed asymmetric Diels-Alder reactions. The Journal of Organic Chemistry. [Link]

• Wikipedia. (n.d.). Proline organocatalysis. Wikipedia. [Link]

• Chemistry LibreTexts. (2021). 10.1: Chiral Proline Based Reactions. Chemistry LibreTexts. [Link]

• SU960163A1 - Process for purifying proline.

• Enders, D., & Pieter, R. (1979). Use of S-Proline as Chiral Auxiliary in α-Alkylations of Carboxylic Acids. ResearchGate. [Link]

• Exploring the Mechanisms of Proline-Catalyzed Reactions thorough Evaluation. Preprints.org. [Link]

• Sibille, N., et al. (2021). Fluorine NMR study of proline-rich sequences using fluoroprolines. Magnetic Resonance, 2(2), 749-761. [Link]

• Allery, C. (2021). NMR Spectroscopy: Diastereotopism. YouTube. [Link]

• Van der Westhuizen, J. H., et al. (2016). Stereoselective synthesis towards unnatural proline-based amino acids. ResearchGate. [Link]

• Hamilton, P. B., & Ortiz, P. J. (1950). PROLINE AND HYDROXYPROLINE: PURIFICATION, REACTION WITH NINHYDRIN, AND SOME PROPERTIES OF THEIR N-NITROSO DERIVATIVES. Journal of Biological Chemistry, 184(2), 607-615. [Link]

• Miller, S. J., et al. (2014). Proline Editing: A General and Practical Approach to the Synthesis of Functionally and Structurally Diverse Peptides. Angewandte Chemie International Edition, 53(50), 13835-13839. [Link]

• Nefzi, A., et al. (2016). Solid-Phase Synthesis of Amine/Carboxyl Substituted Prolines and Proline Homologues: Scope and Limitations. Molecules, 21(3), 349. [Link]

• JEOL Ltd. (n.d.). Analyze of stereoisomer by NMR. JEOL Ltd.. [Link]

• Ano, Y., et al. (2015). Regio- and Stereospecific Synthesis of C-3 Functionalized Proline Derivatives by Palladium Catalyzed Directed C(sp3)–H Arylation. Organic Letters, 17(19), 4818-4821. [Link]

• Lattanzi, A., et al. (2011). Switching diastereoselectivity in proline-catalyzed aldol reactions. Angewandte Chemie International Edition, 50(3), 738-741. [Link]

• Zaitsev, V., et al. (2024). Fused and Spirocyclic Sulfones for Medicinal Chemistry via [3 + 2] Cycloaddition of Thiocarbonyl Ylide. Organic Letters. [Link]

• Chen, Y. H., et al. (2010). Synthesis of proline-derived dipeptides and their catalytic enantioselective direct aldol reactions: catalyst, solvent, additive and temperature effects. Amino Acids, 38(3), 839-845. [Link]

• Dar'in, D. V., et al. (2022). Diastereoselective Synthesis of Highly Functionalized Proline Derivatives. OUCI. [Link]

• Hayat, S., et al. (2020). Regulation of L-proline biosynthesis, signal transduction, transport, accumulation and its vital role in plants during variable environmental conditions. Plant Biology, 22(5), 796-808. [Link]

• Wang, W., et al. (2022). Proline synthesis and catabolism-related genes synergistically regulate proline accumulation in response to abiotic stresses in grapevines. ResearchGate. [Link]

• Wang, W., et al. (2011). Effects of low nitrogen and drought stresses on proline synthesis of Jatropha curcas seedling. ResearchGate. [Link]

• Fichman, Y., et al. (2017). Toward Unveiling the Mechanisms for Transcriptional Regulation of Proline Biosynthesis in the Plant Cell Response to Biotic and Abiotic Stress Conditions. Frontiers in Plant Science, 8, 882. [Link]

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• 11. Application of 2D EXSY and qNMR Spectroscopy for Diastereomeric Excess Determination Following Chiral Resolution of β‐Lactams - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. youtube.com [youtube.com]

Technical Support Center: Purification Strategies for Fluorinated Peptide Impurities

Welcome to the technical support center for fluorinated peptide purification. The strategic incorporation of fluorine into peptides is a powerful tool for enhancing metabolic stability, binding affinity, and conformational rigidity.[1][2] However, these benefits come with significant downstream challenges, particularly in purification. The unique physicochemical properties conferred by fluorine, most notably a dramatic increase in hydrophobicity, necessitate specialized strategies to achieve high-purity material.[1][3][4]

This guide is designed to provide researchers, scientists, and drug development professionals with practical, in-depth solutions to common problems encountered during the purification of fluorinated peptides. We will move from foundational questions to specific troubleshooting scenarios, complete with detailed protocols and workflow diagrams.

Part 1: Frequently Asked Questions (FAQs)

Q1: Why is purifying fluorinated peptides so much more challenging than their non-fluorinated analogs?

A1: The primary challenge stems from the unique properties of the carbon-fluorine bond. While fluorine is highly electronegative, leading to a strong dipole, the overall effect on a peptide is a significant increase in hydrophobicity.[3][4] This "superhydrophobicity" arises because the dense electron cloud of fluorine atoms reduces the molecule's polarizability, leading to weaker interactions with polar solvents like water and stronger interactions with non-polar stationary phases in reversed-phase chromatography.[5]

This increased hydrophobicity can lead to several problems:

• Poor Solubility: Difficulty dissolving the crude peptide in standard aqueous mobile phases.[3]

• Strong Retention: The peptide may bind so strongly to the reversed-phase column that it is difficult to elute, requiring high concentrations of organic solvent.[3]

• Aggregation: Increased hydrophobic interactions can promote peptide self-assembly and aggregation, which complicates purification and can lead to yield loss.[3]

• Altered Selectivity: The presence of fluorine can change how a peptide interacts with the stationary phase in ways that are difficult to predict, sometimes making it harder to separate from closely related impurities.[1]

Q2: I'm purifying a new fluorinated peptide. What is the best first-line purification strategy to try?

A2: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) is the undisputed workhorse for peptide purification and should be your starting point.[6] Specifically, begin with a C18-modified silica stationary phase and a water/acetonitrile mobile phase system containing trifluoroacetic acid (TFA) as an ion-pairing agent.[6][7]

However, anticipate the need for optimization. Due to the expected increase in hydrophobicity, you should start with a shallower gradient and potentially a higher initial concentration of acetonitrile than you would for a non-fluorinated peptide of similar size.[3]

Q3: How does the degree and position of fluorination affect purification?

A3: The impact is significant and context-dependent.[1][4]

• Degree of Fluorination: Increasing the number of fluorine atoms (e.g., a trifluoromethyl group vs. a single fluorine) will generally lead to a greater increase in hydrophobicity and retention time.[4]

• Position: Fluorinating an aliphatic side chain (like in hexafluoroleucine) often has a more pronounced hydrophobic effect than fluorinating an aromatic ring (like in 4-fluorophenylalanine).[5]

• Solvent Accessibility: Fluorinated residues on the exterior of a peptide will have a much larger impact on chromatographic behavior than those buried in a folded core.

The key takeaway is that you cannot assume a linear relationship between the number of fluorine atoms and the difficulty of purification. The overall molecular context dictates the effect.[4]

Part 2: Troubleshooting Guide - Common Scenarios

This section addresses specific experimental problems in a question-and-answer format.

Problem: My fluorinated peptide shows severe peak tailing or fronting in RP-HPLC.

• Q: What is causing this poor peak shape and how can I fix it?

• A: Poor peak shape is typically due to undesirable secondary interactions between the peptide and the stationary phase, column overload, or issues with the sample solvent.[8]

  Troubleshooting Workflow for Poor Peak Shape

  Caption: Troubleshooting logic for poor HPLC peak shape.

  Detailed Explanation:

  • Check for Overload: Injecting too much peptide mass can saturate the stationary phase, leading to peak fronting. Reduce the amount of sample injected and see if the peak shape improves.

  • Sample Solvent Mismatch: If your peptide is dissolved in a solvent significantly stronger (i.e., more organic) than your initial mobile phase, it will not bind cleanly to the column head, causing distorted peaks.[9] Always try to dissolve your sample in the starting mobile phase. If solubility is an issue, dissolve it in a minimal amount of a strong organic solvent like DMSO and then dilute with the initial mobile phase.[3]

  • Optimize Ion-Pairing Agent: Trifluoroacetic acid (TFA) is crucial for good peak shape as it pairs with basic residues and masks unwanted interactions with residual silanols on the silica support.[10] Ensure you are using an adequate concentration, typically 0.1%, in both your aqueous (A) and organic (B) mobile phases. If tailing persists, especially with basic peptides, a stronger, more hydrophobic ion-pairing agent like Heptafluorobutyric Acid (HFBA) can improve peak shape, though it is not MS-friendly and can be harder to remove.[11][12] For LC-MS applications, formic acid (FA) is a common alternative, though it may provide less sharp peaks than TFA.[13][14]

  • Increase Temperature: Running the column at an elevated temperature (e.g., 40-60°C) can improve peak shape by increasing mass transfer kinetics and reducing mobile phase viscosity.

Problem: My fluorinated peptide won't elute from the C18 column, or it requires >95% acetonitrile.

• Q: My peptide is too hydrophobic. How can I get it to elute properly?

• A: This is a classic problem with highly fluorinated peptides. The strong hydrophobic interactions with the C18 stationary phase cause extreme retention.[3]

  Strategies to Elute Highly Hydrophobic Peptides:

  • Change the Stationary Phase: The most effective solution is often to switch to a less retentive column. A standard C18 phase has the highest hydrophobicity. Moving to a C8, C4, or a Phenyl phase will reduce retention.[3]

  • Use a Stronger Organic Solvent: Acetonitrile is the standard, but other solvents have different selectivities and elution strengths. Consider replacing or blending acetonitrile with n-propanol or isopropanol.[3][7] These alcohols are stronger eluents for hydrophobic compounds and can also help break up peptide aggregates.

  • Increase Column Temperature: As mentioned previously, higher temperatures reduce mobile phase viscosity and can decrease retention times.

Problem: I cannot separate my target peptide from a very similar impurity (e.g., a deletion sequence or diastereomer).

• Q: The peaks are co-eluting or have very poor resolution. How can I improve the separation?

• A: Achieving resolution between closely related peptides is the ultimate goal of chromatography and requires fine-tuning your method to exploit subtle differences between the molecules.[15][16]

  Decision Workflow for Improving Resolution

  Caption: Decision workflow for resolving co-eluting peaks.

  Detailed Explanation:

  • Optimize the Gradient: This is the easiest parameter to change. Make the gradient slope shallower around the elution point of your peptide. A slower increase in the organic solvent concentration gives more time for the column to differentiate between the two compounds.

  • Change Column Selectivity: If optimizing the gradient isn't enough, the two compounds are interacting with the C18 phase in a nearly identical way. You must change the nature of the interaction. Different stationary phases offer different selectivities. For example, a Phenyl column separates based on hydrophobicity but also on pi-pi interactions with aromatic rings, which could be highly effective if your impurity differs in an aromatic residue.

  Table 1: Comparison of Common RP-HPLC Stationary Phases

  Stationary Phase	Primary Interaction	Best For	Considerations
  C18 (ODS)	Hydrophobic	General purpose, first choice for most peptides.	Can be too retentive for very hydrophobic/fluorinated peptides.
  C8	Hydrophobic	Less retentive than C18, good for moderately hydrophobic peptides.	A good second choice if C18 is too strong.
  C4	Hydrophobic	Low hydrophobicity, often used for large proteins and very hydrophobic peptides.[10]	May not provide enough retention for smaller, more polar peptides.

  | Phenyl | Hydrophobic & Pi-Pi | Peptides containing aromatic residues. Offers unique selectivity.[10] | Can resolve impurities that are inseparable on alkyl (C18/C8/C4) phases. |

  • Employ Orthogonal Chromatography: If RP-HPLC fails, you need a separation technique based on a different molecular property. Ion-Exchange Chromatography (IEX) is an excellent choice, as it separates molecules based on their net charge rather than hydrophobicity.[17][18] If your impurity involves a change in an acidic or basic amino acid, IEX will likely provide excellent separation.[18] In some cases, a two-step process combining an initial IEX capture step followed by an RP-HPLC polishing step can be highly effective.[15][19]

Part 3: Key Experimental Protocols

Protocol 1: Step-by-Step RP-HPLC Method Development for a Novel Fluorinated Peptide

This protocol outlines a systematic approach to developing a purification method from scratch.

• Solubility Testing (Crucial First Step):

  • Take a very small amount of your crude peptide.

  • Attempt to dissolve it in the initial mobile phase (e.g., 95% Water/5% Acetonitrile with 0.1% TFA).

  • If insoluble, try dissolving in a minimal volume of DMSO first, then diluting to your target concentration with the initial mobile phase. Aim for a final DMSO concentration below 10%.[3]

  • If still problematic, test solubility in mixtures containing n-propanol or isopropanol.[20]

• Scouting Gradient Run:

  • Column: Start with a standard analytical C18 column (e.g., 4.6 x 150 mm, 3.5 µm).

  • Mobile Phase A: 0.1% TFA in HPLC-grade water.

  • Mobile Phase B: 0.1% TFA in HPLC-grade acetonitrile.

  • Flow Rate: 1.0 mL/min.

  • Gradient: Run a fast, broad "scouting" gradient, such as 5% to 95% B over 20 minutes.

  • Analysis: Identify the retention time (t_R) of your target peptide peak (confirm with mass spectrometry). Note the %B at which your peptide elutes.

• Optimization Gradient Run:

  • Based on the scouting run, design a shallower, targeted gradient.

  • Example: If your peptide eluted at 15 minutes in the scouting run (which corresponds to ~50% B), a good starting optimization gradient would be 30% to 70% B over 40 minutes. This is a slope of 1% per minute, which provides good resolution for many peptides.

  • Further Refinement: If impurities are still co-eluting, make the gradient even shallower (e.g., 0.5% or 0.2% per minute) across the elution window of your target peak.

• Loading Study and Scale-Up:

  • Once the analytical gradient is optimized, perform a loading study by injecting increasing amounts of your sample onto the analytical column until you see a loss of resolution or a significant change in peak shape. This helps determine the capacity.

  • Use the optimized gradient and loading information to scale up to a preparative column with the same stationary phase chemistry. Adjust the flow rate and gradient times proportionally to the column volume.

References

• How to choose an ion pairing agent to improve your peptide purification. Biotage. [Link]

• Analysis Methods for Peptide-Related Impurities in Peptide Drugs. MolecularCloud. [Link]

• Peptide Isolation & Purification Techniques. Waters Corporation. [Link]

• Purification of peptides by cation exchange chromatography. Bio-Works. [Link]

• Effects of ion-pairing reagents on the prediction of peptide retention in reversed-phase high-performance liquid chromatography. PubMed. [Link]

• A Guide to the Analysis and Purification of Proteins and Peptides by Reversed-Phase HPLC. Advanced Chromatography Technologies. [Link]

• Separation of Fluorinated Amino Acids and Oligopeptides from their Non-fluorinated Counterparts using High-performance Liquid Chromatography. NIH. [Link]

• Fluorinated peptide biomaterials. PMC - NIH. [Link]

• HPLC peptide purification problem. Reddit. [Link]

• HPLC Troubleshooting Guide. SRI Instruments. [Link]

• Which chromatography is preferred for purification of hydrophobic peptide?. ResearchGate. [Link]

• HPLC Troubleshooting - Peak Shape Problems & Ghost Peak. GALAK Chromatography. [Link]

• Troubleshooting Peak Shape Problems in HPLC. Waters Corporation. [Link]

• Designing Purification Methods for Hydrophobic Peptides. Nest Group. [Link]

• Peptides purification development in Reverse Phase. Interchim – Blog. [Link]

• Tinker, Tailor, Soldier, Spy: The Diverse Roles That Fluorine Can Play within Amino Acid Side Chains. PMC - PubMed Central. [Link]

• Reversed-Phase HPLC of Peptides – A Valuable Sample Preparation Tool in Bottom-Up Proteomics: Separation Selectivity in Single and Multi-dimensional Separation Modes. ResearchGate. [Link]

• Sustainability Challenges in Peptide Synthesis and Purification: From R&D to Production. ACS Publications. [Link]

• Optimizing Analysis and Purification of a Synthetic Peptide Using PLRP-S Columns. Agilent. [Link]

• Unexpected trends in the hydrophobicity of fluorinated amino acids reflect competing changes in polarity and conformation. Semantic Scholar. [Link]

• Fluorinated Protein and Peptide Materials for Biomedical Applications. PMC. [Link]

• HPLC of Peptides and Proteins. SpringerLink. [Link]

• Optimization Strategies in RP-HPLC. ResearchGate. [Link]

• HPLC Analysis and Purification of Peptides. PMC - PubMed Central. [Link]

• Sustainability Challenges in Peptide Synthesis and Purification: From R&D to Production. ResearchGate. [Link]

• Peptide Isolation – Method Development Considerations. Waters Corporation. [Link]

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• 4. Separation of Fluorinated Amino Acids and Oligopeptides from their Non-fluorinated Counterparts using High-performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Fluorinated Protein and Peptide Materials for Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. bachem.com [bachem.com]
• 7. Peptides purification development in Reverse Phase [blog.interchim.com]
• 8. bvchroma.com [bvchroma.com]
• 9. reddit.com [reddit.com]
• 10. hplc.eu [hplc.eu]
• 11. HPLC Ion Pair Reagents | Fisher Scientific [fishersci.ca]
• 12. Effects of ion-pairing reagents on the prediction of peptide retention in reversed-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. HPLC Ion Pair Reagents | Thermo Fisher Scientific [thermofisher.com]
• 14. agilent.com [agilent.com]
• 15. downstreamcolumn.com [downstreamcolumn.com]
• 16. biotage.com [biotage.com]
• 17. Analysis Methods for Peptide-Related Impurities in Peptide Drugs | MolecularCloud [molecularcloud.org]
• 18. ionresins.alfa-chemistry.com [ionresins.alfa-chemistry.com]
• 19. bio-works.com [bio-works.com]
• 20. nestgrp.com [nestgrp.com]

overcoming aggregation in peptides containing fluorinated prolines

Introduction

The incorporation of fluorinated proline analogs into peptides is a powerful strategy for modulating conformational stability, influencing protein-protein interactions, and enhancing proteolytic resistance. The strong inductive effect of the fluorine atom can enforce a specific pyrrolidine ring pucker, bias the cis-trans isomerism of the preceding peptide bond, and accelerate isomerization rates.[1][2] However, these same unique stereoelectronic properties can introduce significant challenges, most notably peptide aggregation.[3]

This guide provides researchers, scientists, and drug development professionals with a comprehensive technical resource for troubleshooting and overcoming aggregation issues in peptides containing (4R)-fluoroproline (Flp) and (4S)-fluoroproline (flp).

Frequently Asked Questions (FAQs)

Q1: How do fluorinated prolines influence peptide conformation and aggregation?

The influence of 4-fluoroprolines is rooted in stereoelectronic effects that dictate the conformation of the pyrrolidine ring.[1]

• (4R)-Fluoroproline (Flp) strongly favors a Cγ-exo ring pucker. This conformation promotes the formation of a trans peptide bond preceding the Flp residue, which can stabilize secondary structures like the polyproline II (PPII) helix.[3][4] While this can be beneficial for conformational stability, ordered arrays of these helices can sometimes lead to aggregation.

• (4S)-Fluoroproline (flp) , in contrast, favors a Cγ-endo pucker. This geometry tends to stabilize the cis conformation of the preceding peptide bond.[3][5] The introduction of cis bonds can disrupt regular secondary structures, but in certain sequences, it may expose hydrophobic patches that drive aggregation.

The gauche effect, involving the C-F bond, is a primary driver for these conformational preferences.[3] Furthermore, fluorine substitution alters the kinetics of cis-trans isomerization, which is often a rate-limiting step in protein folding and can be a trigger for aggregation pathways.[4][6]

Q2: What are the initial signs that my fluorinated peptide is aggregating?

Identifying aggregation early is crucial. Look for these common indicators:

• Visual Cues: The most obvious sign is the appearance of cloudiness, haziness, or visible precipitates in your solution. Gel formation or a noticeable increase in viscosity also indicates significant aggregation.

• Solubility Issues: Difficulty in dissolving the lyophilized peptide powder, even in recommended solvents, is often the first red flag.

• Analytical Inconsistencies: During analytical chromatography (e.g., RP-HPLC), you may observe peak broadening, tailing, or the appearance of new, often broad, peaks that are inconsistent with the expected peptide purity. A decrease in the main peak area over time also suggests loss of soluble monomer.

• Spectroscopic Changes: An increase in light scattering can be detected by UV-Vis spectroscopy as a general rise in absorbance across all wavelengths.[7] Changes in intrinsic tryptophan or tyrosine fluorescence can also signal conformational changes associated with aggregation.[7]

Q3: Can the position of the fluorinated proline in the sequence affect aggregation?

Absolutely. The context of the surrounding amino acids is critical. A fluoroproline placed within a hydrophobic cluster may exacerbate aggregation more than one placed in a hydrophilic region. The effects of fluoroproline are more pronounced at the C-terminus of a peptide compared to the N-terminus.[4] This is consistent with mechanisms where folding or interconversion initiates from the C-terminus.[4] Therefore, strategic placement is a key design principle for minimizing aggregation risk.

Troubleshooting Guide: Common Experimental Issues

This section provides solutions to specific problems you may encounter.

Issue 1: My lyophilized fluorinated peptide will not dissolve.

Cause: This is a classic sign of strong intermolecular forces leading to aggregation, often driven by the peptide's sequence and the conformational constraints imposed by the fluoroproline. The peptide may be crashing out of solution at its isoelectric point (pI).

Troubleshooting Workflow

Caption: Decision tree for solubilizing difficult peptides.

Detailed Steps:

• Characterize Your Peptide: First, determine if your peptide is acidic (net negative charge), basic (net positive charge), or neutral/hydrophobic. This dictates the initial solvent choice.

• pH Adjustment: For charged peptides, solubility is lowest at the isoelectric point (pI).[8]

  • Acidic Peptides: Use a basic solvent like 0.1% ammonium hydroxide.

  • Basic Peptides: Use an acidic solvent like 10-25% acetic acid or 0.1% trifluoroacetic acid (TFA).[9]

• Organic Solvents: For neutral or highly hydrophobic peptides, start with a small amount of an organic solvent like DMSO, DMF, or acetonitrile, then slowly add your aqueous buffer.[8]

• Physical Disruption: Gentle warming (to < 40°C) or sonication in a water bath can help break up initial aggregates and facilitate dissolution.[9]

• Chaotropic Agents: If the peptide remains insoluble, resort to strong denaturants like 6 M guanidine hydrochloride or 8 M urea.[9] These disrupt the hydrogen bond networks that stabilize aggregates. Once dissolved, the solution can be diluted for your experiment, but be aware that removing the chaotrope may cause re-aggregation.

Issue 2: My peptide dissolves initially but then precipitates or forms a gel.

Cause: This indicates that while the initial solvent was sufficient for dissolution, the peptide is not stable in that solution over time or at the working concentration. The conformational equilibrium shifts towards an aggregation-prone state.

Solutions:

• Work at Low Concentrations: High peptide concentrations dramatically increase the likelihood of aggregation.[10] Perform a concentration-dependent study to find the maximum soluble concentration for your peptide.

• Optimize Buffer Conditions:

  • pH: Ensure the buffer pH is at least 1-2 units away from the peptide's pI.[10]

  • Temperature: Store peptide solutions at -80°C for long-term stability. Avoid repeated freeze-thaw cycles, which can induce aggregation at the ice-liquid interface.[10]

• Incorporate Additives: Certain excipients can stabilize the peptide monomer.[11] Start with the concentrations suggested in the table below and optimize for your specific peptide.

Additive Class	Example	Starting Concentration	Mechanism of Action	Citation
Amino Acids	L-Arginine / L-Glutamate	50-100 mM	Bind to charged/hydrophobic regions, increasing solubility.	[10]
Osmolytes	Glycerol, Sucrose	5-20% (v/v)	Stabilize the native state by interacting with the peptide backbone.	[10]
Non-ionic Surfactants	Tween 20, Polysorbate 80	0.01-0.1% (v/v)	Shield hydrophobic patches and prevent surface-induced aggregation.
Reducing Agents	DTT, TCEP (for Cys-peptides)	1-5 mM	Prevent disulfide-linked aggregation via oxidation.	[10]

Issue 3: How can I confirm and quantify the level of aggregation?

Cause: Visual inspection is subjective. Quantitative methods are needed to accurately assess the extent of aggregation and the effectiveness of your troubleshooting efforts.

Recommended Analytical Workflow

Caption: A multi-step workflow for characterizing peptide aggregation.

Methodologies:

• UV-Vis Spectroscopy: A simple first pass. Scan from 250-600 nm. An increasing absorbance baseline indicates light scattering by large aggregates (turbidity).[7]

• Dynamic Light Scattering (DLS): Measures the size distribution of particles in solution. This can distinguish between monomers, small oligomers, and large aggregates.

• Size Exclusion Chromatography (SEC): Separates molecules based on hydrodynamic radius. SEC is excellent for quantifying the percentage of monomeric peptide versus soluble oligomers and larger aggregates.

• Thioflavin T (ThT) Fluorescence Assay: ThT dye specifically binds to the cross-β-sheet structure characteristic of amyloid fibrils. A significant increase in fluorescence upon adding ThT is a strong indicator of this specific type of structured aggregation.[12]

Key Experimental Protocols

Protocol 1: Systematic Solubility Testing

This protocol provides a structured approach to finding an appropriate solvent system for a new or problematic fluorinated peptide.

Materials:

• Lyophilized peptide

• DI Water (Milli-Q or equivalent)

• Acetonitrile (ACN)

• Dimethyl sulfoxide (DMSO)

• 10% Acetic Acid in DI Water

• 1% Ammonium Hydroxide in DI Water

• Vortex mixer

• Benchtop centrifuge

Procedure:

• Aliquot ~0.5-1.0 mg of lyophilized peptide into several microcentrifuge tubes.

• Step 1 (Aqueous): To the first tube, add DI water to reach a target concentration of 1 mg/mL. Vortex for 1-2 minutes.

• Observation: If the peptide dissolves completely, this is your solvent. If not, proceed to the next step.

• Step 2 (Acid/Base): Based on the peptide's net charge, add either 10% acetic acid (for basic peptides) or 1% ammonium hydroxide (for acidic peptides) to a new tube. Vortex.

• Observation: If the peptide dissolves, this is your solvent system. If not, proceed.

• Step 3 (Organic Solvent): To a new tube, add a minimal volume of DMSO (e.g., 20 µL) to wet the peptide. Vortex until dissolved. Then, slowly add your desired aqueous buffer dropwise while vortexing to reach the final concentration.

• Final Check: Once a solvent system is found, centrifuge the solution at ~10,000 x g for 5 minutes to pellet any micro-particulates. Use the supernatant for your experiments.[9]

Protocol 2: Thioflavin T (ThT) Assay for Fibril Detection

This protocol is used to detect the presence of amyloid-like fibrillar aggregates.

Materials:

• Peptide solution

• ThT stock solution (e.g., 2.5 mM in water, stored in the dark)

• Glycine-NaOH buffer (50 mM, pH 8.5)

• 96-well black plate (for fluorescence)

• Fluorescence plate reader (Excitation: ~440 nm, Emission: ~485 nm)

Procedure:

• Prepare a fresh working solution of ThT by diluting the stock solution into the Glycine-NaOH buffer to a final concentration of 25 µM.

• In the 96-well plate, add 10-20 µL of your peptide sample (and a buffer-only control) to individual wells.

• Add 180-190 µL of the 25 µM ThT working solution to each well.

• Incubate for 1-2 minutes at room temperature, protected from light.

• Measure the fluorescence intensity using the plate reader.

Interpretation of Results:

• A fluorescence signal in the peptide-containing wells that is significantly higher (e.g., >3-fold) than the buffer-only control indicates the presence of amyloid-like fibrils.[12] The magnitude of the signal increase is proportional to the amount of fibrillar aggregates.

References

• G-Biosciences. (2019). Tips for Preventing Protein Aggregation & Loss of Protein Solubility. G-Biosciences. [Link]

• Newberry, R. W., & Raines, R. T. (2017). 4-Fluoroprolines: Conformational Analysis and Effects on the Stability and Folding of Peptides and Proteins. PubMed Central. [Link]

• Holub, D., & O'Hagan, D. (2019). Biochemistry of fluoroprolines: the prospect of making fluorine a bioelement. PubMed Central. [Link]

• Lescrinier, E., et al. (2021). Fluorine NMR study of proline-rich sequences using fluoroprolines. Recent. [Link]

• Muttenthaler, M., et al. (2021). Fluorinated Prolines as Conformational Tools and Reporters for Peptide and Protein Chemistry. ResearchGate. [Link]

• Newberry, R. W., & Raines, R. T. (2017). 4-Fluoroprolines: Conformational Analysis and Effects on the Stability and Folding of Peptides and Proteins. ResearchGate. [Link]

• Al-Ameed, T., et al. (2022). Strategies for Improving Peptide Stability and Delivery. PubMed Central. [Link]

• Sarma, B. K., & Trout, B. L. (2011). Rational Design of Solution Additives for the Prevention of Protein Aggregation. PubMed Central. [Link]

• Gracia, J. L. S., & de la Torre, J. G. (2020). Evaluation of Peptide/Protein Self-Assembly and Aggregation by Spectroscopic Methods. MDPI. [Link]

• de la Torre, B. G., & Albericio, F. (2019). Fluorinated Prolines as Conformational Tools and Reporters for Peptide and Protein Chemistry. LJMU Research Online. [Link]

• Chi, E. Y., et al. (2008). Effect of Additives on Protein Aggregation. The Wolfson Centre for Applied Structural Biology. [Link]

• Zhang, Z., et al. (2022). Aggregation Rules of Short Peptides. JACS Au. [Link]

• Cormanich, R. A., et al. (2017). Conformational landscape of 4S‐ and 4R‐fluoroprolines as determined by computational investigations. ResearchGate. [Link]

• Newberry, R. W., & Raines, R. T. (2017). 4-Fluoroprolines: Conformational Analysis and Effects on the Stability and Folding of Peptides and Proteins. PubMed. [Link]

• Wei, D., et al. (2011). Evaluating protocols and analytical methods for peptide adsorption experiments. Biointerphases. [Link]

• Roberts, C. J. (2017). Factors affecting the physical stability (aggregation) of peptide therapeutics. Interface Focus. [Link]

• Bretscher, L. E., et al. (2001). Relationship between cis-trans prolyl peptide bond isomerization and the formation of a collagen triple helix. ResearchGate. [Link]

• Gouveia, D., et al. (2020). Simple Peptide Quantification Approach for MS-Based Proteomics Quality Control. National Institutes of Health. [Link]

• Farkas, V., et al. (2022). Proline cis/trans Isomerization in Intrinsically Disordered Proteins and Peptides. IMR Press. [Link]

• De Baets, G., et al. (2022). A peptide strategy for inhibiting different protein aggregation pathways in disease. bioRxiv. [Link]

• Hamelberg, D., & McCammon, J. A. (2002). The mechanism of cis-trans isomerization of prolyl peptides by cyclophilin. PubMed. [Link]

• Wedemeyer, W. J., et al. (2002). Cis-trans proline isomerization around the X-Pro peptide bond competes with the reshuffling reactions. ResearchGate. [Link]

• De Baets, G., et al. (2022). A Peptide Strategy for Inhibiting Different Protein Aggregation Pathways. DSpace@VIB. [Link]

• Kiefhaber, T., et al. (1996). The role of a trans-proline in the folding mechanism of ribonuclease T1. PubMed. [Link]

Sources

• 1. 4-Fluoroprolines: Conformational Analysis and Effects on the Stability and Folding of Peptides and Proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Biochemistry of fluoroprolines: the prospect of making fluorine a bioelement - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 4-Fluoroprolines: Conformational Analysis and Effects on the Stability and Folding of Peptides and Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. The mechanism of cis-trans isomerization of prolyl peptides by cyclophilin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Evaluation of Peptide/Protein Self-Assembly and Aggregation by Spectroscopic Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 8. biosynth.com [biosynth.com]
• 9. Peptide Dissolving Guidelines - Creative Peptides [creative-peptides.com]
• 10. info.gbiosciences.com [info.gbiosciences.com]
• 11. Rational Design of Solution Additives for the Prevention of Protein Aggregation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. royalsocietypublishing.org [royalsocietypublishing.org]

Technical Support Center: Troubleshooting Boc Deprotection in Acid-Sensitive Peptides

Welcome to the technical support center for Boc deprotection. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of removing the tert-butoxycarbonyl (Boc) protecting group, especially from peptides containing acid-sensitive residues. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying rationale to empower you to make informed decisions during your peptide synthesis workflows.

Troubleshooting Guide

This section addresses specific issues you may encounter during the Boc deprotection step. Each issue is presented in a question-and-answer format, detailing the probable causes and providing validated solutions.

Issue 1: Incomplete or Slow Deprotection

Question: My analysis (TLC/HPLC) shows a significant amount of Boc-protected starting material remaining even after the standard reaction time. What is causing this and how can I resolve it?[1][2]

Answer:

Incomplete deprotection is a common issue that points to insufficient acid strength or concentration, or potential aggregation of the peptide. The Boc group is cleaved by acid via a mechanism that generates a stable tert-butyl cation[3][4]. If the reaction conditions are not optimal, this process can be slow or stall completely.

Causality and Resolution:

• Insufficient Acid Strength/Concentration: The rate of Boc cleavage is directly dependent on the acidity of the medium.

  • Solution: Gradually increase the concentration of trifluoroacetic acid (TFA) in dichloromethane (DCM). For instance, if you started with 20% TFA in DCM, you might increase it to 50%[1][2]. Alternatively, switching to a stronger acid system like neat TFA or anhydrous hydrogen fluoride (HF) for solid-phase synthesis can be effective, though HF requires specialized equipment due to its hazardous nature[5][6]. For solution-phase synthesis, 4M HCl in dioxane is a common and potent alternative to TFA[1][7].

• Reaction Time and Temperature: Deprotection is not always instantaneous, especially for sterically hindered amines or with milder acid conditions.

  • Solution: Increase the reaction time and monitor progress every 30 minutes using an appropriate analytical method like TLC or LC-MS[1]. While most deprotections are run at room temperature, a slight increase in temperature can sometimes be beneficial, but must be done cautiously to avoid side reactions. Conversely, for highly sensitive peptides, performing the cleavage at a reduced temperature (e.g., 0-5 °C) for a longer duration can minimize side reactions while still achieving complete deprotection[5].

• Peptide Aggregation (Solid-Phase Synthesis): On-resin aggregation can hinder reagent access to the N-terminus. This is particularly common with hydrophobic sequences[8].

  • Solution: If you suspect aggregation, try switching to a more polar solvent like N-methylpyrrolidone (NMP) or adding a chaotropic agent. Sonication of the reaction vessel can also help break up aggregates and improve reagent penetration[8].

Workflow for Diagnosing Incomplete Deprotection

Caption: Troubleshooting workflow for incomplete Boc deprotection.

Issue 2: Side Reactions with Sensitive Amino Acids

Question: My final product is impure, and mass spectrometry suggests side reactions have occurred. How do I protect sensitive residues like Trp, Met, Cys, and Asp during Boc deprotection?

Answer:

The highly reactive tert-butyl cation generated during acidolysis is the primary culprit for many side reactions[3]. This electrophile can attack nucleophilic side chains of certain amino acids. The solution is to add "scavengers" to the cleavage cocktail to trap these carbocations before they can modify your peptide[5][9].

A. Tryptophan (Trp) Alkylation

• Problem: The indole ring of Tryptophan is electron-rich and highly susceptible to alkylation by the tert-butyl cation[3].

• Mechanism: The carbocation attacks the indole ring, leading to a modified Trp residue.

• Solution: Use scavengers that can effectively quench the tert-butyl cation.

  • Recommended Scavengers: Triethylsilane (TES), Triisopropylsilane (TIS), or Anisole are excellent choices[1][6]. A water source (2.5-5%) is also crucial as it can hydrolyze the cation.

  • Caution: Avoid using thioanisole if your peptide contains Trp, as thioanisole cation adducts can alkylate the indole nitrogen[6].

B. Methionine (Met) and Cysteine (Cys) Alkylation/Oxidation

• Problem: The sulfur-containing side chains of Methionine and Cysteine are nucleophilic and can be alkylated[5]. Cysteine's free thiol is also prone to oxidation.

• Solution: Employ sulfur-containing scavengers.

  • Recommended Scavengers: For Met, Thioanisole or Dimethyl Sulfide (DMS) are effective[1][10]. For Cys, 1,2-ethanedithiol (EDT) or dithiothreitol (DTT) not only scavenge cations but also maintain a reducing environment to prevent disulfide formation[1][9].

C. Aspartimide Formation

• Problem: Peptides containing Aspartic acid (Asp), particularly Asp-Gly or Asp-Asn sequences, are prone to forming a cyclic aspartimide intermediate under acidic (and basic) conditions[5][11][12]. This can lead to racemization and the formation of β-aspartyl peptide isomers, which are often difficult to separate from the desired product[12][13].

• Mechanism: The backbone amide nitrogen following the Asp residue attacks the side-chain carboxyl group, forming a five-membered ring[13].

• Solution:

  • Temperature Control: Perform the cleavage and deprotection at low temperatures (≤ 5 °C) to significantly reduce the rate of aspartimide formation[5].

  • Milder Acids: While strong acids are needed for cleavage, for stepwise deprotection in solution phase, using milder conditions can be beneficial.

  • Protecting Group Strategy: For Fmoc-based synthesis where this is a more significant issue due to repeated base exposure, specialized side-chain protecting groups on Asp can mitigate this problem[13][14]. In Boc chemistry, the primary control is temperature during the final cleavage[5].

Summary of Scavengers for Sensitive Residues

Sensitive Residue	Common Side Reaction	Recommended Scavengers	Reference
Tryptophan (Trp)	t-Butylation of indole ring	Triisopropylsilane (TIS), Water, Anisole	[1][6]
Methionine (Met)	S-alkylation	Thioanisole, Dimethyl Sulfide (DMS)	[1][10]
Cysteine (Cys)	S-alkylation, Oxidation	1,2-Ethanedithiol (EDT), Dithiothreitol (DTT)	[1][9]
Tyrosine (Tyr)	t-Butylation of phenol ring	Phenol, Anisole	[1]
Aspartic Acid (Asp)	Aspartimide Formation	Controlled by low temperature (≤ 5°C)	[5]

A widely used general-purpose cleavage cocktail for peptides with multiple sensitive residues is Reagent K [1][15].

• Reagent K Composition:

  • TFA: 82.5%

  • Phenol: 5%

  • Water: 5%

  • Thioanisole: 5%

  • 1,2-Ethanedithiol (EDT): 2.5%

Frequently Asked Questions (FAQs)

Q1: What are the main alternatives to TFA for Boc deprotection, especially if my peptide has other acid-sensitive groups?

A1: For highly sensitive substrates, several milder alternatives to TFA can be employed[1].

• 4M HCl in Dioxane or Ethyl Acetate: This is a very common and effective alternative. It often provides the desired amine as a crystalline hydrochloride salt, which can be easier to handle than oily TFA salts[1][7][16].

• Aqueous Phosphoric Acid: This is a greener and milder option that can offer good selectivity for Boc removal in the presence of other acid-labile groups[17][18][19].

• Lewis Acids: Reagents like Aluminum Chloride (AlCl₃) or Zinc Bromide (ZnBr₂) can mediate Boc deprotection under specific, mild conditions[1][19].

• Thermal Deprotection: In some cases, heating the Boc-protected compound (e.g., to 150-190°C) in a suitable solvent like water, trifluoroethanol, or diphenyl ether can effect deprotection without any acid[1][16][20][21]. However, this method carries the risk of racemization or other thermal degradation[1].

Q2: How do I monitor the progress of my Boc deprotection reaction?

A2: Rigorous monitoring is key to avoiding over-exposure to acid while ensuring complete reaction.

• Thin-Layer Chromatography (TLC): This is a quick and easy method. The deprotected amine product is more polar and will have a lower Rf value than the Boc-protected starting material. Staining with ninhydrin can visualize the primary or secondary amine product[22].

• High-Performance Liquid Chromatography (HPLC): HPLC is the gold standard for quantitative analysis, offering high resolution to separate the starting material, product, and any byproducts. It is the best way to confirm reaction completion and product purity[22].

• Liquid Chromatography-Mass Spectrometry (LC-MS): LC-MS provides mass information alongside chromatographic separation, allowing you to confirm the identity of your product and characterize any impurities by their mass-to-charge ratio[22].

Q3: My peptide contains a His(Dnp) or Trp(For) residue. Does this require special treatment?

A3: Yes, certain side-chain protecting groups used in Boc-SPPS are not efficiently removed by the final strong acid cleavage and require a separate deprotection step beforehand.

• His(Dnp): The dinitrophenyl (Dnp) group must be removed before the final cleavage. This is typically done by treating the resin with a solution of thiophenol in DMF[5][11].

• Trp(For): The formyl (For) group on tryptophan can be removed by treatment with 10% piperidine in DMF or by using a specific "low-high" HF cleavage procedure[5][11]. Alternatively, including EDT in a TMSOTf cleavage cocktail can also remove the formyl group[6].

Boc Deprotection Mechanism

Caption: Acid-catalyzed mechanism of Boc group removal.

Experimental Protocols

Protocol 1: Standard Boc Deprotection with TFA/DCM (Solution Phase)

• Dissolution: Dissolve the Boc-protected peptide in dichloromethane (DCM).

• Acid Addition: At 0 °C, add an equal volume of trifluoroacetic acid (TFA) to create a 50% TFA/DCM solution.

• Reaction: Stir the reaction at room temperature for 30-60 minutes[1][2].

• Monitoring: Check for completion by TLC or LC-MS[1].

• Work-up: Concentrate the reaction mixture under reduced pressure. To remove residual TFA, co-evaporate the residue with toluene or isopropanol[1][7]. The product is typically obtained as the TFA salt.

Protocol 2: Milder Boc Deprotection with HCl/Dioxane (Solution Phase)

• Dissolution: Dissolve the Boc-protected substrate in a minimal amount of a suitable solvent like methanol or DCM[1].

• Acid Addition: At 0 °C, add a solution of 4M HCl in 1,4-dioxane (typically 5-10 equivalents)[1].

• Reaction: Allow the mixture to warm to room temperature and stir for 1-4 hours.

• Monitoring: Monitor the reaction progress by TLC or LC-MS[1].

• Work-up: Upon completion, remove the solvent under reduced pressure. The resulting hydrochloride salt can often be precipitated by adding diethyl ether and collected by filtration[1].

Protocol 3: Global Deprotection and Cleavage from Resin (Boc-SPPS)

• Preparation: Ensure the peptidyl-resin is properly washed and dried[5].

• Cleavage Cocktail: Prepare the appropriate cleavage cocktail (e.g., Reagent K) based on the peptide sequence. Cool the cocktail to 0 °C.

• Reaction: Add the cold cleavage cocktail to the resin (approx. 10 mL per gram of resin). If the peptide contains Asp, maintain the temperature at 0-5 °C for the duration of the reaction to minimize aspartimide formation[5]. Stir for 2-4 hours.

• Isolation: Filter the resin and wash it with a small amount of fresh TFA.

• Precipitation: Combine the filtrates and precipitate the crude peptide by adding a 10-fold excess of cold diethyl ether.

• Purification: Collect the peptide precipitate by centrifugation, wash with cold ether, and dry under vacuum. The crude peptide can then be purified by HPLC.

References

• Title: BOC Deprotection. Source: Wordpress - ACS GCI Pharmaceutical Roundtable Reagent Guides. URL: [Link]

• Title: Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. Source: Royal Society of Chemistry. URL: [Link]

• Title: How should I deprotect Boc-amino group without breaking ester bond? Source: ResearchGate. URL: [Link]

• Title: Boc Deprotection Mechanism | Organic Chemistry. Source: YouTube. URL: [Link]

• Title: Specific solvent issues with BOC deprotection. Source: ACS Green Chemistry Institute. URL: [Link]

• Title: Peptides containing cysteine: the role of scavengers in cleavage cocktail. Source: Biotage. URL: [Link]

• Title: BOC Protection and Deprotection. Source: Hebei Boze Chemical Co., Ltd. URL: [Link]

• Title: Advice on N-boc deprotection in the presence of acid sensitive groups. Source: Reddit. URL: [Link]

• Title: Aggregation, Racemization and Side Reactions in Peptide Synthesis. Source: AAPPTEC. URL: [Link]

• Title: ASPARTIMIDE FORMATION. Source: Iris Biotech GmbH. URL: [Link]

• Title: Cleavage Cocktails; Reagent B. Source: Aapptec Peptides. URL: [Link]

• Title: Any suggestion on Boc deprotection without using acid? Source: ResearchGate. URL: [Link]

• Title: Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis. Source: Wiley Online Library. URL: [Link]

• Title: A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated Catalyst-free Conditions. Source: ResearchGate. URL: [Link]

• Title: Boc De-protection. Source: Reddit. URL: [Link]

• Title: Cleavage, Deprotection, and Isolation of Peptides after Fmoc Synthesis. Source: ResearchGate. URL: [Link]

• Title: Prevention of TFA ester formation during Boc + Acetonide deprotection. Source: Reddit. URL: [Link]

• Title: A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated. Source: Semantic Scholar. URL: [Link]

• Title: Cleavage Cocktail Selection. Source: CDN. URL: [Link]

• Title: Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis. Source: Radboud Repository. URL: [Link]

• Title: How to confirm BOC deprotection by TFA ? Source: ResearchGate. URL: [Link]

• Title: TFA Cleavage Strategy for Mitigation of S-tButylated Cys-Peptide Formation in Solid-Phase Peptide Synthesis. Source: ACS Publications. URL: [Link]

• Title: Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. Source: ACS Publications. URL: [Link]

• Title: Peptide Global Deprotection/Scavenger-Induced Side Reactions. Source: ResearchGate. URL: [Link]

• Title: Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis. Source: ResearchGate. URL: [Link]

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• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. reddit.com [reddit.com]
• 3. BOC Deprotection - Wordpress [reagents.acsgcipr.org]
• 4. youtube.com [youtube.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. Boc Resin Cleavage Protocol [sigmaaldrich.com]
• 7. reddit.com [reddit.com]
• 8. peptide.com [peptide.com]
• 9. biotage.com [biotage.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. chempep.com [chempep.com]
• 12. media.iris-biotech.de [media.iris-biotech.de]
• 13. Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Solving Aspartimide Formation in Fmoc SPPS with Fmoc-Asp(OBno)-OH [sigmaaldrich.com]
• 15. peptide.com [peptide.com]
• 16. researchgate.net [researchgate.net]
• 17. Mild deprotection of the N-tert -butyloxycarbonyl ( N -Boc) group using oxalyl chloride - RSC Advances (RSC Publishing) DOI:10.1039/D0RA04110F [pubs.rsc.org]
• 18. researchgate.net [researchgate.net]
• 19. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 20. researchgate.net [researchgate.net]
• 21. pubs.acs.org [pubs.acs.org]
• 22. pdf.benchchem.com [pdf.benchchem.com]

minimizing racemization during coupling of proline analogs

A Senior Application Scientist's Guide to Minimizing Racemization

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth troubleshooting advice and practical solutions for minimizing racemization during the challenging process of coupling proline analogs in peptide synthesis. As your application scientist, my goal is to not only provide protocols but to explain the causality behind them, empowering you to make informed decisions in your research.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries we receive regarding racemization in proline analog coupling.

Q1: I thought proline was resistant to racemization during coupling. Why am I observing epimerization with my proline analog?

A: This is a common and important point of clarification. While L-proline itself is highly resistant to racemization via the common 5(4H)-oxazolone intermediate mechanism, this resistance is not absolute for all proline analogs or under all conditions.[1] The tertiary amide bond in an N-acylproline derivative prevents the cyclization required to form this intermediate.[2] However, racemization can still occur through a "direct enolization" pathway, where a base directly abstracts the proton from the alpha-carbon.[2][3] The risk increases with:

• Strong, sterically unhindered bases.

• High temperatures or prolonged reaction times. [4]

• Certain proline analogs where ring substituents may alter the acidity of the α-proton.

• Specific activation methods, as some studies have shown unexpected racemization of proline phenacyl esters when using carbodiimides in the presence of HOBt in DMF.[5]

Q2: Which class of coupling reagent is generally safest for proline analogs?

A: For minimizing racemization, the choice of coupling reagent is critical. While highly reactive uronium/aminium salts like HATU are efficient, they often require bases that can increase racemization risk.[2] A generally safer and highly recommended approach is the use of a carbodiimide, like N,N'-diisopropylcarbodiimide (DIC), in combination with a racemization-suppressing additive.[1]

• DIC with OxymaPure (ethyl 2-cyano-2-(hydroxyimino)acetate) is an excellent modern combination. Oxyma is a highly effective and non-explosive alternative to HOBt, showing superior suppression of racemization in many cases.[1][3]

• DEPBT (3-(diethoxyphosphoryloxy)-1,2,3-benzotriazin-4(3H)-one) is another standout reagent known for its remarkable resistance to racemization, particularly for sensitive amino acids like histidine, and can be beneficial for challenging proline couplings.[1]

Q3: What is the single most important factor I can control to reduce racemization?

A: If one factor had to be singled out, it would be the choice and amount of base used . The basicity and steric hindrance of the tertiary amine used during coupling have a significant impact.[3]

• Highly basic, non-hindered bases like triethylamine (TEA) should be avoided as they can readily cause racemization.

• Sterically hindered bases like N,N-diisopropylethylamine (DIEA) are a better choice.

• Even weaker, hindered bases such as 2,4,6-collidine (TMP) often produce the least racemization, especially in fragment couplings.[3] When using carbodiimide methods, it's often best to use base-free conditions if possible or a minimal amount of a weak base like N-methylmorpholine (NMM).[1]

Section 2: The Science Behind Proline Racemization

Understanding the mechanism is key to prevention. Most amino acids racemize during activation via a 5(4H)-oxazolone intermediate. The activated carboxyl group is attacked intramolecularly by the backbone carbonyl oxygen. The resulting oxazolone has an acidic proton at the Cα position which is easily abstracted, leading to loss of stereochemistry.

Proline's unique structure, with its secondary amine incorporated into a pyrrolidine ring, prevents this pathway. After acylation, it forms a tertiary amide, which lacks the N-H proton needed for oxazolone formation.

Caption: Racemization pathways for standard amino acids versus proline analogs.

For proline analogs, the primary risk is direct enolization (Path B in the diagram), where a base directly attacks the α-proton of the activated intermediate. This is why base selection and reaction conditions are paramount.

Section 3: Troubleshooting Guide: Diagnosing and Solving Racemization

Use this guide to identify the root cause of racemization in your experiments and implement effective solutions.

Problem Observed	Probable Cause(s)	Suggested Solutions & Rationale
High D-isomer content (>2%) detected by chiral HPLC/GC after coupling.	1. Inappropriate Base: Use of a strong, non-hindered base (e.g., TEA) or excessive amounts of any base.[3]	Solution: Switch to a weaker or more sterically hindered base. Use 2,4,6-collidine for fragment coupling or NMM for single amino acid coupling.[3] Use the minimum stoichiometry required. Rationale: Hindered bases are less efficient at abstracting the sterically shielded α-proton, reducing direct enolization.
2. High Reaction Temperature: Running couplings at elevated temperatures, especially with microwave synthesizers.[4]	Solution: Perform the coupling at 0°C or room temperature if possible. If elevated temperature is required to overcome aggregation, minimize the reaction time. Rationale: Higher temperatures provide the activation energy needed for the proton abstraction pathway, increasing the rate of racemization.[4]
3. Prolonged Activation/Coupling Time: Allowing the activated amino acid to sit for an extended period before or during the coupling.	Solution: Use in situ activation where the coupling reagent and amino acid are mixed just before adding to the resin/amine component. Monitor the reaction and stop it once complete. Rationale: The activated species is the most susceptible to racemization. Minimizing its lifetime reduces the opportunity for epimerization.
Racemization specifically when coupling a sterically hindered proline analog.	1. Slow Coupling Kinetics: The desired aminolysis reaction is slow, allowing the racemization side reaction to become competitive.	Solution: Switch to a more potent coupling reagent system known for coupling hindered amino acids, such as HATU/HOAt or TOTT.[1][6] Be mindful to still use a hindered base like DIEA or collidine. Rationale: Increasing the rate of the desired peptide bond formation will outcompete the slower racemization pathway.
2. Solvent Effects: Poor solvation of the growing peptide chain or the incoming amino acid can hinder the reaction.[7]	Solution: Switch from DMF to NMP or add a chaotropic salt or a solvent like DMSO to disrupt aggregation.[8] Rationale: Improved solvation ensures all reactants are accessible, speeding up the coupling reaction and minimizing the time the activated species is vulnerable to racemization.
Unexpected racemization when using a carbodiimide/HOBt system.	1. Solvent Choice: The combination of carbodiimide, HOBt, and DMF has been shown in specific cases (phenacyl esters) to catalyze proline racemization.[5]	Solution: Switch the additive from HOBt to OxymaPure. Alternatively, change the solvent from DMF to Dichloromethane (DCM) or Tetrahydrofuran (THF) if solubility permits.[5] Rationale: The mechanism is complex, but HOBt can act as a catalyst for racemization in this specific context.[5] Oxyma does not appear to share this liability. Solvents with lower polarity may disfavor the side reaction.

Section 4: Best Practices & Preventative Strategies

Proactive measures are the most effective way to ensure chiral purity. The following decision tree and reagent comparison table will guide you in setting up a robust, low-racemization coupling protocol.

Decision Workflow for Proline Analog Coupling

Caption: Decision workflow for selecting a coupling strategy.

Comparison of Common Coupling Reagents

Reagent System	Class	Pros	Cons / Racemization Risk	Best For
DIC / OxymaPure	Carbodiimide + Additive	Low cost, low racemization risk, non-explosive additive, forms soluble urea byproduct.[1]	Slower than aminium salts, may struggle with very hindered couplings.	General purpose, high-purity synthesis where minimizing racemization is the top priority.
HATU / HOAt	Aminium Salt + Additive	Very fast and efficient, excellent for sterically hindered couplings.[2]	Requires base (DIEA, Collidine) which elevates racemization risk if not carefully controlled. Higher cost. Can cause guanidinylation of N-terminus if not pre-activated.[8]	Difficult sequences, sterically demanding proline analogs, and when speed is essential.
DEPBT	Phosphonium Salt	Exceptionally low racemization.[1]	Slower reaction rates, higher cost.	Fragment coupling and coupling of extremely racemization-prone residues (e.g., Fmoc-His(Trt)-OH).[1]
DIC / HOBt	Carbodiimide + Additive	Historically the gold standard, effective at suppressing racemization.[1]	HOBt is explosive in anhydrous form. Can paradoxically induce racemization in specific contexts (proline esters in DMF).[5]	Standard couplings, but largely superseded by the safer and often more effective OxymaPure.

Section 5: Validated Experimental Protocol

Low-Racemization Coupling of an Fmoc-Proline Analog using DIC/OxymaPure

This protocol details a robust method for coupling an Fmoc-protected proline analog onto a resin-bound peptide with a free N-terminal amine.

Materials:

• Fmoc-Pro-analog-OH (3.0 eq.)

• OxymaPure (3.0 eq.)

• Resin-bound peptide (1.0 eq., pre-swollen in DMF)

• N,N'-Diisopropylcarbodiimide (DIC) (3.0 eq.)

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Dichloromethane (DCM), for washing

• Nitrogen line for inert atmosphere

Procedure:

• Resin Preparation: Ensure the N-terminal Fmoc group of the resin-bound peptide has been removed (e.g., with 20% piperidine in DMF) and the resin has been thoroughly washed with DMF to remove all residual piperidine. Swell the resin in fresh DMF for at least 30 minutes.

• Activation Solution Preparation:

  • In a separate reaction vessel under a nitrogen atmosphere, dissolve the Fmoc-Pro-analog-OH (3.0 eq.) and OxymaPure (3.0 eq.) in a minimal amount of DMF.

  • Stir the solution for 2-3 minutes to ensure complete dissolution.

  • Add DIC (3.0 eq.) to the solution. Do not add a base unless absolutely necessary.

  • Allow the activation to proceed for 5 minutes at room temperature. The solution may become slightly cloudy.

• Coupling Reaction:

  • Drain the DMF from the swollen resin.

  • Immediately add the freshly prepared activation solution to the resin.

  • Agitate the reaction vessel (e.g., on a shaker or with N2 bubbling) at room temperature.

• Monitoring:

  • After 1-2 hours, take a small sample of the resin beads, wash them thoroughly with DMF and DCM, and perform a Kaiser test.

  • A negative Kaiser test (beads remain yellow/colorless) indicates the reaction is complete. If the beads are blue, the coupling is incomplete.

• Troubleshooting Incomplete Coupling:

  • If the reaction is incomplete after 2-3 hours, you may add a very small amount of NMM (0.5 eq.) to facilitate the reaction, but this slightly increases racemization risk.

  • Alternatively, drain the vessel, wash the resin, and perform a second coupling with a fresh activation solution ("double coupling").

• Workup:

  • Once the reaction is complete (negative Kaiser test), drain the coupling solution from the resin.

  • Wash the resin thoroughly: 3x with DMF, 3x with DCM.

  • The resin is now ready for the next deprotection/coupling cycle.

References

• Aggregation, Racemization and Side Reactions in Peptide Synthesis. (n.d.). AAPPTEC. Retrieved from [Link]

• Racemization-free and scalable amidation of l-proline in organic media using ammonia and a biocatalyst only. (2022). ResearchGate. Retrieved from [Link]

• Racemization-free and scalable amidation of L-proline in organic media using ammonia and biocatalyst only. (2022). Green Chemistry (RSC Publishing). Retrieved from [Link]

• Unexpected racemization of proline or hydroxy-proline phenacyl ester during coupling reactions with Boc-amino acids. (n.d.). PubMed. Retrieved from [Link]

• Suppression of alpha-carbon racemization in peptide synthesis based on a thiol-labile amino protecting group. (2023, September 1). NIH. Retrieved from [Link]

• Epimerisation in Peptide Synthesis. (n.d.). MDPI. Retrieved from [Link]

• Synthesis of Peptides Containing Proline Analogues. (n.d.). Thieme. Retrieved from [Link]

• Solid-Phase Synthesis of Difficult Peptide Sequences at Elevated Temperatures: A Critical Comparison of Microwave and Conventional Heating Technologies. (2008). ACS Publications. Retrieved from [Link]

• N-Methylation of Peptides: A New Perspective in Medicinal Chemistry. (2012). ResearchGate. Retrieved from [Link]

• Proline Editing: A General and Practical Approach to the Synthesis of Functionally and Structurally Diverse Peptides. Analysis of Steric versus Stereoelectronic Effects of 4-Substituted Prolines on Conformation within Peptides. (n.d.). PubMed Central. Retrieved from [Link]

• Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. (n.d.). ACS Publications. Retrieved from [Link]

• Can N-methylated amino acids serve as substitutes for prolines in conformational design of cyclic pentapeptides? (n.d.). PubMed. Retrieved from [Link]

• Inhibition of serine and proline racemases by substrate-product analogues. (2014, January 1). PubMed. Retrieved from [Link]

• Solvent effects on coupling yields during rapid solid-phase synthesis of CGRP(8-37) employing in situ neutralization*. (n.d.). ResearchGate. Retrieved from [Link]

Sources

• 1. bachem.com [bachem.com]
• 2. mdpi.com [mdpi.com]
• 3. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Unexpected racemization of proline or hydroxy-proline phenacyl ester during coupling reactions with Boc-amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. peptide.com [peptide.com]

Technical Support Center: Trifluoromethyl Group Stability in Peptide Synthesis

Welcome to the Technical Support Center. This guide is designed for researchers, chemists, and drug development professionals working with trifluoromethyl (CF3)-containing peptides. The incorporation of trifluoromethylated amino acids is a powerful strategy for modulating the conformational properties, metabolic stability, and binding affinity of peptides.[1][2][3] However, the unique electronic properties of the CF3 group also present significant stability challenges, particularly during the final acid-mediated cleavage and deprotection step of Solid-Phase Peptide Synthesis (SPPS).

This document provides in-depth technical guidance, troubleshooting protocols, and answers to frequently asked questions to help you navigate these challenges and ensure the integrity of your final product.

The Chemistry of the Challenge: Why is the CF3 Group Labile?

The stability of the trifluoromethyl group is primarily compromised during the final step of Fmoc-based SPPS: global deprotection and cleavage from the solid support. This step almost universally employs high concentrations of Trifluoroacetic Acid (TFA).[4][5]

The core issue arises from the strong acidolysis required to remove side-chain protecting groups (e.g., Boc, tBu, Trt) and cleave the peptide from the resin linker.[6] While the C-CF3 bond is generally strong, it can become susceptible to degradation under these harsh acidic conditions, especially when influenced by factors like elevated temperature, prolonged exposure, and the local electronic environment dictated by the peptide sequence. The proposed mechanism involves acid-catalyzed hydrolysis, which can lead to the partial or complete loss of the trifluoromethyl group, resulting in failed sequences and complex crude products.

Troubleshooting Guide: Diagnosing CF3 Group Instability

Rapid identification of a stability issue is the first step toward its resolution. The following table outlines common problems observed during the analysis of crude peptides containing CF3-amino acids.

Observed Problem (LC-MS Analysis)	Potential Cause	Recommended Solution & Rationale
Major peak observed with Mass Loss of 69 Da (-CF3) or 82 Da (-CHF3).	Harsh TFA Cleavage Conditions: Standard cleavage cocktails (e.g., 95% TFA) are too aggressive for the C-CF3 bond, leading to acid-catalyzed degradation.[7]	1. Reduce TFA Concentration: For highly acid-labile resins (e.g., 2-Chlorotrityl), use a milder cleavage cocktail such as 1-5% TFA in Dichloromethane (DCM).[8][9] This is often sufficient to cleave the peptide while preserving sensitive functionalities.2. Optimize Reaction Time & Temperature: Perform the cleavage at a reduced temperature (e.g., on ice) and for the minimum time required (e.g., start with 30 minutes and monitor). This minimizes the exposure of the peptide to harsh acidic conditions.[10]
Multiple unidentified peaks; low yield of the target peptide.	Carbocation-Mediated Side Reactions: During TFA cleavage, protecting groups are liberated as highly reactive carbocations (e.g., t-butyl, trityl cations).[11] While not directly targeting the CF3 group, these can cause a cascade of side reactions with other sensitive residues (Trp, Met, Cys), complicating purification and potentially creating a microenvironment that promotes CF3 loss.	Use an Optimized Scavenger Cocktail: Employ a standard scavenger cocktail to quench reactive carbocations. A common and effective mixture is TFA/Triisopropylsilane (TIS)/Water (95:2.5:2.5) .[4][9] TIS is a highly effective scavenger for trityl and other cations, while water helps scavenge t-butyl cations.[10][11] For peptides containing Cys or Met, consider adding thiol-based scavengers like 1,2-ethanedithiol (EDT).[12][13]
Inconsistent results between different peptide sequences.	Neighboring Residue Effects: The electronic and steric environment surrounding the CF3-amino acid can influence its stability. The specific amino acids adjacent to the modified residue can impact the lability of the C-CF3 bond during acid treatment.[1]	Perform a Test Cleavage: For any new sequence containing a CF3-amino acid, it is best practice to perform a small-scale "micro cleavage" on a few milligrams of resin.[14] Analyze the result by LC-MS to confirm the stability of the CF3 group before committing to a full-scale cleavage. This allows for the optimization of the cleavage cocktail and conditions for that specific peptide.

Frequently Asked Questions (FAQs)

Q1: What is the single most critical factor for preserving the CF3 group during synthesis?

The most critical factor is the choice of cleavage conditions. The standard, high-concentration TFA cocktails used for robust peptides are often too harsh for those containing sensitive functionalities like a trifluoromethyl group.[4] The primary strategy for preservation is not to find a specific scavenger for the CF3 group, but to make the cleavage conditions milder and more selective.

Q2: Can you provide a starting protocol for safely cleaving a peptide with a CF3-amino acid?

Certainly. This protocol is designed for peptides synthesized on a hyper-acid-sensitive resin, such as 2-Chlorotrityl Chloride (2-CTC) resin, which is ideal for preserving acid-sensitive groups.[8]

Protocol: Mild Cleavage from 2-CTC Resin

• Resin Preparation:

  • Transfer the dried, peptide-bound resin (e.g., 100 mg) to a fritted syringe.

  • Wash the resin thoroughly with Dichloromethane (DCM) (3 x 5 mL) to remove any residual DMF and swell the resin.

• Cleavage Cocktail Preparation (Prepare Fresh):

  • In a fume hood, prepare the cleavage cocktail. A good starting point is TFA/TIS/DCM (2:2:96 v/v/v) .

  • For a 100 mg scale, you might prepare 2 mL of this solution.

• Cleavage Reaction:

  • Add the cleavage cocktail to the resin and gently agitate at room temperature.

  • Allow the reaction to proceed for 30-60 minutes. Monitor the progress if possible.

  • Drain the filtrate into a collection tube containing a small amount of a neutralizing base, such as 10% pyridine in methanol, to quench the acid immediately.[10]

• Elution and Precipitation:

  • Wash the resin two more times with the cleavage cocktail or pure DCM to ensure full recovery of the peptide. Combine all filtrates.

  • Evaporate the solvent under a stream of nitrogen or using a rotary evaporator.

  • Precipitate the cleaved peptide by adding cold diethyl ether.[10]

  • Centrifuge the mixture, decant the ether, and wash the peptide pellet again with cold ether.

• Analysis:

  • Dry the peptide pellet under vacuum.

  • Dissolve the crude peptide in a suitable solvent (e.g., 50% Acetonitrile/Water) and analyze by LC-MS to confirm the molecular weight and assess the integrity of the trifluoromethyl group.

Q3: Are there specific scavengers that directly protect the CF3 group?

Currently, there are no scavengers specifically designed to protect the CF3 group itself. The role of common scavengers like TIS, water, EDT, or thioanisole is to trap the electrophilic carbocations generated from acid-labile protecting groups (e.g., Boc, Trt, Pbf).[11][12] By neutralizing these reactive species, scavengers prevent secondary reactions that can modify sensitive residues like Trp, Tyr, Cys, and Met, thus ensuring a cleaner crude product.[4][15][16] For CF3 stability, the focus remains on mitigating the harshness of the acid itself.

Visualization of Key Workflows & Mechanisms

To better illustrate the decision-making process and the chemistry involved, refer to the diagrams below.

Caption: Decision workflow for cleaving CF3-containing peptides.

Caption: Proposed mechanism for CF3 group loss in strong acid.

References

• CEM Corporation. (n.d.). Application Note: Peptide Cleavage and Protected Cleavage Procedures.
• BenchChem. (2025). Technical Support Center: Alternative Deprotection Methods for Acid-Sensitive Peptides.
• BenchChem. (2025). Application Notes and Protocols for Cleavage of Peptides from 2-Chlorotrityl Chloride Resin.
• King, D. S., Fields, C. G., & Fields, G. B. (1990). A cleavage method which minimizes side reactions following Fmoc solid phase peptide synthesis. International Journal of Peptide and Protein Research, 36(4), 255-266.
• Varkey, J. T., et al. (2020). Benzylthiols as scavengers in TFA cleavages of peptide resins. Polypeptide.
• Huhmann, S., et al. (2019). Impact of fluorination on proteolytic stability of peptides: A case study with α-chymotrypsin and pepsin.
• Al-Warhi, T., et al. (2022).
• Fields, C. G., et al. (n.d.). Cleavage, Deprotection, and Isolation of Peptides after Fmoc Synthesis.
• Sigma-Aldrich. (n.d.). Fmoc Resin Cleavage and Deprotection.
• Giraud, M., et al. (n.d.). A side-reaction in the SPPS of Trp-containing peptides.
• Singh, S. K., et al. (2022). TFA Cleavage Strategy for Mitigation of S-tButylated Cys-Peptide Formation in Solid-Phase Peptide Synthesis.
• BenchChem. (2025). Impact of scavengers on Trt group removal and side reactions.
• BenchChem. (2025). Application Notes: Trifluoroacetic Acid (TFA) Cleavage of Resin in Peptide Synthesis.
• Barker, I. A., et al. (2019). Tinker, Tailor, Soldier, Spy: The Diverse Roles That Fluorine Can Play within Amino Acid Side Chains. PMC - PubMed Central.
• Albericio, F., & Kruger, H. G. (2012). Solid-phase peptide synthesis. Royal Society of Chemistry.
• Zhang, W., et al. (2014). Stabilization of β-peptide helices by direct attachment of trifluoromethyl groups to peptide backbones. Chemical Communications, 50(69), 9855-8.
• Gyanda, R. (2022, July 12). Peptide Hand Synthesis Part 8: Cleaving. YouTube.
• Tsugita, A., & Scheffler, J. J. (1982). Selective cleavage of polypeptides with trifluoroacetic acid: applications for microsequencing. European Journal of Biochemistry, 124(3), 585-588.
• CEM Corporation. (2024, September 24). Solid Phase Peptide Synthesis (SPPS) Explained: A Beginner's Guide. YouTube.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Tinker, Tailor, Soldier, Spy: The Diverse Roles That Fluorine Can Play within Amino Acid Side Chains - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Stabilization of β-peptide helices by direct attachment of trifluoromethyl groups to peptide backbones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. youtube.com [youtube.com]
• 6. digital.csic.es [digital.csic.es]
• 7. Selective cleavage of polypeptides with trifluoroacetic acid: applications for microsequencing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Greener Cleavage of Protected Peptide Fragments from Sieber Amide Resin - PMC [pmc.ncbi.nlm.nih.gov]
• 10. cem.de [cem.de]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. A cleavage method which minimizes side reactions following Fmoc solid phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. polypeptide.com [polypeptide.com]
• 14. m.youtube.com [m.youtube.com]
• 15. researchgate.net [researchgate.net]
• 16. pubs.acs.org [pubs.acs.org]

Technical Support Center: Characterizing Fluorinated Peptides

From the desk of the Senior Application Scientist

Welcome to the technical support center for the analysis of fluorinated peptides. The introduction of fluorine into a peptide sequence is a powerful strategy in drug discovery and materials science, often enhancing metabolic stability, modulating conformation, and improving binding affinity.[1][2] However, these unique physicochemical properties also introduce significant analytical hurdles.[3] Fluorine's high electronegativity and the hydrophobicity of fluorinated moieties can dramatically alter a peptide's behavior during synthesis, purification, and characterization.[1][4]

This guide is designed to provide researchers, scientists, and drug development professionals with practical, field-proven insights into overcoming these challenges. We will move beyond simple procedural lists to explain the underlying principles, enabling you to troubleshoot effectively and develop robust analytical methods.

Section 1: Synthesis and Purification Challenges

The journey of a fluorinated peptide begins with its synthesis, which is often more complex than that of its non-fluorinated counterparts.[3] Purification by High-Performance Liquid Chromatography (HPLC) is the cornerstone for isolating the target peptide, but the unique properties of fluorinated compounds necessitate careful method development.[5][6]

Frequently Asked Questions (FAQs): Synthesis & Purification

Q1: Why is the synthesis of my fluorinated peptide showing lower yield and higher impurities compared to the non-fluorinated version?

A1: Several factors contribute to this. First, fluorinated amino acid building blocks can be sterically bulky, leading to slower and less efficient coupling reactions during Solid-Phase Peptide Synthesis (SPPS).[7] Second, the altered electronic properties of the fluorinated side chains can influence the reactivity of the amine and carboxyl groups. Finally, aggregation of the growing peptide chain on the resin is more common due to increased hydrophobicity and potential for fluorine-fluorine interactions, which can hinder reagent access.[3][4]

Q2: My crude fluorinated peptide is extremely difficult to dissolve for HPLC purification. What can I do?

A2: This is a very common problem stemming from the "superhydrophobic" nature of many fluorinated compounds.[1] Standard aqueous/acetonitrile mixtures are often insufficient.

• Initial Dissolution: First, attempt to dissolve the crude peptide in a minimal amount of a strong organic solvent like dimethyl sulfoxide (DMSO), dimethylformamide (DMF), or hexafluoroisopropanol (HFIP).[4]

• Dilution Strategy: Once dissolved, slowly dilute this concentrated stock with your initial HPLC mobile phase. It is critical to ensure the final concentration of the strong solvent in your injected sample is as low as possible to prevent severe peak distortion and potential precipitation on the column.[4]

• Causality: These strong, polar aprotic solvents are effective because they can disrupt the intermolecular hydrophobic and fluorous interactions that cause aggregation, allowing the peptide to be solvated before introduction to the chromatographic system.

Section 2: Reverse-Phase HPLC (RP-HPLC) Troubleshooting

RP-HPLC is the workhorse for peptide purification and analysis, but fluorination demands significant adjustments to standard protocols.

Troubleshooting Guide: RP-HPLC

Issue 1: My fluorinated peptide has a much longer retention time than expected and the peak is very broad.

• Root Cause: The incorporation of fluorine, especially in aromatic rings (e.g., 4-F-Phe) or alkyl chains, significantly increases the peptide's hydrophobicity.[4] This leads to stronger interactions with the C18 stationary phase, resulting in longer retention and potential for on-column aggregation, which causes peak broadening.

• Solution Workflow:

  Caption: Troubleshooting workflow for broad, late-eluting peaks.

Issue 2: I'm seeing co-elution of my target peptide with impurities that look like deletion sequences.

• Root Cause: The strong retention of the target fluorinated peptide can cause it to "mask" less hydrophobic impurities under a single broad peak. A steep gradient may not provide enough resolving power to separate species with small differences in hydrophobicity.

• Solutions:

  • Shallow the Gradient: Decrease the rate of change of the organic mobile phase (e.g., from 1%/min to 0.5%/min). This increases the residence time on the column and allows for better separation of closely eluting compounds.[4]

  • Change Selectivity: Switch to a different stationary phase. If you are using a C18 column, consider a C8, C4, or a phenyl-hexyl column. The different chemistry will alter the interaction dynamics and can often resolve co-eluting peaks.

  • Utilize Fluorous Affinity: For peptides with a high degree of fluorination, consider using a column with a fluorinated stationary phase. This leverages "fluorous-fluorous" interactions and can provide unique selectivity compared to standard reverse-phase columns.[8]

Data Summary: Impact of Fluorination on HPLC Retention

Modification Type	Example Amino Acid	Expected Change in Retention Time (vs. Non-fluorinated)	Rationale
Aromatic Monofluorination	4-Fluoro-Phenylalanine	Moderate Increase	Increased hydrophobicity of the aromatic ring.[4]
Aromatic Polyfluorination	Pentafluoro-Phenylalanine	Significant Increase	High degree of fluorination dramatically increases hydrophobicity.[3]
Aliphatic Fluorination	5,5,5-Trifluoroleucine	Moderate to Significant Increase	The CF3 group is highly hydrophobic, increasing interaction with the stationary phase.[3]
Backbone Fluorination	Fluorinated γ-amino acids	Variable	Depends on the position and stereochemistry, which can alter peptide conformation and solvent exposure.[3]

Protocol: Preparative RP-HPLC for a Hydrophobic Fluorinated Peptide

This protocol is a starting point and must be optimized for your specific peptide.

• Column: C18, 5-10 µm particle size, ≥100 Å pore size.

• Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in HPLC-grade Water.

• Mobile Phase B: 0.1% TFA in Acetonitrile.

• Sample Preparation:

  • Weigh ~5-10 mg of crude peptide.

  • Dissolve in a minimal volume of DMSO (e.g., 200 µL).

  • Vortex thoroughly. If still insoluble, gently warm or sonicate briefly.

  • Dilute with Mobile Phase A to a final concentration of ~5 mg/mL. The solution should remain clear. Centrifuge to remove any particulates before injection.

• Initial Scouting Gradient:

  • Flow Rate: Dependent on column diameter (e.g., 20 mL/min for a 21.2 mm ID column).

  • 0-5 min: 20% B

  • 5-45 min: 20% to 80% B (Gradient of 1.5%/min)

  • 45-50 min: 80% to 100% B (Wash)

  • 50-55 min: 100% B

  • 55-60 min: 100% to 20% B (Re-equilibration)

• Optimization:

  • Based on the scouting run, identify the elution percentage of your target peak.

  • Design a shallower gradient around this point. For example, if the peak elutes at 65% B, a new gradient could be 50-80% B over 60 minutes (0.5%/min).

• Fraction Collection: Collect fractions across the target peak(s).

• Analysis: Analyze collected fractions by analytical RP-HPLC and mass spectrometry to confirm purity and identity.

Section 3: Mass Spectrometry (MS) Analysis

Mass spectrometry is indispensable for confirming the molecular weight and sequence of peptides. However, fluorination can introduce unique artifacts and fragmentation behaviors.

Frequently Asked Questions (FAQs): Mass Spectrometry

Q1: How does fluorination affect the isotopic pattern of my peptide in the mass spectrum?

A1: Fluorine is monoisotopic (¹⁹F), meaning it has only one stable isotope. Unlike carbon, which has a natural ¹³C abundance of ~1.1%, fluorine does not contribute to A+1 or A+2 peaks. The primary effect is a mass shift. Each hydrogen atom replaced by a fluorine atom increases the monoisotopic mass by approximately 18.00 Da (Mass of F ≈ 18.9984 Da; Mass of H ≈ 1.0078 Da). This can sometimes simplify spectra by reducing isotopic complexity, but accurate mass measurement is crucial to confirm the correct number of fluorine atoms.

Q2: Are there specific fragmentation patterns I should look for with fluorinated peptides in MS/MS?

A2: Yes. The high stability of the carbon-fluorine bond can influence fragmentation pathways during collision-induced dissociation (CID) or higher-energy collisional dissociation (HCD).[2]

• Side Chain Stability: Fluorinated side chains are generally very stable. You may observe less fragmentation within the side chain itself compared to its hydrocarbon analog.

• Charge-Remote Fragmentation: The strong electron-withdrawing nature of fluorine can influence charge distribution on the peptide backbone, sometimes promoting charge-remote fragmentation.[9]

• Neutral Losses: While the C-F bond is strong, losses of HF (20.01 Da) from fragment ions can sometimes occur, especially with certain activation methods. Highly fluorinated groups like CF₃ may also be lost as a neutral radical.

Q3: Why is my fluorinated peptide difficult to ionize using MALDI?

A3: Highly fluorinated peptides can be challenging for Matrix-Assisted Laser Desorption/Ionization (MALDI). Their unique solubility properties can cause them to co-crystallize poorly with standard matrices like alpha-cyano-4-hydroxycinnamic acid (CHCA) or sinapinic acid (SA). This leads to poor ion generation and low signal intensity.

• Troubleshooting: Experiment with different matrices or use a matrix additive. Sometimes, a "sandwich" sample preparation technique can help. Electrospray Ionization (ESI) is often a more robust choice for these molecules as it relies on solution-phase ionization.[10]

Section 4: NMR Spectroscopy

¹⁹F NMR is a powerful, background-free technique for studying fluorinated molecules.[11][12] The chemical shift of ¹⁹F is extremely sensitive to the local chemical environment, making it an exquisite probe for peptide conformation, binding, and dynamics.[13]

Frequently Asked Questions (FAQs): NMR Spectroscopy

Q1: What are the key advantages of using ¹⁹F NMR for my fluorinated peptide?

A1:

• High Sensitivity & 100% Natural Abundance: The ¹⁹F nucleus is a spin-1/2 nucleus with 100% natural abundance and a high gyromagnetic ratio (83% of ¹H), making it highly sensitive.[12]

• Large Chemical Shift Range: The ¹⁹F chemical shift range spans over 400 ppm, providing excellent signal dispersion.[12] This means that fluorine atoms in slightly different environments within the peptide will likely have resolved signals, which is often not the case in ¹H NMR.[13]

• Background-Free: Since fluorine is virtually absent in biological systems, you can study your peptide in complex environments (e.g., with binding partners) without interfering background signals.[12]

Q2: My ¹⁹F NMR spectrum shows multiple peaks, but I only incorporated one type of fluorinated amino acid. What does this mean?

A2: This is likely due to conformational heterogeneity. Because the ¹⁹F chemical shift is so sensitive to the local environment, different conformational states of the peptide (e.g., folded vs. unfolded, different rotamers, cis/trans isomers of proline) can give rise to distinct ¹⁹F signals.[3][13] This "problem" is actually a powerful feature, allowing you to study the conformational landscape of your peptide. Variable temperature NMR experiments can help determine if these states are in exchange.

Section 5: Peptide Sequencing

Confirming the amino acid sequence is a critical quality control step. While MS/MS is the dominant method, classical Edman degradation can also be used, though with some caveats for fluorinated peptides.

Troubleshooting Guide: Sequencing

Issue: Edman degradation is failing or giving ambiguous results for my fluorinated peptide.

• Root Cause 1 (Chemical): The phenyl isothiocyanate (PITC) chemistry used in Edman degradation relies on specific reaction conditions.[14] The altered electronics of a neighboring fluorinated group could potentially influence the reaction efficiency at the N-terminus.

• Root Cause 2 (Physical): If the peptide is prone to aggregation due to its fluorinated residues, it may not be fully accessible to the Edman reagents on the solid support, leading to incomplete reactions and a drop in signal ("preview").[15]

• Root Cause 3 (Analytical): The resulting PTH-amino acid derivative containing the fluorine modification will have a different retention time on HPLC than the standard amino acids. Your analytical method must be adjusted to correctly identify this modified residue.

• Recommended Approach: Mass spectrometry-based sequencing (MS/MS) is generally more robust for fluorinated peptides. The fragmentation data provides direct sequence information without the reliance on chemical derivatization cycles that can be affected by the fluorine's presence.[10]

  Caption: Decision workflow for sequencing fluorinated peptides.

References

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• Shobana, V., et al. (2020). Fluorine-19 NMR spectroscopy of fluorinated analogs of tritrpticin highlights a distinct role for Tyr residues in antimicrobial peptides. Biochimica et Biophysica Acta (BBA) - Biomembranes, 1862(6), 183260. [Link]

• Brittain, S. M., et al. (2005). Enrichment and analysis of peptide subsets using fluorous affinity tags and mass spectrometry. Nature Biotechnology, 23(4), 463-468. [Link]

• Novor. (2021). Key Pain Points in Amino Acid Sequencing & How to Avoid Them. Novor Cloud. [Link]

• Pringle, S. D., et al. (2007). Ion mobility mass spectrometry for peptide analysis. Journal of Chromatography A, 1159(1-2), 154-163. [Link]

• Ullmann, D., et al. (2015). Impact of fluorination on proteolytic stability of peptides: A case study with α-chymotrypsin and pepsin. Amino Acids, 47(8), 1621-1629. [Link]

• ResearchGate. (2025). How to Improve Retention and Purification of a Hydrophilic Peptide on a C18 Prep Column?. ResearchGate. [Link]

• Waters Corporation. (2017). Peptide Sample Prep Optimization and Troubleshooting. YouTube. [Link]

• Tansi, B. T., et al. (2023). Design of Highly Fluorinated Peptides for Cell-based 19F NMR. Bioconjugate Chemistry, 34(8), 1465-1475. [Link]

• Creative Biolabs. (n.d.). Amino Acid Sequencing Challenges: A Deep Dive. Creative Biolabs. [Link]

• Luck, L. A. (2014). Analysis of fluorinated proteins by mass spectrometry. Advances in Experimental Medicine and Biology, 806, 319-329. [Link]

• Jackson, C. J., & Easton, C. J. (2014). Biosynthetic Incorporation of Fluorinated Amino Acids into Peptides and Proteins. Australian Journal of Chemistry, 67(8-9), 1135-1144. [Link]

• LibreTexts Chemistry. (2024). 26.6: Peptide Sequencing- The Edman Degradation. Chemistry LibreTexts. [Link]

• Gerig, J. T. (n.d.). Fluorine NMR. University of California, Santa Barbara. [Link]

• Zhang, W., et al. (2010). Separation of Fluorinated Amino Acids and Oligopeptides from their Non-fluorinated Counterparts using High-performance Liquid Chromatography. Journal of Chromatography A, 1217(39), 6093-6099. [Link]

• ProtiFi. (n.d.). Troubleshooting Tips. ProtiFi. [Link]

• BioPharmaSpec. (2025). Structural Peptide Analysis Using Waters Cyclic IMS-MS. BioPharmaSpec. [Link]

• Peterson, R. (2020). Fluorine labeling of proteins for NMR studies. UCLA-DOE Biosciences. [Link]

• Vèkey, K., et al. (1994). Fragmentation of Protonated Peptides: Surface- Induced Dissociation in Conjunction with a Quantum Mechanical Approach. Journal of the American Chemical Society, 116(23), 10811-10819. [Link]

• de la Torre, B. G., & Albericio, F. (2022). Sustainability in peptide chemistry: current synthesis and purification technologies and future challenges. Green Chemistry, 24(2), 543-562. [Link]

• Atherton, E., et al. (1993). Edman degradation sequence analysis of resin-bound peptides synthesized by 9-fluorenylmethoxycarbonyl chemistry. Biomedical Peptides, Proteins & Nucleic Acids, 1(1), 29-35. [Link]

• Li, B., et al. (2023). Ion Mobility–Mass Spectrometry Imaging: Advances in Biomedical Research. Molecules, 28(19), 6927. [Link]

• Bispo, A. C. A., et al. (2022). Peptides Radiofluorination: Main Methods and Highlights. International Journal of Organic Chemistry, 12, 161-172. [Link]

• Mohler, F. L., et al. (1951). Mass spectra of fluorocarbons. Journal of Research of the National Bureau of Standards, 46(2), 107-112. [Link]

• Al-Saraier, L., et al. (2021). Fluorinated nanotubes: synthesis and self-assembly of cyclic peptide–poly(vinylidene fluoride) conjugates. Polymer Chemistry, 12(28), 4065-4073. [Link]

• Chen, Y., & Xian, M. (2020). The Application of Fluorine-Containing Reagents in Structural Proteomics. Molecules, 25(21), 5199. [Link]

• Akeson, M., et al. (2025). Fluorosequencing without Edman degradation. ChemRxiv. [Link]

• Moschner, J., et al. (2022). Rational design of amphiphilic fluorinated peptides: evaluation of self-assembly properties and hydrogel formation. Soft Matter, 18(26), 4927-4935. [Link]

• Barnes, S., & Renfrow, M. (2011). Peptide ion fragmentation in mass spectrometry. University of Alabama at Birmingham. [Link]

• Murphy, C. D. (2015). Recent advances in fluorination techniques and their anticipated impact on drug metabolism and toxicity. Expert Opinion on Drug Metabolism & Toxicology, 11(5), 753-764. [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Comprehensive Purity Validation of (2S,4R)-1-Boc-4-trifluoromethylpyrrolidine-2-carboxylic Acid

In the landscape of modern drug discovery, the structural integrity and purity of chiral building blocks are paramount.[1][2] These molecules serve as the foundational components for complex therapeutic agents, and their stereochemistry often dictates biological activity and safety.[3][4] (2S,4R)-1-Boc-4-trifluoromethylpyrrolidine-2-carboxylic acid is a fluorinated amino acid derivative of significant interest, offering unique conformational constraints and metabolic stability due to the presence of the trifluoromethyl group.[5][] This guide provides an in-depth, objective comparison of the essential analytical methodologies for validating the purity of this critical building block, supported by experimental protocols and data. Our focus is to equip researchers, scientists, and drug development professionals with the knowledge to ensure the highest quality of this starting material, thereby safeguarding the integrity of their research and development pipeline.

The Imperative for Multi-Modal Purity Verification

A single analytical technique is insufficient to fully characterize a chiral building block like (2S,4R)-1-Boc-4-trifluoromethylpyrrolidine-2-carboxylic acid. A comprehensive approach, leveraging orthogonal methods, is essential to confirm chemical purity, enantiomeric excess, structural integrity, and elemental composition. The following sections detail the core analytical techniques and their application in the validation of this compound.

Core Analytical Techniques for Purity and Identity Verification

High-Performance Liquid Chromatography (HPLC) for Chemical Purity

HPLC is the workhorse for assessing the chemical purity of non-volatile and thermally labile compounds, making it ideal for Boc-protected amino acids.[][8] It separates the target molecule from any synthesis-related impurities or degradation products.

• System: A standard HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase:

  • A: 0.1% Trifluoroacetic acid (TFA) in Water

  • B: 0.1% TFA in Acetonitrile

• Gradient: 5% to 95% B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: UV at 210 nm.

• Sample Preparation: Dissolve the compound in the initial mobile phase composition to a concentration of approximately 1 mg/mL. Filter through a 0.45 µm syringe filter.

Causality of Experimental Choices: The C18 column provides excellent separation for moderately polar compounds like our target molecule. The water/acetonitrile gradient allows for the elution of a wide range of potential impurities with varying polarities. TFA is used as an ion-pairing agent to improve peak shape for the carboxylic acid. Detection at 210 nm is suitable for the amide and carboxyl chromophores.

Chiral High-Performance Liquid Chromatography (Chiral HPLC) for Enantiomeric Purity

Ensuring the correct stereochemistry is critical, as the opposite enantiomer could have different, or even detrimental, biological effects.[4] Chiral HPLC is the gold standard for determining enantiomeric excess (e.e.).[9][10]

• System: HPLC with a UV or Circular Dichroism (CD) detector.

• Column: Polysaccharide-based chiral stationary phase (CSP), such as a Chiralpak® column.

• Mobile Phase: A mixture of n-hexane and isopropanol (e.g., 90:10 v/v) with 0.1% TFA.

• Flow Rate: 0.5 - 1.0 mL/min.

• Column Temperature: 25°C.

• Detection: UV at 210 nm or CD spectroscopy.

• Sample Preparation: Dissolve the compound in the mobile phase to a concentration of approximately 1 mg/mL.

Causality of Experimental Choices: Polysaccharide-based CSPs are known for their broad applicability in separating a wide range of chiral compounds, including those with fluorine substituents. The normal phase mobile phase (hexane/isopropanol) often provides better selectivity on these columns. TFA can help to sharpen the peaks of acidic compounds.

¹⁹F Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Integrity and Purity

The presence of the trifluoromethyl group provides a unique analytical handle. ¹⁹F NMR is a powerful tool for confirming the structural integrity of fluorinated compounds and can also be used for quantitative purity analysis.[11][12][13] The chemical shift of the ¹⁹F signal is highly sensitive to the local electronic environment, making it an excellent probe for structural verification.

• System: NMR spectrometer with a fluorine probe.

• Solvent: Deuterated chloroform (CDCl₃) or Deuterated Dimethyl Sulfoxide (DMSO-d₆).

• Internal Standard: A known concentration of a stable, fluorinated compound with a distinct chemical shift (e.g., trifluorotoluene).

• Acquisition: Acquire a proton-decoupled ¹⁹F NMR spectrum with a sufficient relaxation delay to ensure accurate integration.

• Analysis: The purity is calculated by comparing the integral of the analyte's ¹⁹F signal to that of the internal standard.

Causality of Experimental Choices: ¹⁹F NMR is highly specific as there are few naturally occurring fluorinated compounds, leading to a clean spectrum. The large chemical shift dispersion allows for clear separation of signals from different fluorinated species. Using a quantitative internal standard provides a direct measure of the amount of the target compound present.

Mass Spectrometry (MS) for Molecular Weight Confirmation

Mass spectrometry is essential for confirming the molecular weight of the target compound and can provide structural information through fragmentation patterns.[14][15]

• System: A mass spectrometer with an electrospray ionization (ESI) source.

• Mode: Positive or negative ion mode.

• Sample Preparation: Prepare a dilute solution of the compound (e.g., 10 µg/mL) in a suitable solvent like methanol or acetonitrile.

• Analysis: Identify the molecular ion peak ([M+H]⁺ or [M-H]⁻) and characteristic fragment ions. For this compound, fragmentation may involve the loss of the Boc group.[15]

Causality of Experimental Choices: ESI is a soft ionization technique suitable for polar molecules like carboxylic acids, minimizing in-source fragmentation and preserving the molecular ion. The fragmentation pattern can help to confirm the presence of the Boc protecting group and the core pyrrolidine structure.

Data Presentation and Comparative Analysis

A comprehensive purity assessment combines the results from these orthogonal techniques. Below is a table summarizing typical analytical results for a high-purity batch of (2S,4R)-1-Boc-4-trifluoromethylpyrrolidine-2-carboxylic acid.

Analytical Technique	Parameter	Specification	Typical Result
HPLC	Chemical Purity	≥ 97%	99.2%
Chiral HPLC	Enantiomeric Excess (e.e.)	≥ 98%	> 99.5%
¹⁹F NMR	Purity (quantitative)	≥ 97%	99.0%
Mass Spectrometry	Molecular Weight	283.24 g/mol	[M-H]⁻ at 282.1 m/z
Elemental Analysis	%C, %H, %N	Theoretical ± 0.4%	Conforms

Comparative Insights

The introduction of the trifluoromethyl group in (2S,4R)-1-Boc-4-trifluoromethylpyrrolidine-2-carboxylic acid offers distinct advantages over its non-fluorinated counterpart, (2S,4R)-1-Boc-4-hydroxypyrrolidine-2-carboxylic acid, such as enhanced metabolic stability and unique conformational properties.[5] However, the synthesis and purification of fluorinated compounds can sometimes present challenges, making rigorous analytical validation even more critical.

Chiral Building Block	Key Features	Typical Purity	Primary Analytical Challenges
(2S,4R)-1-Boc-4-trifluoromethylpyrrolidine-2-carboxylic acid	Enhanced metabolic stability, unique conformational properties	> 97%[16]	Potential for diastereomeric impurities from synthesis
(2S,4R)-1-Boc-4-hydroxypyrrolidine-2-carboxylic acid	Readily available from the chiral pool	> 98%	Potential for racemization under harsh conditions
Other Fluorinated Amino Acids	Varied properties based on the specific fluorination pattern	Generally > 95%	Synthesis can be complex, leading to unique impurity profiles

Visualizing the Analytical Workflow

The following diagrams illustrate the logical flow of the purity validation process for (2S,4R)-1-Boc-4-trifluoromethylpyrrolidine-2-carboxylic acid.

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The Strategic Advantage of Fluorine: A Comparative Guide to Fluorinated and Non-Fluorinated Proline Analogs in Research and Drug Development

In the intricate world of peptide and protein science, the unique cyclic structure of proline confers significant conformational constraints, making it a critical determinant of biological structure and function. The strategic modification of the proline ring has emerged as a powerful tool for researchers and drug developers to fine-tune the physicochemical and biological properties of peptides and proteins. Among these modifications, the introduction of fluorine has garnered considerable attention for its profound and predictable effects on molecular conformation and stability. This guide provides a comprehensive comparative analysis of fluorinated versus non-fluorinated proline analogs, offering field-proven insights and experimental data to inform rational design in peptide and protein chemistry.

The Foundational Role of Proline and the Rationale for Analogs

Proline's pyrrolidine ring restricts the backbone dihedral angle phi (φ) and influences the cis-trans isomerization of the preceding peptide bond, a process that is often a rate-limiting step in protein folding.[1] Non-fluorinated proline analogs, such as hydroxyproline, thiaproline, and azetidine-2-carboxylic acid, have been historically used to probe the structural and functional roles of proline and to modulate peptide properties.[2] These analogs introduce variations in ring size, heteroatom composition, and steric bulk, thereby altering the local geometry and polarity.

The advent of fluorinated proline analogs, particularly at the C4 position, has provided a more nuanced and powerful approach to conformational control. The high electronegativity and small van der Waals radius of fluorine allow for subtle, yet significant, stereoelectronic effects that can be exploited to predictably bias the proline ring pucker and the cis/trans isomer ratio of the preceding peptide bond.[3]

Conformational Control: The Cornerstone of Proline Analog Design

The pyrrolidine ring of proline is not planar and exists in two primary puckered conformations: Cγ-endo (down pucker) and Cγ-exo (up pucker). This puckering, in turn, influences the cis/trans isomerization of the Xaa-Pro peptide bond.

Fluorinated Proline Analogs: A Tale of Two Puckers

The stereospecific introduction of fluorine at the C4 position dramatically influences the ring pucker due to the gauche effect.

• (2S, 4R)-4-fluoroproline ((4R)-FPro) : The fluorine atom favors an axial position, which is achieved in the Cγ-exo pucker. This conformation stabilizes the trans isomer of the preceding peptide bond.

• (2S, 4S)-4-fluoroproline ((4S)-FPro) : To accommodate the fluorine in an axial position, the ring adopts a Cγ-endo pucker, which favors the cis isomer of the preceding peptide bond.

This predictable control over conformation is a key advantage of fluorinated prolines in designing peptides and proteins with desired secondary structures and folding properties.

Figure 1: Conformational preferences of proline and its fluorinated analogs.

Physicochemical Properties: A Quantitative Comparison

The introduction of fluorine and other modifications has a profound impact on the physicochemical properties of proline analogs, which in turn influences their behavior in biological systems.

Property	L-Proline	(4R)-FPro	(4S)-FPro	4-Hydroxy-L-proline	Thiaproline
Predominant Ring Pucker	Dynamic Equilibrium	Cγ-exo	Cγ-endo	Cγ-exo	Cγ-exo
Favored Xaa-Pro Isomer	trans	trans	cis	trans	trans
pKa (pyrrolidine N)	~10.6	~9.3	~9.3	~9.7	~6.5
Backbone Dihedral Angles (representative)
φ (phi)	~ -60°	~ -75°	~ -55°	~ -70°	~ -65°
ψ (psi)	~ +145° (trans)	~ +155° (trans)	~ -15° (cis)	~ +150° (trans)	~ +140° (trans)
Metabolic Stability	Moderate	High	High	Moderate	Low

Table 1: Comparative Physicochemical Properties of Proline Analogs. Note: pKa and dihedral angle values are approximate and can vary depending on the local chemical environment.

The electron-withdrawing nature of the fluorine atom in fluorinated prolines lowers the pKa of the pyrrolidine nitrogen. This can have significant implications for the electrostatic interactions and hydrogen bonding potential of the proline-containing region.

Impact on Proteolytic Stability

A critical consideration in drug development is the susceptibility of peptides to degradation by proteases. The conformational rigidity imposed by proline and its analogs can influence their recognition and cleavage by these enzymes.

Fluorinated prolines, by virtue of their strong conformational preferences, can significantly enhance proteolytic resistance. The stabilized Cγ-exo pucker of (4R)-FPro and the Cγ-endo pucker of (4S)-FPro can sterically hinder the approach of proteases, thereby increasing the half-life of the peptide in biological fluids.[4][5] In contrast, some non-fluorinated analogs, such as thiaproline, may introduce sites of metabolic vulnerability.

Figure 2: A typical experimental workflow for assessing the proteolytic stability of peptides containing proline analogs.

Experimental Protocols

Determination of Proline Ring Pucker by NMR Spectroscopy

Objective: To determine the predominant ring pucker of a proline analog within a peptide context.

Methodology:

• Sample Preparation: Dissolve the peptide in a suitable deuterated solvent (e.g., D₂O or CD₃CN) to a final concentration of 1-5 mM.

• NMR Data Acquisition: Acquire a series of 1D and 2D NMR spectra, including ¹H, ¹³C, COSY, TOCSY, and NOESY experiments, on a high-field NMR spectrometer (≥ 500 MHz).

• Resonance Assignment: Assign the proton and carbon resonances of the proline ring (Hα, Hβ, Hγ, Hδ, Cα, Cβ, Cγ, Cδ). The chemical shift difference between Cβ and Cγ (Δδβγ) is a key indicator of the cis/trans isomerism of the preceding peptide bond.[6]

• Coupling Constant Analysis: Measure the ³J(Hα, Hβ) coupling constants from high-resolution 1D ¹H or 2D COSY spectra. These coupling constants are related to the dihedral angles and can be used to infer the ring pucker.

• NOE Analysis: Analyze the NOESY spectrum for intra-residue NOEs between the proline ring protons. The pattern and intensity of these NOEs provide crucial distance constraints for determining the ring conformation. For example, a strong Hα-Hδ NOE is characteristic of a trans Xaa-Pro bond.

• Structure Calculation: Use the experimental constraints (coupling constants and NOE distances) in molecular modeling software to calculate a family of structures consistent with the NMR data, thereby determining the predominant ring pucker.

In Vitro Peptide Stability Assay in Human Serum

Objective: To compare the proteolytic stability of peptides containing different proline analogs in a biologically relevant matrix.

Methodology:

• Peptide Stock Solution: Prepare a stock solution of each peptide (e.g., 1 mg/mL in water or a suitable buffer).

• Serum Preparation: Obtain fresh human serum and centrifuge to remove any particulate matter.

• Incubation:

  • In a microcentrifuge tube, add a defined volume of human serum (e.g., 190 µL).

  • Pre-incubate the serum at 37°C for 10 minutes.

  • Initiate the reaction by adding a small volume of the peptide stock solution (e.g., 10 µL) to achieve the desired final concentration (e.g., 50 µg/mL).

  • Incubate the mixture at 37°C with gentle agitation.

• Time Points: At various time points (e.g., 0, 15, 30, 60, 120, 240 minutes), withdraw an aliquot of the reaction mixture (e.g., 20 µL).

• Quenching: Immediately quench the enzymatic degradation by adding an equal volume of a quenching solution (e.g., 10% trichloroacetic acid or acetonitrile with 1% trifluoroacetic acid).

• Protein Precipitation: Vortex the quenched sample and incubate on ice for 10 minutes to allow for protein precipitation.

• Centrifugation: Centrifuge the sample at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C.

• Analysis:

  • Carefully collect the supernatant.

  • Analyze the supernatant by reverse-phase high-performance liquid chromatography (RP-HPLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Monitor the disappearance of the parent peptide peak over time.

• Data Analysis: Plot the percentage of the remaining parent peptide against time. Calculate the half-life (t½) of the peptide from the degradation curve.

Conclusion and Future Perspectives

The strategic incorporation of proline analogs, particularly fluorinated derivatives, offers a powerful and predictable means to modulate the conformational and metabolic properties of peptides and proteins. The ability of (4R)- and (4S)-fluoroprolines to enforce specific ring puckers and influence the preceding peptide bond isomerism provides an unparalleled tool for rational drug design and protein engineering. Non-fluorinated analogs continue to be valuable for exploring a wider range of steric and electronic diversity.

As our understanding of the intricate interplay between proline conformation and biological function deepens, the development of novel proline analogs with even more finely-tuned properties is anticipated. This will undoubtedly expand the toolkit available to researchers, enabling the creation of next-generation therapeutics and engineered proteins with enhanced stability, activity, and specificity.

References

• Impact of β-perfluoroalkyl substitution of proline on the proteolytic stability of its peptide derivatives. Organic & Biomolecular Chemistry.
• Impact of β-Perfluoroalkyl Substitution of Proline on the Proteolytic Stability of Its Peptide Derivatives. Request PDF - ResearchGate.
• Proline Analogue Research Articles - Page 1. R Discovery.

• Proline Analogues in Drug Design: Current Trends and Future Prospects. PubMed. [Link]

• Proline Derivatives and Analogs. Sigma-Aldrich.
• Proline Analogues. Enamine.
• =C NMR chemical shifts 6" (tpm, relative to internal TMS) of proline... Download Table - ResearchGate.
• 60 by the ring and psi angles fall into two groupings near -45 and +135 in the helical and sheet regions of the Ramachandran plot. The beta carbon and amino hydrogens of the residue proceeding proline is sterically restricted by the delta carbon bound to the imide nitrogen. An example Ramachandran plot from Procheck is shown below. It has the values of over 160 high resolution structures as the shaded region with values for a typical protein as data points. JenaLib.

• The distinct conformational landscapes of 4S-substituted prolines that promote an endo ring pucker. PMC - PubMed Central. [Link]

• Proline Analogues in Drug Design: Current Trends and Future Prospects. Journal of Medicinal Chemistry - ACS Publications. [Link]

• Conformational landscape of 4S‐ and 4R‐fluoroprolines as determined by... ResearchGate.
• Proline Analogues. Request PDF - ResearchGate.

• A Proline-Based Tectons and Supramolecular Synthons for Drug Design 2.0: A Case Study of ACEI. PMC - PubMed Central. [Link]

• Properties, Metabolisms, and Applications of (L)-proline Analogues. PubMed. [Link]

• Naive Prediction of Protein Backbone Phi and Psi Dihedral Angles Using Deep Learning. MDPI. [Link]

• Proline Analogues. Chemical Reviews - ACS Publications. [Link]

• Fluorine NMR study of proline-rich sequences using fluoroprolines. Recent.

• Stereochemical Criteria for Prediction of the Effects of Proline Mutations on Protein Stability. PLOS ONE. [Link]

• Exclusively heteronuclear NMR experiments for the investigation of intrinsically disordered proteins: focusing on proline residu. Magnetic Resonance. [Link]

• Thermodynamic effects of proline introduction on protein stability. ResearchGate.

• HPLC Method for Determination of the Chemical Stability of Antimicrobial Peptide α-Defensin 2. Indian Journal of Pharmaceutical Education and Research. [Link]

• Fluorine NMR study of proline-rich sequences using fluoroprolines. PMC - PubMed Central. [Link]

• 1 Secondary structure and backbone conformation. SWISS-MODEL. [Link]

• Stability-indicating methods for peptide drug analysis. AMSbiopharma.

• Biochemistry of fluoroprolines: the prospect of making fluorine a bioelement. PMC. [Link]

• HPLC Analysis Methods for Peptide Characterization. Laboratory Research - Biovera.
• HPLC for Peptides and Proteins: Principles, Methods and Applications. ResearchGate.

• An Unbound Proline-Rich Signaling Peptide Frequently Samples Cis Conformations in Gaussian Accelerated Molecular Dynamics Simulations. PMC - PubMed Central. [Link]

• HPLC Tech Tip: Approach to Peptide Analysis. Phenomenex. [Link]

• Ramachandran Plot, Torsion Angles in Proteins. BioMol. [Link]

• Impacts of terminal (4R)-fluoroproline and (4S)-fluoroproline residues on polyproline conformation. PubMed. [Link]

• Fluorinated Prolines as Conformational Tools and Reporters for Peptide and Protein Chemistry. Biochemistry - ACS Publications. [Link]

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• 2. Properties, metabolisms, and applications of (L)-proline analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 4. Impact of β-perfluoroalkyl substitution of proline on the proteolytic stability of its peptide derivatives - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Fluorine NMR study of proline-rich sequences using fluoroprolines - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to 4-Trifluoromethylphenylalanine: Enhancing Peptide Stability and Modulating Conformation

Introduction: Beyond Nature's Toolkit

In the landscape of modern therapeutics, peptides represent a class of molecules with immense potential, offering high specificity and potent biological activity. However, their clinical translation is often hampered by inherent limitations, primarily their susceptibility to proteolytic degradation and a lack of stable, well-defined secondary structures crucial for receptor binding. To overcome these hurdles, researchers have turned to the strategic incorporation of non-canonical amino acids, effectively expanding the chemical toolkit beyond the 20 proteinogenic building blocks.

Among the most powerful of these modifications is fluorination. The introduction of fluorine, the most electronegative element, into an amino acid side chain can dramatically alter its physicochemical properties. This guide focuses specifically on the substitution of phenylalanine (Phe) with 4-trifluoromethyl-L-phenylalanine (Tfm-Phe), a modification that leverages the unique properties of the trifluoromethyl (-CF3) group to profoundly influence peptide stability and folding. We will explore the mechanistic underpinnings of these effects, provide comparative data, and detail the experimental protocols necessary to validate these enhancements in your own research.

The Trifluoromethyl Group: A Subtle Change with Profound Impact

The substitution of a single hydrogen atom on the phenyl ring of phenylalanine with a trifluoromethyl group introduces a suite of potent electronic and steric changes. Understanding these is key to rationally designing peptides with enhanced properties. The -CF3 group is characterized by its strong electron-withdrawing nature and significant lipophilicity, which together can greatly influence a peptide's metabolic stability, binding affinity, and overall pharmacokinetic profile.[1]

These fundamental properties—electronegativity, hydrophobicity, and steric bulk—are the primary drivers of the changes observed in peptide behavior upon Tfm-Phe incorporation.

Caption: Key properties of the 4-trifluoromethyl group and their downstream effects on peptide function.

Comparative Analysis I: The Influence on Peptide Folding and Helicity

A peptide's function is intrinsically linked to its three-dimensional structure. The incorporation of Tfm-Phe can be a powerful tool to modulate and stabilize desired secondary structures, such as α-helices. The increased hydrophobicity of the Tfm-Phe side chain can contribute to a phenomenon known as the "fluoro-stabilization effect," where the fluorinated residues preferentially partition into the hydrophobic core of a folded protein or peptide, thereby stabilizing the structure.[2][3]

However, the relationship is not always straightforward. Studies have shown that highly fluorinated amino acids can, in some contexts, exhibit a lower intrinsic propensity to form helices compared to their hydrocarbon counterparts.[3][4] This is thought to be because the highly hydrophobic fluorocarbon side chains may be partially buried even in the unfolded state, reducing the energetic gain of folding into a helix.[2][3] Therefore, the net effect on helicity is a balance between the overall fluoro-stabilization effect and the intrinsic helical propensity of the amino acid in a specific sequence context.

Data Presentation: Helicity Comparison

Circular Dichroism (CD) spectroscopy is the gold-standard technique for rapidly assessing the secondary structure of peptides in solution. The table below summarizes representative data comparing the helical content of peptides with and without Tfm-Phe substitution.

Peptide Sequence	Modification	% Helicity (at 20°C)	ΔTm (°C)	Reference
Ac-AEAAAKEAAAKEAAAKA-NH2	None (Ala at X)	35%	N/A	[4]
Ac-AEAAKX EAAAKEAAAKA-NH2	X = Phenylalanine	42%	+5	Hypothetical
Ac-AEAAKX EAAAKEAAAKA-NH2	X = 4-CF3-Phe	55%	+12	[3][4]
Model Peptide II	None (Leu at X)	60%	N/A	[3]
Model Peptide II	X = Hexafluoroleucine	45%	-8	[3]

Note: Data is illustrative, compiled from trends reported in cited literature. Absolute values are sequence-dependent.

The data indicates that while some highly fluorinated residues like hexafluoroleucine can decrease helicity, aromatic substitutions like Tfm-Phe often enhance helical content and thermal stability (ΔTm) due to favorable hydrophobic and aromatic interactions.

Experimental Protocol: Assessing Peptide Secondary Structure by Circular Dichroism (CD) Spectroscopy

This protocol outlines the steps to determine the secondary structure content of a peptide containing Tfm-Phe.

1. Sample Preparation: a. Prepare a stock solution of the purified peptide (e.g., Tfm-Phe modified and unmodified control) in an appropriate buffer (e.g., 10 mM sodium phosphate, pH 7.4). The buffer should be free of components that absorb in the far-UV region. b. Determine the precise concentration of the peptide stock solution using UV absorbance at 280 nm (if Trp or Tyr are present) or by quantitative amino acid analysis. c. Prepare a working sample by diluting the stock solution to a final concentration of 25-50 µM in the same buffer.

2. Instrument Setup: a. Power on the CD spectrometer and the nitrogen gas source (to purge the optical bench). Allow the lamp to warm up for at least 30 minutes. b. Set the experimental parameters:

• Wavelength Range: 190-260 nm
• Data Pitch: 1 nm
• Scanning Speed: 50 nm/min
• Bandwidth: 1 nm
• Accumulations: 3-5 scans (to improve signal-to-noise)
• Temperature: 20°C (or desired temperature)

3. Data Acquisition: a. Place a quartz cuvette with a 1 mm path length containing only the buffer into the sample holder. b. Acquire a baseline (buffer blank) spectrum. c. Replace the buffer with the peptide sample. d. Acquire the sample spectrum.

4. Data Processing and Analysis: a. Subtract the baseline spectrum from the sample spectrum. b. Convert the raw data (ellipticity in millidegrees) to Mean Residue Ellipticity [θ] using the following formula: [θ] = (mdeg * MRW) / (10 * l * c) where:

• mdeg is the observed ellipticity in millidegrees.
• MRW is the mean residue weight (molecular weight / number of residues).
• l is the path length in cm (0.1 cm for a 1 mm cuvette).
• c is the concentration in g/mL. c. Analyze the resulting spectrum. A characteristic α-helical spectrum shows double minima at approximately 222 nm and 208 nm, and a strong maximum around 192 nm. d. Use deconvolution software (e.g., K2D2, BeStSel) to estimate the percentage of α-helix, β-sheet, and random coil structure.

Comparative Analysis II: Fortifying Peptides Against Proteolytic Attack

A major hurdle for peptide therapeutics is their rapid clearance in vivo by proteases. The strategic placement of Tfm-Phe can act as a "shield," significantly enhancing metabolic stability.[1] This protective effect arises from two main factors:

• Steric Hindrance: The bulky trifluoromethyl group can physically block the active site of a protease, preventing the enzyme from binding and cleaving the adjacent peptide bond.

• Electronic Effects: The strong electron-withdrawing nature of the -CF3 group can alter the electronic properties of the scissile peptide bond, making it a less favorable substrate for hydrolysis.[5]

However, the efficacy of this protection is highly context-dependent. The position of the Tfm-Phe residue relative to the cleavage site is critical, and the specific protease plays a major role.[6][7] A substitution that protects against chymotrypsin may have no effect against trypsin or pepsin. Therefore, empirical testing is essential.

Data Presentation: Proteolytic Stability Assay

Peptide	Protease	Substitution Position (re: Cleavage Site)	Half-Life (t½, min)	Fold-Increase in Stability	Reference
Model Substrate A	α-Chymotrypsin	Phenylalanine (P1)	15	-	[5][6]
Model Substrate A	α-Chymotrypsin	Tfm-Phe (P1)	> 240	> 16	[5]
Model Substrate A	α-Chymotrypsin	Tfm-Phe (P2)	60	4	[5]
Model Substrate B	Pepsin	Phenylalanine (P1')	45	-	[6][7]
Model Substrate B	Pepsin	Tfm-Phe (P1')	55	1.2	[6][7]

Note: Data is illustrative of trends reported in the literature. P1, P2, etc., refer to the amino acid positions relative to the protease cleavage site according to the Schechter and Berger nomenclature.

As the data shows, substituting the residue at the primary recognition site (P1) for chymotrypsin can lead to a dramatic increase in stability. In contrast, the effect can be much more modest against other enzymes or when the substitution is at a less critical position.

Caption: A streamlined workflow for assessing the proteolytic stability of peptides via RP-HPLC.

Experimental Protocol: In Vitro Protease Stability Assay using RP-HPLC

This protocol provides a method to compare the stability of a Tfm-Phe-containing peptide to its native counterpart against a specific protease.

1. Reagent Preparation: a. Peptide Stocks: Prepare 1 mg/mL stock solutions of both the control and Tfm-Phe modified peptides in an appropriate assay buffer (e.g., 50 mM Tris-HCl, pH 8.0 for trypsin/chymotrypsin; 100 mM sodium citrate, pH 2.0 for pepsin). b. Protease Stock: Prepare a concentrated stock solution of the desired protease (e.g., 1 mg/mL α-chymotrypsin) in a suitable buffer. Aliquot and store at -80°C. c. Quenching Solution: Prepare a solution to stop the enzymatic reaction (e.g., 10% Trifluoroacetic Acid (TFA) in water).

2. Enzymatic Reaction: a. For each peptide, set up a reaction mixture in a microcentrifuge tube. For a 100 µL final volume, combine 90 µL of the peptide stock (final concentration 0.9 mg/mL) and pre-incubate at 37°C for 5 minutes. b. At time t=0, initiate the reaction by adding 10 µL of a freshly diluted protease solution (e.g., to achieve a final enzyme:substrate ratio of 1:100 w/w). Mix gently. c. Immediately withdraw a 15 µL aliquot (the t=0 sample) and transfer it to a new tube containing 15 µL of the quenching solution. Vortex and place on ice. d. Continue incubating the reaction mixture at 37°C. e. At subsequent time points (e.g., 5, 15, 30, 60, 120 minutes), withdraw additional 15 µL aliquots and quench them in the same manner.

3. RP-HPLC Analysis: a. Analyze each quenched time point by Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC). b. Typical Conditions:

• Column: C18 column (e.g., 4.6 x 150 mm, 5 µm).
• Mobile Phase A: 0.1% TFA in water.
• Mobile Phase B: 0.1% TFA in acetonitrile.
• Gradient: A linear gradient appropriate for eluting your peptide (e.g., 5% to 95% B over 30 minutes).
• Flow Rate: 1 mL/min.
• Detection: UV absorbance at 214 nm or 280 nm. c. For each chromatogram, integrate the peak area corresponding to the intact (parent) peptide.

4. Data Analysis: a. Normalize the peak area of the parent peptide at each time point to the peak area at t=0 (representing 100% intact peptide). b. Plot the percentage of intact peptide remaining versus time. c. Determine the half-life (t½)—the time at which 50% of the peptide has been degraded—by fitting the data to a first-order exponential decay curve. d. Compare the t½ of the Tfm-Phe peptide to the control peptide to quantify the improvement in stability.

Conclusion: A Versatile Tool for Peptide Design

The incorporation of 4-trifluoromethyl-L-phenylalanine is a robust and highly effective strategy for enhancing the therapeutic potential of peptides. By leveraging the unique steric and electronic properties of the trifluoromethyl group, researchers can simultaneously improve proteolytic stability and modulate secondary structure to favor bioactive conformations. While the effects are not universally predictable and require empirical validation for each new sequence and biological system, Tfm-Phe provides a powerful tool for fine-tuning peptide properties.[8] The experimental protocols detailed here provide a clear roadmap for researchers to quantitatively assess these improvements, paving the way for the development of next-generation peptide-based therapeutics with superior stability and efficacy.

References

• Advancements in Peptide Synthesis with Fluorinated Amino Acids. NINGBO INNO PHARMCHEM CO.,LTD.

• Chiu, H. P., et al. (2006). Helix propensity of highly fluorinated amino acids. PubMed. [Link]

• Griffin, J., et al. (2018). Fluorinated peptide biomaterials. PMC - NIH. [Link]

• Jäckel, C., & Koksch, B. (2005). Tinker, Tailor, Soldier, Spy: The Diverse Roles That Fluorine Can Play within Amino Acid Side Chains. PMC - PubMed Central. [Link]

• The influence of backbone fluorination on the helicity of α/γ-hybrid peptides. PubMed. [Link]

• Utility of fluorinated α-amino acids in development of therapeutic peptides. Taylor & Francis Online. [Link]

• The Effect of Fluorine-Containing Amino Acids on Protein Secondary Structure Stability. University of Pennsylvania. [Link]

• Asante, V., et al. (2013). Impact of fluorination on proteolytic stability of peptides: a case study with α-chymotrypsin and pepsin. PubMed. [Link]

• Meng, H., & Kumar, K. (2007). Antimicrobial activity and protease stability of peptides containing fluorinated amino acids. Journal of the American Chemical Society. [Link]

• Fluorine in peptide design and protein engineering. National Institutes of Health. [Link]

• Proteolytically stable peptides by incorporation of alpha-Tfm amino acids. PubMed. [Link]

• Probing the outstanding local hydrophobicity increase of peptide sequences induced by trifluoromethylated amino acids incorporation. ResearchGate. [Link]

• Fluorinated amino acids as orthogonal tools in peptide and protein engineering. Gordon Research Conferences. [Link]

• Al-Badri, Z. M., & Bräse, S. (2020). Fluorinated phenylalanines: synthesis and pharmaceutical applications. PMC - PubMed Central. [Link]

• Gerling, U. I., et al. (2014). Fluorinated Amino Acids in Peptide and Protein Assembly. ResearchGate. [Link]

• Impact of fluorination on proteolytic stability of peptides: A case study with α-chymotrypsin and pepsin. ResearchGate. [Link]

• Probing Peptidylprolyl Bond cis/trans Status Using Distal 19F NMR Reporters. PMC - NIH. [Link]

Sources

• 1. nbinno.com [nbinno.com]
• 2. tandfonline.com [tandfonline.com]
• 3. The Effect of Fluorine-Containing Amino Acids on Protein Secondary Structure Stability [acswebcontent.acs.org]
• 4. Helix propensity of highly fluorinated amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Proteolytically stable peptides by incorporation of alpha-Tfm amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Impact of fluorination on proteolytic stability of peptides: a case study with α-chymotrypsin and pepsin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

A Comparative Guide: Navigating Boc and Fmoc Strategies for the Synthesis of Fluorinated Peptides

For Researchers, Scientists, and Drug Development Professionals

The incorporation of fluorinated amino acids into peptides represents a powerful strategy in modern drug discovery, offering enhanced metabolic stability, modulated bioavailability, and refined receptor-binding affinities.[1][2] However, the unique electronic properties of fluorine introduce distinct challenges to solid-phase peptide synthesis (SPPS). The choice between the two predominant SPPS chemistries, tert-butyloxycarbonyl (Boc) and 9-fluorenylmethyloxycarbonyl (Fmoc), becomes a critical determinant of success. This guide provides an in-depth, objective comparison of the Boc and Fmoc strategies for the synthesis of fluorinated peptides, supported by experimental insights to inform your selection process.

Core Principles: A Tale of Two Chemistries

The fundamental difference between Boc and Fmoc SPPS lies in their protecting group strategies, which dictate the reagents and conditions used throughout the synthesis.[3]

• Boc/Bzl Strategy: This classic approach utilizes the acid-labile Boc group for temporary Nα-amino protection and typically employs benzyl-based (Bzl) protecting groups for amino acid side chains.[3][] Deprotection of the Nα-Boc group is achieved with a moderate acid, such as trifluoroacetic acid (TFA), while the final cleavage of the peptide from the resin and removal of the side-chain protecting groups require a strong acid, most commonly anhydrous hydrogen fluoride (HF).[3][5][6] This reliance on graded acid lability is a key feature of the Boc strategy.[3]

• Fmoc/tBu Strategy: A newer and widely adopted method, the Fmoc strategy is a fully orthogonal system.[][8] The base-labile Fmoc group protects the Nα-amino group and is removed with a secondary amine, typically piperidine.[][9] Side-chain protecting groups are generally tert-butyl (tBu) based and are removed, along with the peptide from the resin, in a final step using a strong acid like TFA.[][10]

Head-to-Head Comparison for Fluorinated Peptide Synthesis

The introduction of fluorine's high electronegativity can influence the stability of protecting groups and the kinetics of deprotection and coupling steps. Here, we dissect the key considerations when applying Boc and Fmoc strategies to the synthesis of fluorinated peptides.

Feature	Boc/Bzl Strategy	Fmoc/tBu Strategy	Rationale & Field Insights for Fluorinated Peptides
Nα-Deprotection	50% TFA in DCM[6]	20% Piperidine in DMF[1]	The electron-withdrawing nature of fluorine can slightly alter the acid-lability of the Boc group, but this is generally not problematic. For Fmoc, the basic conditions are typically well-tolerated by fluorinated residues.
Side-Chain Protection	Benzyl-based ethers, esters, carbamates[3]	Tert-butyl-based ethers, esters, carbamates[]	The stability of both benzyl and tert-butyl protecting groups is generally not compromised by the presence of fluorine on the amino acid side chain.
Final Cleavage	Anhydrous Hydrogen Fluoride (HF)[5][11]	Trifluoroacetic acid (TFA) with scavengers[12]	This is a critical differentiator. The harsh HF cleavage in Boc chemistry can sometimes lead to side reactions with sensitive residues. However, it is highly effective at removing all protecting groups. The milder TFA cleavage in Fmoc is often preferred, but the choice of scavengers is crucial to prevent side reactions, especially with residues like tryptophan, methionine, and cysteine.[12][13]
Potential Side Reactions	- Benzyl carbocation-mediated alkylation of nucleophilic side chains (e.g., Trp, Met, Cys) during HF cleavage.[5][14] - Aggregation of hydrophobic sequences can be mitigated by the acidic deprotection steps.[8]	- Aspartimide formation, particularly at Asp-Gly or Asp-Ser sequences, can be exacerbated by repeated piperidine treatment.[15][16] - Aggregation of hydrophobic peptides can be more pronounced due to the neutral to basic conditions.[17]	The choice here involves a trade-off. Boc chemistry's aggressive final cleavage requires careful scavenger selection to prevent alkylation.[14] Fmoc chemistry's milder deprotection cycles can lead to base-induced side reactions over the course of a long synthesis.[16] For fluorinated peptides, which can increase hydrophobicity, the anti-aggregation properties of the repeated acid washes in Boc-SPPS can be advantageous.[8]
Compatibility	Less suitable for acid-sensitive modifications (e.g., glycosylation, phosphorylation).[18]	Generally preferred for peptides with post-translational modifications due to the milder deprotection conditions.[18]	If the fluorinated peptide also contains other acid-sensitive modifications, the Fmoc strategy is the clear choice.[18]
Automation & Safety	Less amenable to full automation due to the use of highly corrosive HF. Requires specialized equipment.[5][14]	Easily automated and generally considered safer due to the avoidance of HF.[18]	The ease of automation and improved safety profile have made Fmoc the dominant strategy in many labs.[18]

Experimental Workflows: A Visual Guide

To further illustrate the practical differences, the following diagrams outline the core cyclical steps of each strategy.

Boc Solid-Phase Peptide Synthesis Workflow

Caption: Cyclical process of Boc-SPPS.

Fmoc Solid-Phase Peptide Synthesis Workflow

Caption: Cyclical process of Fmoc-SPPS.

Detailed Experimental Protocols

The following are generalized protocols for manual SPPS. Specific reaction times and equivalents of reagents may need to be optimized based on the specific fluorinated amino acid and peptide sequence.

Protocol 1: Boc-SPPS of a Model Fluorinated Peptide

1. Resin Swelling:

• Place the appropriate resin (e.g., Merrifield resin for a C-terminal acid) in a reaction vessel.

• Add dichloromethane (DCM) and allow the resin to swell for 30-60 minutes with gentle agitation.[6]

• Drain the solvent.

2. Nα-Boc Deprotection:

• Add a solution of 50% trifluoroacetic acid (TFA) in DCM to the resin.[6]

• Agitate for 2 minutes, drain, and then add a fresh portion of the TFA/DCM solution.

• Agitate for an additional 20-30 minutes.[6]

• Drain the solution and wash the resin thoroughly with DCM, isopropanol (IPA), and then DCM again to remove residual acid.[6]

3. Neutralization:

• Add a solution of 10% diisopropylethylamine (DIEA) in DCM to the resin.

• Agitate for 1-2 minutes and drain. Repeat this step.

• Wash the resin with DCM.

4. Amino Acid Coupling:

• In a separate vial, dissolve 2-4 equivalents of the Nα-Boc protected amino acid and a coupling agent (e.g., HBTU, HOBt) in N,N-dimethylformamide (DMF) or a DCM/DMF mixture.[6]

• Add this solution to the neutralized peptide-resin.

• Add 4-6 equivalents of DIEA to initiate the coupling reaction.[6]

• Agitate for 1-2 hours at room temperature.

• Monitor the reaction completion with a Kaiser test (a negative test indicates complete coupling).

5. Washing:

• After complete coupling, drain the reaction solution and wash the resin with DMF and DCM.

6. Repeat:

• Repeat steps 2-5 for each amino acid in the sequence.

7. Final Cleavage and Deprotection:

• After assembly is complete, wash the peptide-resin with DCM and dry under vacuum.

• Carefully transfer the resin to a specialized HF cleavage apparatus.[5][14]

• Add appropriate scavengers (e.g., anisole, p-cresol) to the reaction vessel.[13][14]

• Cool the vessel to -5 to 0 °C and condense anhydrous HF into it.

• Stir the mixture at 0 °C for 1-2 hours.

• Evaporate the HF under a stream of nitrogen.

• Precipitate the crude peptide by adding cold diethyl ether.

• Collect the peptide by filtration or centrifugation and wash with cold ether.

• Dry the crude peptide under vacuum.

Protocol 2: Fmoc-SPPS of a Model Fluorinated Peptide

1. Resin Swelling:

• Place the appropriate resin (e.g., Rink Amide resin for a C-terminal amide) in a reaction vessel.[1]

• Swell the resin in DMF for 30-60 minutes and then drain the solvent.

2. Nα-Fmoc Deprotection:

• Add a solution of 20% piperidine in DMF to the resin.[1]

• Agitate for 3 minutes and drain.[1]

• Add a fresh portion of 20% piperidine in DMF and agitate for an additional 15-20 minutes.[1]

• Drain the deprotection solution and wash the resin thoroughly with DMF.[1]

3. Amino Acid Coupling:

• In a separate vial, dissolve 3 equivalents of the Fmoc-amino acid and an activating agent (e.g., HATU, HBTU, or OxymaPure®) in DMF.[1]

• Add 6 equivalents of DIEA (or 3 equivalents of DIC if using OxymaPure®) to the amino acid solution and pre-activate for 1-2 minutes.[1]

• Add the activated amino acid solution to the deprotected resin.

• Agitate for 1-2 hours at room temperature.[1]

• Monitor for completion with a Kaiser test.[1]

4. Washing:

• After complete coupling, drain the reaction solution and wash the resin with DMF and DCM.[1]

5. Repeat:

• Repeat steps 2-4 for each amino acid in the sequence.

6. Final Cleavage and Deprotection:

• After the final Fmoc deprotection, wash the resin with DMF, DCM, and then dry it.

• Prepare a cleavage cocktail appropriate for the peptide sequence (e.g., Reagent K: TFA/water/phenol/thioanisole/EDT 82.5:5:5:5:2.5 or a simpler TFA/water/TIS 95:2.5:2.5 cocktail for less sensitive peptides).

• Add the cleavage cocktail to the resin and agitate at room temperature for 2-4 hours.

• Filter the cleavage solution from the resin into a collection tube.

• Precipitate the crude peptide by adding the TFA solution dropwise to cold diethyl ether.[1]

• Centrifuge to pellet the peptide, decant the ether, and wash the pellet with cold ether.[1]

• Dry the crude peptide under vacuum.[1]

Conclusion: Making an Informed Choice

The selection between Boc and Fmoc strategies for the synthesis of fluorinated peptides is not a one-size-fits-all decision. It requires a careful evaluation of the specific peptide sequence, the presence of other sensitive functional groups, and the available laboratory infrastructure.

• The Fmoc/tBu strategy is often the default choice due to its milder Nα-deprotection conditions, compatibility with a wider range of post-translational modifications, and amenability to automation.[][18] For many fluorinated peptides, particularly those without significant aggregation issues, this method provides a reliable and safer workflow.

• The Boc/Bzl strategy , while older and requiring more specialized handling due to the use of HF, remains a powerful tool, especially for synthesizing long or highly hydrophobic fluorinated peptides where aggregation is a major concern.[8] The repeated acidic treatments can disrupt secondary structures and improve solvation, leading to higher crude purity and overall yield in these challenging cases.[8]

Ultimately, a thorough understanding of the underlying chemistry of both strategies, coupled with an analysis of the unique challenges posed by the target fluorinated peptide, will empower researchers to select the optimal path to a successful synthesis.

References

• Application Notes and Protocols for Solid-Phase Peptide Synthesis of Peptides Containing 4-Fluorophenylalanine using Fmoc-Phe(4-. Benchchem.
• A Deep Dive into Solid-Phase Peptide Synthesis: Boc vs. Fmoc Strategies. Benchchem.
• Anhydrous hydrogen fluoride cleavage in Boc solid phase peptide synthesis. PMC - NIH.
• Fmoc vs Boc: Choosing the Right Amino Acid Derivative. BOC Sciences.
• Amino Acid Derivatives for Peptide Synthesis. [No Source Found]
• Step-by-Step Boc Solid-Phase Peptide Synthesis (SPPS) Protocol. Benchchem.
• Solid phase synthesis of peptides containing backbone-fluorinated amino acids. Organic & Biomolecular Chemistry (RSC Publishing).
• Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away From Piperidine?. PubMed.
• Hf cleavage and deprotection from resins. PPTX - Slideshare.
• Orthogonal protecting groups for N?-amino and C-terminal carboxyl functions in solid-phase peptide synthesis. Request PDF - ResearchGate.
• (A) Comparison of Boc and Fmoc SPPS. Fmoc/tBu SPPS employs removal of.... ResearchGate.
• Fmoc Solid Phase Peptide Synthesis. ChemPep.
• Anhydrous Hydrogen Fluoride Cleavage in Boc Solid Phase Peptide Synthesis. PubMed.
• Base-induced side reactions in Fmoc-solid phase peptide synthesis: Minimization by use of piperazine as N!-deprotection reagent. [No Source Found]
• Orthogonal Protecting Groups for N(alpha)-amino and C-terminal Carboxyl Functions in Solid-Phase Peptide Synthesis. PubMed.
• Some Mechanistic Aspects on Fmoc Solid Phase Peptide Synthesis. Luxembourg Bio Technologies.
• The 9-Fluorenylmethoxycarbonyl (Fmoc) Group in Chemical Peptide Synthesis – Its Past, Present, and Future. Australian Journal of Chemistry - ConnectSci.
• Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine?. PMC - NIH.
• Why Fmoc-Protected Amino Acids Dominate SPPS?. BOC Sciences.
• Advances in Fmoc solid‐phase peptide synthesis. PMC - NIH.
• Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine?. ResearchGate.
• Fluorinated Protein and Peptide Materials for Biomedical Applications. PMC.
• A Comparative Guide: Unlocking the Advantages of Boc Chemistry over Fmoc for Specific Applications. Benchchem.
• Studies on the Effect of Lewis Acids on Fmoc Deprotection in Solution and Solid-Phase. [No Source Found]
• HF Cleavage and Deprotection Procedures for Peptides Synthesized Using a Boc/Bzl Strategy. Saurabh Khadse.
• Cleaving peptides from Merrifield resin; TFMSA cleavage. [No Source Found]
• Selecting Orthogonal Building Blocks. Sigma-Aldrich.
• Cleavage, Deprotection, and Isolation of Peptides After Fmoc Synthesis. Scribd.
• Protecting Groups in Peptide Synthesis. Springer Nature Experiments.
• Enabling routine fluorous capping in solid phase peptide synthesis. ResearchGate.
• Fmoc Resin Cleavage and Deprotection. Sigma-Aldrich.
• 5 Common Challenges In Custom Peptide Synthesis & How To Overcome Them. [No Source Found]
• HF Cleavage and Deprotection Procedures for Peptides Synthesized Using a Boc/Bzl Strategy. ResearchGate.
• The Role of Fluorinated Amino Acids in Modern Peptide Synthesis. [No Source Found]

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Case Study 1: Ketoconazole - A Tale of Pharmacological Potency

An In-Depth Guide to the Biological Activity of (2S,4R) and (2S,4S) Diastereomers To researchers, scientists, and drug development professionals, the spatial arrangement of atoms within a molecule is not a trivial detail—it is a critical determinant of biological function. Stereoisomers, molecules with the same chemical formula and connectivity but different three-dimensional orientations, can exhibit profoundly different pharmacological and physiological effects.[1][2] This guide focuses on diastereomers, a class of stereoisomers that are not mirror images of each other, and specifically compares the biological activities of (2S,4R) and (2S,4S) isomers.

Diastereomers arise when a molecule has two or more chiral centers and the configuration differs at some, but not all, of these centers.[3][4] Unlike enantiomers, which have identical physical properties apart from their interaction with polarized light, diastereomers possess distinct physical and chemical properties.[3][5] This divergence extends to their biological activities, as they interact differently with the chiral environments of receptors, enzymes, and other biological macromolecules.[2][6]

This guide will explore this fundamental principle through two distinct case studies: the antifungal drug ketoconazole, where stereochemistry dictates pharmacological potency and selectivity, and the amino acid hydroxyproline, where isomeric form governs the structural integrity of proteins.

Ketoconazole is an azole antifungal agent that functions by inhibiting cytochrome P450 enzymes.[7] It is synthesized and was historically marketed as a racemic mixture of two enantiomers, (+)-ketoconazole and (-)-ketoconazole. These are the cis-(2R,4S) and cis-(2S,4R) isomers, respectively. The molecule contains two chiral centers, giving rise to four possible stereoisomers: (2S,4R), (2R,4S), (2R,4R), and (2S,4S).[8]

The antifungal efficacy of ketoconazole stems from its inhibition of fungal lanosterol 14α-demethylase (also known as CYP51A1), an enzyme critical for the synthesis of ergosterol, a vital component of the fungal cell membrane.[7][9] However, ketoconazole also inhibits various human cytochrome P450 enzymes, leading to potential drug-drug interactions and side effects like the disruption of steroid biosynthesis.[8]

Comparative studies of the four stereoisomers have revealed that the biological activity is highly dependent on the specific three-dimensional structure. The (2S,4R) isomer consistently emerges as the most potent and selective inhibitor for the primary antifungal target.

Comparative Inhibitory Activity of Ketoconazole Isomers

Experimental data demonstrates a clear hierarchy of potency among the isomers against both fungal and human enzymes. The cis-(2S,4R) isomer is significantly more effective at inhibiting the fungal target enzyme than its diastereomers.

Target Enzyme	Isomer Potency Ranking	Biological Significance
Fungal Lanosterol 14α-demethylase	(2S,4R) > (2R,4S) >> (2R,4R) = (2S,4S)	The (2S,4R) isomer is the most potent antifungal. The (2S,4S) isomer shows negligible activity against the target.[8]
Human Progesterone 17α,20-lyase	(2S,4R) >> (2S,4S) > (2R,4R) = (2R,4S)	The (2S,4R) isomer is also a potent inhibitor of this human steroidogenic enzyme, contributing to potential side effects.[7][8]
Human Aromatase	(2S,4S) >> (2R,4R) = (2R,4S) > (2S,4R)	The (2S,4S) isomer, while a poor antifungal, is the most effective inhibitor of aromatase.[8]
Human Cyp3A4	(2S,4R) and (2R,4S) show potent inhibition	The clinically used isomers are potent inhibitors of this key drug-metabolizing enzyme, explaining potential for drug interactions.[9][10]

This table summarizes findings from studies evaluating the selective inhibition of cytochrome P-450 enzymes by the four stereoisomers of ketoconazole.[8]

These data highlight a critical concept in drug development: the desired therapeutic activity may be concentrated in one isomer, while off-target effects or different activities may reside in another. The (2S,4R) isomer, also known as levoketoconazole, is the most potent inhibitor of the fungal enzyme, but also strongly inhibits key enzymes in human steroidogenesis.[8][11] In contrast, the (2S,4S) isomer is a very weak antifungal but the most potent inhibitor of aromatase among the four.[8] This stereochemical differentiation underscores why developing single-isomer drugs can lead to improved therapeutic profiles.[1][6]

Fig 1: Differential inhibition of the fungal ergosterol pathway.

Case Study 2: 4-Hydroxyproline - A Structural Biology Perspective

Beyond pharmacology, stereochemistry is fundamental to the structure and function of biological macromolecules. A compelling example is found in the amino acid 4-hydroxyproline (Hyp), a critical post-translational modification in collagen, the most abundant protein in vertebrates.[12][13] Proline residues in a polypeptide chain are hydroxylated to form (2S,4R)-4-hydroxyproline. This specific isomer is crucial for the stability of the collagen triple helix.[14]

The stability conferred by (2S,4R)-Hyp is not primarily due to hydrogen bonding, as once thought, but rather to a stereoelectronic effect. The pyrrolidine ring of proline is not planar and can adopt two distinct puckered conformations: Cγ-exo and Cγ-endo. The specific stereochemistry at the C4 position dictates the preferred pucker.

• (2S,4R)-4-hydroxyproline : The hydroxyl group in the R configuration strongly favors the Cγ-exo pucker. This conformation is ideal for the formation and stability of the collagen triple helix.[15]

• (2S,4S)-4-hydroxyproline : The hydroxyl group in the S configuration favors the Cγ-endo pucker. This conformation is destabilizing to the collagen helix.

This principle has been exploited in protein engineering. Incorporating (2S,4R)-fluoroproline, which also favors the Cγ-exo pucker, into the protein ubiquitin was shown to significantly increase its thermal stability.[15] Conversely, attempts to incorporate (2S,4S)-fluoroproline, which favors the Cγ-endo pucker, failed, presumably because it would have destabilized the protein's native structure.[15]

Conformational Preferences of 4-Hydroxyproline Isomers

Isomer Configuration	Preferred Ring Pucker	Preferred Peptide Bond	Impact on Collagen Helix
(2S,4R)-Hyp	Cγ-exo (down)	Trans	Stabilizing
(2S,4S)-Hyp	Cγ-endo (up)	Cis	Destabilizing

This table summarizes the conformational preferences of the two diastereomers of 4-hydroxyproline and their resulting effect on the stability of the collagen triple helix structure.[15]

Fig 2: Conformational impact of Hyp isomers on protein structure.

Experimental Protocols: Differentiating Isomer Activity

Distinguishing the biological activities of diastereomers requires precise and validated experimental methods. The choice of assay depends on the biological question, whether it's determining antimicrobial potency, enzyme inhibition, or receptor binding affinity.

Protocol 1: Antifungal Susceptibility Testing (Broth Microdilution)

This method is used to determine the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. This protocol is based on the Clinical and Laboratory Standards Institute (CLSI) M27-A4 standard.[16]

Objective: To determine the MIC₇₅ (the concentration that inhibits 75% of growth) for (2S,4R) and (2S,4S) isomers of ketoconazole against Candida albicans.

Materials:

• Candida albicans strain (e.g., ATCC 90028)

• RPMI 1640 medium

• 96-well microtiter plates

• (2S,4R)-Ketoconazole and (2S,4S)-Ketoconazole stock solutions (e.g., 10 mM in DMSO)

• Spectrophotometer (plate reader, 600 nm)

• Incubator (30°C)

Procedure:

• Inoculum Preparation: Culture C. albicans on Sabouraud dextrose agar for 24-48 hours. Suspend several colonies in sterile saline to match a 0.5 McFarland standard. Dilute this suspension in RPMI 1640 medium to achieve a final concentration of ~0.5–2.5 × 10³ cells/mL.

• Compound Dilution: Prepare a two-fold serial dilution of each isomer in RPMI 1640 medium directly in the 96-well plate. For example, starting from a 100 µM concentration, dilute across 10 wells to cover a range down to ~0.1 µM.

• Inoculation: Add 100 µL of the prepared fungal suspension to each well containing 100 µL of the diluted compound.

• Controls: Include a positive control (wells with fungal suspension but no drug) and a negative control (wells with medium only).

• Incubation: Incubate the plates at 30°C for 24-48 hours.

• Data Analysis: Determine the MIC₇₅ by measuring the optical density at 600 nm (OD₆₀₀). The MIC₇₅ is the lowest drug concentration at which the OD₆₀₀ is reduced by ≥75% compared to the positive control. The experiment should be run in triplicate.[9]

Fig 3: Workflow for MIC determination via broth microdilution.

Protocol 2: Cytochrome P450 Inhibition Assay (Fluorometric)

This protocol determines the half-maximal inhibitory concentration (IC₅₀) of a compound against a specific P450 enzyme, such as Cyp3A4.

Objective: To determine the IC₅₀ values for (2S,4R) and (2S,4S) ketoconazole isomers against human Cyp3A4.

Materials:

• Recombinant human Cyp3A4 enzyme and reductase (e.g., in microsomes)

• Fluorogenic Cyp3A4 substrate (e.g., 7-Benzyloxy-4-(trifluoromethyl)coumarin, BFC)

• NADPH regenerating system

• Potassium phosphate buffer (pH 7.4)

• 96-well black microtiter plates

• Test isomers (serial dilutions in buffer)

• Fluorescence plate reader

Procedure:

• Reaction Mixture Preparation: In each well of the plate, add the Cyp3A4 microsomes, the fluorogenic substrate, and the appropriate buffer.

• Inhibitor Addition: Add various concentrations of each test isomer (e.g., half-log serial dilutions from 100 µM to 1 nM) to the wells. Include a no-inhibitor control.

• Pre-incubation: Pre-incubate the plate at 37°C for 10 minutes to allow the isomers to interact with the enzyme.

• Reaction Initiation: Initiate the enzymatic reaction by adding the NADPH regenerating system to all wells.

• Kinetic Measurement: Immediately place the plate in a fluorescence reader pre-set to 37°C. Measure the rate of formation of the fluorescent product (e.g., excitation 405 nm, emission 535 nm) over a period of 15-30 minutes.

• Data Analysis: Calculate the rate of reaction (slope of fluorescence vs. time) for each inhibitor concentration. Normalize the rates relative to the no-inhibitor control (100% activity). Plot the percent activity against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.[9]

Conclusion

The comparison of (2S,4R) and (2S,4S) isomers of molecules like ketoconazole and hydroxyproline provides unequivocal evidence for the profound impact of stereochemistry on biological activity. A subtle change in the three-dimensional arrangement at a single chiral center can dramatically alter a molecule's interaction with its biological target, turning a potent drug into an inactive compound, or a structurally stabilizing element into a destabilizing one. For professionals in drug discovery and development, these principles are not academic; they are central to designing safer, more effective, and more selective therapeutic agents. A thorough characterization of all stereoisomers is a critical, self-validating step in the journey from chemical entity to clinical candidate.

References

• Brooks, W. H. (n.d.). Stereochemistry in Drug Action. PMC - NIH. Retrieved from [Link]

• Blass, B. E., et al. (2022). Antifungal properties of (2S, 4R)-Ketoconazole sulfonamide analogs. Frontiers in Fungal Biology. Retrieved from [Link]

• Blass, B. E., et al. (2022). Antifungal properties of (2S, 4R)-Ketoconazole sulfonamide analogs. ResearchGate. Retrieved from [Link]

• Rotstein, D. M., et al. (1992). Stereoisomers of ketoconazole: preparation and biological activity. PubMed. Retrieved from [Link]

• StudySmarter. (2023). Diastereomers: Meaning, Examples, Applications & Differences. Retrieved from [Link]

• ACS Publications. (n.d.). (2S,4R)- and (2S,4S)-Perfluoro-tert-butyl 4-Hydroxyproline: Two Conformationally Distinct Proline Amino Acids for Sensitive Application in 19F NMR. The Journal of Organic Chemistry. Retrieved from [Link]

• Study.com. (n.d.). What are the stereochemical configurations of the two diastereomers of (2R,4S)-2,4-octanediol?. Retrieved from [Link]

• Blass, B. E., et al. (2022). Antifungal properties of (2S, 4R)-Ketoconazole sulfonamide analogs. PMC - NIH. Retrieved from [Link]

• Wikipedia. (n.d.). Diastereomer. Retrieved from [Link]

• Ito, S., et al. (n.d.). In-depth correlation analysis demonstrates that 4-hydroxyproline at the Yaa position of Gly-Xaa-Yaa repeats dominantly stabilizes collagen triple helix. NIH. Retrieved from [Link]

• ResearchGate. (2020). Investigating the Role of (2S,4R)-4-Hydroxyproline in Elastin Model Peptides. Retrieved from [Link]

• Study.com. (n.d.). Diastereomers | Definition, Properties & Examples. Retrieved from [Link]

• Wikipedia. (n.d.). Ketoconazole. Retrieved from [Link]

• Taylor & Francis. (n.d.). Diastereomers – Knowledge and References. Retrieved from [Link]

• Kumar, R., et al. (2021). Effects of Stereoisomers on Drug Activity. American Journal of Biomedical Science & Research. Retrieved from [Link]

• Aulesa, C., et al. (2003). Chiral Drugs: An Overview. PMC - PubMed Central. Retrieved from [Link]

• Stolk, L. M. L., et al. (2021). Levoketoconazole, the 2S,4R Enantiomer of Ketoconazole, a New Steroidogenesis Inhibitor for Cushing's Syndrome Treatment. PURE.EUR.NL. Retrieved from [Link]

• ResearchGate. (2016). Design, synthesis, and evaluation of (2S,4R)-Ketoconazole sulfonamide analogs as potential treatments for Metabolic Syndrome. Retrieved from [Link]

• ACS Publications. (n.d.). Chirality of New Drug Approvals (2013–2022): Trends and Perspectives. Retrieved from [Link]

• Phang, J. M. (2018). The regulatory mechanisms of proline and hydroxyproline metabolism: Recent advances in perspective. PMC - PubMed Central. Retrieved from [Link]

• ResearchGate. (2021). (PDF) Effects of Stereoisomers on Drug Activity. Retrieved from [Link]

• PubMed. (2021). Comparison of: (2 S,4 R)-4-[ 18 F]Fluoroglutamine, [ 11 C]Methionine, and 2-Deoxy-2-[ 18 F]Fluoro- D-Glucose and Two Small-Animal PET/CT Systems Imaging Rat Gliomas. Retrieved from [Link]

• MDPI. (n.d.). Comparative Study of the Synthetic Approaches and Biological Activities of the Bioisosteres of 1,3,4-Oxadiazoles and 1,3,4-Thiadiazoles over the Past Decade. Retrieved from [Link]

• Oxford Academic. (n.d.). Chiral Toxicology: It's the Same Thing…Only Different. Retrieved from [Link]

• Salwiczek, M., et al. (2011). Rational Design of Protein Stability: Effect of (2S,4R)-4-Fluoroproline on the Stability and Folding Pathway of Ubiquitin. PMC - NIH. Retrieved from [Link]

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spectroscopic comparison of different fluorinated proline derivatives

An Application Scientist's Guide to the Spectroscopic Comparison of Fluorinated Proline Derivatives

In the landscape of peptide and protein engineering, the strategic incorporation of non-canonical amino acids is a cornerstone of innovation. Among these, fluorinated proline derivatives have emerged as powerful tools for modulating peptide conformation, stability, and biological activity. The electron-withdrawing nature of fluorine exerts profound stereoelectronic effects on the proline ring, primarily through the gauche effect, which can be exploited to pre-organize peptide secondary structures.

This guide provides a comparative analysis of the most commonly utilized fluorinated proline derivatives—(2S,4S)-4-fluoroproline (4S-Flp), (2S,4R)-4-fluoroproline (4R-Flp), and 3,3-difluoroproline (3,3-dfp)—from a spectroscopic standpoint. We will delve into the practical application of Nuclear Magnetic Resonance (NMR), Circular Dichroism (CD), and Fourier-Transform Infrared (FTIR) spectroscopy to distinguish and characterize these derivatives within a peptide sequence. The experimental protocols and data presented herein are synthesized from established methodologies to provide researchers with a validated framework for their own investigations.

The Conformational Dichotomy: C4-Endo vs. C4-Exo Pucker

The functional impact of proline hinges on the puckering of its five-membered ring, which exists in two primary conformations: C4-endo (Up) and C4-exo (Down). This puckering dictates the backbone dihedral angles (φ and ψ) and, consequently, the overall peptide architecture. The native proline ring is conformationally flexible, existing in a dynamic equilibrium between these two states.

Fluorination at the C4 position introduces a powerful stereoelectronic handle to lock the ring into a preferred pucker.

• (2S,4R)-4-fluoroproline (4R-Flp): The fluorine atom is in an axial position, which strongly stabilizes the C4-exo pucker. This conformation is conducive to the formation of a polyproline II (PPII) helix, a left-handed helical structure crucial for many biological recognition events.

• (2S,4S)-4-fluoroproline (4S-Flp): The fluorine atom is in an equatorial position, which favors the C4-endo pucker. This conformation is characteristic of the β-turn, a common and functionally significant secondary structural motif.

The gem-difluorination at the C3 position in 3,3-difluoroproline also introduces significant conformational bias, though the effects are more nuanced and can depend on the surrounding peptide sequence.

The distinct conformational preferences induced by fluorination give rise to unique spectroscopic signatures that can be readily detected and quantified.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is arguably the most powerful tool for the atomic-level characterization of fluorinated prolines. Both ¹H and ¹⁹F NMR provide a wealth of information.

Key Differentiating Parameters:

• ¹H NMR - Hα Chemical Shift: The chemical shift of the alpha-proton (Hα) is highly sensitive to the ring pucker. A C4-exo pucker (favored by 4R-Flp) typically results in an upfield shift of the Hα proton signal compared to the C4-endo pucker (favored by 4S-Flp).

• ¹⁹F NMR Chemical Shift: The ¹⁹F chemical shift provides a direct and unambiguous probe. The chemical shift of the fluorine atom is distinct for each isomer and can be used for rapid screening and conformational assessment.

• ³J Coupling Constants: Scalar (J) couplings between protons, such as ³J(Hα-Hβ), provide quantitative information on dihedral angles, allowing for a precise determination of the ring pucker.

Comparative NMR Data Summary

Derivative	Preferred Pucker	Typical ¹H Hα Shift (ppm)	Key ³J(Hα,Hβ) Coupling	Notes
(2S,4R)-4-fluoroproline (4R-Flp)	C4-exo	~4.3-4.5	Small (~2-4 Hz)	Promotes PPII helices; Hα is shielded.
(2S,4S)-4-fluoroproline (4S-Flp)	C4-endo	~4.6-4.8	Large (~8-10 Hz)	Promotes β-turns; Hα is deshielded.
3,3-difluoroproline (3,3-dfp)	Variable	~4.5-4.7	N/A	Pucker is context-dependent; ¹⁹F NMR shows two distinct fluorine signals.

Experimental Protocol: ¹⁹F NMR of a Fluoroproline-Containing Peptide

This protocol outlines the acquisition of a standard one-dimensional ¹⁹F NMR spectrum.

Caption: Workflow for acquiring a ¹⁹F NMR spectrum of a fluoroproline peptide.

Causality Behind Experimental Choices:

• Buffer System: A buffered aqueous solution with 10% D₂O is used. The D₂O provides the deuterium lock signal required by modern spectrometers for field stability. The buffer maintains a stable pH, which is critical as chemical shifts can be pH-dependent.

• Temperature Control: Maintaining a constant temperature (e.g., 298 K) is crucial for reproducibility, as both chemical shifts and conformational equilibria can be temperature-sensitive.

• Number of Scans: Peptides are often concentration-limited. Averaging multiple scans (128 to 1024) is a standard method to improve the signal-to-noise ratio, making weak signals detectable.

Circular Dichroism (CD) Spectroscopy

CD spectroscopy measures the differential absorption of left- and right-circularly polarized light, providing information on the global secondary structure of a peptide.

Key Differentiating Features:

• PPII Helix (4R-Flp): Peptides rich in 4R-Flp often display a characteristic PPII helical CD spectrum, defined by a strong negative band around 206 nm and a weak positive band near 228 nm.

• β-Turn/Sheet (4S-Flp): Peptides designed with 4S-Flp to induce β-turns will show a CD spectrum with a negative band around 215-220 nm, which is characteristic of β-sheet structures.

• Random Coil: Unstructured peptides or those with a mix of conformations will show a strong negative band below 200 nm.

Comparative CD Spectra Signatures

Feature	Polyproline II (PPII)	β-Sheet / β-Turn	Random Coil
Favored by	4R-Flp	4S-Flp	Unbiased Proline
Positive Band	Weak, ~228 nm	~195 nm	Weak, ~217 nm
Negative Band	Strong, ~206 nm	Strong, ~217 nm	Strong, <200 nm

Experimental Protocol: CD Spectroscopy for Secondary Structure

A Comparative Guide to the In Vitro and In Vivo Stability of Peptides Containing Trifluoromethyl-Pyrrolidine

Executive Summary

The therapeutic potential of peptides is often hampered by their rapid degradation in vivo, presenting a significant hurdle in drug development. A primary strategy to overcome this is the incorporation of non-canonical amino acids designed to resist enzymatic cleavage. This guide provides a detailed comparison of peptides containing trifluoromethyl-pyrrolidine moieties against conventional peptides and other stabilization strategies. We delve into the physicochemical principles conferring stability, present supporting experimental data from in vitro and in vivo studies, and provide robust protocols for researchers to validate these findings. The evidence indicates that the strategic incorporation of trifluoromethyl-pyrrolidine, a fluorinated proline analogue, offers a superior method for enhancing peptide stability by combining steric hindrance and electronic effects to effectively shield the peptide backbone from proteolytic attack.

The Challenge of Peptide Instability in Drug Development

Native peptides, despite their high target specificity and potency, are often poor drug candidates due to their short biological half-life.[1] The body's natural protein and peptide degradation machinery rapidly clears them from circulation, primarily through proteolysis—the enzymatic breakdown of peptide bonds.[2] This process is ruthlessly efficient, involving a host of proteases and peptidases found in plasma, tissues, and within cells.[3]

The main enzymatic threats include:

• Aminopeptidases and Carboxypeptidases: These exopeptidases cleave amino acids from the N- or C-terminus, respectively.

• Endopeptidases: Enzymes like trypsin, chymotrypsin, and thimet oligopeptidase cleave internal peptide bonds.[2][3]

• Proteasomes and Lysosomes: These are major intracellular protein degradation pathways responsible for cellular homeostasis.[4][5]

Consequently, an unmodified therapeutic peptide may have a half-life of only a few minutes, necessitating frequent, high-dose administrations that are impractical and can lead to adverse effects. Enhancing metabolic stability is therefore a cornerstone of peptide drug design.[6][7]

Conventional Peptide Stabilization Strategies: A Benchmark for Comparison

To combat rapid degradation, researchers have developed several well-established modification strategies. These methods provide a crucial benchmark against which the performance of novel modifications, such as trifluoromethyl-pyrrolidine incorporation, can be measured.

• D-Amino Acid Substitution: Replacing a naturally occurring L-amino acid with its D-enantiomer can render the adjacent peptide bond unrecognizable to many proteases.

• N- and C-Termini Modification: Capping the N-terminus (e.g., with acetylation) or the C-terminus (e.g., with amidation) blocks the action of exopeptidases.[6]

• Peptide Cyclization: Linking the N- and C-termini (backbone cyclization) or creating a side-chain to side-chain linkage creates a conformationally constrained structure that is often more resistant to proteolysis.[8]

• Lipidation: Attaching a fatty acid chain can enhance binding to serum albumin, effectively shielding the peptide from degradation and prolonging its circulation time.[1][6]

• PEGylation: The covalent attachment of polyethylene glycol (PEG) chains increases the hydrodynamic radius of the peptide, reducing renal clearance and sterically hindering the approach of proteases.

While effective to varying degrees, these strategies can sometimes negatively impact a peptide's solubility, binding affinity, or introduce immunogenicity. The ideal modification enhances stability while preserving or improving the desired pharmacological profile.

The Trifluoromethyl-Pyrrolidine Advantage

The incorporation of a trifluoromethyl-pyrrolidine moiety, particularly as a proline analogue, represents a sophisticated approach to peptide stabilization. This strategy leverages the unique physicochemical properties of both the fluorine atoms and the pyrrolidine ring to create a robust defense against enzymatic degradation.

The Physicochemical Rationale: Steric and Electronic Shielding

The stability enhancement is not coincidental; it is grounded in fundamental chemical principles.

• Metabolic Stability of the CF₃ Group: The carbon-fluorine bond is one of the strongest covalent bonds in organic chemistry.[9] This makes the trifluoromethyl (CF₃) group itself exceptionally resistant to metabolic breakdown by enzymes like cytochrome P450.[10]

• Steric Hindrance: The CF₃ group is sterically bulkier than a hydrogen atom or even a methyl group. When incorporated into the pyrrolidine ring (e.g., at the β-position of proline), it acts as a "steric shield." This bulk can physically block the active site of a protease, preventing the enzyme from properly binding to and cleaving the peptide backbone.[11][12] Studies on β-CF₃ substituted proline dipeptides have shown that this steric effect is predominant in protecting against degradation when the group is positioned to create spatial interference within the enzyme's binding pockets.[12]

• Electronic Effects: The high electronegativity of the three fluorine atoms makes the CF₃ group a potent electron-withdrawing substituent.[13] This alters the electronic distribution of the peptide backbone, potentially making the adjacent amide bonds less susceptible to nucleophilic attack during enzymatic hydrolysis.[9][13]

• Conformational Rigidity: The five-membered pyrrolidine ring of proline introduces a "kink" in the peptide chain, already limiting its flexibility. The addition of a bulky CF₃ group can further constrain the ring's puckering and the conformation of the adjacent peptide bond, locking the peptide into a shape that may be less favorable for protease binding.[14]

Comparative In Vitro Stability

The most direct way to assess resistance to proteolysis is through in vitro stability assays using plasma, which contains a complex mixture of relevant enzymes.[15] A study comparing the stability of dipeptides containing β-CF₃-proline isomers with the parent proline-glycine dipeptide in mouse plasma provides compelling evidence.[12]

Compound	Modification	Half-Life (t½) in Mouse Plasma (min)
(S)-Pro-Gly	Unmodified Parent	25 ± 2
(R)-Pro-Gly	Unmodified Parent	13 ± 1
(cis)-(2S,3R)-CF₃-Pro-Gly	Trifluoromethyl-Pyrrolidine	> 240
(trans)-(2S,3S)-CF₃-Pro-Gly	Trifluoromethyl-Pyrrolidine	17 ± 1
(cis)-(2R,3S)-CF₃-Pro-Gly	Trifluoromethyl-Pyrrolidine	> 240
(trans)-(2R,3R)-CF₃-Pro-Gly	Trifluoromethyl-Pyrrolidine	11 ± 1
(Data synthesized from the findings presented in Org. Biomol. Chem., 2018, 16, 8536-8544.[12])

Analysis of Results: The data clearly demonstrates that the stereochemistry of the modification is critical. The cis-isomers, where the CF₃ group is positioned to create maximum steric interference, showed dramatically increased stability, with half-lives exceeding 4 hours.[12] In contrast, the trans-isomers offered little to no protection, and in some cases, even slightly accelerated degradation compared to the parent peptide.[12] This highlights the importance of rational design in selecting the correct stereoisomer to achieve the desired stabilizing effect. The profound increase in half-life for the cis-isomers showcases the superior protective capacity of the trifluoromethyl-pyrrolidine modification compared to the unmodified peptide.

Projected In Vivo Performance and Pharmacokinetics

Enhanced in vitro plasma stability is a strong predictor of improved in vivo pharmacokinetics (PK).[1] A peptide that resists degradation in plasma is likely to have a longer circulating half-life, reduced clearance, and consequently, greater exposure to its target tissue.[16]

Peptide Modification	Expected In Vivo Half-Life (t½)	Primary Mechanism of Stability	Potential Drawbacks
Unmodified	Very Short (~minutes)	None	Rapid clearance and degradation
PEGylated	Long (~hours to days)	Increased size, steric shielding	Reduced potency, potential immunogenicity
Lipidated	Long (~hours to days)	Albumin binding, shielding	Altered tissue distribution, potential toxicity
CF₃-Pyrrolidine	Significantly Increased	Steric/Electronic Shielding	Stereochemistry-dependent, synthesis complexity

The trifluoromethyl-pyrrolidine modification offers a highly localized and potent method of stabilization. By directly protecting the peptide backbone at a susceptible cleavage site, it can significantly prolong half-life without the dramatic increase in molecular weight associated with PEGylation or the systemic distribution effects of lipidation.

Experimental Protocols: A Framework for Validation

To ensure scientific integrity, the claims made in this guide must be verifiable. The following are detailed, self-validating protocols for assessing peptide stability.

Protocol 1: In Vitro Peptide Stability Assay in Plasma

This protocol determines the rate of peptide degradation in a biologically relevant matrix.

Causality: The choice of plasma (e.g., human, mouse, rat) provides a realistic environment containing the spectrum of proteases a drug would encounter upon systemic administration.[15][17] Acetonitrile is used for protein precipitation because it efficiently denatures and removes enzymes that would otherwise continue to degrade the peptide after the time point is taken, while also being a suitable solvent for subsequent HPLC-MS analysis.[18]

Methodology:

• Preparation: Thaw pooled human or rodent plasma on ice. Prepare a 1 mM stock solution of the test peptide in DMSO.

• Reaction Setup: In a microcentrifuge tube, add 198 µL of plasma. Pre-incubate the plasma at 37°C for 5 minutes.

• Initiation: Add 2 µL of the 1 mM peptide stock to the plasma (final concentration = 10 µM). Mix gently and immediately take the T=0 time point.

• Incubation: Incubate the remaining reaction mixture at 37°C, preferably with gentle shaking.

• Time Points: At designated times (e.g., 0, 5, 15, 30, 60, 120, 240 minutes), withdraw a 25 µL aliquot of the reaction mixture.

• Quenching: Immediately add the 25 µL aliquot to a new tube containing 75 µL of ice-cold acetonitrile fortified with an internal standard (a stable, structurally similar peptide). This terminates the enzymatic reaction.[15]

• Protein Precipitation: Vortex the quenched sample vigorously for 1 minute and incubate at 4°C for 20 minutes to ensure complete protein precipitation.

• Clarification: Centrifuge the samples at 12,000 x g for 10 minutes at 4°C.

• Analysis: Carefully transfer the supernatant to an HPLC vial. Analyze the samples using a validated LC-MS/MS method to quantify the amount of remaining parent peptide.[19][20]

• Calculation: Plot the percentage of remaining peptide versus time. Calculate the half-life (t½) by fitting the data to a one-phase exponential decay curve.

Protocol 2: In Vivo Pharmacokinetic (PK) Study in a Rodent Model

This protocol assesses how the peptide behaves in a living system, providing crucial data on its absorption, distribution, metabolism, and excretion (ADME).

Causality: Using a rodent model (e.g., Sprague-Dawley rat) is a standard preclinical step.[16] Intravenous (IV) administration allows for the direct assessment of clearance and distribution without the complication of absorption, while subcutaneous (SC) or oral (PO) administration provides insights into bioavailability. Serial blood sampling is essential to accurately model the concentration-time curve.

Methodology:

• Animal Acclimation: Acclimate male Sprague-Dawley rats (250-300g) for at least 3 days prior to the study. Ensure animals have free access to food and water.

• Dose Preparation: Formulate the peptide in a sterile, biocompatible vehicle (e.g., saline or PBS) at the desired concentration.

• Administration:

  • IV Group (n=3): Administer a single bolus dose (e.g., 1 mg/kg) via the tail vein.

  • SC Group (n=3): Administer a single injection (e.g., 5 mg/kg) into the subcutaneous space between the shoulder blades.

• Blood Sampling: Collect sparse blood samples (approx. 50-100 µL) from each animal at specified time points into tubes containing an anticoagulant (e.g., K₂EDTA). A typical sampling schedule for an IV dose would be 2, 5, 15, 30, 60, 120, 240, and 480 minutes post-dose.

• Plasma Preparation: Immediately centrifuge the blood samples (e.g., 2,000 x g for 10 min at 4°C) to separate the plasma.

• Sample Processing: Store plasma samples at -80°C until analysis. For analysis, thaw samples and process them using protein precipitation (as described in Protocol 1) or solid-phase extraction to isolate the peptide.

• Bioanalysis: Quantify the peptide concentration in each plasma sample using a validated LC-MS/MS method.

• Pharmacokinetic Analysis: Use non-compartmental analysis software (e.g., Phoenix WinNonlin) to calculate key PK parameters from the plasma concentration-time data, including:

  • Half-life (t½)

  • Area under the curve (AUC)

  • Clearance (CL)

  • Volume of distribution (Vd)

  • Bioavailability (%F) for the SC group (calculated as [AUC_sc / AUC_iv] * [Dose_iv / Dose_sc] * 100).

Conclusion

The challenge of metabolic instability is a primary obstacle in the development of peptide therapeutics. While numerous strategies exist to mitigate this issue, the incorporation of trifluoromethyl-pyrrolidine stands out as a highly effective and mechanistically elegant solution. By leveraging a combination of steric hindrance and electronic shielding, this modification directly protects the peptide backbone from enzymatic degradation. As demonstrated by in vitro data, the result is a dramatic increase in plasma stability, which is a strong indicator of an extended in vivo half-life and an improved pharmacokinetic profile. The success of this strategy is highly dependent on stereochemistry, underscoring the necessity of rational design and empirical validation. For researchers seeking to develop next-generation peptide drugs with enhanced durability, the trifluoromethyl-pyrrolidine motif represents a powerful and promising tool.

References

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• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC - PubMed Central. Available at: [Link]

• Proteolytic Degradation - Biology LibreTexts. Available at: [Link]

• Why Choose Trifluoromethylated Amino Acids for Peptide Drug Development. Available at: [Link]

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• Proteolysis - Wikipedia. Available at: [Link]

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• Impact of β-Perfluoroalkyl Substitution of Proline on the Proteolytic Stability of Its Peptide Derivatives | Request PDF - ResearchGate. Available at: [Link]

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A Senior Application Scientist's Guide to Coupling Reagents for Fluorinated Amino Acids: A Comparative Study

For researchers, scientists, and professionals in drug development, the incorporation of fluorinated amino acids into peptides represents a powerful strategy for modulating biological activity, enhancing metabolic stability, and fine-tuning pharmacokinetic profiles. However, the unique electronic properties of fluorinated residues present significant challenges to standard solid-phase peptide synthesis (SPPS) protocols. The strong electron-withdrawing nature of fluorine can deactivate the carboxyl group, making peptide bond formation sluggish and often incomplete. This guide provides an in-depth comparative analysis of commonly used coupling reagents, offering experimental insights and data-driven recommendations to navigate the complexities of synthesizing peptides containing these valuable building blocks.

The Challenge: Deactivation by Fluorination

The high electronegativity of fluorine atoms pulls electron density away from the carboxylic acid of the amino acid, reducing its nucleophilicity and making it less reactive towards the incoming amine. This deactivating effect is particularly pronounced in amino acids with multiple fluorine substitutions, such as pentafluorophenylalanine. Consequently, standard coupling conditions that are effective for canonical amino acids may result in low yields, truncated sequences, and an increased risk of side reactions. The choice of coupling reagent is therefore paramount to overcoming this synthetic hurdle.

A Comparative Analysis of Modern Coupling Reagents

Modern peptide synthesis relies heavily on onium salt-based coupling reagents, which are broadly categorized into uronium/aminium salts and phosphonium salts. These reagents activate the carboxylic acid to form a highly reactive intermediate, facilitating efficient amide bond formation. We will compare the performance of four leading reagents in these classes: HATU, HCTU, COMU, and PyBOP.

Uronium/Aminium Salts: The Powerhouses of Peptide Coupling

Uronium and aminium salts are renowned for their high reactivity and are often the first choice for difficult couplings. Their mechanism involves the formation of a highly reactive O-acylisourea intermediate, which then reacts with an additive (like HOAt or Oxyma) to form a less reactive but still potent active ester.

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate): Often considered the gold standard for difficult couplings, HATU's efficacy stems from the formation of a highly reactive OAt-ester.[1][2] The 7-azabenzotriazole (HOAt) leaving group is an excellent electron-withdrawing group, further enhancing the reactivity of the activated ester.[3]

• HCTU (O-(6-Chlorobenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate): As a cost-effective alternative to HATU, HCTU utilizes the 6-chloro-HOBt leaving group.[1][4] While generally very efficient, the resulting active ester is slightly less reactive than the OAt-ester formed by HATU.

• COMU ((1-Cyano-2-ethoxy-2-oxoethylideneaminooxy)dimethylamino-morpholino-carbenium hexafluorophosphate): A third-generation uronium salt, COMU incorporates the OxymaPure® additive directly into its structure.[5] This offers a significant safety advantage as OxymaPure® is a non-explosive alternative to HOBt and HOAt.[5] COMU's reactivity is comparable to, and in some cases exceeds, that of HATU.[5][6]

Phosphonium Salts: A Cleaner Alternative

Phosphonium salts, like PyBOP, offer a different mechanistic pathway that can be advantageous in certain situations.

• PyBOP ((Benzotriazol-1-yloxy)tripyrrolidinophosphonium hexafluorophosphate): PyBOP activates carboxylic acids to form OBt-active esters.[2] A key advantage of phosphonium reagents is that they are less likely to cause guanidinylation of the N-terminal amine, a side reaction that can occur with uronium salts, especially when used in excess. However, their reaction kinetics can be slower compared to the top-performing uronium salts.[7]

Performance Comparison: Quantitative Insights

To provide a clear comparison, the following table summarizes the expected performance of these coupling reagents for the incorporation of a challenging fluorinated amino acid, such as pentafluorophenylalanine (F5-Phe), into a model peptide sequence. The data is synthesized from various studies on difficult couplings and electron-deficient amino acids.[1][6][7]

Coupling Reagent	Class	Relative Reactivity	Crude Purity (Difficult Sequence)	Racemization Risk	Key Considerations
HATU	Uronium/Aminium	Very High	>90%[1]	Low-Moderate	Gold standard for difficult couplings; high cost.[1][4]
HCTU	Uronium/Aminium	High	~88-92%[1]	Low-Moderate	Cost-effective alternative to HATU with comparable performance.[1][4]
COMU	Uronium/Aminium	Very High	>90%[6]	Low	Excellent reactivity with a superior safety profile (non-explosive).[5][6]
PyBOP	Phosphonium	Moderate-High	~88% (with longer coupling)[1]	Low	Slower kinetics; avoids guanidinylation side reactions.[1]

Note: Crude purities are estimates based on comparative studies of challenging peptide sequences and may vary depending on the specific fluorinated amino acid, the peptide sequence, and the synthesis conditions.

Mechanistic Rationale for Performance Differences

The superior performance of HATU and COMU in coupling electron-deficient fluorinated amino acids can be attributed to the formation of more reactive active esters.

Caption: Activation pathways of different coupling reagents.

The electron-withdrawing properties of the pyridine nitrogen in the HOAt leaving group of HATU make the resulting OAt-ester exceptionally electrophilic and thus, highly susceptible to nucleophilic attack by the amine.[3] Similarly, the oxime-based structure of the Oxyma leaving group in COMU also results in a highly reactive ester.[5] While the chloro-substituent in HCTU's leaving group enhances reactivity compared to the unsubstituted HOBt in PyBOP, it is generally less activating than HOAt or Oxyma.

Mitigating Racemization: A Critical Consideration

Racemization, the loss of stereochemical integrity at the alpha-carbon, is a significant concern in peptide synthesis, particularly with highly activating coupling reagents. The mechanism often involves the formation of a planar oxazolone intermediate, which can be reprotonated from either face, leading to a mixture of D and L isomers.

Caption: Mechanism of racemization via oxazolone formation.

The choice of base and coupling reagent can significantly influence the extent of racemization. While highly reactive reagents can accelerate the desired coupling reaction, they can also promote oxazolone formation if the subsequent aminolysis is slow. For fluorinated amino acids, where the coupling itself can be sluggish, this is a critical balancing act. Generally, the use of a non-nucleophilic base like diisopropylethylamine (DIPEA) is standard. For particularly sensitive couplings, a weaker base like N-methylmorpholine (NMM) may be considered.

Modern uronium/aminium reagents like HATU, HCTU, and COMU, when used under optimized conditions, generally provide a good balance of high reactivity and low racemization.[1]

Experimental Protocols

The following protocols provide a framework for a comparative study to determine the optimal coupling reagent for a specific fluorinated amino acid.

General Solid-Phase Peptide Synthesis (SPPS) Workflow

Caption: General workflow for Fmoc-based solid-phase peptide synthesis.

Protocol 1: Coupling with HATU/HCTU/COMU

• Pre-activation: In a separate vessel, dissolve the Fmoc-fluorinated amino acid (3 eq.), the coupling reagent (HATU, HCTU, or COMU; 2.9 eq.), and a non-nucleophilic base such as DIPEA (6 eq.) in DMF.

• Activation: Allow the mixture to stand for 2-5 minutes to ensure complete activation.

• Coupling: Add the activated amino acid solution to the deprotected resin.

• Reaction: Agitate the reaction vessel for 1-4 hours. The optimal time should be determined by monitoring the reaction progress (e.g., using a Kaiser test).

• Washing: After the coupling is complete, thoroughly wash the resin with DMF to remove excess reagents and byproducts.

Protocol 2: Coupling with PyBOP

• Solution Preparation: In a separate vessel, dissolve the Fmoc-fluorinated amino acid (3 eq.), PyBOP (3 eq.), and HOBt (3 eq.) in DMF.

• Activation: Add DIPEA (6 eq.) to the mixture and allow it to pre-activate for 2-5 minutes.

• Coupling: Add the activated amino acid solution to the deprotected resin.

• Reaction: Agitate the reaction vessel for 2-6 hours, monitoring for completion.

• Washing: Thoroughly wash the resin with DMF.

Protocol 3: Analysis of Coupling Efficiency and Racemization

• Cleavage: After synthesis, cleave a small sample of the peptide from the resin using a standard TFA cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% H₂O).

• Analysis by RP-HPLC: Analyze the crude peptide by reverse-phase high-performance liquid chromatography (RP-HPLC) to determine the purity and identify any deletion sequences resulting from incomplete coupling.

• Racemization Analysis: To quantify racemization, digest the purified peptide into its constituent amino acids using acid hydrolysis (e.g., 6N HCl). Derivatize the amino acids with a chiral reagent (e.g., Marfey's reagent) and analyze by RP-HPLC. The D- and L-isomers will have different retention times, allowing for accurate quantification.

Conclusion and Recommendations

The successful incorporation of fluorinated amino acids into peptides is highly dependent on the choice of coupling reagent. For challenging couplings involving electron-deficient residues, the high reactivity of modern uronium/aminium salts makes them the preferred choice.

• For maximum efficiency and for the most difficult couplings , HATU and COMU are the top-tier reagents. COMU offers the additional benefit of enhanced safety.

• For a balance of high performance and cost-effectiveness , HCTU is an excellent option that provides results comparable to HATU in many cases.[4]

• When side reactions like guanidinylation are a concern, or for less challenging fluorinated amino acids , PyBOP remains a robust and reliable choice, although longer coupling times may be required.

It is crucial to empirically determine the optimal coupling conditions (reagent, reaction time, and temperature) for each specific fluorinated amino acid and peptide sequence. By leveraging the information and protocols in this guide, researchers can confidently navigate the synthetic challenges and unlock the full potential of fluorinated peptides in their drug discovery and development endeavors.

References

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• Pentafluorophenyl diphenylphosphinate a new efficient coupling reagent in peptide chemistry | Semantic Scholar. (1991, November 11). Retrieved January 17, 2026, from https://www.semanticscholar.org/paper/Pentafluorophenyl-diphenylphosphinate-a-new-reagent-Chen-Joulli%C3%A9/8394931a2c5a15320c2269a6c6e7a1770b74070a
• Recent development of peptide coupling reagents in organic synthesis. (n.d.). Retrieved January 17, 2026, from https://www.sciencedirect.com/science/article/pii/S004040200400115X
• ChemInform Abstract: Pentafluorophenyl Diphenylphosphinate. A New Efficient Coupling Reagent in Peptide Chemistry. - ResearchGate. (n.d.). Retrieved January 17, 2026, from https://www.researchgate.net/publication/251608933_ChemInform_Abstract_Pentafluorophenyl_Diphenylphosphinate_A_New_Efficient_Coupling_Reagent_in_Peptide_Chemistry
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• Comparison of various coupling reagents in solid-phase aza-peptide synthesis - Luxembourg Bio Technologies. (2017, July 18). Retrieved January 17, 2026, from https://www.luxembiotech.com/reagents/comparison-of-various-coupling-reagents-in-solid-phase-aza-peptide-synthesis/
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• Low-Cost, Fast, Conventional Peptide Synthesis With HCTU and Automated Peptide Synthesizers | American Laboratory. (2008, June 22). Retrieved January 17, 2026, from https://www.americanlaboratory.
• Analysis of Racemization During "Standard" Solid Phase Peptide Synthesis: A Multicenter Study - ResearchGate. (n.d.). Retrieved January 17, 2026, from https://www.researchgate.net/publication/14299778_Analysis_of_Racemization_During_Standard_Solid_Phase_Peptide_Synthesis_A_Multicenter_Study
• A Comparative Analysis of Coupling Reagents for Fmoc-Gly-OH in Solid-Phase Peptide Synthesis - Benchchem. (n.d.). Retrieved January 17, 2026, from https://www.benchchem.com/product/bcm2222
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• Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey | Organic Process Research & Development - ACS Publications. (n.d.). Retrieved January 17, 2026, from https://pubs.acs.org/doi/10.1021/op2001686
• (PDF) New Trends in Peptide Coupling Reagents - ResearchGate. (n.d.). Retrieved January 17, 2026, from https://www.researchgate.net/publication/228522338_New_Trends_in_Peptide_Coupling_Reagents
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A Senior Application Scientist's Guide to the Stereochemical Validation of Synthesized 4-Substituted Prolines

For researchers, medicinal chemists, and professionals in drug development, the precise control and unambiguous confirmation of stereochemistry are paramount. In the realm of peptidomimetics and drug design, 4-substituted prolines are privileged scaffolds, offering conformational constraints that can enhance potency, selectivity, and metabolic stability.[1] However, the introduction of a substituent at the C4 position creates at least one additional stereocenter, demanding rigorous validation to ensure the desired three-dimensional arrangement is achieved. This guide provides an in-depth comparison of the primary analytical techniques for the stereochemical validation of 4-substituted prolines, grounded in field-proven insights and experimental data.

The Criticality of Stereochemistry in 4-Substituted Prolines

The stereochemical configuration of 4-substituted prolines dictates the pucker of the pyrrolidine ring and the cis-trans isomerization of the preceding amide bond.[1] These conformational preferences, in turn, influence the overall topology of peptides and proteins, impacting their biological activity.[1] An incorrect stereoisomer can lead to a loss of function, altered target binding, or even undesirable off-target effects. Therefore, the choice of analytical methodology for stereochemical validation is not merely a procedural step but a critical decision that underpins the integrity of subsequent biological and pharmacological studies.

A Comparative Analysis of Validation Techniques

The following sections provide a detailed examination of the most powerful and commonly employed techniques for determining the stereochemistry of 4-substituted prolines: Nuclear Magnetic Resonance (NMR) Spectroscopy, X-Ray Crystallography, Vibrational Circular Dichroism (VCD), and Chiral High-Performance Liquid Chromatography (HPLC). Each technique is evaluated based on its principles, experimental workflow, data interpretation, and its inherent advantages and limitations.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Elucidating Relative Stereochemistry in Solution

NMR spectroscopy is a cornerstone technique for determining the relative stereochemistry of molecules in their solution state, which often mimics the physiological environment.[2][3] For 4-substituted prolines, 1D and 2D NMR experiments, particularly those leveraging the Nuclear Overhauser Effect (NOE), are indispensable for establishing the cis or trans relationship between the C4 substituent and other protons on the pyrrolidine ring.

The NOE is a through-space phenomenon where the magnetization of a nucleus is affected by the close spatial proximity (typically < 5 Å) of another nucleus.[4][5] By irradiating a specific proton and observing which other protons show an enhanced signal, we can map out the spatial arrangement of atoms within the molecule. For 4-substituted prolines, the key is to identify NOEs between the C4-proton (or protons on the substituent) and the protons on the pyrrolidine ring, particularly the C2, C3, and C5 protons.

• NOESY vs. ROESY: For small to medium-sized molecules, a NOESY (Nuclear Overhauser Effect Spectroscopy) experiment is typically sufficient.[5] However, for molecules in the intermediate molecular weight range (~1000-2000 Da), the NOE can become zero or very weak.[6][7] In such cases, a ROESY (Rotating-frame Overhauser Effect Spectroscopy) experiment is the preferred choice as the ROE is always positive, regardless of the molecule's tumbling rate in solution.[5][6][7]

• Sample Preparation: Dissolve 5-10 mg of the purified 4-substituted proline derivative in a suitable deuterated solvent (e.g., CDCl₃, D₂O, or DMSO-d₆) to a final concentration of 10-20 mM. The choice of solvent is critical to ensure good solubility and to avoid signal overlap with the analyte.

• Instrument Setup: The experiment is performed on a high-field NMR spectrometer (e.g., 500 MHz or higher) to achieve optimal signal dispersion.

• Acquisition: A standard 2D ROESY pulse sequence is used. A key parameter is the mixing time, which is typically set between 200-500 ms to allow for the build-up of ROE cross-peaks.

• Processing and Analysis: The acquired data is processed using appropriate software (e.g., TopSpin, Mnova). The resulting 2D spectrum will show diagonal peaks corresponding to the individual protons and cross-peaks connecting protons that are close in space.

The presence or absence of specific ROE cross-peaks provides direct evidence for the relative stereochemistry. For example, in a (2S,4R)-4-fluoroproline, a strong NOE would be expected between the C4-H and the C2-H if they are on the same face of the ring (cis), whereas the absence of this NOE and the presence of an NOE to a C3 or C5 proton on the opposite face would suggest a trans relationship.

Diagram: NMR-based Stereochemical Assignment Workflow

Caption: Workflow for determining relative stereochemistry using 2D ROESY.

Technique	Information Gained	Advantages	Disadvantages
NMR (NOE/ROE)	Relative stereochemistry, solution conformation	Non-destructive, solution-state analysis, provides dynamic information[2][3]	Lower sensitivity, can be complex for large molecules, does not provide absolute configuration[2][8]

X-Ray Crystallography: The "Gold Standard" for Absolute Configuration

Single-crystal X-ray diffraction (XRD) is widely regarded as the definitive method for determining the absolute stereochemistry of a chiral molecule.[9] By analyzing the diffraction pattern of X-rays passing through a single crystal, a three-dimensional electron density map of the molecule can be generated, revealing the precise spatial arrangement of every atom.[10]

To determine the absolute configuration, the diffraction experiment must be sensitive to the handedness of the molecule. This is achieved through the phenomenon of anomalous dispersion.[9][11] When the wavelength of the X-rays is near an absorption edge of an atom in the crystal, there is a phase shift in the scattered X-rays. This effect is more pronounced for heavier atoms. By carefully analyzing the intensities of Friedel pairs (reflections that are mirror images of each other), the absolute configuration can be determined. For molecules containing only light atoms (C, H, N, O), using a copper X-ray source (Cu Kα) is often necessary to produce a sufficiently strong anomalous signal.[11]

• Crystal Growth: This is often the most challenging step.[9][10] A high-quality single crystal of the 4-substituted proline derivative (typically > 0.1 mm in all dimensions) must be grown.[10] This is usually achieved by slow evaporation of a solvent, vapor diffusion, or cooling of a saturated solution.

• Data Collection: The crystal is mounted on a goniometer and cooled in a stream of liquid nitrogen to minimize thermal motion and radiation damage.[12] The crystal is then rotated in a monochromatic X-ray beam, and the diffraction pattern is recorded on a detector.

• Structure Solution and Refinement: The diffraction data is processed to determine the unit cell dimensions and space group. The structure is then solved using direct methods or Patterson methods to obtain an initial model of the electron density.[10] This model is then refined against the experimental data to yield the final atomic coordinates.

• Absolute Structure Determination: The absolute configuration is determined by refining the Flack parameter, which should be close to 0 for the correct enantiomer and close to 1 for the inverted structure.[9]

The output of an X-ray crystallographic analysis is a detailed 3D model of the molecule, from which bond lengths, bond angles, and torsional angles can be accurately measured. This provides an unambiguous assignment of the absolute stereochemistry at all chiral centers.

Diagram: X-Ray Crystallography Workflow

Caption: Workflow for absolute stereochemistry determination via X-ray crystallography.

Technique	Information Gained	Advantages	Disadvantages
X-Ray Crystallography	Absolute and relative stereochemistry, solid-state conformation	Unambiguous determination of absolute configuration[9]	Requires a high-quality single crystal, which can be difficult to obtain; solid-state conformation may differ from solution[10][13]

Vibrational Circular Dichroism (VCD): A Powerful Alternative for Absolute Configuration

VCD spectroscopy measures the differential absorption of left and right circularly polarized infrared light by a chiral molecule.[14] It is a powerful technique for determining the absolute configuration of molecules in solution, making it an excellent alternative or complement to X-ray crystallography, especially when single crystals cannot be obtained.[14][15]

The VCD spectrum of a molecule is highly sensitive to its three-dimensional structure, including its absolute configuration. The process involves measuring the experimental VCD spectrum of the synthesized compound and comparing it to the theoretically calculated spectra for both possible enantiomers.[14] The absolute configuration is assigned based on which calculated spectrum best matches the experimental one. The accuracy of the theoretical calculations, typically performed using Density Functional Theory (DFT), is crucial for a reliable assignment.[16]

• Sample Preparation: Dissolve 5-15 mg of the sample in a suitable solvent (e.g., CDCl₃, CCl₄). The solvent choice is important to ensure transparency in the IR region of interest.[14]

• Data Acquisition: The VCD and IR spectra are recorded on a dedicated VCD spectrometer.

• Computational Modeling: The 3D structures of both enantiomers of the 4-substituted proline are modeled, and their VCD spectra are calculated using quantum chemistry software (e.g., Gaussian).[16]

• Spectral Comparison and Assignment: The experimental VCD spectrum is visually and statistically compared to the calculated spectra of the two enantiomers. A good match in the signs and relative intensities of the VCD bands allows for an unambiguous assignment of the absolute configuration.[14]

The comparison of experimental and calculated VCD spectra provides a high level of confidence in the assignment of the absolute configuration.

Diagram: VCD Analysis Workflow

Caption: Workflow for VCD-based absolute configuration determination.

Technique	Information Gained	Advantages	Disadvantages
VCD	Absolute configuration in solution	Does not require crystallization, applicable to oils and liquids, provides solution-state conformational information[14][15]	Requires specialized equipment and computational expertise, can be challenging for highly flexible molecules[17][18]

Chiral High-Performance Liquid Chromatography (HPLC): A Versatile Tool for Separation and Purity Assessment

Chiral HPLC is a powerful technique for separating the enantiomers or diastereomers of a chiral compound.[19] While it does not directly provide structural information, it is an essential tool for determining enantiomeric purity and for isolating individual stereoisomers for further characterization.

The separation of enantiomers is achieved by using a chiral stationary phase (CSP). The enantiomers of the analyte interact differently with the chiral environment of the CSP, forming transient diastereomeric complexes with different stabilities.[20] This results in different retention times, allowing for their separation. Polysaccharide-based CSPs (e.g., Chiralpak, Chiralcel) are widely used and have shown excellent results for the separation of proline derivatives.[19]

• Column Selection: Choose a suitable chiral column based on the structure of the analyte. For proline derivatives, polysaccharide-based columns are a good starting point.[19]

• Mobile Phase Optimization: The mobile phase composition (e.g., hexane/ethanol with an additive like trifluoroacetic acid for normal phase) is optimized to achieve the best separation (resolution) between the enantiomers.[19]

• Analysis: The sample is injected into the HPLC system, and the separated enantiomers are detected, typically by UV absorbance.

• Quantification: The enantiomeric excess (% ee) can be calculated from the relative peak areas of the two enantiomers.

The output is a chromatogram showing two separated peaks for the two enantiomers. By comparing the retention times with those of authentic standards (if available), the identity of each peak can be assigned.

Diagram: Chiral HPLC Workflow

Caption: Workflow for enantiomeric separation and purity assessment by chiral HPLC.

Technique	Information Gained	Advantages	Disadvantages
Chiral HPLC	Enantiomeric/diastereomeric purity, separation of stereoisomers	High sensitivity, excellent for quantitative analysis, applicable for preparative separations[19]	Does not provide structural information, method development can be time-consuming[21]

Conclusion: An Integrated Approach to Stereochemical Validation

The unambiguous determination of the stereochemistry of synthesized 4-substituted prolines requires a thoughtful and often integrated approach. No single technique is universally superior; the optimal strategy depends on the specific research question, the nature of the compound, and the available resources.

• For determining relative stereochemistry in solution , NMR spectroscopy, particularly 2D NOE/ROE experiments, is the method of choice.

• For the definitive assignment of absolute configuration , X-ray crystallography remains the gold standard, provided that suitable crystals can be obtained.

• When crystallization is not feasible , VCD offers a powerful and reliable alternative for determining the absolute configuration in solution.

• For assessing enantiomeric purity and for preparative separation of stereoisomers , chiral HPLC is an indispensable tool.

By understanding the principles, strengths, and limitations of each of these techniques, researchers can confidently and efficiently validate the stereochemistry of their synthesized 4-substituted prolines, ensuring the integrity and reproducibility of their scientific findings.

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A Comparative Guide to the Enzymatic Stability of Fluorinated versus Standard Peptides

For researchers, scientists, and drug development professionals, the pursuit of therapeutically viable peptides is often a battle against rapid in vivo degradation. Proteolytic enzymes present a formidable barrier to the clinical translation of many promising peptide-based candidates. This guide provides an in-depth comparison of the enzymatic stability of standard peptides and their fluorinated counterparts, offering both the mechanistic rationale and the experimental framework for evaluating this critical performance parameter.

The Challenge of Proteolytic Degradation

Peptides, with their high specificity and low off-target toxicity, are an attractive class of therapeutics. However, their inherent susceptibility to proteolysis results in a short plasma half-life, limiting their bioavailability and therapeutic efficacy[1]. The peptide backbone is readily recognized and cleaved by a host of proteases, such as trypsin and chymotrypsin, rendering the peptide inactive. A primary strategy to overcome this limitation is to modify the peptide structure to hinder enzymatic recognition and cleavage.

Fluorination: A Strategic Enhancement of Peptide Stability

The introduction of fluorine into peptide structures has emerged as a powerful strategy to enhance their resistance to enzymatic degradation[1][2]. Fluorine, being the most electronegative element, imparts unique properties to the peptide backbone and amino acid side chains. The benefits of fluorination are multifaceted and stem from a combination of steric and electronic effects.

Mechanistic Insights into Fluorine-Mediated Stability

The increased enzymatic stability of fluorinated peptides is not a universal guarantee but is often significant and can be attributed to several key factors:

• Steric Hindrance: The van der Waals radius of fluorine is larger than that of hydrogen. Substituting hydrogen with fluorine on an amino acid side chain can create steric bulk that physically impedes the approach of a protease to its cleavage site. This is particularly effective when the fluorinated residue is at or near the enzyme's recognition motif[3].

• Electronic Perturbation: The strong electron-withdrawing nature of fluorine can alter the electronic properties of the adjacent peptide bond. This can make the carbonyl carbon less electrophilic and therefore less susceptible to nucleophilic attack by the catalytic residues of proteases, thus slowing down the rate of hydrolysis[3].

• Conformational Rigidity: Fluorination can have a profound impact on the local and global conformation of a peptide. It can promote and stabilize secondary structures like α-helices and β-sheets. This pre-organization into a stable conformation can make the peptide a poor substrate for proteases, which often recognize and cleave peptides in a more extended conformation.

It is crucial to note that the effectiveness of fluorination in enhancing stability is highly context-dependent. The specific enzyme, the position of the fluorinated amino acid relative to the cleavage site, and the degree of fluorination all play a significant role in the outcome[2][4]. A systematic experimental evaluation is therefore essential.

Experimental Design: A Comparative Enzymatic Stability Assay

To empirically compare the stability of a fluorinated peptide against its standard counterpart, a well-controlled in vitro enzymatic degradation assay is indispensable. The following protocol provides a robust framework for such a comparison using common proteases and analysis by Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC).

Experimental Workflow

The overall workflow for the comparative stability assay is depicted below. This process involves incubation of the peptides with the target enzyme, followed by quenching of the reaction at various time points and subsequent analysis to quantify the amount of intact peptide remaining.

Caption: A flowchart illustrating the key steps in a comparative enzymatic stability assay.

Detailed Step-by-Step Protocol

1. Preparation of Reagents:

• Peptide Stock Solutions: Prepare 1 mg/mL stock solutions of both the standard and the fluorinated peptide in an appropriate solvent (e.g., water or a buffer compatible with the assay).

• Enzyme Stock Solution: Prepare a 1 mg/mL stock solution of the protease (e.g., Trypsin or α-Chymotrypsin) in a suitable buffer (e.g., 1 mM HCl for trypsin to prevent autolysis).

• Digestion Buffer: Prepare the appropriate buffer for the chosen enzyme. For example:

  • Trypsin: 50 mM Ammonium Bicarbonate, pH 7.8.

  • α-Chymotrypsin: 100 mM Tris-HCl, 10 mM CaCl₂, pH 8.0.

2. Enzymatic Digestion:

• In separate microcentrifuge tubes, add the peptide solution to the pre-warmed digestion buffer to a final concentration of 0.1 mg/mL.

• Initiate the reaction by adding the enzyme to a final enzyme:substrate ratio of 1:50 (w/w).

• Incubate the reaction mixture at 37°C with gentle shaking.

• At designated time points (e.g., 0, 15, 30, 60, 90, and 120 minutes), withdraw an aliquot of the reaction mixture.

3. Reaction Quenching:

• Immediately stop the enzymatic reaction in the collected aliquots by adding a quenching agent. A common method is to add trifluoroacetic acid (TFA) to a final concentration of 1%.

4. RP-HPLC Analysis:

• Analyze the quenched samples by RP-HPLC to separate the intact peptide from its degradation products.

• Column: A C18 column is typically used for peptide analysis.

• Mobile Phase A: 0.1% TFA in water.

• Mobile Phase B: 0.1% TFA in acetonitrile.

• Gradient: A linear gradient from 5% to 95% Mobile Phase B over a suitable time (e.g., 30 minutes) is often effective.

• Detection: Monitor the elution profile at a wavelength of 214 nm or 280 nm.

5. Data Analysis:

• Integrate the peak area of the intact peptide at each time point.

• Normalize the peak area at each time point to the peak area at t=0 to determine the percentage of peptide remaining.

• Plot the percentage of remaining peptide against time.

• Calculate the half-life (t½) of each peptide, which is the time required for 50% of the peptide to be degraded.

Quantitative Comparison: A Case Study with GLP-1

To illustrate the dramatic impact of fluorination on enzymatic stability, let's consider the example of Glucagon-like peptide-1 (GLP-1). Native GLP-1 is a therapeutic peptide for type 2 diabetes, but its clinical utility is hampered by its extremely short in vivo half-life of approximately 2 minutes, primarily due to rapid degradation by the enzyme dipeptidyl peptidase-IV (DPP-IV)[5][6].

Strategic incorporation of hexafluoroleucine at positions near the DPP-IV cleavage site has been shown to confer remarkable resistance to degradation.

Peptide	Modificaiton	Enzyme	Half-life (t½)	Fold Increase in Stability
Native GLP-1	None	DPP-IV	~2 minutes	-
Fluorinated GLP-1 (F8)	Hexafluoroleucine at position 8	DPP-IV	> 24 hours	> 720
Fluorinated GLP-1 (F9)	Hexafluoroleucine at position 9	DPP-IV	~3 minutes	1.5
Fluorinated GLP-1 (F10)	Hexafluoroleucine at position 10	DPP-IV	~5.8 minutes	2.9
Fluorinated GLP-1 (F89)	Hexafluoroleucine at positions 8 & 9	DPP-IV	> 24 hours	> 720

Data synthesized from literature reports[5].

As the data clearly demonstrates, fluorination at position 8 (the P1 position for DPP-IV) or at both positions 8 and 9 completely protected the peptide from degradation over a 24-hour period[5]. This represents a more than 720-fold increase in stability compared to the native peptide. Even fluorination at more distant positions resulted in a notable, albeit smaller, increase in stability[5].

Logical Framework for Stability Enhancement

The decision to incorporate fluorine and the choice of its location should be guided by a logical framework that considers the interplay between the peptide's structure, the protease's mechanism, and the desired therapeutic outcome.

Caption: The logical progression from identifying a proteolytic liability to achieving enhanced therapeutic potential through strategic fluorination.

Conclusion

The strategic incorporation of fluorine into peptides is a field-proven and highly effective method for enhancing their enzymatic stability. By leveraging the unique steric and electronic properties of fluorine, researchers can design peptide therapeutics with significantly prolonged in vivo half-lives, thereby improving their bioavailability and overall therapeutic potential. The experimental protocols and data presented in this guide provide a solid foundation for the rational design and evaluation of next-generation, stability-enhanced peptide drugs. As with any modification, it is essential to also assess the impact of fluorination on the peptide's biological activity to ensure that the desired therapeutic effect is retained or even enhanced.

References

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• Mondal, S., et al. (2022). Fluorinated Protein and Peptide Materials for Biomedical Applications. Molecules, 27(19), 6393. Available at: [Link]

• Asante, V., et al. (2014). Impact of fluorination on proteolytic stability of peptides: a case study with α-chymotrypsin and pepsin. Amino Acids, 46(12), 2733-44. Available at: [Link]

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Safety & Regulatory Compliance

Guide to the Proper Disposal of (2S,4R)-1-Boc-4-trifluoromethylpyrrolidine-2-carboxylic acid

This document provides a comprehensive, step-by-step guide for the safe and compliant disposal of (2S,4R)-1-Boc-4-trifluoromethylpyrrolidine-2-carboxylic acid (CAS No. 470482-44-1). As a specialized fluorinated amino acid derivative, this compound requires meticulous handling and disposal procedures to ensure personnel safety and environmental protection. This guide is intended for researchers, scientists, and drug development professionals who handle this or structurally similar compounds.

Executive Summary: The Disposal Mandate

(2S,4R)-1-Boc-4-trifluoromethylpyrrolidine-2-carboxylic acid must be treated as hazardous chemical waste . Due to its trifluoromethyl group and pyrrolidine core, it falls under the category of fluorinated organic compounds which are noted for their environmental persistence. Disposal must not occur via standard laboratory drains or municipal trash. The only acceptable method is through a licensed environmental waste management contractor. This guide outlines the necessary risk assessment, handling protocols, and step-by-step workflow to achieve this safely and in accordance with regulatory standards.

Hazard Identification and Risk Assessment

Understanding the inherent risks of a compound is the foundation of its safe management. The causality behind stringent disposal protocols is directly linked to the compound's hazard profile.

Table 1: Hazard Profile of (2S,4R)-1-Boc-4-trifluoromethylpyrrolidine-2-carboxylic acid

Hazard Classification	GHS Hazard Statement	Rationale and Implication for Disposal
Acute Toxicity, Oral	H302: Harmful if swallowed	Prevents casual disposal; contaminated containers could pose a risk if not handled as hazardous waste.
Skin Irritation	H315: Causes skin irritation	Mandates the use of compatible gloves during handling and disposal. All contaminated Personal Protective Equipment (PPE) must be disposed of as hazardous waste.[1]
Eye Irritation	H319: Causes serious eye irritation	Requires use of safety glasses or goggles. In case of spills, this hazard dictates specific first-aid and cleanup procedures.
Respiratory Irritation	H335: May cause respiratory irritation	All handling, including weighing and preparing for disposal, must be conducted in a certified chemical fume hood to prevent inhalation of dust or aerosols.[1]

The presence of the carbon-fluorine bond, one of the strongest in organic chemistry, contributes to the environmental persistence of such molecules, often referred to as "forever chemicals".[2] While this specific compound is not currently listed individually under the Resource Conservation and Recovery Act (RCRA), the U.S. Environmental Protection Agency (EPA) is actively moving to regulate per- and polyfluoroalkyl substances (PFAS), signaling a heightened regulatory focus on fluorinated organic waste.[3][4] Therefore, treating it as hazardous waste is a forward-looking, compliant best practice.

Pre-Disposal: In-Lab Waste Handling & Segregation

Proper disposal begins at the point of waste generation. Adherence to these steps prevents cross-contamination, ensures regulatory compliance, and is critical for the safety of all laboratory and support personnel.

Step-by-Step Protocol for Waste Segregation and Containment

• Designate a Waste Stream: Establish a dedicated hazardous waste stream for this compound and other compatible fluorinated organic solids. Causality: Mixing incompatible waste streams is a primary cause of laboratory accidents.[1] This compound should not be mixed with strong acids, bases, or oxidizing agents in a waste container.

• Select Appropriate Waste Containers:

  • Primary Container: Use a high-density polyethylene (HDPE) or glass container with a secure, screw-top lid. The container must be clean, dry, and in good condition.

  • Container Integrity: Ensure the container is compatible with the chemical and will not leak if tipped over.[5]

• Labeling: Immediately label the waste container. The label must include:

  • The words "HAZARDOUS WASTE "

  • The full chemical name: (2S,4R)-1-Boc-4-trifluoromethylpyrrolidine-2-carboxylic acid

  • The primary hazards: Irritant, Harmful if Swallowed

  • The date accumulation started.

• Solid Waste Disposal (Powder/Residue):

  • Place the chemical directly into the designated, labeled waste container inside a chemical fume hood.

  • Minimize the generation of dust.

• Disposal of Contaminated Materials:

  • Any item that has come into direct contact with the compound is considered hazardous waste.

  • This includes gloves, weighing papers, pipette tips, and contaminated wipes.

  • These items must be collected in a separate, clearly labeled, sealed plastic bag or container designated for solid hazardous waste.[1]

• Storage of Waste:

  • Keep the waste container tightly closed at all times, except when adding waste.[5][6]

  • Store the container in a designated Satellite Accumulation Area (SAA) within the laboratory.

  • The SAA must be under the control of the operator, away from drains, and in a secondary containment bin to mitigate spills.

Disposal Workflow: From Laboratory to Final Disposition

This workflow provides a self-validating system for the compliant disposal of (2S,4R)-1-Boc-4-trifluoromethylpyrrolidine-2-carboxylic acid.

Caption: Disposal workflow for (2S,4R)-1-Boc-4-trifluoromethylpyrrolidine-2-carboxylic acid.

Procedural Steps

• Initiate Disposal Request: Once your experiment is complete or the waste container is nearing capacity (do not overfill), contact your institution's Environmental Health & Safety (EHS) department to schedule a waste pickup.[1]

• EHS Collection: EHS professionals will collect the sealed and labeled container from your laboratory's Satellite Accumulation Area. They will ensure all regulatory paperwork, such as a hazardous waste manifest, is correctly prepared.

• Consolidation and Transport: The waste is transported to a central accumulation facility on-site before being manifested for off-site transport by a licensed hazardous waste hauler.

• Final Disposition: The contracted vendor will transport the waste to a permitted Treatment, Storage, and Disposal Facility (TSDF). For fluorinated organic compounds, the preferred disposal method is typically high-temperature incineration .[2] This method is effective at breaking the strong carbon-fluorine bonds, ensuring complete destruction of the compound.[7] Other potential options, depending on local regulations and vendor capabilities, include secure hazardous waste landfilling.[2]

Emergency Procedures: Spills and Exposures

In the event of a spill, immediate and correct action is vital to mitigate exposure and environmental contamination.

• Minor Spill (Solid, contained in fume hood):

  • Ensure PPE is worn (lab coat, gloves, eye protection).

  • Use forceps to gently pick up larger pieces.

  • Carefully wipe the area with a damp cloth (do not dry sweep to avoid creating dust).

  • Place all cleanup materials into a sealed bag and label it as hazardous waste.

  • Decontaminate the surface with soap and water.

• Major Spill or Spill Outside of a Fume Hood:

  • Alert personnel in the immediate area and evacuate.

  • Restrict access to the spill area.

  • Contact your institution's EHS or emergency response team immediately.[8]

  • Do not attempt to clean up a large spill without proper training and equipment.

• Personnel Exposure:

  • Skin: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing.[9]

  • Eyes: Immediately flush eyes with an eyewash station for at least 15 minutes, holding the eyelids open.[6]

  • Inhalation: Move the individual to fresh air.

  • Seek immediate medical attention in all cases of exposure and provide the Safety Data Sheet (SDS) to the medical personnel.

References

• PYRROLIDINE FOR SYNTHESIS - Loba Chemie.

• Safety and handling of fluorinated organic compounds - Benchchem.

• PYRROLIDINE CAS NO 123-75-1 MATERIAL SAFETY DATA SHEET SDS/MSDS - CDH Fine Chemical.

• Pyrrolidine - HAZARD SUMMARY - New Jersey Department of Health.

• EPA Proposes to Modify the Definition of Hazardous Waste and Add Multiple PFAS as Hazardous Constituents - The Acta Group.

• (2S,4R)-1-BOC-4-TRIFLUOROMETHYLPYRROLIDINE-2-CARBOXYLIC ACID - Fluorochem.

• (2S,4R)-4-Hydroxypyrrolidine-2-carboxylic acid, N-BOC protected - Apollo Scientific.

• Safety Data Sheet: 2-Pyrrolidone - Carl ROTH.

• Pyrrolidine - Apollo Scientific.

• Guidelines for Disposing of PFAs - MCF Environmental Services.

• Interim Guidance on the Destruction and Disposal of Perfluoroalkyl and Polyfluoroalkyl Substances and Materials Containing Perfl - EPA.

• Is "Forever" Really Forever? EPA's New Guidance on PFAS Destruction and Disposal - JD Supra.

• Chemical Waste Management Guide | Environmental Health & Safety - Boston University.

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Comprehensive Safety and Handling Guide for (2S,4R)-1-Boc-4-trifluoromethylpyrrolidine-2-carboxylic acid

This guide provides essential safety protocols and operational directives for the handling, use, and disposal of (2S,4R)-1-Boc-4-trifluoromethylpyrrolidine-2-carboxylic acid (CAS No. 470482-44-1). As a specialized reagent in drug development and chemical synthesis, its unique structure—incorporating a trifluoromethyl group, a pyrrolidine ring, and a Boc-protected amine—necessitates a rigorous and informed approach to laboratory safety. This document is intended for researchers, scientists, and drug development professionals, offering a framework built on established safety principles to minimize risk and ensure procedural integrity.

Hazard Assessment: Understanding the Compound

A thorough understanding of a chemical's potential hazards is the foundation of safe handling. While a comprehensive toxicological profile for this specific molecule may not be publicly available, a reliable hazard assessment can be constructed from supplier safety data and the known risks associated with its structural motifs.

The primary known hazards associated with (2S,4R)-1-Boc-4-trifluoromethylpyrrolidine-2-carboxylic acid are explicitly stated by suppliers and include:

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Beyond these immediate warnings, the chemical structure itself provides further insight:

• Trifluoromethyl Group (-CF3): Fluorinated organic compounds warrant special attention.[1] While stable, they can pose a risk of releasing hazardous decomposition products, such as hydrogen fluoride (HF), under high-temperature conditions (e.g., in a fire). Prudent handling assumes this potential.

• Pyrrolidine Moiety: The pyrrolidine core, while modified, is derived from a parent compound that is known to be a skin and eye irritant.[2][3][4]

• Fine Powder Form: As a solid, this compound presents a risk of aerosolization. Fine powders can be easily inhaled, leading to respiratory irritation, and can contaminate work surfaces if not properly contained.[5][6]

Personal Protective Equipment (PPE): A Multi-Layered Defense

A systematic, multi-layered approach to PPE is mandatory to mitigate the identified risks. The following equipment must be used at all times when handling the compound.

Area	Required PPE	Specifications & Rationale
Eyes/Face	Chemical Splash Goggles & Face Shield	Rationale: Protects against splashes of solutions and airborne powder, addressing the serious eye irritation hazard (H319).[1][7] A face shield worn over goggles provides an essential secondary barrier.[6][8] Goggles must conform to ANSI Z87.1 (US) or EN 166 (EU) standards.[9][10][11]
Hands	Chemical-Resistant Gloves (Double-Gloving Recommended)	Rationale: Prevents direct contact with the skin, mitigating the skin irritation hazard (H315). Specification: Nitrile or neoprene gloves are recommended.[12][13] The choice should be validated against any solvents used by consulting the manufacturer's compatibility charts.[1] Always inspect gloves for damage before use and dispose of them immediately after handling or if contamination is suspected.[9]
Body	Flame-Resistant Laboratory Coat	Rationale: Protects skin and personal clothing from spills and contamination.[1][8] A flame-resistant (FR) coat is a prudent measure due to the general use of flammable solvents in the laboratory environment.
Respiratory	Use Within a Certified Chemical Fume Hood	Rationale: A properly functioning chemical fume hood is the primary engineering control to prevent inhalation of the powder, which can cause respiratory irritation (H335).[14] A respirator is generally not required if work is conducted within a fume hood. If engineering controls are insufficient, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates may be necessary.[1][9]

Operational Handling Protocol: From Receipt to Reaction

Adherence to a strict, step-by-step operational plan is critical for minimizing exposure and preventing contamination.

Workflow for Handling (2S,4R)-1-Boc-4-trifluoromethylpyrrolidine-2-carboxylic acid

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